1-Palmitoyl-2-linoleoylphosphatidylcholine

• CAS: 6931-84-6

Core Science & Biosynthesis

An In-depth Technical Guide to 1-Palmitoyl-2-linoleoylphosphatidylcholine (PLPC)

A Core Component of Cellular Membranes and a Nexus of Signal Transduction

Authored by: A Senior Application Scientist

This guide provides a comprehensive technical overview of 1-Palmitoyl-2-linoleoyl-sn-glycero-3-phosphocholine (PLPC), a prevalent glycerophospholipid in eukaryotic cell membranes. We will delve into its fundamental physicochemical properties, its critical role in the architecture and dynamics of the lipid bilayer, and its function as a precursor for potent second messengers in cellular signaling. This document is intended for researchers, scientists, and professionals in drug development who require a deep, mechanistic understanding of this ubiquitous lipid molecule.

Introduction: The Molecular Identity of PLPC

1-Palmitoyl-2-linoleoylphosphatidylcholine is a specific phosphatidylcholine (PC) species characterized by a saturated palmitic acid (16:0) at the sn-1 position and a polyunsaturated linoleic acid (18:2) at the sn-2 position of the glycerol backbone.[1][2] This amphipathic structure, with a hydrophilic phosphocholine head group and a hydrophobic tail, dictates its fundamental role as a primary building block of cellular membranes.[3]

Chemical and Physical Properties

A clear understanding of PLPC's properties is foundational to its study. The following table summarizes its key physicochemical characteristics.

Property	Value	Source(s)
Chemical Formula	C42H80NO8P	[4]
Average Molecular Weight	758.06 g/mol	[1][5]
Monoisotopic Molecular Weight	757.56215551 Da	[4]
CAS Number	6931-84-6	[4][5]
Appearance	Solid	[5]
Synonyms	PLPC, 1-palmitoyl-2-linoleoyl-sn-glycero-3-phosphocholine, PC(16:0/18:2)	[4][5]

The Structural Significance of PLPC in Lipid Bilayers

The unique combination of a saturated and a polyunsaturated fatty acyl chain in PLPC has profound implications for the properties of the lipid bilayer.[6] Biological membranes are not static structures; their fluidity and organization are critical for cellular function.[3]

The presence of the kinked linoleoyl chain prevents the tight packing of phospholipids, thereby increasing membrane fluidity.[3] This is a crucial aspect for the proper functioning of membrane-embedded proteins, such as receptors and channels. The asymmetrical nature of PLPC contributes to the overall structural integrity and dynamic nature of the membrane.[6]

The diacylglycerol portion of phospholipids like PLPC forms the hydrophobic core of the membrane.[6] The specific composition of these acyl chains, such as the palmitoyl and linoleoyl groups in PLPC, directly influences the mechanical properties of the bilayer, including its resistance to stretching and bending.[3]

PLPC as a Central Player in Cellular Signaling

Beyond its structural role, PLPC is a critical substrate for various phospholipases, enzymes that cleave phospholipids to generate second messengers. This places PLPC at the heart of numerous signal transduction pathways.[7]

The Phospholipase C (PLC) Pathway

Upon stimulation by extracellular signals like hormones, neurotransmitters, or growth factors, Phospholipase C (PLC) enzymes are activated.[7][8] PLC hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2), but it's important to understand that the diacylglycerol (DAG) backbone can originate from various phospholipids, including PLPC, through the action of other enzymes. The hydrolysis of phospholipids by PLC yields two key second messengers: inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).[7][9]

• Diacylglycerol (DAG): The 1-palmitoyl-2-linoleoyl-glycerol (a specific DAG species derived from PLPC) is a potent activator of Protein Kinase C (PKC) isoforms.[6] The activation of PKC triggers a cascade of phosphorylation events that regulate a multitude of cellular processes, including cell growth, differentiation, and apoptosis.[10] The specific acyl chain composition of DAG is a critical determinant of its signaling specificity, with different PKC isoforms showing preferential activation by different DAG species.[6]

• Inositol 1,4,5-trisphosphate (IP3): This water-soluble molecule diffuses into the cytoplasm and binds to IP3 receptors on the endoplasmic reticulum, leading to the release of stored calcium ions (Ca2+).[9] The resulting increase in intracellular Ca2+ concentration activates a wide range of cellular responses.

Caption: The Phospholipase C (PLC) signaling pathway initiated by PLPC hydrolysis.

The Phospholipase A2 (PLA2) Pathway and Lysophosphatidylcholine (LPC) Generation

PLPC is also a substrate for Phospholipase A2 (PLA2) enzymes, which specifically hydrolyze the fatty acyl chain at the sn-2 position. This reaction releases linoleic acid and generates 1-palmitoyl-lysophosphatidylcholine (Lyso-PC or LPC).[11]

LPC is not merely a metabolic intermediate; it is a bioactive lipid with its own signaling functions.[10] It can act as a second messenger and has been implicated in various physiological and pathological processes, including inflammation, cell proliferation, and the modulation of ion channels and receptors.[10][11]

Methodologies for the Study of PLPC

The in-depth analysis of PLPC requires robust experimental protocols for its extraction, separation, and quantification.

Lipid Extraction: The Bligh-Dyer Method

A cornerstone of lipid analysis is the efficient extraction of total lipids from a biological sample. The Bligh-Dyer method is a widely accepted protocol for this purpose.[6]

Protocol:

• For every 1 mL of aqueous sample (e.g., cell lysate, plasma), add 3.75 mL of a 1:2 (v/v) chloroform:methanol mixture.

• Vortex the mixture vigorously to ensure thorough mixing.

• Add 1.25 mL of chloroform and vortex again.

• Add 1.25 mL of deionized water and vortex to induce phase separation.

• Centrifuge the mixture at 1000 rpm for 5 minutes at room temperature. This will result in a biphasic system.

• The lower, organic phase, which contains the lipids, is carefully collected using a Pasteur pipette.

• The collected organic phase is then dried under a stream of nitrogen gas to yield the total lipid extract.

Quantification of PLPC by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is a highly sensitive and specific technique for the quantification of individual lipid species like PLPC from complex mixtures.[6][12]

Experimental Workflow:

• Sample Preparation: The total lipid extract obtained from the Bligh-Dyer method is reconstituted in a solvent compatible with the LC system.

• Liquid Chromatographic (LC) Separation: The lipid extract is injected into an LC system. A C8 or C18 reversed-phase column is typically used to separate the different lipid species based on their hydrophobicity.[12]

• Electrospray Ionization (ESI): The eluent from the LC column is introduced into the mass spectrometer through an electrospray ionization source, which generates charged lipid molecules.

• Tandem Mass Spectrometry (MS/MS) Analysis:

  • Quadrupole 1 (Q1): Selects the precursor ion corresponding to the m/z of PLPC.

  • Quadrupole 2 (Q2) - Collision Cell: The selected precursor ion is fragmented by collision with an inert gas.

  • Quadrupole 3 (Q3): The resulting product ions are separated and detected. The specific fragmentation pattern of PLPC allows for its unambiguous identification and quantification.

Caption: A generalized workflow for the analysis of PLPC by LC-MS/MS.

Conclusion and Future Directions

1-Palmitoyl-2-linoleoylphosphatidylcholine is far more than a simple structural component of cell membranes. Its precise molecular architecture influences the physical properties of the bilayer, and its role as a substrate for key signaling enzymes places it at a critical intersection of cellular regulation. The continued development of advanced analytical platforms, such as high-resolution mass spectrometry and lipidomics, will be instrumental in further elucidating the nuanced roles of specific lipid species like PLPC in both health and disease. A deeper understanding of PLPC metabolism and signaling holds significant promise for the development of novel therapeutic strategies for a wide range of human pathologies.

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An In-Depth Technical Guide to the Natural Sources of 1-Palmitoyl-2-linoleoylphosphatidylcholine (PLPC)

Abstract

1-Palmitoyl-2-linoleoyl-sn-glycero-3-phosphocholine (PLPC), a specific molecular species of phosphatidylcholine (PC), is a crucial component of biological membranes and a precursor to various signaling molecules. Its unique structure, featuring a saturated fatty acid (palmitic acid) at the sn-1 position and a polyunsaturated fatty acid (linoleic acid) at the sn-2 position, imparts distinct biophysical properties to cell membranes and influences cellular processes. This technical guide provides a comprehensive overview of the natural sources of PLPC, its biosynthesis, and the methodologies for its extraction and quantification. This document is intended for researchers, scientists, and drug development professionals interested in the sourcing, metabolism, and analysis of this important phospholipid.

Introduction to 1-Palmitoyl-2-linoleoylphosphatidylcholine (PLPC)

Phosphatidylcholines are the most abundant class of phospholipids in eukaryotic cell membranes, playing a vital role in maintaining membrane integrity, fluidity, and function. The specific fatty acid composition of PC molecules gives rise to a diverse array of molecular species, each with unique properties and biological roles. PLPC (PC 16:0/18:2) is a prominent PC species found in many natural sources. The presence of both a saturated and a polyunsaturated fatty acid in PLPC influences membrane packing and can affect the activity of membrane-bound proteins. Furthermore, the linoleic acid moiety of PLPC is a precursor for the synthesis of arachidonic acid and subsequent eicosanoids, which are critical signaling molecules in inflammation and immunity.

Primary Natural Sources of PLPC

PLPC is widely distributed in both the plant and animal kingdoms. However, its concentration varies significantly among different organisms and tissues. The primary and most commercially viable sources of PLPC are soybeans and egg yolks.

Plant-Based Sources

2.1.1. Soybeans (Glycine max)

Soybeans are a major commercial source of lecithin, a mixture of phospholipids of which phosphatidylcholine is a major component. The total phospholipid content in soybeans is typically around 2%. Within the phosphatidylcholine fraction of soybeans, 1-Palmitoyl-2-linoleoylphosphatidylcholine is a significant molecular species. One study has quantified the relative abundance of PC(16:0/18:2) in soybean PC to be approximately 20.8%[1]. This makes soybeans a rich and readily available source for the extraction of PLPC.

2.1.2. Other Plant Oils

While soybeans are the most prominent plant source, other vegetable oils also contain PLPC, albeit generally in lower concentrations. The fatty acid composition of the oil can provide an indication of the potential for PLPC presence.

• Rapeseed Oil (Brassica napus): Rapeseed oil contains oleic acid as the major fatty acid, with significant amounts of linoleic acid and some palmitic acid[2]. The major molecular species of PC in rapeseed are 18:1/18:1 and 18:1/18:2[3]. However, species containing palmitic acid, such as 16:0/18:1, 16:0/18:2, and 16:0/18:3, are also present[3].

Animal-Based Sources

2.2.1. Egg Yolk

Egg yolk is another exceptionally rich source of phosphatidylcholine. Phospholipids constitute about 33% of the total lipids in egg yolk, and phosphatidylcholine makes up approximately 72-80% of the phospholipid fraction[4][5]. The fatty acid composition of egg yolk PC consists of about 34% palmitic acid and 18% linoleic acid. This high prevalence of the constituent fatty acids makes egg yolk a prime source for PLPC.

Marine Sources

The marine environment harbors a vast diversity of organisms that synthesize a wide array of lipids. While specific quantitative data for PLPC in many marine species is limited, the general composition of marine phospholipids suggests their potential as a source.

• Marine Microalgae: These photosynthetic microorganisms are the primary producers in the marine food web and are known to produce a variety of phospholipids. Lipidomic analyses of different microalgae species have revealed the presence of phosphatidylcholines with a range of fatty acid compositions, including those containing palmitic and linoleic acids[6][7]. However, the specific concentration of PC(16:0/18:2) can vary significantly depending on the species and growth conditions.

Summary of PLPC Content in Major Natural Sources

Natural Source	Total Phospholipid Content	Phosphatidylcholine (PC) Content (% of Phospholipids)	1-Palmitoyl-2-linoleoylphosphatidylcholine (PLPC) Content	Reference(s)
Soybeans	~2% of dry weight	~55%	~20.8% of total PC	[1]
Egg Yolk	~33% of lipids	~72-80%	High (estimated from fatty acid composition)	[4][5]
Sunflower	Variable	Variable	Present, but not quantified
Rapeseed	Variable	Variable	Present, with 16:0/18:2 as a significant species	[3]
Marine Microalgae	Variable	Variable	Present in some species, but highly variable	[6][7]

Biosynthesis of 1-Palmitoyl-2-linoleoylphosphatidylcholine

The synthesis of PLPC in eukaryotic cells involves two primary pathways: the de novo Kennedy pathway and the acyl-remodeling Lands cycle. While the Kennedy pathway produces the basic phosphatidylcholine backbone, the Lands cycle is crucial for generating the specific acyl chain composition of PLPC.

The de novo Kennedy Pathway

The Kennedy pathway synthesizes phosphatidylcholine from choline, ATP, CTP, and diacylglycerol (DAG). This pathway results in a variety of PC molecular species, depending on the fatty acid composition of the diacylglycerol pool.

The Lands Cycle: Acyl Remodeling

The Lands cycle is responsible for the specific placement of fatty acids onto the glycerol backbone of phospholipids. This cycle is paramount for the synthesis of PLPC with its defined sn-1 and sn-2 fatty acid composition.

The key steps in the Lands cycle leading to PLPC are:

• Deacylation: A pre-existing phosphatidylcholine molecule is hydrolyzed by a phospholipase A2 (PLA2) enzyme, which removes the fatty acid from the sn-2 position, generating a lysophosphatidylcholine (lyso-PC). For the synthesis of PLPC, the starting PC would ideally have palmitic acid at the sn-1 position. The substrate specificity of PLA2 can vary, but many forms preferentially hydrolyze phospholipids containing unsaturated fatty acids at the sn-2 position[8][9][10][11].

• Reacylation: The resulting 1-palmitoyl-lysophosphatidylcholine is then re-acylated at the sn-2 position with linoleic acid. This reaction is catalyzed by a lysophosphatidylcholine acyltransferase (LPCAT), which utilizes linoleoyl-CoA as the acyl donor. Studies on LPCAT enzymes have shown a preference for unsaturated acyl-CoAs, such as linoleoyl-CoA, for the acylation of the sn-2 position of lyso-PC[12].

Caption: The Lands Cycle for PLPC Biosynthesis.

Methodologies for Extraction and Quantification of PLPC

The accurate analysis of PLPC from natural sources requires robust methods for extraction, separation, and detection. Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the gold standard for the specific and sensitive quantification of individual phospholipid species.

Extraction of Phospholipids

The choice of extraction method is critical to ensure the efficient recovery of phospholipids from the sample matrix.

4.1.1. From Soybeans

A common method for extracting phospholipids from soybeans involves solvent extraction.

Protocol: Solvent Extraction of Phospholipids from Soybeans

• Homogenization: Grind dried soybeans into a fine powder to increase the surface area for extraction.

• Solvent Extraction: Suspend the soybean powder in a chloroform/methanol mixture (typically 2:1, v/v).

• Phase Separation: Add water or a saline solution to the mixture to induce phase separation. The lower chloroform phase will contain the lipids, including PLPC.

• Solvent Evaporation: Carefully evaporate the chloroform under a stream of nitrogen to obtain the total lipid extract.

• Phospholipid Precipitation: The phospholipid fraction can be further enriched by precipitating the total lipid extract in cold acetone. Phospholipids are generally insoluble in cold acetone, while neutral lipids remain in solution.

4.1.2. From Egg Yolk

Protocol: Extraction of Phospholipids from Egg Yolk

• Separation: Separate the egg yolk from the egg white.

• Homogenization: Homogenize the egg yolk in a suitable solvent system, such as chloroform/methanol (2:1, v/v).

• Filtration: Filter the homogenate to remove any solid debris.

• Washing: Wash the extract with a salt solution (e.g., 0.9% NaCl) to remove water-soluble contaminants.

• Phase Separation and Collection: After centrifugation, collect the lower chloroform phase containing the lipids.

• Solvent Removal: Evaporate the solvent to obtain the lipid extract.

Quantification by LC-MS/MS

Principle: Liquid chromatography separates the different lipid species in the extract based on their polarity. The separated lipids are then ionized and detected by a tandem mass spectrometer. Multiple Reaction Monitoring (MRM) is a highly specific and sensitive mode of operation for quantification.

Protocol: Quantification of PLPC by LC-MS/MS

• Sample Preparation:

  • Dissolve the dried lipid extract in a suitable solvent (e.g., methanol/chloroform 1:1, v/v).

  • Add an appropriate internal standard. For PLPC quantification, a deuterated or ¹³C-labeled PLPC analogue or a PC species with odd-chain fatty acids that is not naturally present in the sample is ideal. PC(15:0/18:1)-d7 is a suitable internal standard[5].

• Liquid Chromatography (LC):

  • Column: A reversed-phase C18 or C30 column is commonly used for the separation of PC species.

  • Mobile Phase: A gradient elution is typically employed, using a mixture of aqueous and organic solvents, often containing a small amount of an additive like ammonium formate or formic acid to improve ionization.

    • Mobile Phase A: Acetonitrile/water (60:40) with 10 mM ammonium formate.

    • Mobile Phase B: Isopropanol/acetonitrile (90:10) with 10 mM ammonium formate.

  • Gradient Program: A typical gradient would start with a high percentage of mobile phase A, gradually increasing the percentage of mobile phase B to elute the more hydrophobic lipids.

• Tandem Mass Spectrometry (MS/MS):

  • Ionization: Electrospray ionization (ESI) in positive ion mode is typically used for the analysis of phosphatidylcholines.

  • MRM Transition: For the specific quantification of PLPC, the following MRM transition is monitored:

    • Precursor Ion (Q1): m/z 758.6 ([M+H]⁺ for PC 16:0/18:2)[5].

    • Product Ion (Q3): m/z 184.1 (the phosphocholine headgroup fragment)[5].

  • Data Analysis: The peak area of the PLPC MRM transition is normalized to the peak area of the internal standard's MRM transition. The concentration of PLPC in the sample is then determined by comparing this normalized area to a calibration curve generated using known concentrations of a PLPC standard.

Caption: Experimental Workflow for PLPC Analysis.

Conclusion

1-Palmitoyl-2-linoleoylphosphatidylcholine is a significant phospholipid with important structural and signaling roles. This technical guide has detailed its primary natural sources, with soybeans and egg yolk being the most commercially relevant. The biosynthesis of PLPC is a two-step process involving the de novo Kennedy pathway and the crucial acyl-remodeling Lands cycle. For researchers and professionals in drug development, the ability to accurately quantify PLPC is essential. The provided methodologies for extraction and LC-MS/MS analysis offer a robust framework for the reliable determination of PLPC in various biological matrices. A thorough understanding of the natural abundance, biosynthesis, and analytical techniques for PLPC will facilitate further research into its physiological functions and its potential as a biomarker or therapeutic agent.

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Biological role of PLPC in cell membranes.

An In-Depth Technical Guide to the Biological Role of 1-palmitoyl-2-(5-oxovaleroyl)-sn-glycero-3-phosphocholine (PLPC) in Cell Membranes

For Researchers, Scientists, and Drug Development Professionals

Abstract

1-palmitoyl-2-(5-oxovaleroyl)-sn-glycero-3-phosphocholine (PLPC) is a prominent member of the oxidized phospholipid (OxPL) family, generated from the oxidative truncation of abundant cellular phospholipids. Once considered mere byproducts of cellular damage, PLPC and related OxPLs are now recognized as potent, biologically active lipid mediators that play critical roles in membrane biophysics, cellular signaling, and the pathogenesis of numerous inflammatory diseases. This guide provides a comprehensive technical overview of the multifaceted role of PLPC in cell membranes, detailing its impact on membrane organization, its function as a signaling molecule, and its deep involvement in diseases such as atherosclerosis and cancer. We further present validated, field-proven methodologies for the robust detection and quantification of PLPC in biological samples, offering a critical toolkit for researchers and drug development professionals investigating this important class of lipids.

The Genesis and Structure of PLPC: An Introduction

Cell membranes are dynamic structures composed primarily of a phospholipid bilayer.[1] Phospholipids with polyunsaturated fatty acids (PUFAs) at the sn-2 position are particularly susceptible to attack by reactive oxygen species (ROS).[2] This non-enzymatic oxidation leads to the formation of a variety of truncated phospholipid species, with PLPC being a significant and well-studied example.

PLPC is typically formed from the oxidation of 1-palmitoyl-2-arachidonoyl-sn-glycero-3-phosphocholine (PAPC) or 1-palmitoyl-2-oleoyl-sn-glycero-3-phosphocholine (POPC).[3] The oxidation cleaves the unsaturated fatty acid at the sn-2 position, resulting in a truncated chain terminating in a reactive aldehyde or ketone group. In the case of PLPC, this is a 5-oxovaleroyl group.[4] This structural alteration is not trivial; it transforms a passive structural lipid into a potent signaling molecule and dramatically alters its interaction with the membrane environment.

Biophysical Impact of PLPC on Cell Membrane Architecture

The incorporation of PLPC into a phospholipid bilayer induces significant perturbations in the membrane's physical properties.[5] The truncated and polar nature of the oxidized sn-2 chain disrupts the ordered packing of neighboring acyl chains, leading to profound changes in membrane dynamics.

Causality of Biophysical Changes: The primary driver for these changes is the molecular geometry of PLPC. Unlike the cylindrical shape of a typical diacyl phospholipid like POPC, the loss of a significant portion of the sn-2 chain gives PLPC a "cone-like" or "inverted-wedge" shape. This steric mismatch prevents the tight, ordered packing that characterizes stable membrane domains.

Key consequences include:

• Increased Membrane Fluidity: The disordered packing caused by PLPC increases the lateral mobility of lipids and proteins within the membrane.[6]

• Altered Membrane Curvature: The cone shape of PLPC can induce positive membrane curvature, potentially influencing processes like vesicle formation, endocytosis, and exocytosis.

• Disruption of Lipid Rafts: Lipid rafts are specialized membrane microdomains enriched in cholesterol and sphingolipids, which serve as platforms for signal transduction.[1][7][8] The introduction of PLPC into these ordered domains acts as a disruptive agent, potentially displacing resident proteins and altering signaling cascades that are spatially organized within the raft.[9]

Data Presentation: Comparative Biophysical Properties

The following table summarizes the key biophysical differences between a standard membrane phospholipid (POPC) and its oxidized counterpart, PLPC.

Property	1-Palmitoyl-2-Oleoyl-PC (POPC)	1-Palmitoyl-2-(5-oxovaleroyl)-PC (PLPC)	Rationale for Difference
Molecular Shape	Roughly Cylindrical	Inverted Wedge / Cone	Truncation of the sn-2 acyl chain.
Acyl Chain Packing	Ordered, capable of tight packing	Disordered, creates packing defects	Steric hindrance from the bulky, shortened sn-2 chain.
Effect on Bilayer	Promotes stable lamellar phase	Increases fluidity, induces positive curvature	Disruption of van der Waals forces between acyl chains.
Affinity for Rafts	Low (due to unsaturated sn-2 chain)	Very Low / Disruptive	Incompatible molecular shape disrupts ordered domains.[8]
Chemical Reactivity	Low (except for sn-2 double bond)	High	The terminal aldehyde on the sn-2 chain readily forms Schiff bases with protein lysine residues.

PLPC as a Bioactive Signaling Mediator

PLPC exerts its most profound biological effects by acting as a damage-associated molecular pattern (DAMP), initiating signaling cascades typically associated with inflammation and immunity.[10] Its ability to engage with multiple receptor systems underscores its importance as a pleiotropic signaling hub.

Key signaling pathways activated by PLPC include:

• Toll-Like Receptor (TLR) Signaling: PLPC is recognized by TLR4 and TLR2, canonical pattern recognition receptors of the innate immune system. This engagement can trigger downstream signaling through adaptor proteins like MyD88, culminating in the activation of transcription factors such as NF-κB and the production of pro-inflammatory cytokines.[11]

• Platelet-Activating Factor (PAF) Receptor: PLPC shares structural similarities with PAF and can signal through the PAF receptor, inducing immune activation and cytokine secretion.[12]

• Covalent Protein Modification: The reactive aldehyde of PLPC can covalently modify proteins by forming Schiff bases with lysine residues. This can alter protein function, create neo-antigens that provoke an immune response, and contribute to cellular stress.

Mandatory Visualization: PLPC-Mediated Inflammatory Signaling

The following diagram illustrates the signaling cascade initiated by PLPC through its interaction with Toll-Like Receptor 4 (TLR4).

Caption: PLPC activates inflammatory gene expression via the TLR4-MyD88-NF-κB signaling axis.

The Role of PLPC in Pathophysiology

The accumulation of PLPC in tissues is a hallmark of several chronic diseases, where it actively drives disease progression.

• Atherosclerosis: This is the most well-documented role for PLPC. PLPC is a major component of oxidized low-density lipoprotein (oxLDL), a key driver of atherosclerosis.[10] It promotes the uptake of lipids by macrophages, leading to the formation of "foam cells," and stimulates endothelial cell apoptosis, contributing to plaque instability and rupture.[4][13][14] The presence of lipoprotein-associated phospholipase A2 (Lp-PLA2) in plaques can further generate pro-inflammatory lipids, exacerbating the condition.[15]

• Cancer: Emerging evidence implicates PLPC and other OxPLs in cancer progression. Studies have shown that PLPC can promote the epithelial-mesenchymal transition (EMT), a process by which cancer cells gain migratory and invasive properties, thereby augmenting their metastatic potential.[16]

• Neuropathic Pain: In nervous tissue, injury and inflammation can promote oxidative stress and the accumulation of PLPC.[10] This can lead to membrane hyperexcitability and demyelination, contributing to the development and maintenance of chronic pain states.[17]

Experimental Protocols: Analysis of PLPC in Biological Samples

The accurate quantification of PLPC is challenging due to its low abundance and the complexity of the biological lipidome.[2] Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for this analysis.[18][19]

Protocol: Quantification of PLPC in Human Plasma via LC-MS/MS

This protocol provides a self-validating framework for the analysis of PLPC. The inclusion of a stable isotope-labeled internal standard (IS) is critical for correcting for matrix effects and variations in extraction efficiency and instrument response.

1. Sample Preparation: Lipid Extraction

• Causality: A modified Folch or Bligh-Dyer extraction is used to efficiently partition lipids from the aqueous and protein-rich plasma matrix. The use of antioxidants like BHT prevents artefactual oxidation during the procedure.

  • To a 1.5 mL glass vial, add 50 µL of human plasma.

  • Add 10 µL of a 1 µg/mL internal standard solution (e.g., PLPC-d9) in methanol.

  • Add 200 µL of ice-cold methanol containing 0.01% butylated hydroxytoluene (BHT). Vortex for 10 seconds.

  • Add 600 µL of ice-cold chloroform. Vortex vigorously for 2 minutes.

  • Centrifuge at 3,000 x g for 10 minutes at 4°C to separate the phases.

  • Carefully collect the lower organic phase using a glass syringe and transfer to a new glass vial.

  • Dry the lipid extract under a gentle stream of nitrogen gas.

  • Reconstitute the dried extract in 100 µL of mobile phase (e.g., 90:10 Methanol:Water) for LC-MS/MS analysis.

2. Liquid Chromatography Conditions

• Causality: Reverse-phase chromatography is used to separate lipids based on their hydrophobicity. A C18 column effectively retains phospholipids, allowing for their separation from more polar or non-polar contaminants prior to MS detection.

  • HPLC System: Standard UHPLC/HPLC system.

  • Column: C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

  • Mobile Phase A: Water with 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile/Isopropanol (50:50) with 0.1% Formic Acid.

  • Gradient: Start at 40% B, increase to 99% B over 10 minutes, hold for 3 minutes, then re-equilibrate.

  • Flow Rate: 0.3 mL/min.

  • Column Temperature: 45°C.

3. Mass Spectrometry Conditions

• Causality: Tandem mass spectrometry using Multiple Reaction Monitoring (MRM) provides exquisite specificity and sensitivity. The first quadrupole (Q1) selects the parent ion (precursor), the second (q2) fragments it, and the third (Q3) selects a specific fragment ion (product). This precursor-to-product transition is unique to the analyte of interest.

  • Mass Spectrometer: Triple quadrupole mass spectrometer.

  • Ionization Mode: Electrospray Ionization (ESI), Positive.

  • MRM Transitions:

    • PLPC: Precursor m/z 594.4 → Product m/z 184.1 (for the phosphocholine headgroup).

    • PLPC-d9 (IS): Precursor m/z 603.4 → Product m/z 184.1.

  • Optimization: Instrument parameters (e.g., collision energy, declustering potential) must be optimized for maximum signal intensity for both the analyte and the internal standard.

4. Data Validation and Quantification

• A calibration curve is generated using known concentrations of a PLPC standard spiked into a surrogate matrix (e.g., stripped plasma). The ratio of the PLPC peak area to the IS peak area is plotted against concentration to create a linear regression. The concentration of PLPC in unknown samples is then calculated from this curve.

Mandatory Visualization: Experimental Workflow for PLPC Analysis

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An In-depth Technical Guide to 1-Palmitoyl-2-linoleoylphosphatidylcholine (PLPC) Metabolism In Vivo

<_ _>

Abstract

This technical guide provides a comprehensive overview of the in vivo metabolism of 1-palmitoyl-2-linoleoylphosphatidylcholine (PLPC), a significant phospholipid species. Tailored for researchers, scientists, and professionals in drug development, this document delves into the intricate pathways of PLPC digestion, absorption, transport, and cellular remodeling. We explore the key enzymatic players, the functional significance of its metabolites, and the advanced methodologies employed to investigate these processes. By synthesizing current scientific understanding with practical experimental insights, this guide aims to serve as an authoritative resource for elucidating the complex role of PLPC in physiological and pathological states.

Introduction: The Significance of PLPC

1-Palmitoyl-2-linoleoylphosphatidylcholine (PLPC) is a prominent glycerophospholipid, a major constituent of cellular membranes and lipoproteins.[1] Its structure, comprising a saturated fatty acid (palmitic acid) at the sn-1 position and an unsaturated fatty acid (linoleic acid) at the sn-2 position of the glycerol backbone, imparts specific biophysical properties to membranes, influencing their fluidity and function. Beyond its structural role, the metabolic turnover of PLPC releases bioactive lipid mediators that are integral to a multitude of cellular signaling pathways. Understanding the in vivo metabolism of PLPC is therefore crucial for comprehending lipid homeostasis and its dysregulation in various diseases.

Digestion and Absorption: The Entry of PLPC into the System

The journey of dietary PLPC begins in the gastrointestinal tract. The initial stages of lipid digestion commence in the mouth and stomach, where lingual and gastric lipases begin the breakdown of triglycerides.[2] However, the majority of phospholipid digestion occurs in the small intestine.

Here, the action of pancreatic phospholipase A2 (pPLA2) is paramount. This enzyme hydrolyzes the ester bond at the sn-2 position of PLPC, releasing linoleic acid and generating 1-palmitoyl-lysophosphatidylcholine (LPC(16:0)).[3] Bile salts, acting as emulsifiers, are critical in this process, increasing the surface area of lipid droplets for enzymatic action.[2] The resulting LPC and free fatty acids are then absorbed by enterocytes. Interestingly, LPC itself can enhance the absorption of other dietary fats by forming micelle-like structures.[4][5][6]

Plasma Transport and Hepatic Uptake

Once absorbed, the metabolic fate of PLPC-derived components diverges. Within the enterocytes, LPC and linoleic acid are re-esterified to form phospholipids, which are then packaged into chylomicrons for transport into the lymphatic system and subsequently the bloodstream.

Upon entering circulation, PLPC is primarily associated with high-density lipoprotein (HDL).[7] The plasma half-life of PLPC is approximately 50 minutes.[7] A significant portion of plasma PLPC undergoes hydrolysis by hepatic lipase, a phospholipase A1, which cleaves the palmitic acid from the sn-1 position, producing 2-linoleoyl-lysophosphatidylcholine.[7] The liver is the primary organ responsible for the clearance of PLPC and its metabolites from the circulation.[7]

Radiolabeling studies have demonstrated that the majority of administered PLPC components are recovered in the liver.[7] The choline, glycerol, and linoleate moieties predominantly appear in hepatic phosphatidylcholine (PC), while palmitate is distributed among various lipid classes, including triglycerides and other phospholipids.[7]

Cellular Metabolism and Remodeling: The Lands Cycle

Within the liver and other tissues, the metabolism of PLPC is intricately linked to the Lands cycle, a continuous process of deacylation and reacylation of phospholipids. This cycle allows for the modification of the fatty acid composition of membranes, thereby altering their properties and generating signaling molecules.

Two key enzyme families govern this process:

• Phospholipases A (PLAs): These enzymes, like cPLA2, hydrolyze fatty acids from the glycerol backbone of phospholipids.[8] The overstimulation of cPLA2 can lead to an accumulation of LPC, which is observed in conditions like cerebral ischemia.[8]

• Lysophosphatidylcholine Acyltransferases (LPCATs): These enzymes re-acylate lysophospholipids.[9] There are four known isoforms of LPCATs with distinct substrate specificities and tissue distributions.[1]

LPCAT3 , in particular, plays a crucial role in phospholipid remodeling. It exhibits a preference for polyunsaturated fatty acids like linoleic acid and arachidonic acid.[9][10][11] This enzyme is vital for incorporating these fatty acids into membranes, thereby influencing membrane fluidity and the formation of lipid rafts.[12][13] LPCAT3 is regulated by transcription factors such as the liver X receptor (LXR) and peroxisome proliferator-activated receptors (PPARs), highlighting its connection to overall lipid and glucose metabolism.[9]

Below is a diagram illustrating the central role of the Lands cycle in PLPC metabolism.

graph "Lands_Cycle" { graph [rankdir="LR", splines=ortho, nodesep=0.6]; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=10, fontcolor="#202124"]; edge [fontname="Arial", fontsize=9];

// Nodes PLPC [label="1-Palmitoyl-2-linoleoyl-PC\n(PLPC)", fillcolor="#F1F3F4"]; LPC_1 [label="1-Palmitoyl-lyso-PC\n(LPC 16:0)", fillcolor="#F1F3F4"]; LPC_2 [label="2-Linoleoyl-lyso-PC", fillcolor="#F1F3F4"]; Linoleic_Acid [label="Linoleic Acid", shape=ellipse, fillcolor="#FFFFFF"]; Palmitic_Acid [label="Palmitic Acid", shape=ellipse, fillcolor="#FFFFFF"]; Other_PC [label="Other PC Species", fillcolor="#F1F3F4"]; Other_FA [label="Other Fatty Acyl-CoA", shape=ellipse, fillcolor="#FFFFFF"];

// Edges PLPC -> LPC_1 [label="PLA2", color="#EA4335", fontcolor="#EA4335"]; LPC_1 -> PLPC [label="LPCAT (with Linoleoyl-CoA)", color="#34A853", fontcolor="#34A853"]; PLPC -> LPC_2 [label="PLA1", color="#EA4335", fontcolor="#EA4335"]; LPC_2 -> Other_PC [label="LPCAT (with Other Acyl-CoA)", color="#34A853", fontcolor="#34A853"]; LPC_1 -> Other_PC [label="LPCAT (with Other Acyl-CoA)", color="#34A853", fontcolor="#34A853"]; PLPC -> Linoleic_Acid [style=invis]; PLPC -> Palmitic_Acid [style=invis]; LPC_1 -> Other_FA [style=invis];

// Invisible edges for layout subgraph { rank=same; PLPC; } subgraph { rank=same; LPC_1; LPC_2; } subgraph { rank=same; Other_PC; } }

Caption: The Lands Cycle pathway for PLPC remodeling.

Functional Significance of PLPC Metabolites

The metabolic products of PLPC are not merely intermediates but possess significant biological activities.

• Lysophosphatidylcholine (LPC): LPC is a potent signaling molecule with diverse, and sometimes opposing, effects. It can act as a pro-inflammatory mediator, inducing the expression of inflammatory cytokines.[14] Elevated levels of LPC are associated with various pathological conditions, including atherosclerosis, neurodegenerative diseases, and cancer.[14][15] In the brain, LPC can lead to demyelination and disruption of the blood-brain barrier.[14] However, LPC also plays physiological roles; for example, LPC(16:0) can activate PPARα, a key regulator of lipid metabolism, and improve glucose uptake in insulin-resistant cells.[16][17]

• Linoleic Acid: As an essential omega-6 fatty acid, linoleic acid is a precursor for the synthesis of arachidonic acid and a range of eicosanoids, which are critical mediators of inflammation and cellular signaling.

• Oxidized PLPC (OxPLPC): The polyunsaturated linoleic acid at the sn-2 position of PLPC is susceptible to oxidation by reactive oxygen species (ROS).[18] This oxidation generates a variety of bioactive molecules, including fragmented phospholipids like 1-palmitoyl-2-(5-oxovaleroyl)-sn-glycero-3-phosphocholine (POVPC) and 1-palmitoyl-2-glutaroyl-sn-glycero-3-phosphocholine (PGPC).[19] These oxidized phospholipids are found in atherosclerotic lesions and can induce apoptosis in vascular smooth muscle cells.[19] They are recognized by the innate immune system and are implicated in inflammatory diseases.[18]

Experimental Approaches for Studying PLPC Metabolism In Vivo

A variety of sophisticated techniques are employed to investigate the intricate metabolism of PLPC in a living system.

Isotope Tracing

Stable isotope labeling is a powerful tool for tracking the metabolic fate of PLPC.[20] By introducing PLPC labeled with stable isotopes (e.g., ¹³C or ²H) into an animal model, researchers can trace the incorporation of the label into various downstream metabolites.[21][22] This approach provides quantitative data on metabolic fluxes and pathway activities.

Experimental Protocol: Stable Isotope Tracing of PLPC in a Rodent Model

• Preparation of Labeled PLPC: Synthesize or procure PLPC with a stable isotope label in a specific position (e.g., in the palmitoyl, linoleoyl, or choline moiety).

• Animal Model: Utilize a suitable animal model (e.g., mouse or rat) with cannulation for blood sampling.

• Administration: Administer the labeled PLPC intravenously or orally, depending on the research question.

• Sample Collection: Collect blood and tissue samples at various time points post-administration.

• Lipid Extraction: Perform a total lipid extraction from the collected samples using a standard method like the Bligh-Dyer or Folch procedure.

• Mass Spectrometry Analysis: Analyze the lipid extracts using liquid chromatography-mass spectrometry (LC-MS) or gas chromatography-mass spectrometry (GC-MS) to identify and quantify the labeled metabolites.[23]

• Data Analysis: Determine the isotopic enrichment in different lipid species to calculate metabolic flux rates.

Radiolabeling

Radiolabeling with isotopes such as ¹⁴C or ³H offers high sensitivity for tracing the absorption, distribution, metabolism, and excretion (ADME) of PLPC.[24][25] This technique is particularly valuable for determining the overall disposition of the molecule and its metabolites in the body.[26][27]

Experimental Protocol: Radiolabeled PLPC ADME Study

• Synthesis of Radiolabeled PLPC: Synthesize PLPC with a radioactive label (e.g., ¹⁴C-palmitate or ³H-choline).

• Dosing: Administer a precise dose of the radiolabeled PLPC to the animal model.

• Metabolic Cages: House the animals in metabolic cages to allow for the separate collection of urine and feces.

• Sample Collection: Collect blood, urine, feces, and various tissues at predetermined time points.

• Quantification of Radioactivity: Measure the total radioactivity in each sample using liquid scintillation counting.

• Metabolite Profiling: Use techniques like thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC) coupled with a radioactivity detector to separate and identify radiolabeled metabolites.[28]

The workflow for a typical in vivo lipid metabolism study is depicted below.

digraph "Experimental_Workflow" { graph [rankdir="TB", splines=ortho, nodesep=0.5]; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=10, fontcolor="#202124"]; edge [fontname="Arial", fontsize=9];

// Nodes start [label="Start: Labeled PLPC Administration", shape=ellipse, fillcolor="#F1F3F4"]; animal [label="In Vivo Model\n(e.g., Rodent)", fillcolor="#F1F3F4"]; sampling [label="Time-course Sample Collection\n(Blood, Tissues, Excreta)", fillcolor="#F1F3F4"]; extraction [label="Lipid Extraction", fillcolor="#F1F3F4"]; analysis [label="LC-MS/MS or GC-MS Analysis", fillcolor="#F1F3F4"]; profiling [label="Metabolite Identification\nand Quantification", fillcolor="#F1F3F4"]; flux [label="Metabolic Flux Analysis", fillcolor="#F1F3F4"]; end [label="End: Elucidation of Metabolic Pathways", shape=ellipse, fillcolor="#F1F3F4"];

// Edges start -> animal [color="#4285F4"]; animal -> sampling [color="#4285F4"]; sampling -> extraction [color="#4285F4"]; extraction -> analysis [color="#4285F4"]; analysis -> profiling [color="#4285F4"]; profiling -> flux [color="#4285F4"]; flux -> end [color="#4285F4"]; }

Caption: A generalized workflow for in vivo PLPC metabolism studies.

Mass Spectrometry-Based Lipidomics

Advanced mass spectrometry techniques are indispensable for the detailed characterization of PLPC and its metabolites.[29][30][31] High-resolution mass spectrometry coupled with liquid chromatography allows for the separation and identification of a wide array of lipid species, including isomers.[32] Tandem mass spectrometry (MS/MS) provides structural information for the unambiguous identification of metabolites.[33]

Data Presentation: Key Enzymes in PLPC Metabolism

Enzyme	Location	Function in PLPC Metabolism
Pancreatic Phospholipase A2 (pPLA2)	Small Intestine	Hydrolyzes linoleic acid from the sn-2 position of dietary PLPC.
Hepatic Lipase	Liver (acting in plasma)	Hydrolyzes palmitic acid from the sn-1 position of plasma PLPC.
Cytosolic Phospholipase A2 (cPLA2)	Cytosol	Releases fatty acids (e.g., linoleic acid) from cellular PLPC.
LPCAT3	Endoplasmic Reticulum	Re-acylates lysophosphatidylcholine, with a preference for linoleoyl-CoA.

Conclusion and Future Directions

The in vivo metabolism of 1-palmitoyl-2-linoleoylphosphatidylcholine is a dynamic and complex process with profound implications for cellular function and organismal health. From its initial digestion and absorption to its intricate remodeling within cells, each step is tightly regulated by a suite of enzymes. The bioactive metabolites of PLPC, including lysophosphatidylcholine and oxidized derivatives, play critical roles in signaling pathways that are central to inflammation, metabolic regulation, and disease pathogenesis.

Future research will likely focus on delineating the precise roles of different LPCAT isoforms in specific tissues and disease states. The continued development of advanced mass spectrometry and imaging techniques will enable a more spatially and temporally resolved understanding of PLPC metabolism in vivo. A deeper comprehension of these pathways will undoubtedly unveil novel therapeutic targets for a range of metabolic and inflammatory disorders.

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An In-Depth Technical Guide to the Interaction of PLPC with Membrane Proteins

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of the critical interactions between 1-palmitoyl-2-linoleoyl-sn-glycero-3-phosphocholine (PLPC), a key phospholipid component of cell membranes, and various classes of membrane proteins. Understanding these interactions is paramount for elucidating fundamental cellular processes and for the rational design of novel therapeutics targeting membrane proteins.

Section 1: The Pivotal Role of PLPC in Biomembrane Architecture and Function

Biological membranes are not merely passive barriers but are dynamic, intricate structures that orchestrate a vast array of cellular activities. The lipid bilayer, the fundamental scaffold of these membranes, is a complex mosaic of various lipid species, with phospholipids playing a central role. Among these, 1-palmitoyl-2-linoleoyl-sn-glycero-3-phosphocholine (PLPC) is a prominent glycerophospholipid that significantly influences the biophysical properties of the membrane and, consequently, the function of embedded proteins.[1][2]

PLPC is an asymmetric phospholipid, featuring a saturated palmitic acid (16:0) at the sn-1 position and an unsaturated linoleic acid (18:2) at the sn-2 position of the glycerol backbone.[2] This specific combination of a saturated and a polyunsaturated fatty acid chain imparts unique properties to the lipid bilayer, influencing its fluidity, thickness, and lateral pressure profile. These characteristics are not uniform across the membrane but are exquisitely modulated to create microdomains with distinct compositions and functionalities, which in turn regulate the activity of membrane proteins.

Table 1: Key Biophysical Properties of PLPC

Property	Value	Reference
Molecular Formula	C42H80NO8P	[3]
Molecular Weight	758.1 g/mol	[3]
Acyl Chain Composition	sn-1: 16:0 (Palmitic Acid)sn-2: 18:2 (Linoleic Acid)	[2]
Headgroup	Phosphocholine	[2]

The precise lipid environment surrounding a membrane protein is not a random assortment but rather a highly regulated "lipid fingerprint" that is unique to each protein.[4] This local lipid shell can allosterically modulate protein conformation, stability, and function. Therefore, a detailed understanding of how specific lipids like PLPC interact with membrane proteins is crucial for deciphering their molecular mechanisms.

Section 2: PLPC's Modulatory Effects on Key Membrane Protein Families

The influence of the lipid bilayer extends to all classes of membrane proteins. The specific properties of PLPC can have profound effects on the structure and function of G protein-coupled receptors (GPCRs), ion channels, and transporter proteins.

G Protein-Coupled Receptors (GPCRs): A Symphony of Lipid-Modulated Signaling

GPCRs represent the largest family of membrane receptors and are the targets of a significant portion of modern pharmaceuticals. The function of these receptors is intrinsically linked to the composition of the surrounding lipid membrane.[5] While direct studies specifying PLPC are emerging, the broader class of phosphatidylcholines (PCs) is known to enhance the formation, stability, and function of activated GPCR complexes.[5]

The fluidity and thickness of a PLPC-containing bilayer can influence the conformational changes that GPCRs undergo upon ligand binding and subsequent G protein coupling.[5] These lipids can also participate in the formation of lipid rafts, specialized membrane microdomains enriched in certain lipids and cholesterol, which are thought to compartmentalize and regulate GPCR signaling cascades.

Diagram 1: Generalized GPCR Signaling Cascade

Caption: Ligand binding to a GPCR in a PLPC-rich membrane initiates a signaling cascade.

Ion Channels: The Gatekeepers of Cellular Excitability

The function of ion channels, which govern the flux of ions across the membrane, is exquisitely sensitive to the physical properties of the lipid bilayer.[6] The thickness and lateral pressure of a PLPC-containing membrane can directly impact the conformational state of ion channels, thereby modulating their gating properties (i.e., opening and closing).

For instance, the activity of mechanically sensitive channels can be directly influenced by changes in membrane tension, a property to which the composition of lipids like PLPC contributes significantly. Furthermore, specific interactions between the phospholipid headgroups and charged residues on the channel protein can stabilize certain conformational states, affecting ion permeation.

Transporter Proteins: Fueling Cellular Life

Membrane transporters are responsible for the uptake of nutrients and the extrusion of waste products and toxins. The reconstitution of these proteins into proteoliposomes, artificial vesicles with a defined lipid composition, has been a powerful tool for studying their function in a controlled environment.[3][7]

The choice of lipid for reconstitution is critical, as the lipid environment can significantly impact the transporter's activity. While many studies use a mixture of lipids to mimic a native membrane, the use of defined compositions including PLPC allows for the systematic investigation of how specific lipid species influence transport kinetics and substrate specificity.

Section 3: Experimental Methodologies for Studying PLPC-Protein Interactions

A variety of sophisticated biophysical techniques are employed to investigate the intricate dance between PLPC and membrane proteins. This section provides an overview of key experimental workflows.

Preparation of PLPC-Containing Model Membranes

The foundation for in vitro studies of PLPC-protein interactions is the creation of well-defined model membrane systems, such as liposomes and nanodiscs.

This protocol describes a common method for preparing unilamellar PLPC vesicles of a defined size.

Materials:

• 1-palmitoyl-2-linoleoyl-sn-glycero-3-phosphocholine (PLPC) in chloroform

• Chloroform and/or methanol

• Desired aqueous buffer (e.g., PBS, HEPES-buffered saline)

• Rotary evaporator

• Extruder with polycarbonate membranes (e.g., 100 nm pore size)

Procedure:

• Lipid Film Formation:

  • In a round-bottom flask, dissolve the desired amount of PLPC in chloroform. For mixed lipid vesicles, combine the different lipids in the desired molar ratio in the solvent.

  • Remove the organic solvent using a rotary evaporator to form a thin, uniform lipid film on the wall of the flask.

  • Further dry the film under high vacuum for at least 2 hours to remove any residual solvent.

• Hydration:

  • Hydrate the lipid film by adding the aqueous buffer to the flask. The temperature of the buffer should be above the phase transition temperature of the lipid with the highest melting point.

  • Agitate the flask by vortexing or gentle swirling to facilitate the formation of multilamellar vesicles (MLVs).

• Extrusion:

  • To obtain unilamellar vesicles of a uniform size, subject the MLV suspension to extrusion.

  • Pass the suspension repeatedly (typically 11-21 times) through a polycarbonate membrane with a defined pore size (e.g., 100 nm) using a mini-extruder. This process should also be performed at a temperature above the lipid's phase transition temperature.

• Characterization:

  • The size distribution of the resulting liposomes can be determined by dynamic light scattering (DLS).

Diagram 2: Workflow for PLPC Liposome Preparation

Caption: Key steps in the preparation of PLPC liposomes.

Reconstitution of Membrane Proteins into PLPC Vesicles

Incorporating membrane proteins into pre-formed liposomes allows for the study of their function in a controlled lipid environment.

This protocol outlines a general procedure for reconstituting a purified GPCR into PLPC vesicles.

Materials:

• Purified membrane protein in a suitable detergent (e.g., DDM, Triton X-100)

• Prepared PLPC liposomes

• Bio-Beads or dialysis cassettes for detergent removal

• Appropriate buffers

Procedure:

• Solubilization: The membrane protein of interest is first purified and solubilized in a suitable detergent.

• Mixing: The purified, detergent-solubilized protein is mixed with the pre-formed PLPC liposomes. The protein-to-lipid ratio is a critical parameter that needs to be optimized for each protein.

• Detergent Removal: The detergent is gradually removed from the mixture to allow the protein to insert into the lipid bilayer. This can be achieved through:

  • Dialysis: The mixture is dialyzed against a detergent-free buffer over an extended period.

  • Adsorption: Detergent-adsorbing beads (e.g., Bio-Beads) are added to the mixture to sequester the detergent.

• Proteoliposome Isolation: The resulting proteoliposomes are typically isolated from unincorporated protein and residual detergent by density gradient centrifugation or size exclusion chromatography.

• Functional Assays: The activity of the reconstituted protein is then assessed using appropriate functional assays (e.g., ligand binding assays for GPCRs).

Diagram 3: Detergent-Mediated Protein Reconstitution

Caption: Schematic of reconstituting a membrane protein into PLPC liposomes.

Biophysical Techniques for Characterizing PLPC-Protein Interactions

A suite of powerful techniques can be employed to probe the specifics of PLPC-protein interactions.

• Surface Plasmon Resonance (SPR): SPR can be used to study the binding kinetics and affinity of a membrane protein to a PLPC-containing lipid bilayer immobilized on a sensor chip. This technique provides real-time, label-free detection of binding events.

• Fluorescence Spectroscopy: Techniques such as Förster Resonance Energy Transfer (FRET) can be used to measure the proximity between a fluorescently labeled protein and fluorescently labeled PLPC molecules within a liposome, providing insights into specific lipid-protein interactions.

• Cryo-Electron Microscopy (Cryo-EM): Cryo-EM has emerged as a revolutionary technique for determining the high-resolution structures of membrane proteins within a near-native lipid environment, such as that provided by PLPC nanodiscs.[1][7] This allows for the direct visualization of lipid molecules that are closely associated with the protein.

• Molecular Dynamics (MD) Simulations: Computational MD simulations provide a powerful in silico approach to study the dynamic interactions between PLPC and membrane proteins at an atomic level. These simulations can reveal specific binding sites, the influence of PLPC on protein conformation, and the dynamics of the surrounding lipid shell.

Section 4: Implications for Drug Development

A deep understanding of how PLPC and other lipids modulate the function of membrane protein drug targets is critical for the development of more effective and specific therapeutics.

• Rational Drug Design: Knowledge of the specific lipid interactions that stabilize the active or inactive conformations of a target protein can inform the design of drugs that either mimic or disrupt these interactions to achieve the desired therapeutic effect.

• Optimizing Drug Delivery: For drugs that need to cross the cell membrane, understanding the lipid composition, including the prevalence of PLPC, can aid in the design of delivery vehicles (e.g., liposomes) that can efficiently fuse with the target cell membrane.

• Understanding Disease Mechanisms: Aberrations in lipid metabolism and membrane composition are increasingly being linked to various diseases. Investigating how these changes affect the interaction of PLPC with membrane proteins can provide novel insights into disease pathogenesis and identify new therapeutic targets.

Section 5: Conclusion and Future Directions

The interaction between PLPC and membrane proteins is a complex and dynamic process that is fundamental to a vast array of cellular functions. The continued development and application of advanced experimental and computational techniques will undoubtedly provide even deeper insights into these critical molecular interactions. Future research will likely focus on elucidating the role of PLPC in the formation and function of complex, multi-protein signaling platforms within the membrane and on leveraging this knowledge for the development of the next generation of targeted therapeutics.

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1-Palmitoyl-2-linoleoylphosphatidylcholine in Lipid Raft Formation: A Technical Guide

Abstract

Lipid rafts, specialized microdomains within the plasma membrane, are critical hubs for cellular signaling and trafficking. Their unique composition, enriched in cholesterol and sphingolipids, creates a distinct liquid-ordered (Lo) phase environment. Traditionally, phospholipids with polyunsaturated acyl chains, such as 1-palmitoyl-2-linoleoylphosphatidylcholine (PLPC), were thought to be excluded from these domains. This guide challenges that simplistic view, exploring the nuanced and multifaceted role of PLPC in lipid raft formation, stability, and function. We will delve into the biophysical properties of PLPC that dictate its membrane behavior, present evidence for its presence at the raft boundary, and discuss how its oxidation profoundly alters membrane dynamics and signaling cascades. This document provides researchers, scientists, and drug development professionals with a comprehensive technical overview, including field-proven experimental protocols and data interpretation strategies, to investigate the intricate relationship between PLPC and lipid rafts.

Introduction: Beyond the Classical Raft Model

The fluid mosaic model of the cell membrane has evolved to incorporate the concept of lipid rafts—dynamic, nanoscale assemblies that compartmentalize cellular processes.[1][2] These domains are characterized by a high concentration of cholesterol and sphingolipids, which pack together to form a liquid-ordered (Lo) phase, distinct from the surrounding more fluid liquid-disordered (Ld) phase.[2][3] This organization is crucial for the function of many membrane proteins, which are selectively recruited to or excluded from rafts.[4]

Initially, the "raft hypothesis" posited a clear segregation of lipids based on acyl chain saturation. Saturated lipids, like sphingomyelin, were considered raft components, while polyunsaturated phospholipids (PUFAs), including PLPC, were thought to reside exclusively in the disordered bulk membrane. However, recent research suggests a more complex picture. Repulsive forces between cholesterol and low-melting-point lipids, like those with polyunsaturated chains, may be a significant driving force in raft formation, indicating that these once-overlooked lipids are major players in membrane organization.[5] This guide will explore the evidence that positions PLPC not as an outsider, but as a critical modulator of lipid raft boundaries and a key player in raft-associated signaling, particularly following oxidative modification.

The Biophysical Dichotomy of PLPC

The behavior of PLPC in a lipid bilayer is governed by its unique amphipathic structure, featuring a saturated palmitic acid at the sn-1 position and a di-unsaturated linoleic acid at the sn-2 position. This structural dichotomy imparts specific biophysical properties that influence membrane organization:

• Molecular Shape and Packing: The saturated sn-1 chain allows for favorable van der Waals interactions with neighboring saturated acyl chains and cholesterol. In contrast, the kinks in the unsaturated sn-2 chain disrupt tight packing, creating a larger molecular area and contributing to the fluidity of the surrounding membrane.[6] This "kinked" structure generally favors residence in the more disordered Ld phase.

• Phase Behavior: In ternary model membranes composed of a high-melting-point lipid (like sphingomyelin), a low-melting-point lipid (like PLPC or DOPC), and cholesterol, phase separation into Lo and Ld domains is commonly observed.[3][7] Cholesterol preferentially interacts with the saturated chains of sphingomyelin to form the ordered domains, while PLPC is largely partitioned into the disordered phase.[8][9]

• Cholesterol Interaction: Cholesterol's interaction with phospholipids is a key determinant of raft stability. It acts as a "dynamic glue," increasing the order of fluid-phase lipids while fluidizing gel-phase lipids.[4][7][9] While cholesterol shows a stronger affinity for saturated sphingolipids, its interactions are not exclusive. Computational models suggest cholesterol may localize to the interface between Lo and Ld domains, potentially interacting with both saturated and unsaturated lipids to minimize the line tension at the phase boundary.[3] This positions lipids like PLPC as important components of the raft periphery.

The Emerging Role of PLPC at the Raft Boundary

While the bulk of PLPC resides in the Ld phase, its role is not merely passive. The interface between the Lo and Ld phases, known as the raft boundary, is a region of significant biophysical interest. It is here that PLPC likely exerts its most profound influence on raft dynamics.

The hydrophobic mismatch between the thicker, ordered raft domain and the thinner, disordered bulk membrane creates line tension.[2] Lipids that can effectively bridge this gap are crucial for stabilizing the domain interface. The unique geometry of PLPC, with its saturated and unsaturated chains, may allow it to act as a "line-active" molecule, mediating the transition between the two phases and influencing the size, stability, and coalescence of lipid rafts.

Oxidized PLPC (OxPLPC): A Game Changer in Raft Dynamics

Under conditions of oxidative stress, the polyunsaturated linoleoyl chain of PLPC is highly susceptible to oxidation, leading to the formation of a heterogeneous group of molecules collectively known as oxidized PLPC (OxPLPC).[10] This oxidation dramatically alters the molecule's biophysical properties and its interaction with lipid rafts.[10][11]

• Structural and Behavioral Changes: Oxidation often results in the truncation of the sn-2 acyl chain, introducing polar moieties like aldehydes or carboxylic acids.[10] This modification increases the hydrophilicity of the tail, causing it to "loop back" towards the aqueous interface, a phenomenon described by the "lipid whisker" model.[10] This altered conformation disrupts membrane packing, increases lateral diffusion, and can thin the bilayer.[10][11]

• Impact on Raft Integrity: The introduction of OxPLPC into membranes can have a profound, dose-dependent disruptive effect on raft stability. Studies using single-molecule microscopy have shown that certain OxPLPC species can disintegrate cholesterol-dependent nanoplatforms, releasing raft-associated proteins.[11] This effect appears to be mediated by the activation of acid sphingomyelinase, suggesting an indirect mechanism rather than direct physical disruption.[11]

• Signaling Platforms: Paradoxically, while some OxPLPC species disrupt rafts, the process of oxidation itself can turn these domains into potent signaling platforms. Oxidative stress is known to induce the clustering of rafts, which can serve to concentrate signaling molecules and initiate pathways leading to inflammation or apoptosis.[1][12][13]

The diagram below illustrates the hypothetical partitioning of PLPC and OxPLPC in relation to a lipid raft.

Caption: Conceptual model of lipid partitioning near a raft domain.

Experimental Methodologies

Investigating the subtle role of PLPC in lipid rafts requires a multi-faceted approach, combining studies in model membrane systems with biochemical and biophysical analyses of cellular membranes.

Model Membrane Systems: Giant Unilamellar Vesicles (GUVs)

GUVs are cell-sized vesicles that serve as excellent models for studying lipid phase separation and protein-lipid interactions in a controlled environment.[14][15]

This protocol is adapted from established methods and is suitable for forming GUVs from ternary lipid mixtures containing PLPC.[16][17]

Materials:

• Lipids: 1,2-dipalmitoyl-sn-glycero-3-phosphocholine (DPPC), 1-palmitoyl-2-linoleoyl-sn-glycero-3-phosphocholine (PLPC), and Cholesterol.

• Fluorescent Probe: A low concentration (e.g., 0.5 mol%) of a fluorescent lipid analog that partitions into the Ld phase (e.g., NBD-DOPE) or Lo phase (e.g., Bodipy-GM1).

• Solvent: Chloroform/Methanol (2:1, v/v).

• Hydration Solution: Sucrose solution (e.g., 200 mM), osmotically balanced with an observation solution (e.g., glucose).

• Electroformation Chamber: Comprising two indium tin oxide (ITO)-coated glass slides separated by a silicone spacer.

Procedure:

• Lipid Film Preparation:

  • Prepare a lipid mixture in chloroform/methanol at a final concentration of 1-2 mg/mL. For a typical raft-forming mixture, a molar ratio of 40:40:20 (DPPC:Cholesterol:PLPC) can be used. Include the fluorescent probe in this mixture.

  • Spread 20-30 µL of the lipid solution evenly onto the conductive side of two ITO slides.

  • Dry the slides under a gentle stream of nitrogen gas to form a thin lipid film.

  • Place the slides in a vacuum desiccator for at least 2 hours to remove residual solvent.[16]

• Chamber Assembly:

  • Assemble the electroformation chamber by placing the silicone spacer between the two ITO slides, with the lipid-coated sides facing each other.

• Electroformation:

  • Fill the chamber with the pre-warmed (above the transition temperature of the highest melting lipid, e.g., 60°C for DPPC) sucrose solution.

  • Connect the ITO slides to a function generator.

  • Apply an AC electric field (e.g., 10 Hz, 1.5 V) for 2-3 hours at the elevated temperature.

  • Gradually decrease the frequency to 4 Hz for 30 minutes to detach the vesicles.

• Harvesting and Observation:

  • Gently harvest the GUV suspension from the chamber.

  • Dilute the GUVs into an iso-osmolar glucose solution for observation by phase-contrast and fluorescence microscopy. The density difference between sucrose and glucose will cause the GUVs to settle at the bottom of the observation chamber.

Data Analysis:

• Use fluorescence microscopy to visualize the phase separation. The Ld phase will be brightly fluorescent if using an Ld-partitioning dye, while the Lo phase (rafts) will appear dark.

• Quantify the area fraction of each phase to determine how changes in PLPC concentration affect domain formation.

Biochemical Isolation: Detergent-Resistant Membranes (DRMs)

The isolation of DRMs is a classical biochemical method for enriching lipid raft components.[18] It relies on the principle that the tightly packed lipids of the Lo phase are resistant to solubilization by non-ionic detergents at low temperatures.[18][19]

Caveat: It is crucial to acknowledge the limitations of this technique. The use of detergents can induce artifacts, and the composition of DRMs may not perfectly reflect the composition of native rafts in living cells.[18][19] Therefore, results from DRM analysis should always be corroborated with other methods.

This protocol is a standard procedure for isolating DRMs from cultured cells.[19][20]

Materials:

• Cell Culture: Confluent plates of the cells of interest.

• Lysis Buffer: MBS buffer (25 mM MES, 150 mM NaCl, pH 6.5) containing 1% (w/v) Triton X-100 and a protease inhibitor cocktail.

• Sucrose Solutions: 90% (w/v) and 5% (w/v) sucrose in MBS buffer.

• Equipment: Dounce homogenizer, ultracentrifuge with a swinging bucket rotor.

Procedure:

• Cell Lysis:

  • Wash cells with ice-cold PBS and scrape them into 1 mL of ice-cold MBS buffer.

  • Lyse the cells by passing them through a 25-gauge needle 10 times.

  • Add 1 mL of MBS containing 2% Triton X-100 to achieve a final concentration of 1%.

  • Incubate on ice for 30 minutes.

  • Homogenize the lysate with 15-20 strokes in a Dounce homogenizer.[19]

• Sucrose Gradient:

  • In an ultracentrifuge tube, mix 2 mL of the cell lysate with 2 mL of 90% sucrose solution to create a 45% sucrose layer.

  • Carefully overlay this with 4 mL of 35% sucrose, followed by 4 mL of 5% sucrose.

• Ultracentrifugation:

  • Centrifuge at 200,000 x g for 18-24 hours at 4°C.[21]

• Fraction Collection:

  • Carefully collect 1 mL fractions from the top of the gradient. The DRMs, being buoyant, will be located at the 5%/35% sucrose interface.[19]

• Analysis:

  • Analyze the protein content of each fraction by SDS-PAGE and Western blotting for known raft markers (e.g., Flotillin-1, Caveolin-1) and non-raft markers (e.g., Transferrin receptor).

  • Perform lipidomics analysis on the pooled raft fractions to quantify the abundance of PLPC and OxPLPC.

The workflow for DRM isolation is depicted below.

Caption: Experimental workflow for Detergent-Resistant Membrane (DRM) isolation.

Advanced Imaging and Biophysical Techniques

To overcome the limitations of traditional methods, a suite of advanced techniques can provide more direct evidence of PLPC's role in native membranes:

• Super-Resolution Microscopy (STED, PALM/STORM): These techniques can visualize the nanoscale organization of membrane components in live cells, allowing for the direct observation of protein and lipid partitioning relative to raft domains.

• Fluorescence Correlation Spectroscopy (FCS): FCS measures the diffusion dynamics of fluorescently labeled molecules.[22] By comparing the diffusion of a labeled PLPC analog to that of known raft and non-raft components, one can infer its partitioning behavior.[22]

• Atomic Force Microscopy (AFM): AFM can be used on supported lipid bilayers to directly visualize the topography of phase-separated membranes, revealing the height difference between Lo and Ld domains and providing insights into how PLPC influences domain morphology.[21]

Case Study: OxPLPC, Raft Clustering, and Inflammatory Signaling

Oxidative stress is a hallmark of numerous pathological conditions, including atherosclerosis and neurodegenerative diseases.[10] In these contexts, the oxidation of PLPC within cell membranes can trigger potent inflammatory responses, often mediated by lipid rafts.

Mechanism:

• Initiation: An initial inflammatory stimulus or metabolic dysfunction leads to the production of reactive oxygen species (ROS).

• PLPC Oxidation: ROS attack the susceptible linoleoyl chain of PLPC, generating OxPLPC species.

• Raft Remodeling & Signaling: The presence of OxPLPC alters the local membrane environment. This can lead to the clustering of smaller rafts into larger signaling platforms.[1][4] These platforms recruit and concentrate specific receptor proteins, such as Toll-like receptors (TLRs) or scavenger receptors (e.g., CD36), and downstream signaling adaptors.

• Signal Amplification: The co-localization of receptors and effectors within the clustered raft platform facilitates efficient signal transduction, leading to the activation of pro-inflammatory transcription factors like NF-κB and the subsequent production of cytokines and chemokines, amplifying the inflammatory cascade.

The signaling pathway is visualized in the diagram below.

Caption: Simplified signaling cascade initiated by OxPLPC in lipid rafts.

Conclusion and Future Directions

The role of 1-palmitoyl-2-linoleoylphosphatidylcholine in membrane biology is far more intricate than previously assumed. Moving beyond the classical model of simple exclusion, the evidence now points to PLPC as a key modulator of the lipid raft boundary. Furthermore, its oxidized forms, OxPLPC, are potent biological effectors that can remodel raft domains into powerful signaling platforms, driving pathological processes like inflammation.

Future research should focus on:

• High-Resolution Mapping: Utilizing advanced, live-cell imaging techniques to precisely map the distribution of PLPC and its oxidized variants relative to specific raft-associated proteins.

• Lipidomic Specificity: Identifying which specific OxPLPC species are responsible for raft disruption versus those that promote signaling platform formation.

• Therapeutic Targeting: Exploring strategies to modulate PLPC oxidation or its downstream signaling consequences as a novel therapeutic approach for inflammatory and neurodegenerative diseases.

By embracing a more nuanced view of membrane organization and employing a combination of cutting-edge and classical techniques, researchers can further unravel the critical functions of PLPC and its metabolites in the dynamic world of the cell membrane.

References

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• Giant Unilamellar Vesicles Containing Phosphatidylinositol(4,5)bisphosphate: Characterization and Functionality.
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An In-Depth Technical Guide to the Phase Behavior of 1-Palmitoyl-2-linoleoylphosphatidylcholine (PLPC) Bilayers

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of PLPC in Model Membranes

1-Palmitoyl-2-linoleoylphosphatidylcholine (PLPC) is a glycerophospholipid of significant interest in the study of biological membranes and the development of lipid-based drug delivery systems. As a major component of soybean lecithin, its asymmetrical structure, featuring a saturated palmitoyl chain (16:0) at the sn-1 position and a polyunsaturated linoleoyl chain (18:2) at the sn-2 position, imparts unique physicochemical properties to lipid bilayers. Understanding the phase behavior of PLPC is crucial for predicting the stability, permeability, and fusogenicity of liposomes and for modeling the complex dynamics of cell membranes. This guide provides a comprehensive technical overview of the thermotropic phase behavior of PLPC bilayers, detailing the experimental methodologies used for its characterization and the key findings that inform its application in research and pharmaceutical development.

Thermotropic Phase Behavior of PLPC Bilayers

The phase behavior of lipid bilayers is primarily governed by the balance of attractive van der Waals forces between the hydrophobic acyl chains and the repulsive forces between the hydrophilic headgroups. Temperature is a critical determinant of this balance, inducing transitions between distinct physical states, or phases.

The Main Phase Transition (Tm)

The most prominent thermotropic event in a lipid bilayer is the main phase transition, or melting temperature (Tm), which marks the shift from a well-ordered gel phase (Lβ) to a fluid, disordered liquid-crystalline phase (Lα). In the gel phase, the acyl chains are tightly packed in a nearly all-trans conformation, resulting in a thicker and less permeable bilayer. As the temperature increases to the Tm, the acyl chains undergo a cooperative melting process, characterized by an increase in gauche conformers, leading to a thinner, more fluid, and more permeable bilayer.

For 1-palmitoyl-2-linoleoyl-sn-glycero-3-phosphocholine (PLPC), differential scanning calorimetry (DSC) studies have revealed a broad and weak main phase transition at approximately -18°C .[1][2] The presence of two cis double bonds in the linoleoyl chain introduces significant kinking, which disrupts the ordered packing of the acyl chains even at low temperatures. This inherent disorder contributes to the low transition temperature and the broad nature of the transition, indicating a lower degree of cooperativity compared to lipids with two saturated chains.

The phase behavior of PLPC is also notably sensitive to its thermal history. The rate of cooling can influence the formation of ordered phases, with slower cooling rates potentially leading to sharper, more defined transitions into a more ordered state.[1][2]

Key Physicochemical Parameters of PLPC Bilayers

Parameter	Description	Typical Value/Range for Mixed-Chain PCs	Experimental Technique(s)
Main Transition Temperature (Tm)	The temperature at which the bilayer transitions from the gel (Lβ) to the liquid-crystalline (Lα) phase.	~ -18 °C for PLPC[1][2]	Differential Scanning Calorimetry (DSC)
Transition Enthalpy (ΔH)	The amount of heat absorbed during the main phase transition, reflecting the energy required to disrupt the ordered packing of the acyl chains.	Varies depending on acyl chain composition. For POPC (16:0-18:1), ΔH is ~32.8 kJ/mol.[3]	Differential Scanning Calorimetry (DSC)
Bilayer Thickness (d)	The distance from the headgroup region of one leaflet to the headgroup region of the opposing leaflet.	Dependent on phase; thinner in the Lα phase. For POPC in the fluid phase, d is ~3.7 nm.	X-ray Diffraction, Neutron Scattering, Molecular Dynamics Simulations
Area per Lipid (A)	The average lateral area occupied by a single lipid molecule in the plane of the bilayer.	Dependent on phase; larger in the Lα phase. For POPC in the fluid phase, A is ~0.68 nm².	X-ray Diffraction, Neutron Scattering, Molecular Dynamics Simulations

Experimental Methodologies for Characterizing PLPC Phase Behavior

A multi-technique approach is essential for a thorough characterization of the phase behavior of PLPC bilayers. Each technique provides unique insights into the thermodynamic, structural, and dynamic properties of the membrane.

Differential Scanning Calorimetry (DSC)

DSC is a cornerstone technique for studying the thermotropic phase behavior of lipid bilayers. It measures the heat flow into or out of a sample as a function of temperature, allowing for the precise determination of phase transition temperatures and the associated enthalpy changes.

Experimental Protocol: DSC Analysis of PLPC Liposomes

• Liposome Preparation:

  • Dissolve a known quantity of PLPC in a suitable organic solvent (e.g., chloroform/methanol 2:1 v/v).

  • Evaporate the solvent under a stream of nitrogen gas to form a thin lipid film on the wall of a round-bottom flask.

  • Place the flask under high vacuum for at least 2 hours to remove any residual solvent.

  • Hydrate the lipid film with an aqueous buffer (e.g., phosphate-buffered saline, pH 7.4) by vortexing or gentle agitation above the Tm of the lipid to form multilamellar vesicles (MLVs). For PLPC, hydration can be performed at room temperature.

• DSC Measurement:

  • Accurately weigh a sample of the liposome dispersion into an aluminum DSC pan.

  • Seal the pan hermetically to prevent evaporation.

  • Place the sample pan and an empty reference pan into the DSC instrument.

  • Equilibrate the system at a temperature well below the expected Tm (e.g., -50°C for PLPC).

  • Heat the sample at a controlled rate (e.g., 1-2°C/min) through the transition region.

  • Record the differential heat flow as a function of temperature to obtain a thermogram.

• Data Analysis:

  • Determine the main transition temperature (Tm) as the peak temperature of the endothermic transition.

  • Calculate the enthalpy of the transition (ΔH) by integrating the area under the transition peak.

Workflow for X-ray diffraction analysis of PLPC bilayers.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Solid-state NMR spectroscopy provides detailed information about the structure, dynamics, and orientation of lipid molecules within the bilayer. Deuterium (²H) NMR, in particular, is a powerful tool for probing the order and dynamics of the acyl chains.

Experimental Insights from ²H NMR of Deuterated PLPC

Studies on 1-perdeuteriopalmitoyl-2-linoleoyl-sn-glycero-3-phosphocholine (PLPC-d31) have provided valuable insights into the molecular behavior of PLPC bilayers. [1][2]

• Continuous Phase Change: Under moderately fast cooling, pure PLPC-d31 exhibits a continuous phase change from a fluid to a more ordered phase, consistent with the broad transition observed by DSC.

• Influence of Cholesterol: The addition of 15 mol% cholesterol leads to increased acyl chain order and a continuous phase change without a distinct isothermal transition.

• Effect of Slow Cooling: When cooled at a slower rate, both pure PLPC-d31 and the cholesterol-containing mixture undergo a sharp transition to a highly ordered phase, as indicated by a deuterium spectrum characteristic of a rigid lattice system. This highlights the sensitivity of PLPC's phase behavior to the experimental conditions.

The Influence of Hydration on PLPC Phase Behavior

The degree of hydration is a critical factor influencing the phase behavior of all phospholipid bilayers. Water molecules interact with the polar headgroups, leading to increased spacing between lipid molecules and a decrease in the main transition temperature. For PLPC, which is often used in applications where it may be exposed to varying hydration levels (e.g., in lyophilized formulations), understanding the effect of dehydration is crucial. Dehydration generally leads to an increase in the Tm as the headgroups become more tightly packed and the van der Waals interactions between the acyl chains are enhanced.

Molecular Packing and Dynamics: Insights from Molecular Dynamics Simulations

Molecular dynamics (MD) simulations offer a powerful computational approach to visualize and quantify the behavior of PLPC bilayers at an atomic level. [1][4][5][6][7]These simulations can provide detailed information on:

• Area per lipid and bilayer thickness in different phases.

• Acyl chain order parameters , which quantify the degree of conformational order along the length of the palmitoyl and linoleoyl chains.

• Distribution of water molecules at the bilayer interface.

• Lateral diffusion of lipid molecules within the bilayer.

MD simulations can complement experimental data by providing a dynamic and detailed picture of the molecular interactions that govern the phase behavior of PLPC.

Conclusion

The phase behavior of 1-palmitoyl-2-linoleoylphosphatidylcholine bilayers is characterized by a low and broad main transition temperature, a consequence of the structural disruption caused by the polyunsaturated linoleoyl chain. This inherent fluidity at low temperatures makes PLPC a valuable component in model membrane systems and drug delivery vehicles designed to mimic the dynamic nature of biological membranes. A thorough understanding of its thermotropic properties, elucidated through techniques such as DSC, X-ray diffraction, and NMR, and complemented by computational modeling, is essential for the rational design and optimization of lipid-based technologies in the pharmaceutical and life sciences.

References

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• Caffrey, M. (1992). LIPIDAT: a database of lipid phase transition temperatures and enthalpy changes. DMPC data subset analysis. Chemistry and Physics of Lipids, 61(1), 1–109. [Link]

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 6438359, 1-Palmitoyl-2-linoleoylphosphatidylcholine. Retrieved January 10, 2026 from [Link].

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• Pasenkiewicz-Gierula, M., Takaoka, Y., Miyagawa, H., Kitamura, K., & Kusumi, A. (2000). Molecular dynamics simulation studies of lipid bilayer systems. Acta Biochimica Polonica, 47(3), 601–611. [Link]

• Boggara, M. B., & Krishnamoorti, R. (2012). Lipid Bilayer Thickness Measured by Quantitative DIC Reveals Phase Transitions and Effects of Substrate Hydrophilicity. Langmuir, 28(3), 1779–1787. [Link]

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• Demel, R. A., Geurts van Kessel, W. S., & van Deenen, L. L. (1972). Surface areas of 1-palmitoyl phosphatidylcholines and their interactions with cholesterol. Biochimica et Biophysica Acta (BBA) - Biomembranes, 266(1), 26–40. [Link]

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An In-Depth Technical Guide to the Spontaneous Formation of PLPC Vesicles in Aqueous Solution

This guide provides a comprehensive technical overview for researchers, scientists, and drug development professionals on the principles and methodologies behind the spontaneous formation of 1-palmitoyl-2-linoleoyl-sn-glycero-3-phosphocholine (PLPC) vesicles in aqueous solutions. We will delve into the physicochemical drivers of this self-assembly process, provide a detailed, field-proven protocol for their preparation, and discuss critical characterization techniques and troubleshooting strategies.

The Foundational Principles of PLPC Vesicle Self-Assembly

The spontaneous formation of vesicles from PLPC, a common phospholipid, is a fascinating example of molecular self-assembly driven by fundamental thermodynamic principles. This process is not random; it is governed by the specific chemical nature of the PLPC molecule and its interaction with the aqueous environment.

The Amphipathic Nature of PLPC

At the heart of vesicle formation is the amphipathic character of PLPC. Each molecule consists of:

• A Hydrophilic Head Group: A polar phosphocholine group that readily interacts with water molecules through hydrogen bonding and electrostatic interactions.

• Two Hydrophobic Tails: A saturated palmitoyl chain and an unsaturated linoleoyl chain. These nonpolar hydrocarbon tails are repelled by water.

This dual nature is the primary driver for self-assembly. When dispersed in water, PLPC molecules arrange themselves to minimize the energetically unfavorable contact between their hydrophobic tails and water. This phenomenon, known as the hydrophobic effect , is the dominant force leading to the formation of larger structures.[1]

Key Physicochemical Parameters

Several key parameters dictate the final structure that PLPC molecules will adopt in solution:

• Critical Micelle Concentration (CMC): This is the concentration above which individual lipid molecules (monomers) begin to aggregate to form structures like micelles or bilayers.[2][3] Below the CMC, PLPC exists primarily as monomers. For most phospholipids, the CMC is very low, meaning that self-assembly occurs at minute concentrations.[4]

• Phase Transition Temperature (Tm): The Tm is the temperature at which a lipid bilayer transitions from a rigid, ordered "gel" state to a more fluid, disordered "liquid-crystalline" state.[5] For PLPC, the presence of the unsaturated linoleoyl chain introduces a "kink," disrupting packing and significantly lowering the Tm to approximately -2°C.[6] This is a critical practical advantage, as it ensures the lipid is in a fluid and malleable state at typical laboratory temperatures (room temperature and above), which is essential for the spontaneous curvature and closure of the bilayer into a vesicle.[5]

• Packing Parameter (P): This dimensionless number helps predict the geometry of the self-assembled structure. It is defined by the equation P = v / (a * l), where 'v' is the volume of the hydrophobic tails, 'a' is the area of the hydrophilic head group, and 'l' is the length of the tails.

  • For PLPC, the two fatty acid chains give it a roughly cylindrical shape, resulting in a packing parameter close to 1. This geometry favors the formation of planar bilayers, which are the foundational structures of vesicles.[1]

The interplay of these factors dictates that when PLPC is hydrated above its Tm and at a concentration exceeding its CMC, the most energetically favorable conformation is a lipid bilayer that encloses an aqueous core, thus forming a vesicle.

Fig. 1: Physicochemical Drivers of PLPC Self-Assembly.

Experimental Protocol: Preparation of PLPC Vesicles via Thin-Film Hydration

The thin-film hydration method, also known as the Bangham method, is a robust and widely used technique for preparing liposomes.[7][8] It is a straightforward process that reliably produces multilamellar vesicles (MLVs), which can then be processed further to achieve a desired size and lamellarity.

Materials and Equipment

• PLPC powder

• Organic solvent (e.g., chloroform or a 2:1 chloroform:methanol mixture)

• Aqueous buffer (e.g., phosphate-buffered saline (PBS) pH 7.4)

• Round-bottom flask

• Rotary evaporator

• Nitrogen or argon gas source

• Water bath or heating block

• Vortex mixer

Step-by-Step Methodology

• Lipid Dissolution:

  • Action: Weigh the desired amount of PLPC powder and dissolve it in a suitable volume of the organic solvent in a round-bottom flask.

  • Causality: Dissolving the lipid in an organic solvent ensures that the PLPC molecules are fully solvated and exist as a homogenous mixture of individual molecules.[7] This is crucial for the formation of a uniform, thin lipid film in the subsequent step.

• Film Formation:

  • Action: Place the flask on a rotary evaporator. Rotate the flask under reduced pressure while gently warming it (typically 30-40°C) until all the organic solvent has evaporated. A thin, uniform lipid film should be visible on the inner surface of the flask.

  • Causality: The rotation ensures that the lipid is deposited evenly across a large surface area, which is critical for efficient hydration.[9] Removing the solvent under vacuum prevents boiling and ensures a smooth, non-porous film.

• Residual Solvent Removal:

  • Action: For at least one hour (or overnight), place the flask under a high vacuum or a gentle stream of inert gas (nitrogen or argon).

  • Causality: Trace amounts of organic solvent can alter the properties of the lipid bilayer and may be toxic in biological applications.[7] This step is essential to ensure the complete removal of any residual solvent.

• Hydration:

  • Action: Add the pre-warmed aqueous buffer to the flask. The temperature of the buffer should be well above the Tm of PLPC. Since PLPC's Tm is ~ -2°C, using a buffer at room temperature is sufficient. Agitate the flask vigorously using a vortex mixer. The lipid film will gradually peel off the glass and form a milky suspension.

  • Causality: This is the critical step where spontaneous vesicle formation occurs. The introduction of the aqueous phase triggers the hydrophobic effect, causing the lipid sheets to swell and fold upon themselves to form closed, multilamellar vesicles (MLVs).[8] Agitation provides the necessary energy to facilitate this process.

• Vesicle Maturation (Optional but Recommended):

  • Action: Allow the vesicle suspension to stand for approximately 1 hour at a temperature above the Tm.

  • Causality: This "maturation" step allows for the annealing of defects in the vesicle bilayers and can lead to a more stable and homogeneous vesicle population.

At the end of this process, you will have a suspension of MLVs. For many applications, further processing is required to produce smaller, unilamellar vesicles (SUVs or LUVs). This is typically achieved through sonication or, more commonly, extrusion through polycarbonate membranes of a defined pore size.[10][11]

Fig. 2: Experimental Workflow for Thin-Film Hydration.

Characterization and Quality Control of PLPC Vesicles

Once prepared, it is imperative to characterize the vesicle population to ensure it meets the required specifications for your application. The primary characteristics of interest are size, polydispersity, morphology, and, if applicable, encapsulation efficiency.

Size and Polydispersity: Dynamic Light Scattering (DLS)

• Principle: DLS, also known as Photon Correlation Spectroscopy, measures the fluctuations in scattered light intensity caused by the Brownian motion of vesicles in suspension.[12] Larger particles move more slowly, and smaller particles move more quickly. By analyzing the time correlation of these fluctuations, the hydrodynamic diameter (size) and the polydispersity index (PDI) of the vesicle population can be determined.

• Interpretation: A low PDI value (typically < 0.2) indicates a monodisperse or narrowly distributed population of vesicles, which is often desirable. A high PDI suggests a broad size distribution or the presence of aggregates. DLS is a powerful tool for routine quality control.[13]

Morphology and Lamellarity: Transmission Electron Microscopy (TEM)

• Principle: TEM provides direct visualization of the vesicles.[14] A beam of electrons is transmitted through an ultra-thin sample of the vesicle suspension that has been negatively stained or cryo-fixed. The resulting image provides high-resolution information about the size, shape, and lamellarity (the number of bilayers) of the vesicles.

• Interpretation: TEM can confirm whether the vesicles are spherical and unilamellar, or if MLVs or other structures are present. It is an invaluable technique for confirming the results obtained from DLS and for gaining a deeper understanding of the vesicle morphology.[14]

Encapsulation Efficiency

For applications in drug delivery, determining the encapsulation efficiency (EE%) is critical.[15] EE% is the percentage of the initial drug that has been successfully entrapped within the vesicles.

• Methodology:

  • Separation of Free Drug: The first step is to separate the drug-loaded vesicles from the unencapsulated, free drug in the surrounding buffer.[16] Common methods include size exclusion chromatography, dialysis, or centrifugation.[15]

  • Quantification: The amount of drug in the vesicle fraction (or the amount of free drug in the supernatant) is then quantified using an appropriate analytical technique, such as HPLC or UV-Vis spectrophotometry.[][18]

• Calculation: The EE% is calculated using the formula:

  • EE% = (Total Drug - Free Drug) / Total Drug * 100[19]

The following table summarizes typical characterization data for PLPC vesicles prepared by thin-film hydration followed by extrusion through a 100 nm membrane.

Parameter	Technique	Typical Value	Interpretation
Hydrodynamic Diameter	DLS	110 - 130 nm	Average size of the vesicles in suspension.
Polydispersity Index (PDI)	DLS	< 0.15	Indicates a monodisperse population.
Zeta Potential	Electrophoretic Light Scattering	-5 to -15 mV	Measures surface charge; indicates colloidal stability.
Morphology	TEM	Spherical, Unilamellar	Confirms the formation of single-bilayer vesicles.
Encapsulation Efficiency	HPLC / UV-Vis	Varies by drug (e.g., 10-30% for hydrophilic drugs, >80% for lipophilic drugs)	Percentage of drug successfully entrapped.[16]

Troubleshooting and Optimization

While the thin-film hydration method is reliable, several common issues can arise. The following table provides solutions to some of these challenges.

Problem	Potential Cause(s)	Troubleshooting & Optimization Strategies
Cloudy/Aggregated Suspension	1. Incomplete hydration of the lipid film.2. Lipid concentration is too high.3. Incorrect buffer pH or ionic strength.	1. Ensure the lipid film is thin and uniform. Increase hydration time and agitation.2. Work with a lower lipid concentration.3. Optimize buffer conditions for colloidal stability.[6]
Large and Polydisperse Vesicles (High PDI)	1. Inefficient hydration.2. The initial product of thin-film hydration is MLVs.	1. Ensure the hydration temperature is above the lipid's Tm.2. Post-process the MLV suspension using extrusion through polycarbonate membranes of a defined pore size (e.g., 100 nm) or sonication to produce smaller, more uniform vesicles.[20]
Low Encapsulation Efficiency	1. For hydrophilic drugs: small aqueous volume of the vesicles.2. Drug leakage during processing (e.g., extrusion).	1. Optimize the lipid concentration and hydration volume.2. For some drugs, remote loading techniques (e.g., pH gradient) can significantly improve EE%.
Poor Long-Term Stability	1. Vesicle fusion or aggregation.2. Lipid hydrolysis or oxidation.	1. Store vesicle suspensions at 4°C. Do not freeze unless a cryoprotectant is used.[6]2. Use high-purity lipids and degassed buffers. Store under an inert atmosphere (argon or nitrogen).

By understanding the fundamental principles of PLPC self-assembly and adhering to a well-controlled preparation and characterization protocol, researchers can reliably produce high-quality vesicles for a wide range of applications in biophysics, drug delivery, and materials science.

References

• Creative Biostructure. (n.d.). Liposome Encapsulation Efficiency Determination. Retrieved from [Link]

• Ciobanu, C. I., et al. (2023). Methods of Liposomes Preparation: Formation and Control Factors of Versatile Nanocarriers for Biomedical and Nanomedicine Application. MDPI. Retrieved from [Link]

• Li, Y., et al. (2025). Methodological advances in liposomal encapsulation efficiency determination: systematic review and analysis. PubMed. Retrieved from [Link]

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An In-depth Technical Guide to the Role of Phospholipase C (PLC) in Cellular Signaling Pathways

Abstract

Phosphoinositide-specific phospholipase C (PLC) enzymes are fundamental players in cellular signal transduction, acting as critical intermediaries that translate a vast array of extracellular signals into intracellular responses.[1][2] By catalyzing the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2), PLCs generate two pivotal second messengers: inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).[3][4] This singular enzymatic event initiates a bifurcating cascade that governs a multitude of cellular processes, from proliferation and differentiation to metabolism and apoptosis.[5][6] Deregulation of PLC signaling is intrinsically linked to the pathophysiology of numerous diseases, including cancer, cardiovascular disorders, and neurological conditions, making these enzymes compelling targets for therapeutic intervention.[4][7] This guide provides a comprehensive exploration of the PLC family, detailing the distinct regulatory mechanisms of its isozymes, the core signaling pathways they command, field-proven methodologies for their study, and their implications in health and disease.

The Phospholipase C Isozyme Family: A Profile in Diversity and Regulation

The mammalian PLC superfamily comprises 13 isozymes, categorized into six distinct subfamilies (β, γ, δ, ε, ζ, η) based on their structure and mechanisms of activation.[1][8] This diversity allows cells to respond to a wide spectrum of stimuli with remarkable specificity. While all isoforms share a conserved catalytic core (composed of X and Y domains), they possess unique regulatory domains that dictate their activation by different upstream signals.[9]

Activation Mechanisms:

• PLC-β (1-4): Primarily activated by G protein-coupled receptors (GPCRs). The Gαq subunit of heterotrimeric G proteins directly binds and activates PLC-β isoforms.[10][11] They can also be activated by Gβγ subunits.[11]

• PLC-γ (1-2): Regulated by receptor tyrosine kinases (RTKs) and non-receptor tyrosine kinases.[12][13] Their Src homology 2 (SH2) domains bind to phosphorylated tyrosine residues on activated receptors, leading to PLC-γ's own phosphorylation and subsequent activation.[8][13]

• PLC-δ (1, 3, 4): The regulation of this isoform is less direct but is highly sensitive to intracellular calcium (Ca²⁺) concentrations.[14][15] It is often considered a "calcium amplifier," as its activity is potentiated by the initial Ca²⁺ release triggered by other PLC isoforms.[15]

• PLC-ε: Uniquely positioned as an integrator of signals, PLC-ε is activated by both heterotrimeric G proteins and small GTPases of the Ras and Rho families.[12][15]

• PLC-ζ: A sperm-specific isoform that is highly sensitive to Ca²⁺ and plays a crucial role in oocyte activation following fertilization by inducing calcium oscillations.[6][15]

• PLC-η: Implicated in neuronal function, this isoform also exhibits high sensitivity to intracellular Ca²⁺ levels.[15]

PLC Isoform Family	Primary Activators	Key Regulatory Domains	Primary Cellular Roles	Associated Pathologies
PLC-β	Gαq and Gβγ subunits of GPCRs[10][11]	PH, C2	Neurotransmission, hormone secretion	Neurological disorders, Cancer[16]
PLC-γ	Receptor Tyrosine Kinases (RTKs)[8]	SH2, SH3, PH	Cell growth, differentiation, migration	Cancer, Immune dysregulation[6][12]
PLC-δ	Intracellular Ca²⁺[15]	PH, C2	Calcium amplification, cellular homeostasis	Not well-defined
PLC-ε	Ras and Rho family small GTPases[12]	RA, CDC25	Cardiac function, cell proliferation	Cancer, Nephrotic syndrome[17]
PLC-ζ	Intracellular Ca²⁺[6]	C2	Oocyte fertilization[6]	Male infertility[4]
PLC-η	Intracellular Ca²⁺, GPCRs[8][15]	-	Neuronal signaling	Not well-defined

The Canonical PLC Signaling Cascade: A Bifurcating Pathway

The central function of activated PLC is the hydrolysis of the plasma membrane phospholipid, phosphatidylinositol 4,5-bisphosphate (PIP2).[2] This single catalytic action generates two distinct second messengers, IP3 and DAG, which initiate divergent downstream signaling branches.[5][18]

The IP3 Branch: Mobilizing Intracellular Calcium

Inositol 1,4,5-trisphosphate (IP3) is a small, water-soluble molecule that diffuses from the plasma membrane into the cytosol.[18] Its primary function is to bind to and open IP3 receptors, which are ligand-gated Ca²⁺ channels located on the membrane of the endoplasmic reticulum (ER).[19] This binding event triggers the rapid release of stored Ca²⁺ from the ER into the cytosol, causing a sharp increase in the intracellular Ca²⁺ concentration.[3][18] This calcium signal is a ubiquitous and versatile messenger that modulates a vast number of cellular processes by activating Ca²⁺-sensitive proteins, including calmodulin and various protein kinases.[3]

The DAG Branch: Activating Protein Kinase C

Diacylglycerol (DAG) is a hydrophobic molecule that remains embedded in the inner leaflet of the plasma membrane following its generation.[19] Here, it serves as a docking site and allosteric activator for members of the Protein Kinase C (PKC) family. The recruitment of PKC to the membrane, facilitated by DAG and often enhanced by the concurrent rise in intracellular Ca²⁺, leads to its activation.[5] Activated PKC is a serine/threonine kinase that phosphorylates a wide array of substrate proteins, thereby regulating processes such as cell proliferation, differentiation, and gene expression.[5][20]

Canonical PLC signaling cascade.

Methodologies for the Investigation of PLC Activity

Evaluating the function and regulation of PLC requires robust and validated experimental protocols. The choice of assay depends on the specific research question, whether it is to measure purified enzyme kinetics, assess isoform-specific activity in a cell lysate, or monitor real-time signaling in intact cells.

In Vitro PLC Activity Assays

These assays measure the catalytic activity of PLC in a controlled environment, typically using cell lysates or purified enzymes.

Workflow for In Vitro PLC Activity Measurement:

General workflow for an in vitro PLC activity assay.

Detailed Protocol: Fluorogenic PLC Activity Assay in Cell Lysates

This protocol provides a non-radioactive method for quantifying PLC activity using a synthetic fluorogenic substrate.[21] The causality behind this choice is the increased safety, reduced disposal costs, and suitability for high-throughput screening compared to traditional radiometric assays.[21][22]

A. Materials and Reagents:

• Cell culture plates and appropriate growth media

• Phosphate-Buffered Saline (PBS), ice-cold

• Homogenization Buffer: 50 mM HEPES-KOH (pH 7.2), 70 mM KCl, 1 mM CaCl₂, 2 mM DTT, 50 mg/L BSA

• Fluorogenic PLC Substrate (e.g., WH-15) stock solution (50 µM in sterile water)[21]

• Bicinchoninic acid (BCA) protein assay kit

• 96-well black microplate, opaque bottom

• Fluorimeter/plate reader (Excitation/Emission appropriate for the substrate)

• PLC Inhibitor (e.g., U73122) and inactive analog (e.g., U73343) for validation[11]

B. Step-by-Step Methodology:

• Cell Culture and Lysis:

  • Culture cells to ~90% confluency.

  • Wash cells twice with ice-cold PBS.

  • Scrape cells into a minimal volume of ice-cold Homogenization Buffer.

  • Homogenize the cell suspension using a Dounce homogenizer or sonication on ice.

  • Centrifuge the homogenate at ~9,500 x g for 20 minutes at 4°C to pellet cellular debris.[21]

  • Carefully collect the supernatant (cytosolic and membrane fraction) into a new pre-chilled tube.

• Protein Quantification (Self-Validation Step):

  • Determine the total protein concentration of the supernatant using a BCA assay according to the manufacturer's instructions.[21] This is critical for normalizing PLC activity across different samples, ensuring that observed differences are due to enzymatic activity and not sample loading.

• Enzymatic Reaction Setup:

  • Prepare a reaction premixture containing all components except the cell homogenate (HEPES, KCl, CaCl₂, DTT, BSA, and WH-15 substrate).[21]

  • In a 96-well black microplate, add the reaction premixture to each well.

  • To establish a baseline and control for non-enzymatic substrate degradation, include "no-enzyme" control wells containing only the reaction premixture and homogenization buffer.

  • To validate the specificity of the signal, include wells pre-treated with a known PLC inhibitor (e.g., 2-10 µM U73122) and its inactive control (U73343).[11]

  • Initiate the reaction by adding a standardized amount of protein from the cell homogenate (e.g., 10-50 µg) to each well.

• Signal Detection and Data Analysis:

  • Immediately place the plate in a fluorimeter pre-heated to 37°C.

  • Measure the fluorescence intensity kinetically over 30-60 minutes.

  • Calculate the rate of reaction (slope of fluorescence vs. time).

  • Subtract the rate of the "no-enzyme" control from all sample rates.

  • Normalize the final rate to the amount of protein added (e.g., in RFU/min/mg protein). The significant reduction in signal in the U73122-treated wells compared to the U73343-treated and untreated wells validates that the measured activity is PLC-dependent.[11]

Intact-Cell Assays

To study PLC signaling in a more physiologically relevant context, intact-cell assays are employed. These often involve genetically encoded fluorescent biosensors that allow for real-time visualization of second messenger dynamics.[11]

• DAG Sensors: Fusions of EGFP with the C1 domain of PKC, which translocates from the cytoplasm to the plasma membrane upon DAG production.[11]

• PIP2/IP3 Sensors: Fusions of EGFP with the Pleckstrin Homology (PH) domain of PLCδ1, which binds to PIP2 at the membrane.[11] Upon PLC activation and PIP2 hydrolysis, the sensor translocates to the cytoplasm.

• Calcium Indicators: Dyes like Fura-2 or genetically encoded sensors like GCaMP report the IP3-mediated release of intracellular calcium.

PLC in Disease and as a Therapeutic Target

Given its central role in controlling cell proliferation, survival, and migration, it is unsurprising that aberrant PLC signaling is implicated in numerous human diseases, particularly cancer.[6][23]

• Oncology: Various PLC isoforms are overexpressed in different cancers and contribute to tumor progression. For example, PLC-γ is often linked to cancers driven by RTK signaling and promotes cell migration and invasion.[6] The ability of PLC isoforms to modulate major oncogenic pathways like PI3K/Akt/mTOR and RAS/RAF/MAPK/ERK underscores their importance in cancer biology.[23]

• Neurological Disorders: PLC-β1 signaling is connected to brain development and its dysregulation is associated with neurological diseases.[16]

• Inflammation: PLC plays an important role in inflammation pathways, and its inhibition can reduce the synthesis of inflammatory mediators.[1][7]

The critical function of PLCs in pathophysiology makes them attractive targets for drug development.[7] Small molecule inhibitors are valuable tools for research and potential therapeutic leads.[22]

Inhibitor	Target(s)	Mechanism of Action (Putative)	Common Application
U73122	Pan-PLC inhibitor[12]	Blocks enzyme translocation to the membrane or alkylates cysteine residues.[12][24]	Widely used experimental tool to implicate PLC in a pathway.[11]
Edelfosine	PI-PLC (esp. PLC-γ)[25]	Lipid analogue that interferes with membrane-related processes.	Anti-cancer agent in preclinical/clinical studies.[21][25]
D609	PC-PLC and PI-PLC[24]	Xanthate compound with antioxidant properties.	Research tool for studying specific PLC activities.[24]

Conclusion

The Phospholipase C enzyme family represents a sophisticated and highly regulated system at the heart of cellular signal transduction. Through the precise, stimulus-dependent hydrolysis of PIP2, these enzymes unleash a powerful, bifurcating signaling cascade that dictates fundamental cellular behaviors. The diversity of PLC isozymes, each with distinct activation mechanisms, provides the cell with an intricate toolkit to respond to a vast landscape of external cues with high fidelity. Understanding the nuanced roles of each isoform in both normal physiology and disease continues to open new avenues for therapeutic intervention, promising the development of targeted strategies for cancers, inflammatory conditions, and other disorders driven by aberrant signaling. The continued development of advanced methodologies, from high-throughput screening assays to real-time imaging in living cells, will be paramount in fully elucidating the complex world of PLC signaling.

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Enzymatic degradation of 1-Palmitoyl-2-linoleoylphosphatidylcholine

An In-Depth Technical Guide to the Enzymatic Degradation of 1-Palmitoyl-2-linoleoylphosphatidylcholine (PLPC)

Foreword for the Advanced Researcher

The study of lipid metabolism is fundamental to understanding cellular physiology and pathology. Among the myriad of phospholipid species, 1-Palmitoyl-2-linoleoylphosphatidylcholine (PLPC) stands out as a prevalent component of eukaryotic cell membranes. Its catabolism is not merely a process of structural breakdown but a highly regulated cascade that generates a host of bioactive lipid mediators. These molecules are pivotal in orchestrating complex signaling networks that govern inflammation, cell proliferation, and membrane trafficking. This guide provides a detailed exploration of the enzymatic pathways responsible for PLPC degradation, the methodologies to interrogate these processes, and the critical factors that influence their kinetics. It is designed for the researcher who seeks to move beyond textbook descriptions to a functional, mechanistic understanding of phospholipid enzymology.

Section 1: The Substrate - 1-Palmitoyl-2-linoleoylphosphatidylcholine (PLPC)

1-Palmitoyl-2-linoleoyl-sn-glycero-3-phosphocholine (PLPC) is a specific type of phosphatidylcholine (PC), a class of phospholipids that are major constituents of cell membranes[1]. Its structure is defined by a glycerol backbone esterified with palmitic acid (a saturated fatty acid, 16:0) at the sn-1 position, linoleic acid (a polyunsaturated fatty acid, 18:2) at the sn-2 position, and a phosphocholine headgroup at the sn-3 position[2]. This asymmetric acyl chain composition is crucial for maintaining membrane fluidity and function.

The biological significance of PLPC extends beyond its structural role. The specific fatty acids it carries, particularly the polyunsaturated linoleic acid at the sn-2 position, are precursors to potent signaling molecules. The enzymatic cleavage of PLPC is therefore a critical initiation point for numerous cellular signaling cascades.

Section 2: The Catalysts - Major Phospholipase Families

The degradation of PLPC is primarily catalyzed by a class of enzymes known as phospholipases. These enzymes exhibit distinct positional specificities, cleaving specific ester bonds within the phospholipid structure. The three main families involved in PLPC catabolism are Phospholipase A2, Phospholipase C, and Phospholipase D.

Phospholipase A2 (PLA2): The Master Regulator of Inflammatory Precursors

Phospholipase A2 (PLA2) enzymes specifically recognize and hydrolyze the acyl bond at the sn-2 position of glycerophospholipids[3]. This action releases a free fatty acid and a lysophospholipid.

• Mechanism of Action : When acting on PLPC, PLA2 cleaves the ester linkage of linoleic acid. This reaction is often the rate-limiting step in the generation of eicosanoids[3]. Many PLA2 isoforms, particularly the secreted (sPLA2) and cytosolic (cPLA2) types, are calcium-dependent for their activity, with Ca²⁺ facilitating the binding of the enzyme to the membrane interface and orienting the substrate in the active site[4].

• Degradation Products :

  • Linoleic Acid : An essential omega-6 fatty acid that can be further metabolized by cyclooxygenase (COX) and lipoxygenase (LOX) enzymes to produce a range of pro-inflammatory and anti-inflammatory eicosanoids, such as prostaglandins and leukotrienes[3].

  • 1-Palmitoyl-sn-glycero-3-phosphocholine (Lyso-PC) : This lysophospholipid is not merely an inert byproduct. It can act as a signaling molecule itself or be further metabolized to generate other bioactive lipids like lysophosphatidic acid (LPA)[5][6].

Phospholipase C (PLC): Initiating Diacylglycerol Signaling

Phospholipase C (PLC) enzymes catalyze the hydrolysis of the phosphodiester bond between glycerol and the phosphate group[7]. While best known for their action on phosphatidylinositol 4,5-bisphosphate (PIP2), they can also act on other phospholipids like PC.

• Mechanism of Action : PLC cleaves the P-O bond preceding the phosphate moiety of PLPC. This reaction is a central event in signal transduction cascades initiated by G protein-coupled receptors (GPCRs) and receptor tyrosine kinases[8][9]. The catalytic mechanism often involves two key histidine residues acting as a general base-general acid pair[10][11].

• Degradation Products :

  • 1-Palmitoyl-2-linoleoyl-diacylglycerol (DAG) : A critical second messenger that remains within the cell membrane. DAG activates protein kinase C (PKC) isoforms, which in turn phosphorylate a multitude of downstream proteins, influencing processes like cell growth, differentiation, and apoptosis[8][9].

  • Phosphocholine : A small, water-soluble molecule that is released into the cytosol.

Phospholipase D (PLD): Generating the Phosphatidic Acid Signal

Phospholipase D (PLD) hydrolyzes the terminal phosphodiester bond of the headgroup, cleaving it off while leaving the phosphate attached to the glycerol backbone[12].

• Mechanism of Action : PLD targets the phosphodiester bond between the phosphate and the choline headgroup. This activity produces phosphatidic acid and free choline[13][14]. PLD activity is tightly regulated by a host of factors including small GTPases (like ARF and Rho families), protein kinase C (PKC), and phosphatidylinositol 4,5-bisphosphate (PIP2)[15][16].

• Degradation Products :

  • Phosphatidic Acid (PA) : A key signaling lipid and a biosynthetic precursor. PA can directly activate or recruit various proteins, including kinases and phosphatases, to the membrane. It is also a key player in membrane trafficking, facilitating vesicle budding and fusion[12][14]. PA can be further converted to DAG by PA phosphatases[14].

  • Choline : An essential nutrient that can be used for the synthesis of acetylcholine or re-incorporated into phospholipids via the CDP-choline pathway[14].

Visualizing the Cleavage Sites

The distinct specificities of these phospholipase families are fundamental to their unique biological roles.

Caption: Enzymatic cleavage sites on PLPC by major phospholipase families.

Comparative Summary of Phospholipase Action on PLPC

Enzyme Family	Cleavage Site (on PLPC)	Key Products	Primary Cofactor/Regulator	Core Biological Function
Phospholipase A2 (PLA2)	sn-2 Acyl Ester Bond	Linoleic Acid, 1-Palmitoyl-lyso-PC	Ca²⁺ (for many isoforms)[4]	Generation of inflammatory mediators, membrane remodeling[3][17]
Phospholipase C (PLC)	Glycerol-Phosphate Bond	Diacylglycerol (DAG), Phosphocholine	GPCRs, Tyrosine Kinases[7]	Second messenger signaling (PKC activation)[8][9]
Phospholipase D (PLD)	Phosphate-Choline Bond	Phosphatidic Acid (PA), Choline	Small GTPases (ARF, Rho), PKC[15]	Membrane trafficking, mitogenic signaling[12][13]

Section 3: Experimental Design and Protocols

Studying the enzymatic degradation of PLPC requires robust methodologies that account for the interfacial nature of the catalysis. Since the substrate (PLPC) is lipid-based and the enzymes are often water-soluble, the reaction occurs at the lipid-water interface. The physical state of the substrate—whether it is presented as monomers, micelles, or bilayers (liposomes)—dramatically affects enzyme kinetics[18][19].

General Experimental Workflow

A typical investigation follows a logical progression from substrate preparation to product quantification.

Caption: Standard workflow for analyzing the enzymatic degradation of PLPC.

Step-by-Step Protocol: PLA2 Activity Assay using Liposomes

This protocol describes a common method for measuring PLA2-mediated release of linoleic acid from PLPC liposomes, followed by HPLC analysis.

A. Materials and Reagents:

• 1-Palmitoyl-2-linoleoylphosphatidylcholine (PLPC)

• Purified Phospholipase A2 (e.g., from cobra venom or recombinant)

• Assay Buffer: (e.g., 50 mM Tris-HCl, 100 mM NaCl, 5 mM CaCl₂, pH 8.0)

• Chloroform, Methanol (HPLC grade)

• Internal Standard (e.g., heptadecanoic acid)

• Reaction Quenching Solution (e.g., Methanol with 0.5% acetic acid)

B. Protocol Steps:

• Substrate Preparation (Thin-Film Hydration Method):

  • Rationale: Creating unilamellar vesicles (liposomes) provides a consistent bilayer interface that mimics a cell membrane, ensuring reproducible enzyme kinetics.

  • Procedure: i. Dissolve a known amount of PLPC in chloroform in a round-bottom flask. ii. Evaporate the solvent under a stream of nitrogen gas while rotating the flask to create a thin lipid film on the inner surface. iii. Place the flask under a high vacuum for at least 2 hours to remove residual solvent. iv. Hydrate the lipid film with the assay buffer by vortexing vigorously. The buffer should be pre-warmed above the phase transition temperature of the lipid. v. To create vesicles of a more uniform size, subject the liposome suspension to several freeze-thaw cycles or extrusion through a polycarbonate membrane.

• Enzyme Assay:

  • Rationale: The reaction is performed under controlled conditions to ensure that the measured activity is directly attributable to the enzyme.

  • Procedure: i. In a reaction tube, add the PLPC liposome suspension to the assay buffer to achieve the desired final substrate concentration. ii. Equilibrate the tube at the desired reaction temperature (e.g., 37°C). iii. Initiate the reaction by adding a small volume of purified PLA2 enzyme. The final enzyme concentration should be in the linear range of the assay. iv. Incubate for a defined period (e.g., 10 minutes). Time course experiments are recommended to ensure initial velocity is measured.

• Reaction Termination and Lipid Extraction:

  • Rationale: The reaction must be stopped abruptly to accurately measure product formation at a specific time point. Subsequent extraction isolates the lipid products for analysis.

  • Procedure: i. Stop the reaction by adding the quenching solution. ii. Add the internal standard, chloroform, and water in the correct ratios for a Bligh-Dyer or similar single-phase chloroform extraction[20]. iii. Vortex thoroughly and centrifuge to separate the phases. iv. Carefully collect the lower organic phase containing the lipids (unreacted PLPC, linoleic acid, lyso-PC).

• Product Analysis (HPLC):

  • Rationale: High-Performance Liquid Chromatography allows for the separation and quantification of the released linoleic acid.

  • Procedure: i. Dry the collected organic phase under nitrogen. ii. Reconstitute the lipid extract in a suitable mobile phase. iii. Inject the sample into an HPLC system equipped with a C18 reverse-phase column. iv. Elute the fatty acids using an appropriate solvent gradient. v. Detect the products using a UV detector (if derivatized) or an Evaporative Light Scattering Detector (ELSD). vi. Quantify the amount of linoleic acid by comparing its peak area to that of the known amount of internal standard.

Section 4: Conclusion and Future Directions

The enzymatic degradation of 1-Palmitoyl-2-linoleoylphosphatidylcholine is a cornerstone of lipid signaling and membrane homeostasis. The precise actions of Phospholipases A2, C, and D on this single substrate can unleash a diverse array of potent second messengers, each initiating distinct downstream cellular responses. A thorough understanding of the mechanisms, kinetics, and regulation of these enzymes is therefore indispensable for researchers in cell biology, pharmacology, and drug development. Future research will likely focus on the spatial and temporal regulation of these pathways within specific membrane microdomains, the development of isoform-specific inhibitors for therapeutic intervention, and the integration of lipidomic data with other 'omic' datasets to build comprehensive models of cellular signaling networks.

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Protocols & Analytical Methods

Application Notes and Protocols for the Preparation of 1-Palmitoyl-2-linoleoylphosphatidylcholine (PLPC) Liposomes

Introduction: The Significance of PLPC in Liposomal Formulations

1-Palmitoyl-2-linoleoylphosphatidylcholine (PLPC) is a glycerophospholipid of significant interest in the fields of drug delivery and membrane biophysics. Its structure, featuring a saturated palmitic acid at the sn-1 position and a polyunsaturated linoleic acid at the sn-2 position, imparts unique physicochemical properties to lipid bilayers.[1][2][3] This amphipathic molecule is a key component of biological membranes and its inclusion in liposomal formulations allows for the creation of vesicles that can mimic the fluidity and structural dynamics of natural cell membranes.[4]

These application notes provide a comprehensive, field-proven guide for the preparation and characterization of unilamellar PLPC liposomes. The methodologies detailed herein are designed to be robust and reproducible, ensuring the generation of liposomes with consistent size and stability, suitable for a wide range of research and drug development applications.[5] We will delve into the rationale behind each step, emphasizing the critical parameters that govern the successful formation of these valuable nanocarriers.

Physicochemical Properties of PLPC: A Foundation for Rational Formulation

A thorough understanding of the physicochemical properties of PLPC is paramount for the successful design of liposomal formulations. These properties dictate the conditions required for optimal liposome formation, stability, and performance.

Property	Value	Significance in Liposome Preparation	Reference
Molecular Weight	758.07 g/mol	Essential for accurate molar concentration calculations.	[2][3]
Main Phase Transition Temperature (Tm)	Approximately -18 °C	Dictates the temperature for hydration and extrusion to ensure lipids are in the fluid phase for proper vesicle formation.[6]	[6]
Critical Packing Parameter (CPP)	Approximates 1	A CPP close to 1 indicates a preference for forming lamellar (bilayer) structures, which is the basis of liposome formation.[7]	[7]
Oxidative Susceptibility	High	The linoleoyl chain is susceptible to oxidation, which can compromise liposome integrity. This necessitates careful handling and the potential inclusion of antioxidants.[8][9]	[8][9]

Experimental Workflow: From Lipid Film to Characterized Vesicles

The preparation of PLPC liposomes is a multi-step process that requires precision and attention to detail. The following workflow outlines the key stages, from the initial preparation of the lipid mixture to the final characterization of the liposomal suspension.

Caption: Workflow for the preparation and characterization of PLPC liposomes.

Detailed Protocol: Thin-Film Hydration and Extrusion

This protocol details the preparation of unilamellar PLPC liposomes with a defined size distribution using the thin-film hydration method followed by extrusion.[10][11][12][13]

Materials and Equipment

• 1-Palmitoyl-2-linoleoylphosphatidylcholine (PLPC)

• Cholesterol (optional, for enhanced stability)[14][15][16][17][18]

• Chloroform or a 2:1 (v/v) chloroform:methanol mixture

• Aqueous buffer (e.g., phosphate-buffered saline (PBS) pH 7.4)

• Rotary evaporator

• Round-bottom flask

• High-vacuum pump

• Water bath

• Liposome extruder

• Polycarbonate membranes (e.g., 100 nm pore size)

• Gas-tight syringes

• Inert gas (e.g., argon or nitrogen)

Step-by-Step Methodology

Part 1: Thin Lipid Film Formation

• Lipid Dissolution: Accurately weigh the desired amount of PLPC and, if applicable, cholesterol. A common molar ratio of phospholipid to cholesterol for enhancing stability is between 2:1 and 1:1.[15] Dissolve the lipids in a suitable organic solvent (e.g., chloroform) in a round-bottom flask. Ensure complete dissolution to form a clear solution.

• Solvent Evaporation: Attach the flask to a rotary evaporator. The water bath temperature should be maintained above the phase transition temperature of PLPC (approximately -18°C), though for practical purposes and to ensure complete evaporation, a temperature of 30-40°C is often used.[6] Rotate the flask under reduced pressure to evaporate the solvent, resulting in the formation of a thin, uniform lipid film on the inner surface of the flask.

• High Vacuum Drying: To ensure the complete removal of any residual organic solvent, which can affect the integrity of the liposomes, place the flask under a high vacuum for at least 2 hours, or preferably overnight.[19]

Part 2: Hydration of the Lipid Film

• Buffer Preparation: Pre-heat the aqueous buffer to a temperature above the Tm of PLPC. While the Tm is low, hydrating at a slightly elevated temperature (e.g., 25-30°C) can facilitate lipid mobility and hydration.

• Hydration: Introduce the pre-warmed aqueous buffer into the round-bottom flask containing the dry lipid film. The volume of the buffer will determine the final lipid concentration.

• Vesicle Formation: Agitate the flask by hand or using a vortex mixer until the lipid film is fully dispersed in the buffer. This process leads to the spontaneous formation of multilamellar vesicles (MLVs), which will appear as a milky suspension.

Part 3: Size Reduction by Extrusion

• Extruder Assembly: Assemble the liposome extruder with the desired polycarbonate membrane (e.g., 100 nm). It is advisable to pre-heat the extruder to the hydration temperature.

• Extrusion Process: Load the MLV suspension into one of the gas-tight syringes. Pass the suspension through the polycarbonate membrane to the second syringe. Repeat this process for an odd number of passes (typically 11-21 times) to ensure a homogenous population of large unilamellar vesicles (LUVs).[10][11][12][13] The resulting liposome suspension should appear more translucent than the initial MLV suspension.

Part 4: Storage and Handling

• Oxidation Prevention: Due to the presence of the polyunsaturated linoleoyl chain, PLPC is susceptible to oxidation.[8][9] It is recommended to handle the lipid and the final liposome suspension under an inert atmosphere (e.g., argon or nitrogen) whenever possible. For long-term storage, consider adding a lipid-soluble antioxidant like α-tocopherol to the initial lipid mixture.

• Storage: Store the final liposome suspension at 4°C. For optimal stability, use the liposomes within a few days of preparation.

Characterization of PLPC Liposomes

Thorough characterization is essential to ensure the quality and reproducibility of the prepared liposomes.

Dynamic Light Scattering (DLS)

DLS is a non-invasive technique used to determine the size distribution and polydispersity index (PDI) of the liposomes in suspension.[20] A monomodal size distribution with a low PDI (typically < 0.2) is indicative of a homogenous liposome population.

Zeta Potential Analysis

Zeta potential measurements provide information about the surface charge of the liposomes, which is a critical factor in their stability.[14] A sufficiently high positive or negative zeta potential (typically > ±30 mV) can prevent aggregation due to electrostatic repulsion.

Cryo-Transmission Electron Microscopy (Cryo-TEM)

Cryo-TEM allows for the direct visualization of the liposomes in their hydrated state.[21][22][23] This technique can confirm the morphology (spherical shape), lamellarity (unilamellar), and size of the prepared vesicles.

Characterization Technique	Parameter Measured	Typical Expected Results for PLPC LUVs (100 nm extrusion)
Dynamic Light Scattering (DLS)	Mean Hydrodynamic Diameter, Polydispersity Index (PDI)	100-120 nm, PDI < 0.2
Zeta Potential	Surface Charge	Near-neutral (for pure PLPC in PBS)
Cryo-Transmission Electron Microscopy (Cryo-TEM)	Morphology, Lamellarity, Size	Spherical, unilamellar vesicles with a diameter consistent with DLS measurements.

Troubleshooting and Expert Insights

• Incomplete Lipid Film Formation: If the lipid film is not uniform, ensure the initial lipid dissolution is complete and the rotation during solvent evaporation is adequate.

• Low Encapsulation Efficiency (for hydrophilic drugs): To improve the encapsulation of water-soluble compounds, subject the MLV suspension to 5-7 freeze-thaw cycles before extrusion. This process involves alternately freezing the suspension in liquid nitrogen and thawing it in a warm water bath.

• Liposome Aggregation: If aggregation is observed over time, consider incorporating a charged lipid (e.g., a small percentage of a negatively charged phospholipid) into the formulation to increase electrostatic repulsion, which can be confirmed by a more negative zeta potential. The inclusion of cholesterol can also enhance stability.[14][15][16][17][18]

• Oxidative Degradation: If oxidation is a concern, perform all steps under an inert atmosphere and consider adding antioxidants. The oxidative stability of PLPC in liposomes is influenced by the conformation of the fatty acyl chains within the bilayer.[8][9]

Conclusion

This application note provides a detailed and scientifically grounded protocol for the preparation of 1-Palmitoyl-2-linoleoylphosphatidylcholine liposomes. By carefully controlling the experimental parameters, particularly temperature and handling conditions to prevent oxidation, researchers can reliably produce high-quality, unilamellar vesicles suitable for a multitude of applications in drug delivery, biophysics, and nanotechnology. The principles and techniques described herein serve as a robust foundation for the development of advanced and effective liposomal systems.

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Application Note: Analysis of 1-Palmitoyl-2-Linoleoyl-sn-Glycero-3-Phosphocholine (PLPC) by Mass Spectrometry

Introduction: The Significance of PLPC

1-palmitoyl-2-linoleoyl-sn-glycero-3-phosphocholine (PLPC) is a prominent glycerophospholipid species and a fundamental component of cellular membranes.[1] Its amphipathic nature, with a hydrophilic phosphocholine headgroup and hydrophobic fatty acid tails (palmitic acid 16:0 and linoleic acid 18:2), is crucial for the formation of the lipid bilayer that defines cellular boundaries.[1] Beyond its structural role, PLPC and other phospholipids are precursors for signaling molecules and are deeply involved in cellular homeostasis.[2]

Alterations in the profile of phospholipids, including PLPC, are implicated in numerous disease states such as atherosclerosis, diabetes, and neurodegenerative disorders.[2] The polyunsaturated linoleoyl chain in PLPC is particularly susceptible to oxidation, generating a range of bioactive lipid peroxidation products.[3] These oxidized derivatives can induce inflammatory responses and contribute to disease pathogenesis.[3][4] Consequently, the accurate identification and quantification of PLPC and its metabolites in biological matrices are critical for understanding disease mechanisms and discovering potential biomarkers.

Mass spectrometry (MS), particularly when coupled with liquid chromatography (LC), has become the definitive tool for phospholipid analysis.[5] Its high sensitivity and specificity allow for the detailed characterization of complex lipid mixtures from minimal sample amounts.[5][6] This application note provides a detailed framework for the analysis of PLPC, from sample preparation to data interpretation, grounded in established methodologies.

The Analytical Workflow: A Holistic Overview

The robust analysis of PLPC by LC-MS/MS follows a multi-stage process. Each step is critical for achieving accurate and reproducible results. The overall workflow involves extracting lipids from a biological matrix, separating the complex mixture chromatographically, detecting the target analyte by mass spectrometry, and finally, processing the data for quantification.

Caption: A high-level overview of the PLPC analysis workflow.

Sample Preparation: The Foundation of Lipid Analysis

The primary challenge in lipid analysis is the efficient extraction of lipids from complex biological matrices while minimizing degradation and contamination.[7] The choice of extraction method significantly impacts the results, as differences in solvent polarity can bias the recovery of certain lipid classes.[6]

Choosing an Extraction Method

Liquid-liquid extraction (LLE) protocols are the benchmark in lipidomics.[6]

• Folch & Bligh-Dyer Methods: These "gold-standard" methods use a chloroform/methanol/water solvent system to partition lipids into an organic phase, separate from polar metabolites and proteins.[6][8] They are highly effective for a broad range of lipids, including phospholipids. A modified Bligh-Dyer method is often preferred for biological fluids due to its efficiency with smaller sample volumes.[8][9]

• Methyl-tert-butyl ether (MTBE) Method: This method offers a less toxic alternative to chloroform and creates a distinct upper organic phase, simplifying lipid collection.[9][10] It has shown high reproducibility for lipidomics studies.[8]

Causality Insight: The use of a biphasic solvent system is crucial. Methanol serves to denature proteins and break lipid-protein interactions, while a non-polar solvent like chloroform or MTBE solubilizes the lipids. The addition of water or an aqueous buffer induces the phase separation, sequestering the lipids into the organic layer.[6] To prevent the artificial generation of lysophospholipids (like lyso-PC) from enzymatic activity, samples should be kept on ice, and phospholipase inhibitors can be added.[8]

Protocol: Modified Bligh & Dyer Lipid Extraction

This protocol is optimized for extracting lipids from 100 µL of plasma.

• Preparation: In a 2 mL glass tube, add 100 µL of plasma. For quantification, spike with a known amount of an appropriate internal standard (e.g., PC 17:0/17:0).

• Solvent Addition: Add 375 µL of a cold chloroform:methanol (1:2, v/v) mixture.

• Homogenization: Vortex the tube vigorously for 2 minutes to ensure thorough mixing and protein precipitation.

• Phase Separation Induction: Add 125 µL of chloroform and vortex for 30 seconds. Then, add 125 µL of water and vortex for another 30 seconds.

• Centrifugation: Centrifuge the mixture at 2,000 x g for 10 minutes at 4°C. This will result in two distinct liquid phases separated by a protein disk.

• Lipid Collection: Carefully collect the lower organic (chloroform) phase using a glass syringe and transfer it to a new glass tube.[9]

• Drying: Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried lipid extract in a suitable volume (e.g., 100 µL) of the initial LC mobile phase (e.g., acetonitrile/isopropanol/water 65:30:5 v/v/v) for LC-MS/MS analysis.[10]

Liquid Chromatography Separation

While direct infusion or "shotgun" lipidomics can provide rapid profiles, coupling extraction with liquid chromatography (LC-MS) is the gold standard for resolving isomeric species and reducing matrix effects like ion suppression.[5]

• Reverse-Phase (RP-HPLC): This is the most common method for phospholipid analysis. It separates lipids based on the length and degree of saturation of their fatty acyl chains.[11] Longer, more saturated chains are more hydrophobic and have longer retention times.

• Hydrophilic Interaction Liquid Chromatography (HILIC): HILIC separates lipids based on the polarity of their headgroups, making it effective for class-level separation.[12]

Causality Insight: For PLPC analysis, an RP-HPLC method using a C18 or C8 column is ideal. It allows PLPC (16:0/18:2) to be separated from other PC species with different fatty acid compositions, which is critical for accurate identification and quantification.

Table 1: Example Reverse-Phase LC Gradient
Column	C18, 2.1 x 100 mm, 1.8 µm
Mobile Phase A	Acetonitrile:Water (60:40) with 10 mM Ammonium Formate & 0.1% Formic Acid
Mobile Phase B	Isopropanol:Acetonitrile (90:10) with 10 mM Ammonium Formate & 0.1% Formic Acid
Flow Rate	0.3 mL/min
Time (min)	% B
0.0	30
2.0	45
12.0	99
15.0	99
15.1	30
20.0	30

Mass Spectrometry Analysis

The mass spectrometer identifies and quantifies PLPC based on its mass-to-charge ratio (m/z) and its specific fragmentation pattern.

Ionization

Electrospray ionization (ESI) is the preferred method for phospholipid analysis.[1][5] It is a "soft" ionization technique that generates intact molecular ions with minimal in-source fragmentation, making it ideal for analyzing labile lipid molecules.[13] PLPC, being a zwitterionic phospholipid, ionizes efficiently in positive ion mode to form a protonated molecule [M+H]⁺.[13]

Table 2: Key Mass Information for PLPC (C₄₂H₈₀NO₈P)
Property	Value
Monoisotopic Mass	757.5676 g/mol
[M+H]⁺ (Protonated)	758.5749 m/z
[M+Na]⁺ (Sodiated)	780.5568 m/z
[M+K]⁺ (Potassiated)	796.5308 m/z

Tandem Mass Spectrometry (MS/MS) for Structural Confirmation

While the precursor ion mass (from a full MS1 scan) is informative, it is not sufficient for unambiguous identification. Tandem mass spectrometry (MS/MS) is required to generate fragment ions that are characteristic of the molecule's structure.[14] In MS/MS, the precursor ion of interest (e.g., m/z 758.6 for PLPC) is isolated and then fragmented by collision-induced dissociation (CID).[15]

For phosphatidylcholines, the most characteristic fragmentation event in positive ion mode is the generation of a product ion at m/z 184.1 . This fragment corresponds to the phosphocholine headgroup and is a diagnostic marker for all PC species.[13][16] Additional fragments arise from the neutral loss of the fatty acyl chains, which confirms their identity.

Caption: Fragmentation pattern of protonated PLPC in MS/MS.

Quantitative Analysis

For accurate quantification, a stable isotope-labeled internal standard (e.g., PLPC-d9) is ideal, but a non-endogenous lipid standard (e.g., PC 17:0/17:0) is also highly effective.[17] The standard is added at the very beginning of the sample preparation process to account for variability in extraction efficiency and instrument response.[18]

Quantification is typically performed using Multiple Reaction Monitoring (MRM) on a triple quadrupole mass spectrometer.[9] This highly specific technique involves monitoring a predefined precursor ion → product ion transition.

| Table 3: Example MRM Transitions for Quantification | | | :--- | :--- | :--- | :--- | | Compound | Precursor Ion (Q1) m/z | Product Ion (Q3) m/z | Description | | PLPC (16:0/18:2) | 758.6 | 184.1 | Analyte | | Internal Standard (PC 17:0/17:0) | 762.6 | 184.1 | Internal Standard |

A calibration curve is generated by analyzing known concentrations of a PLPC standard with a fixed concentration of the internal standard. The peak area ratio of the analyte to the internal standard is plotted against the analyte concentration to determine the amount of PLPC in unknown samples.

Protocol: LC-MS/MS Instrument Setup

• System Equilibration: Equilibrate the LC system with the initial mobile phase conditions for at least 20 minutes or until a stable baseline is achieved.

• Ion Source Parameters (ESI Positive Mode):

  • IonSpray Voltage: +5500 V

  • Source Temperature: 500 °C

  • Curtain Gas: 30 psi

  • Ion Source Gas 1: 50 psi

  • Ion Source Gas 2: 50 psi

• MS Method:

  • Create an MRM method with the transitions listed in Table 3.

  • Set the dwell time for each transition to 50-100 ms.

  • Optimize collision energy (CE) and declustering potential (DP) for both PLPC and the internal standard using infused standards. A typical starting CE for the transition to m/z 184.1 is ~40-45 eV.

• Acquisition: Inject 5-10 µL of the reconstituted sample extract and acquire data for the duration of the LC gradient.

Troubleshooting

Table 4: Common Issues and Solutions in PLPC Analysis
Problem	Potential Cause & Solution
Low Signal Intensity	1. Poor Extraction: Ensure proper phase separation and complete collection of the organic layer. Re-extract the aqueous layer if necessary.[8] 2. Analyte Degradation: Keep samples on ice and avoid multiple freeze-thaw cycles. Store extracts at -80°C.[8] 3. Ion Suppression: Dilute the sample extract or improve chromatographic separation to move PLPC away from co-eluting, high-abundance lipids.[8]
High Variability	1. Inconsistent Extraction: Use a precise and consistent technique for each sample. Ensure the internal standard is added accurately at the start. 2. Injection Volume Inaccuracy: Check the autosampler for air bubbles and ensure proper calibration.
Isomeric Interference	1. Co-elution of Isomers: Other PC species with the same nominal mass may co-elute. Use a high-resolution mass spectrometer or optimize the LC gradient for better separation.[19] 2. sn-1/sn-2 Isomers: Distinguishing between PLPC (16:0/18:2) and its isomer (18:2/16:0) requires specific MS/MS fragmentation analysis, as the relative intensities of fatty acid neutral loss can differ.

References

• Analysis of Phospholipids Using the High Performance Liquid Chromatography Technique. (n.d.). Google Cloud.
• Exploring the Lipidome: Current Lipid Extraction Techniques for Mass Spectrometry Analysis. (2020). Metabolites.
• High-performance liquid chromatographic analysis of phospholipids from different sources with combined fluorescence and ultraviolet detection. (1987). Journal of Chromatography B: Biomedical Sciences and Applications.
• Electrospray ionization mass spectroscopic analysis of human erythrocyte plasma membrane phospholipids. (1992). Proceedings of the National Academy of Sciences.
• Electrospray mass spectrometry of phospholipids. (2003). Mass Spectrometry Reviews.
• Exploring the Lipidome: Current Lipid Extraction Techniques for Mass Spectrometry Analysis. (2020). Metabolites.
• Liquid Chromatography/Mass Spectrometry of Phospholipids Using Electrospray Ionization. (1995). Analytical Chemistry.
• Electrospray ionization mass spectrometry analysis of changes in phospholipids in RBL-2H3 mastocytoma cells during degranulation. (2001). Journal of Lipid Research.
• Comprehensive Phospholipid Analysis Using Mass Spectrometry. (n.d.). Creative Proteomics.
• Phospholipid Analysis Techniques: Principles, Methods, and Applications. (n.d.). Lipidomics.
• Electrospray mass spectrometry of phospholipids. (2003). Mass Spectrometry Reviews.
• Lipid Extraction for Mass Spectrometry Lipidomics. (2025). Protocols.io.
• Protocol for Lipid Identification by Untargeted Tandem Mass Spectrometry Coupled with Ultra-High-Pressure Liquid Chromatography. (n.d.). Creative Proteomics.
• Benchmarking One-Phase Lipid Extractions for Plasma Lipidomics. (2022). Analytical Chemistry.
• Analysis of platelet phospholipids by high performance liquid chromatography. (1984). Thrombosis Research.
• Quantification of lysophosphatidylcholine species by high-throughput electrospray ionization tandem mass spectrometry (ESI-MS/MS). (2009). Methods in Molecular Biology.
• Characterization of oxidation products from 1-palmitoyl-2-linoleoyl-sn-glycerophosphatidylcholine in aqueous solutions and their reactions with cysteine, histidine and lysine residues. (2012). Chemistry and Physics of Lipids.
• The relative intensity for different PLPC oxidation products obtained... (n.d.). ResearchGate.
• Characterization of Phosphatidylcholine Oxidation Products by MALDI MS. (n.d.). AMOLF Institutional Repository.
• Liquid Chromatography Coupled with Tandem Mass Spectrometry for Clinical Applications. (n.d.). LCGC North America.
• Comparison of data processing strategies. Quantification of (A) LPC... (n.d.). ResearchGate.
• Differential Mobility Spectrometry-Tandem Mass Spectrometry with Multiple Ion Monitoring Coupled with in Source-Collision Induced Dissociation: A New Strategy for the Quantitative Analysis of Pharmaceutical Polymer Excipients in Rat Plasma. (2023). Molecules.
• Tandem Mass Spectrometry in Untargeted Lipidomics: A Case Study of Peripheral Blood Mononuclear Cells. (2024). International Journal of Molecular Sciences.
• FRAGMENTATION PATTERNS IN THE MASS SPECTRA OF ORGANIC COMPOUNDS. (n.d.). Chemguide.
• Quantification of pharmaceutical compounds in tissue and plasma samples using selective ion accumulation with multiple mass isolation windows. (2021). Journal of the American Society for Mass Spectrometry.
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• Representative electro spray ionization tandem mass spectrometric... (n.d.). ResearchGate.
• Mass Spectrometry - Fragmentation Patterns. (2023). Chemistry LibreTexts.
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• What Are Surprising Applications Of Principal Component Analysis?. (2025). YouTube.
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Using PLPC for in vitro drug release studies.

Application Note & Protocol

Topic: Utilization of 1-Palmitoyl-2-Linoleoyl-sn-Glycero-3-Phosphocholine (PLPC) for In Vitro Drug Release Studies of Liposomal Formulations

Introduction: The Critical Role of PLPC in Advanced Drug Delivery

Liposomal drug delivery systems have revolutionized therapeutics by improving the bioavailability, stability, and targeted delivery of active pharmaceutical ingredients (APIs).[1][2] These vesicles, composed of phospholipid bilayers, can encapsulate both hydrophilic and hydrophobic drugs, protecting them from premature degradation and reducing systemic toxicity.[2][] The choice of phospholipid is a critical determinant of the liposome's in vivo and in vitro performance.

1-Palmitoyl-2-linoleoyl-sn-glycero-3-phosphocholine (PLPC) is a key phospholipid valued for its ability to form stable yet fluid bilayers, making it an excellent component for drug delivery systems.[4] Its unique structure, featuring a saturated palmitic acid at the sn-1 position and an unsaturated linoleic acid at the sn-2 position, imparts specific physicochemical properties that are highly advantageous for controlled drug release.

In vitro drug release studies are an indispensable tool in the development and quality control of liposomal formulations.[5] These assays provide crucial insights into the formulation's behavior, helping to ensure product consistency, evaluate the impact of manufacturing variables, and predict in vivo performance.[6][7] This document provides a detailed guide to the principles and methodologies for conducting in vitro drug release studies using PLPC-based liposomes.

Scientific Rationale: Why Choose PLPC for Liposomal Formulations?

The selection of PLPC is a strategic choice rooted in its molecular structure and resulting biophysical properties. Understanding these properties is key to designing effective drug release experiments.

• Asymmetric Acyl Chains: PLPC contains both a saturated (palmitoyl) and a polyunsaturated (linoleoyl) fatty acid chain. This asymmetry disrupts tight lipid packing, creating a more fluid and permeable membrane compared to fully saturated phospholipids, especially at physiological temperatures.

• Phase Transition Temperature (Tm): The Tm is the temperature at which a lipid bilayer transitions from a rigid gel phase to a more fluid liquid-crystalline phase. Below Tm, the membrane is less permeable and drug release is slow. Above Tm, the membrane is more fluid, facilitating higher drug release rates. Phospholipids like Dipalmitoylphosphatidylcholine (DPPC) have a Tm of 41°C, while PLPC has a Tm well below physiological temperature (37°C), ensuring the liposome is in a fluid and dynamic state upon administration.[8] This inherent fluidity is crucial for many drug release mechanisms and interactions with biological membranes.

• Bilayer Stability: Despite its fluidity, PLPC forms stable liposomes, often in combination with cholesterol. Cholesterol acts as a "fluidity buffer," modulating the packing of the phospholipid tails to decrease permeability to encapsulated drugs and enhance vesicle stability in the presence of biological fluids.

The causality behind using PLPC is clear: its low phase transition temperature ensures the liposome membrane is in a fluid state under physiological conditions (37°C), which is a critical factor influencing the rate of drug diffusion out of the vesicle. This makes it an excellent candidate for formulations where a sustained but steady release is desired.

Core Principles of In Vitro Drug Release Testing

The primary goal of an in vitro release test for liposomes is to measure the rate at which the encapsulated API diffuses from the vesicle into a surrounding medium. A well-designed assay must ensure that the measured release rate is governed by the formulation itself, not by experimental artifacts. The most critical condition to maintain is the sink condition .

Sink Condition: This refers to a state where the concentration of the drug in the release medium is kept low (typically less than 10% of its saturation solubility). This ensures that the concentration gradient between the inside of the liposome and the bulk medium is maximized, making the drug's diffusion out of the liposome the rate-limiting step of the process. Failure to maintain sink conditions can lead to artificially low release rates.[9]

Methodologies and Experimental Protocols

Several methods are employed for in vitro release testing of liposomes, each with specific advantages.[1] We will detail two of the most common and robust methods: the Dialysis Bag Method and the Vertical Diffusion (Franz) Cell Method .

Protocol 1: The Dialysis Bag Method

The dialysis method is widely used due to its simplicity and effectiveness. It involves placing the liposomal formulation inside a dialysis bag made of a semi-permeable membrane. This bag is then submerged in a larger volume of release medium. The drug is released from the liposomes, diffuses through the pores of the membrane, and into the external medium, where it is sampled for analysis.[10][11][12]

Causality of Method Choice: This method physically separates the formulation from the release medium, preventing the need for complex separation steps like centrifugation before analysis.[1] The choice of membrane molecular weight cut-off (MWCO) is critical; it must be large enough to allow free passage of the released drug but small enough to retain the liposomes.

Mandatory Control Experiment: Before analyzing the liposomal formulation, it is essential to run a control experiment with an equivalent concentration of free (unencapsulated) drug solution. The free drug should diffuse across the membrane rapidly (e.g., >80% release within the first few hours).[12] If it does not, the dialysis membrane itself is the rate-limiting barrier, and a membrane with a larger MWCO must be selected. This validates that the assay is truly measuring release from the liposomes.

Experimental Workflow: Dialysis Bag Method

Caption: Workflow for the dialysis bag in vitro drug release method.

Materials Required:

• PLPC-based liposomal formulation

• Dialysis tubing (e.g., regenerated cellulose) with an appropriate MWCO (e.g., 12-14 kDa)[10]

• Release buffer (e.g., Phosphate Buffered Saline (PBS) pH 7.4)

• Glass beakers or vessels

• Magnetic stirrer and stir bars

• Thermostatically controlled water bath or incubator set to 37°C

• Syringes and needles for sampling

• Analytical instrument for drug quantification (e.g., HPLC-UV, UV-Vis Spectrophotometer)

Step-by-Step Protocol:

• Membrane Preparation: Cut the dialysis tubing to the desired length and hydrate it in the release buffer for at least 30 minutes as per the manufacturer's instructions.

• Sample Loading: Securely close one end of the dialysis bag with a clip. Pipette a precise volume (e.g., 1-2 mL) of the PLPC liposome suspension into the bag.

• Bag Sealing: Remove excess air and seal the other end of the bag, ensuring no leakage.

• Assay Setup: Place a known, large volume of release buffer (e.g., 100 mL) into a beaker with a magnetic stir bar. The large volume helps maintain sink conditions.

• Incubation: Submerge the sealed dialysis bag in the release buffer. Place the entire setup in a water bath or incubator set to 37°C and begin stirring at a constant, gentle speed (e.g., 100 rpm).

• Sampling: At predetermined time points (e.g., 0, 0.5, 1, 2, 4, 8, 12, 24 hours), withdraw a small, precise aliquot (e.g., 1 mL) from the external release buffer.

• Volume Replacement: Immediately after each sampling, replenish the release buffer with an equal volume of fresh, pre-warmed (37°C) buffer to maintain a constant volume.

• Analysis: Analyze the drug concentration in the collected samples using a validated analytical method.

• Calculation: Calculate the cumulative percentage of drug released at each time point, correcting for the drug removed during previous sampling steps.

Typical Experimental Parameters (Dialysis Method)

Parameter	Recommended Value/Condition	Rationale
Temperature	37 ± 0.5 °C	To simulate human physiological temperature.[10]
Release Medium	PBS, pH 7.4	To mimic physiological pH and ionic strength.
Stirring Speed	100 - 200 rpm	Ensures homogeneity of the release medium without causing excessive shear that could rupture the liposomes.
Dialysis Membrane	Regenerated Cellulose, MWCO 12-14 kDa	Common choice that retains liposomes while allowing passage of small molecule drugs.[10] Must be validated with free drug.
Sample Volume	1-2 mL	A small volume that is representative of the formulation.

| Release Volume | 50 - 200 mL | Sufficiently large to ensure sink conditions are maintained throughout the experiment. |

Protocol 2: The Vertical (Franz) Diffusion Cell Method

The Franz diffusion cell is a standard apparatus for testing drug release from semi-solid and liquid formulations, including liposomal gels or suspensions intended for topical or transdermal delivery.[13] It consists of a donor chamber and a receptor chamber separated by a synthetic membrane.

Causality of Method Choice: This method is highly standardized and provides excellent reproducibility. It is particularly useful for assessing formulations that will be applied to a surface, as it mimics application to a biological membrane. The small volume of the receptor chamber and defined diffusion area allow for precise calculations.

Experimental Workflow: Franz Diffusion Cell Method

Caption: Workflow for the Franz diffusion cell in vitro drug release method.

Materials Required:

• Vertical Diffusion (Franz) Cells

• Synthetic membrane (e.g., Polysulfone, Cellulose Acetate)

• PLPC-based liposomal formulation

• Release buffer (e.g., PBS pH 7.4)

• Circulating water bath to maintain cell temperature at 37°C

• Magnetic stir bars for receptor chambers

• Syringes for sampling

• Analytical instrument for drug quantification

Step-by-Step Protocol:

• Cell Assembly & Equilibration: Assemble the Franz cells. Fill the receptor chambers with a known volume of release buffer, ensuring no air bubbles are trapped beneath the membrane. Place a small stir bar in each receptor chamber.

• Temperature Control: Connect the cells to the circulating water bath and allow the temperature of the receptor fluid to equilibrate to 37°C. Start the stirring.

• Membrane Mounting: Soak the synthetic membrane in release buffer. Securely clamp it between the donor and receptor chambers of the cell.

• Sample Application: Apply a precise amount (e.g., 0.5 mL or 0.5 g) of the PLPC liposome formulation evenly onto the surface of the membrane in the donor chamber.

• Incubation: The experiment begins upon sample application. The donor chamber is typically left open to the air or sealed to prevent evaporation.

• Sampling: At predetermined time points, withdraw the entire contents of the receptor chamber through the sampling arm.

• Buffer Replacement: Immediately refill the receptor chamber with the same volume of fresh, pre-warmed (37°C) release buffer.

• Analysis: Analyze the drug concentration in the collected samples.

• Calculation: Calculate the cumulative amount of drug that has permeated the membrane at each time point and normalize it by the surface area of the membrane.

Typical Experimental Parameters (Franz Cell Method)

Parameter	Recommended Value/Condition	Rationale
Temperature	37 ± 0.5 °C	To simulate human physiological temperature.[9]
Receptor Medium	PBS, pH 7.4	To mimic physiological pH and ionic strength.
Stirring Speed	400 - 600 rpm	Ensures the receptor fluid is well-mixed and avoids the formation of an unstirred boundary layer at the membrane surface.
Membrane	Synthetic (e.g., Tuffryn®, PVDF)	Provides an inert barrier with defined pore size. Choice depends on the formulation type.
Diffusion Area	0.5 - 1.8 cm²	Standardized area defined by the Franz cell orifice.

| Receptor Volume | 5 - 12 mL | Defined by the specific Franz cell model; must be known for accurate concentration calculations. |

References

• Abu-Hammad, S., & Zalloum, H. (2022). Development of an in vitro drug release assay that accurately predicts in vivo drug retention for liposome-based delivery systems. PubMed. [Link]

• Shazly, G. A., et al. (2008). Comparison of Dialysis and Dispersion Methods for In Vitro Release Determination of Drugs from Multilamellar Liposomes. Dissolution Technologies. [Link]

• Abu-Hammad, S., & Zalloum, H. (2002). Development of an in vitro drug release assay that accurately predicts in vivo drug retention for liposome-based delivery systems. ResearchGate. [Link]

• Nounou, M. M., et al. (2006). In vitro release of hydrophilic and hydrophobic drugs from liposomal dispersions and gels. Acta Pharmaceutica. [Link]

• Marfatia, A., & Sayed, N. (2017). In-vitro drug release methods for liposomal drug delivery systems. Express Pharma. [Link]

• Li, X., et al. (2015). Preparation of a liposomal delivery system and its in vitro release of rapamycin. Experimental and Therapeutic Medicine. [Link]

• McCarthy, A., et al. (2014). Comparison of in vitro dialysis release methods of loperamide-encapsulated liposomal gel for topical drug delivery. Dove Medical Press. [Link]

• N'Da, D. D. (2022). Franz diffusion cell and its implication in skin permeation studies. Taylor & Francis Online. [Link]

• McCarthy, A., et al. (2014). Comparison of in vitro dialysis release methods of loperamide-encapsulated liposomal gel for topical drug delivery. PubMed. [Link]

• Yamamoto, E. (2019). [In Vitro Release Method for Liposome Drug Products]. PubMed. [Link]

• Pleguezuelos-Villa, M., et al. (2019). Characterization of a liposome-based artificial skin membrane for in vitro permeation studies using Franz diffusion cell device. PubMed. [Link]

• Tapeinos, C., et al. (2017). Assessment of In Vitro Release Testing Methods for Colloidal Drug Carriers. NIH. [Link]

• K, S., et al. (2020). In vitro drug release of liposomal in situ gel. Journal of Drug Delivery and Therapeutics. [Link]

• Auriga Research. (n.d.). Franz Diffusion. Auriga Research. [Link]

• Uto, M., et al. (1998). Barotropic phase transitions of dioleoylphosphatidylcholine and stearoyl-oleoylphosphatidylcholine bilayer membranes. PubMed. [Link]

• Koklic, T., & Majhenc, J. (2012). Lysolipid containing liposomes for transendothelial drug delivery. PubMed. [Link]

• Mainali, L. (2021). 5-PC as a Lipid Probe Molecule and as a Second Phospholipid in Binary Phospholipid Mixtures: Saturation Recovery EPR Studies. MDPI. [Link]

• Cardenas-Guerra, R. E., et al. (2010). Effect of Temperature on the Nanomechanics of Lipid Bilayers Studied by Force Spectroscopy. PMC - NIH. [Link]

• Hetényi, G., et al. (2022). Determination of the Main Phase Transition Temperature of Phospholipids by Oscillatory Rheology. Semantic Scholar. [Link]

• Denisov, I. G., et al. (2005). Thermotropic phase transition in soluble nanoscale lipid bilayers. Illinois Experts. [Link]

• Wang, Y., et al. (2019). A Liposome Preparation Based on β-CD-LPC Molecule and Its Application As drug-delivery System. Taylor & Francis Online. [Link]

• Koklic, T., & Majhenc, J. (2012). Lysolipid containing liposomes for transendothelial drug delivery. PMC - PubMed Central. [Link]

• Creative Biostructure. (n.d.). 1-Palmitoyl-2-Linoleoyl-sn-Glycero-3-Phosphatidylcholine(Lipo-420). Creative Biostructure. [Link]

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• Beltrán-Gracia, E., et al. (2019). A Review of Liposomes as a Drug Delivery System: Current Status of Approved Products, Regulatory Environments, and Future Perspectives. PMC - PubMed Central. [Link]

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Application Note: High-Purity 1-Palmitoyl-2-linoleoylphosphatidylcholine (PLPC) from Soy Lecithin

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Palmitoyl-2-linoleoyl-sn-glycero-3-phosphocholine (PLPC) is a specific molecular species of phosphatidylcholine (PC), a major class of phospholipids that are fundamental components of cell membranes.[1] Its unique structure, featuring a saturated palmitic acid at the sn-1 position and a polyunsaturated linoleic acid at the sn-2 position of the glycerol backbone, imparts specific biophysical properties that are of significant interest in drug delivery systems, such as liposomes, and in the study of membrane dynamics.[1] Soy lecithin is a readily available and cost-effective source of a mixture of phospholipids, making it an attractive starting material for the purification of individual PC species like PLPC.[2]

However, soy lecithin is a complex amalgam of various phospholipids, neutral lipids, and other compounds.[2] The purification of a single molecular species like PLPC to the high degree of purity required for pharmaceutical and research applications presents a significant challenge. This document provides a detailed, multi-step protocol for the isolation and purification of high-purity PLPC from soy lecithin, along with methods for its characterization and purity assessment.

Overall Purification Strategy

The purification of PLPC from soy lecithin is a multi-stage process designed to systematically remove unwanted components and enrich the desired phospholipid species. The general workflow involves an initial solvent-based extraction and precipitation to isolate the total phospholipid fraction, followed by chromatographic techniques to separate the different classes of phospholipids and ultimately isolate the target PLPC molecule.

Caption: Overall workflow for the purification of PLPC from soy lecithin.

Part 1: Extraction and Enrichment of Total Phospholipids

The initial step aims to separate the polar phospholipids from the neutral lipids (primarily triglycerides) that are also present in soy lecithin. This is effectively achieved through acetone precipitation.

Principle of Acetone Precipitation

Phospholipids are amphipathic molecules with polar head groups and nonpolar tails. While they are soluble in more polar solvents like ethanol, they are largely insoluble in nonpolar solvents like cold acetone.[3][4] In contrast, neutral lipids like triglycerides are readily soluble in acetone. This differential solubility allows for a simple and effective separation.[3][4]

Protocol 1: Acetone Precipitation of Total Phospholipids

• Dissolution: Dissolve 50 g of commercial soy lecithin in 20 mL of acetone.[5][4]

• Precipitation: Slowly add the dissolved lecithin solution to 230 mL of chilled acetone (4-5°C) while stirring.[5][4]

• Incubation: Keep the mixture in a refrigerator at 4.5°C for at least 60 minutes to allow for complete precipitation of the phospholipids.[5][4]

• Centrifugation: Centrifuge the mixture to pellet the precipitated phospholipids.

• Decantation and Washing: Decant the supernatant, which contains the acetone-soluble neutral lipids. Wash the phospholipid pellet with two additional 50 mL portions of chilled acetone, centrifuging and decanting after each wash.[5][4]

• Drying: Dry the resulting phospholipid-enriched pellet under a stream of nitrogen and then under vacuum to remove any residual acetone.

Expected Outcome: A light yellow, waxy solid representing the total phospholipid fraction of the original soy lecithin.

Part 2: Isolation of the Phosphatidylcholine (PC) Fraction

With the total phospholipid fraction isolated, the next step is to separate the phosphatidylcholines from other phospholipid classes such as phosphatidylethanolamines (PE), phosphatidylinositols (PI), and phosphatidic acids (PA). This is typically achieved using column chromatography with a polar stationary phase like silica gel.

Principle of Silica Gel Chromatography for Phospholipid Separation

Silica gel is a polar adsorbent. The separation of phospholipids on a silica column is based on the polarity of their head groups.[6] Phospholipids with less polar head groups will elute first, while those with more polar head groups will have a stronger interaction with the silica and elute later. A gradient of increasing polarity in the mobile phase is used to sequentially elute the different phospholipid classes.

Protocol 2: Column Chromatography for PC Fractionation

• Column Preparation: Prepare a slurry of silica gel (100-200 mesh size) in a nonpolar solvent like hexane and pack it into a glass chromatography column.[7] The amount of silica gel will depend on the amount of phospholipid mixture to be separated, but a 50 g loading on a 450 mm x 28 mm column is a reasonable starting point.[7]

• Sample Loading: Dissolve the dried total phospholipid fraction from Protocol 1 in a minimal amount of the initial mobile phase (e.g., chloroform or a hexane/isopropanol mixture) and load it onto the column.[6][7]

• Elution: Elute the column with a gradient of increasing polarity. A common solvent system is a gradient of chloroform and methanol.

  • Start with pure chloroform to elute any remaining neutral lipids.

  • Gradually increase the percentage of methanol in the mobile phase. The PC fraction will typically elute before the more polar PE and PI fractions.

• Fraction Collection and Analysis: Collect fractions and monitor the elution profile using Thin-Layer Chromatography (TLC).[7] A typical TLC mobile phase for phospholipids is a mixture of chloroform, methanol, and water.[7]

• Pooling and Drying: Pool the fractions containing the PC (as identified by comparison to a PC standard on TLC) and evaporate the solvent under reduced pressure.

Table 1: Representative Elution Profile for Phospholipid Separation on Silica Gel

Mobile Phase Composition (Chloroform:Methanol)	Eluted Phospholipid Class
100:0 to 95:5	Neutral Lipids, Phosphatidic Acid (PA)
90:10 to 80:20	Phosphatidylethanolamine (PE)
70:30 to 60:40	Phosphatidylcholine (PC)
50:50 and higher	Phosphatidylinositol (PI), Sphingomyelin (SM)

Part 3: Purification of PLPC by Preparative HPLC

The PC fraction obtained from column chromatography is still a mixture of different molecular species, each with varying fatty acid chains. To isolate the specific 1-Palmitoyl-2-linoleoylphosphatidylcholine (PLPC), a more powerful separation technique is required, namely Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC).

Principle of Reversed-Phase HPLC for PC Species Separation

In RP-HPLC, the stationary phase is nonpolar (e.g., C18), and the mobile phase is polar.[8] Separation is based on the hydrophobicity of the molecules. Phosphatidylcholine species with longer and more saturated fatty acid chains are more hydrophobic and will be retained longer on the column.[8] PLPC, with its C16:0 and C18:2 fatty acid chains, will have a characteristic retention time under specific chromatographic conditions.

Caption: Principle of RP-HPLC for separating PLPC from other PC species.

Protocol 3: Preparative RP-HPLC for PLPC Isolation

• Sample Preparation: Dissolve the dried PC fraction in the HPLC mobile phase and filter through a 0.45 µm syringe filter.[6]

• HPLC System and Conditions:

  • Column: A preparative C18 column.

  • Mobile Phase: An isocratic or gradient system of solvents like methanol, acetonitrile, and water is commonly used.[9][10] A reverse-phase HPLC analysis can be performed isocratically with a mobile phase of isopropyl alcohol, methanol, and deionized water (e.g., 70:8:22 v/v/v).[10]

  • Flow Rate: Adjust according to the column dimensions (e.g., 1.0 mL/min for an analytical column, higher for preparative).[8][6]

  • Detection: An Evaporative Light Scattering Detector (ELSD) is ideal for lipids as it does not require a chromophore.[11][12] UV detection at low wavelengths (e.g., 205 nm) can also be used.[7][13]

• Fraction Collection: Collect the peak corresponding to the retention time of PLPC. This can be identified by running an analytical separation first and comparing it with a commercially available PLPC standard.

• Solvent Evaporation: Evaporate the solvent from the collected fraction to obtain the purified PLPC.

Table 2: Example HPLC Parameters for PC Species Analysis

Parameter	Value	Reference
Column	C18 Reverse-Phase	[8]
Mobile Phase	Isopropyl alcohol:Methanol:Water (70:8:22 v/v/v)	[10]
Flow Rate	1.0 mL/min	[6]
Column Temp.	30°C	[6]
Detector	Evaporative Light Scattering Detector (ELSD)	[11][12]

Part 4: Purity Assessment and Characterization

The final and crucial step is to verify the purity and confirm the identity of the isolated PLPC. A combination of analytical techniques is recommended.

Analytical HPLC-MS

High-Performance Liquid Chromatography coupled with Mass Spectrometry (LC-MS) is a powerful tool for confirming both the purity and identity of PLPC.

• Purity: A single, sharp peak in the chromatogram indicates high purity.

• Identity: The mass spectrometer will provide the mass-to-charge ratio (m/z) of the molecule. For PLPC, the expected protonated molecule [M+H]+ should be observed, confirming its molecular weight.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ³¹P NMR spectroscopy can provide detailed structural information, confirming the presence of the palmitoyl and linoleyl chains, the glycerol backbone, and the phosphocholine head group.

Conclusion

The purification of 1-Palmitoyl-2-linoleoylphosphatidylcholine from soy lecithin is a challenging but feasible process that relies on a systematic application of extraction and chromatographic techniques. By carefully following the protocols outlined in this application note, researchers, scientists, and drug development professionals can obtain high-purity PLPC suitable for a wide range of applications, from fundamental research on lipid membranes to the development of advanced drug delivery systems. The key to success lies in the meticulous execution of each step and the use of appropriate analytical methods to monitor the purification process and validate the final product.

References

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Application Note: A Robust LC-MS/MS Method for the Targeted Analysis of PLPC Oxidation Products

Abstract

Oxidation of phospholipids, particularly 1-palmitoyl-2-linoleoyl-sn-glycero-3-phosphocholine (PLPC), generates a host of bioactive lipid species that are implicated in the pathophysiology of numerous inflammatory diseases, including atherosclerosis, diabetes, and cancer.[1][2] These oxidized phospholipids (OxPLs) are often present at low concentrations within complex biological matrices, making their accurate detection and quantification a significant analytical challenge.[2][3] This application note presents a detailed, robust, and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the targeted analysis of key truncated PLPC oxidation products, such as 1-palmitoyl-2-(5-oxovaleroyl)-sn-glycero-3-phosphocholine (POVPC) and 1-palmitoyl-2-glutaroyl-sn-glycero-3-phosphocholine (PGPC). The protocol provides a comprehensive workflow, from sample preparation to data acquisition and analysis, designed for researchers, scientists, and drug development professionals.

Principle and Scientific Rationale

The analysis of OxPLs requires a methodology that offers both high selectivity to distinguish between structurally similar species and high sensitivity to detect low-abundance molecules.[4] LC-MS/MS is the premier analytical technique for this purpose.[5][6]

• Chromatographic Separation (LC): The inherent chemical differences between native PLPC and its oxidation products are exploited for separation. Oxidation introduces polar functional groups (e.g., aldehydes, carboxylates) into the fatty acyl chain.[7] Consequently, when using a reversed-phase (RP) C18 column, the more polar oxidized species elute earlier than their more hydrophobic, unoxidized parent lipid.[2] This separation is critical to reduce ion suppression and resolve isobaric interferences in the mass spectrometer.[3]

• Mass Spectrometric Detection (MS/MS): Tandem mass spectrometry provides two layers of selectivity. The first quadrupole (Q1) is set to isolate a specific precursor ion based on its mass-to-charge ratio (m/z)—for instance, the protonated molecule [M+H]⁺ of POVPC. This isolated ion is then fragmented in the collision cell (Q2). The third quadrupole (Q3) is set to detect a specific, characteristic fragment ion. For all phosphatidylcholines, collision-induced dissociation (CID) reliably produces a highly abundant phosphocholine headgroup fragment at m/z 184.1.[2][8] This specific precursor-to-product ion transition is monitored in what is known as Multiple Reaction Monitoring (MRM), a mode that provides exceptional sensitivity and specificity.[9]

This combination of chromatographic separation and highly selective mass spectrometric monitoring ensures that the targeted analytes can be reliably quantified even in complex biological samples.

PLPC Oxidation and Analytical Workflow Visualization

To contextualize the analytical process, the following diagrams illustrate the biochemical pathway of PLPC oxidation and the subsequent experimental workflow for its analysis.

Caption: Simplified pathway of PLPC oxidation to truncated products.

Caption: Overview of the analytical workflow from sample to data.

Materials and Reagents

Item	Recommended Grade / Supplier
Solvents
Methanol (MeOH)	LC-MS Grade
Methyl-tert-butyl-ether (MTBE)	HPLC Grade
Acetonitrile (ACN)	LC-MS Grade
Isopropanol (IPA)	LC-MS Grade
Water	LC-MS Grade or 18.2 MΩ·cm
Reagents
Formic Acid (FA)	LC-MS Grade, >99% purity
Ammonium Acetate	LC-MS Grade, >99% purity
Butylated Hydroxytoluene (BHT)	≥99% purity
Standards
PLPC, POVPC, PGPC	Analytical Standards (>98% purity, e.g., Avanti Polar Lipids)
Isotope-Labeled Internal Standard (IS)	e.g., PC(16:0/18:1-d9) or similar non-endogenous species
Consumables
Glass test tubes with PTFE-lined caps	13 x 100 mm
Autosampler vials with inserts	2 mL, amber glass

Detailed Experimental Protocols

Protocol 1: Preparation of Standards and Quality Controls

• Stock Solutions (1 mg/mL): Accurately weigh and dissolve each analytical standard and the internal standard (IS) in methanol to create individual 1 mg/mL stock solutions. Store at -80°C.

• Intermediate Solutions (10 µg/mL): Dilute the stock solutions in methanol to create intermediate working solutions.

• Calibration Curve: Prepare a series of calibration standards by spiking appropriate volumes of the intermediate solutions into a surrogate matrix (e.g., stripped plasma or reconstitution solvent) to achieve a concentration range of approximately 1 ng/mL to 1000 ng/mL.

• Internal Standard Spiking Solution (500 ng/mL): Prepare a solution of the chosen internal standard in methanol. This will be added to all samples, calibrators, and QCs.

• Quality Control (QC) Samples: Prepare QC samples at low, medium, and high concentrations using the same procedure as the calibration curve. For biological studies, a pooled QC sample, created by combining a small aliquot from every study sample, is highly recommended to monitor system stability.[10]

Protocol 2: Sample Preparation (Lipid Extraction from Plasma)

Causality: The following protocol uses an MTBE-based liquid-liquid extraction, which offers high recovery for a broad range of lipids and is generally considered safer than chloroform-based methods like Folch.[10] The addition of the antioxidant BHT is essential to quench free radical reactions and prevent artificial oxidation of lipids during the sample preparation process.[11] All steps should be performed on ice to minimize enzymatic activity.[12]

• Aliquoting: To a pre-chilled 1.5 mL microcentrifuge tube on ice, add 50 µL of plasma sample.

• Antioxidant Addition: Add 10 µL of a freshly prepared 1 mg/mL BHT solution in methanol.

• Internal Standard Spiking: Add 10 µL of the 500 ng/mL internal standard spiking solution.

• Protein Precipitation & Extraction:

  • Add 225 µL of ice-cold methanol. Vortex for 10 seconds to precipitate proteins.

  • Add 750 µL of ice-cold MTBE. Vortex vigorously for 1 minute.

• Phase Separation:

  • Incubate the mixture at room temperature for 10 minutes to allow for lipid partitioning.

  • Add 188 µL of LC-MS grade water to induce phase separation. Vortex for 20 seconds.

  • Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Collection: Two distinct phases will be visible. Carefully collect the upper organic layer (~700 µL) containing the lipids and transfer it to a new clean glass tube. Avoid disturbing the lower aqueous layer and the protein pellet at the interface.

• Drying: Evaporate the solvent to complete dryness under a gentle stream of nitrogen at 30°C.

• Reconstitution: Reconstitute the dried lipid extract in 100 µL of the initial LC mobile phase (95:5 Mobile Phase A:B). Vortex for 30 seconds and transfer to an autosampler vial with an insert for analysis.

Protocol 3: LC-MS/MS System Configuration and Data Acquisition

Rationale: The following parameters are provided as a robust starting point. Optimal parameters, especially for the ESI source, are instrument-dependent and should be determined empirically.[3][4] The goal is to maximize analyte signal while minimizing in-source fragmentation, which can create analytical artifacts.[1][13]

LC System Parameters	Setting
Column	Reversed-Phase C18, e.g., 2.1 mm x 100 mm, 1.8 µm particle size
Mobile Phase A	95:5 Water:Methanol (v/v) with 5 mM Ammonium Acetate
Mobile Phase B	50:35:15 Isopropanol:Methanol:Acetonitrile (v/v/v) with 5 mM Ammonium Acetate
Flow Rate	0.3 mL/min
Column Temperature	50°C
Injection Volume	5 µL
LC Gradient	Time (min)

MS System Parameters (Triple Quadrupole)	Setting
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	+3.5 kV
Source Temperature	120°C
Desolvation Temperature	350°C
Nebulizer Gas (N₂) Flow	Instrument dependent, typically 3-5 Bar
Drying Gas (N₂) Flow	Instrument dependent, typically 10-12 L/min
Acquisition Mode	Multiple Reaction Monitoring (MRM)

MRM Transitions	Precursor Ion [M+H]⁺ (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)
POVPC	594.4	184.1	50	25
PGPC	610.4	184.1	50	27
PLPC (Parent)	758.6	184.1	20	35
Internal Standard (IS)	Analyte-specific	184.1	50	Optimize empirically

Data Analysis and Interpretation

• Peak Integration: Process the acquired data using the instrument manufacturer's software. Integrate the chromatographic peak area for each MRM transition for all samples, calibrators, and QCs.

• Calibration Curve Generation: For each analyte, plot the ratio of the analyte peak area to the internal standard peak area against the nominal concentration of the calibrators. Apply a linear regression with 1/x or 1/x² weighting. The correlation coefficient (r²) should be >0.99.

• Quantification: Determine the concentration of each analyte in the unknown and QC samples by applying the area ratio to the generated regression equation.

• Expected Results: The oxidized species (POVPC, PGPC) are expected to have shorter retention times than the parent unoxidized PLPC due to their increased polarity.

Method Validation and Quality Control

A trustworthy protocol must be self-validating. To ensure data quality, the following should be implemented:

• System Suitability: Inject a mid-level standard at the beginning of the analytical run to confirm system performance (retention time, peak shape, and intensity).

• Blanks: Analyze a process blank (a sample tube with no matrix carried through the entire extraction procedure) to check for background contamination.[10]

• Calibration and QCs: A full calibration curve should be run with each batch. QC samples should be within ±20% of their nominal value.

• Internal Standard Response: Monitor the peak area of the internal standard across all injections. A significant deviation (>30%) in a sample may indicate a problem with extraction or matrix effects, warranting potential re-analysis.

Troubleshooting

Problem	Potential Cause	Suggested Solution
Low/No Signal	Poor extraction; incorrect MS parameters; source contamination.	Verify extraction procedure; optimize source parameters (voltage, temperatures); clean the MS source.
High Background Noise	Contaminated solvents or reagents; carryover from previous injection.	Use fresh, high-purity solvents; run solvent blanks to identify contamination source; optimize autosampler wash method.
Poor Peak Shape (Tailing/Fronting)	Column degradation; incompatible reconstitution solvent; sample overload.	Replace LC column; ensure reconstitution solvent is weaker than the initial mobile phase; dilute sample if necessary.
Retention Time Drift	Unstable column temperature; pump malfunction; column equilibration issue.	Ensure column oven is stable; check LC pump for pressure fluctuations; ensure sufficient column equilibration time between injections.

Conclusion

This application note provides a comprehensive and scientifically grounded LC-MS/MS method for the targeted quantification of key PLPC oxidation products. By combining a robust sample preparation protocol with optimized chromatographic separation and highly specific MRM-based detection, this method enables researchers to accurately measure these critical biomarkers in complex biological matrices. The detailed explanations of the causality behind experimental choices and the inclusion of rigorous quality control measures ensure the generation of reliable and reproducible data, supporting advancements in clinical research and drug development.

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• Chen, C. Y., & Shiao, M. S. (2022). Analysis of Oxidized 1-Palmitoyl-2-Arachidonoyl-Sn-Glycero-3 Phosphocholine Products in Uremic Patients by LC-ESI/MS. Metabolites, 12(8), 682. ([Link])

• Adachi, J., et al. (2009). A Targeted Mass Spectrometry Approach to detect and quantify Oxidised Phospholipids in plasma samples of Diabetic patients. bioRxiv. ([Link])

• Fruhwirth, G. O., et al. (2006). The oxidized phospholipids POVPC and PGPC inhibit growth and induce apoptosis in vascular smooth muscle cells. Biochimica et Biophysica Acta (BBA) - Molecular and Cell Biology of Lipids, 1761(9), 1060-1069. ([Link])

• LIPID MAPS. (2024). 1-palmitoyl-2-glutaroyl-sn-glycero-3-phosphocholine. LIPID MAPS® Structure Database (LMSD). ([Link])

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Illuminating the Dynamic World of Membranes: A Guide to Fluorescent Labeling of 1-Palmitoyl-2-linoleoylphosphatidylcholine (PLPC)

Introduction: Unveiling Membrane Dynamics with Fluorescent PLPC

1-Palmitoyl-2-linoleoyl-sn-glycero-3-phosphocholine (PLPC) is a prominent glycerophospholipid, integral to the structure and function of cellular membranes. Its unique composition, featuring a saturated palmitic acid at the sn-1 position and an unsaturated linoleic acid at the sn-2 position, imparts distinct biophysical properties to lipid bilayers, influencing membrane fluidity, permeability, and the localization and function of membrane-associated proteins. To dissect the intricate roles of PLPC in membrane biology, researchers increasingly turn to fluorescence-based methodologies. Fluorescently labeled PLPC serves as a powerful tool to visualize and quantify lipid trafficking, membrane organization, and intermolecular interactions in real-time and with high spatial resolution.

This comprehensive guide provides researchers, scientists, and drug development professionals with the foundational knowledge and detailed protocols for the successful fluorescent labeling of PLPC. We will delve into the strategic considerations for choosing a labeling approach, provide step-by-step protocols for both chemical synthesis and metabolic incorporation of fluorescent moieties, and discuss advanced applications that leverage the power of fluorescent PLPC to unravel the complexities of membrane dynamics.

PART 1: Strategic Considerations for Fluorescently Labeling PLPC

The choice of a fluorescent labeling strategy for PLPC is dictated by the specific research question. Three primary approaches are available: chemical synthesis of fluorescent PLPC analogs, metabolic incorporation of fluorescent precursors, and non-covalent labeling of PLPC-containing membranes. Each method offers distinct advantages and is suited for different experimental contexts.

Chemical Synthesis: Precision and Versatility

Direct chemical synthesis provides the highest degree of control over the final product, allowing for the precise placement of a fluorescent probe on the PLPC molecule. This approach is ideal for creating well-defined lipid analogs for in vitro biophysical studies and for reconstitution into model membrane systems. The fluorophore can be attached at three principal locations: the headgroup, the acyl chain, or the glycerol backbone.

• Headgroup Labeling: Attaching a fluorophore to the choline headgroup is a common strategy. This approach minimally perturbs the hydrophobic acyl chains, which are critical for membrane insertion and interactions. However, the addition of a bulky fluorophore to the polar headgroup can influence its hydration and interactions with other molecules at the membrane surface.

• Acyl Chain Labeling: Incorporating a fluorescent dye into one of the acyl chains provides a probe within the hydrophobic core of the membrane. This is particularly useful for studying lipid packing, membrane fluidity, and interactions within the bilayer. It is crucial to consider that the fluorophore's presence can alter the conformation and packing of the acyl chains.

• Glycerol Backbone Labeling: While less common, labeling the glycerol backbone offers another site for fluorophore attachment. This strategy may be advantageous when seeking to minimize interference with both the headgroup and the acyl chains.

Metabolic Labeling: Probing Dynamics in Living Systems

Metabolic labeling is the method of choice for studying the synthesis, trafficking, and turnover of PLPC in living cells and organisms. This technique involves introducing a biosynthetic precursor containing a bioorthogonal functional group (e.g., an alkyne or an azide) that is incorporated into newly synthesized phospholipids. The incorporated tag can then be specifically and covalently labeled with a fluorescent probe via a "click chemistry" reaction. A prominent example is the use of propargylcholine, an alkyne-containing choline analog, which is readily taken up by cells and incorporated into phosphatidylcholine.[1]

Non-Covalent Labeling: A Simpler Approach for General Membrane Visualization

For general visualization of lipid structures, such as liposomes or cell membranes containing PLPC, non-covalent labeling with lipophilic fluorescent dyes is a straightforward option. Dyes like Nile Red or BODIPY 493/503 partition into the hydrophobic regions of membranes and exhibit enhanced fluorescence in a lipid-rich environment. While this method does not specifically label PLPC, it is a rapid and effective way to visualize lipid bilayers.

PART 2: Protocols for Fluorescent Labeling of PLPC

This section provides detailed, step-by-step protocols for the chemical synthesis of a fluorescent PLPC analog and for the metabolic labeling of choline-containing phospholipids in cell culture.

Chemical Synthesis of NBD-Labeled PLPC (Acyl Chain Labeling)

This protocol describes a synthetic route to produce 1-palmitoyl-2-(12-(7-nitro-2-1,3-benzoxadiazol-4-yl)amino)dodecanoyl-sn-glycero-3-phosphocholine (P-C12-NBD-PC), a PLPC analog with the fluorescent NBD group attached to the sn-2 acyl chain. This synthesis is adapted from established methods for creating fluorescently labeled phospholipids.[2][3]

Workflow for Chemical Synthesis of NBD-Labeled PLPC

Caption: Workflow for the chemical synthesis of NBD-labeled PLPC.

Materials:

• 1-palmitoyl-sn-glycero-3-phosphocholine (Lyso-PLPC)

• 12-aminododecanoic acid

• 7-nitro-2-1,3-benzoxadiazol-4-yl chloride (NBD-Cl)

• Dicyclohexylcarbodiimide (DCC)

• 4-(Dimethylamino)pyridine (DMAP)

• Anhydrous chloroform and dimethylformamide (DMF)

• Triethylamine (TEA)

• Silica gel for column chromatography

• Solvents for chromatography (e.g., chloroform, methanol, water mixtures)

Protocol:

Step 1: Synthesis of the NBD-labeled fatty acid

• Dissolve 12-aminododecanoic acid in a solution of sodium bicarbonate.

• Slowly add a solution of NBD-Cl in ethanol while stirring in the dark.

• Allow the reaction to proceed at room temperature for several hours until the starting material is consumed (monitor by TLC).

• Acidify the reaction mixture with HCl to precipitate the product.

• Collect the precipitate by filtration, wash with water, and dry under vacuum to obtain 12-(NBD-amino)dodecanoic acid.

Step 2: Acylation of Lyso-PLPC

• Dissolve Lyso-PLPC and 12-(NBD-amino)dodecanoic acid in anhydrous chloroform/DMF.

• Add DMAP and DCC to the solution.

• Stir the reaction mixture under an inert atmosphere (e.g., argon) at room temperature for 24-48 hours. Monitor the reaction progress by TLC.

Step 3: Purification of the Fluorescent PLPC

• Filter the reaction mixture to remove the dicyclohexylurea byproduct.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using a gradient of chloroform/methanol/water as the eluent.

• For higher purity, the product can be further purified by high-performance liquid chromatography (HPLC).[4][5]

Step 4: Characterization

• Confirm the identity and purity of the final product using mass spectrometry to verify the molecular weight and NMR spectroscopy to confirm the structure.[6][7]

Metabolic Labeling of Choline-Containing Phospholipids with Propargylcholine

This protocol describes the metabolic incorporation of propargylcholine into cellular phospholipids, followed by fluorescent labeling using click chemistry. This method is adapted from established protocols for bioorthogonal labeling of lipids.[8][9]

Workflow for Metabolic Labeling of PLPC

Caption: Workflow for metabolic labeling and imaging of choline phospholipids.

Materials:

• Mammalian cells in culture

• Propargylcholine

• Fluorescent azide (e.g., Alexa Fluor 488 azide)

• Copper(II) sulfate (CuSO₄)

• Sodium ascorbate

• Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) or other copper-chelating ligand

• Phosphate-buffered saline (PBS)

• Paraformaldehyde (PFA) for fixation

• Permeabilization buffer (e.g., PBS with 0.1% Triton X-100)

Protocol:

Step 1: Metabolic Incorporation of Propargylcholine

• Culture cells to the desired confluency.

• Replace the culture medium with fresh medium containing 50-200 µM propargylcholine.

• Incubate the cells for 12-24 hours to allow for incorporation of the choline analog into newly synthesized phospholipids.

Step 2: Cell Fixation and Permeabilization

• Wash the cells three times with PBS.

• Fix the cells with 4% PFA in PBS for 15 minutes at room temperature.

• Wash the cells three times with PBS.

• (Optional) If targeting intracellular structures, permeabilize the cells with permeabilization buffer for 10 minutes.

Step 3: Click Chemistry Labeling

• Prepare the click reaction cocktail immediately before use. For a 1 mL reaction, mix:

  • 1 µL of 100 mM CuSO₄

  • 2 µL of 500 mM sodium ascorbate (freshly prepared)

  • 1 µL of 100 mM THPTA

  • 1 µL of 10 mM fluorescent azide in DMSO

  • Bring the final volume to 1 mL with PBS.

• Add the click reaction cocktail to the fixed (and permeabilized) cells.

• Incubate for 30-60 minutes at room temperature in the dark.

• Wash the cells three times with PBS.

Step 4: Imaging

• Mount the coverslips on microscope slides with an appropriate mounting medium.

• Image the cells using a fluorescence microscope with the appropriate filter set for the chosen fluorophore.

PART 3: Quantitative Data and Advanced Applications

Spectroscopic Properties of Common Fluorophores for Lipid Labeling

The selection of a suitable fluorophore is critical for the success of any fluorescence-based experiment. The table below summarizes the key spectroscopic properties of commonly used dyes for lipid labeling.

Fluorophore	Excitation Max (nm)	Emission Max (nm)	Quantum Yield	Molar Extinction Coefficient (cm⁻¹M⁻¹)	Photostability
NBD	~465	~535	0.3-0.5 (in lipids)	~22,000	Moderate
BODIPY FL	~503	~512	>0.9	~80,000	High
BODIPY 493/503	~493	~503	>0.9	~80,000	High
Lissamine Rhodamine B	~560	~580	~0.3-0.5	~90,000	High
Cyanine3 (Cy3)	~550	~570	~0.15	~150,000	Moderate to High
Cyanine5 (Cy5)	~649	~670	~0.2	~250,000	Moderate

Data compiled from various sources.[10][11][12] Quantum yield and other properties can vary depending on the local environment.

Advanced Application: Förster Resonance Energy Transfer (FRET) to Study Membrane Fusion

FRET is a powerful technique to measure distances on the nanometer scale and is widely used to study membrane fusion. By labeling two populations of liposomes with a FRET donor (e.g., NBD-PLPC) and a FRET acceptor (e.g., Rhodamine-labeled PE), respectively, membrane fusion can be monitored by the change in FRET efficiency upon lipid mixing.[13][14]

Experimental Setup for a Liposome Fusion FRET Assay

Sources

• 1. web.ist.utl.pt [web.ist.utl.pt]
• 2. Spectroscopic and ionization properties of N-(7-nitrobenz-2-oxa-1,3-diazol-4-yl)-labeled lipids in model membranes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The photophysics of a Rhodamine head labeled phospholipid in the identification and characterization of membrane lipid phases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. researchgate.net [researchgate.net]
• 6. Metabolic Labeling of Glycerophospholipids via Clickable Analogs Derivatized at the Lipid Headgroup - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. salic.med.harvard.edu [salic.med.harvard.edu]
• 9. pnas.org [pnas.org]
• 10. BODIPY™ | AAT Bioquest [aatbio.com]
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• 12. researchgate.net [researchgate.net]
• 13. FRET in Membrane Biophysics: An Overview - PMC [pmc.ncbi.nlm.nih.gov]
• 14. pubs.acs.org [pubs.acs.org]

Application Note &amp; Protocols: Incorporation of PLPC into Artificial Lipid Bilayers

For Researchers, Scientists, and Drug Development Professionals

Abstract

1-Palmitoyl-2-linoleoyl-sn-glycero-3-phosphocholine (PLPC) is a biologically significant phospholipid, notable for the presence of a polyunsaturated fatty acid chain, which imparts distinct biophysical properties to lipid membranes.[1] This document provides a comprehensive guide for the incorporation of PLPC into artificial lipid bilayers, a critical methodology in drug delivery systems development, membrane protein studies, and fundamental cell membrane research. We present detailed protocols for the formation of PLPC-containing unilamellar vesicles (liposomes) and supported planar lipid bilayers (SPBs). The protocols are designed to be self-validating, with an emphasis on the scientific rationale behind each step to ensure reproducibility and accuracy. This guide also covers essential characterization techniques and troubleshooting strategies to address common challenges, such as lipid oxidation.

Introduction: The Significance of PLPC in Model Membranes

PLPC is a common phospholipid found in cellular membranes and lipoproteins, contributing to the structural framework and fluidity of these biological structures.[1] Its unique structure, featuring a saturated palmitoyl chain (16:0) and a polyunsaturated linoleoyl chain (18:2), results in a low phase transition temperature (Tm) of approximately -2°C. This ensures that PLPC-containing membranes are in a fluid, liquid-crystalline state under most experimental and physiological conditions, which is crucial for mimicking the dynamic nature of biological membranes.[2]

The presence of the linoleoyl chain, however, also makes PLPC highly susceptible to oxidation, a critical consideration for experimental design.[3][4] Oxidized phospholipids can significantly alter membrane properties and cellular responses, making the careful handling and quality control of PLPC paramount for reliable and reproducible research.[4][5][6] This guide will address these challenges while providing robust protocols for creating and characterizing PLPC-based model membranes.

Pre-Experimental Considerations: Ensuring High-Quality PLPC Bilayers

PLPC Quality and Storage

The purity and integrity of the starting PLPC material are critical for successful bilayer formation. It is imperative to source high-purity PLPC from a reputable supplier. Upon receipt, PLPC should be stored in a tightly sealed vial, preferably under an inert gas like argon, at -20°C or lower to minimize degradation.

Preventing Oxidation: A Critical First Step

The polyunsaturated linoleoyl chain in PLPC is prone to oxidation, which can be initiated by exposure to air, light, or trace metal contaminants.[3] Oxidized PLPC can alter the physical properties of the bilayer and introduce experimental artifacts.

Mitigation Strategies:

• Solvent Purity: Use high-purity, deoxygenated solvents for lipid stock preparation. Chloroform is a common solvent, but should be handled with care in a fume hood.

• Inert Atmosphere: Whenever possible, handle PLPC and its solutions under an inert gas (e.g., argon or nitrogen).

• Antioxidants: For applications where it will not interfere with downstream experiments, a small amount of an antioxidant like butylated hydroxytoluene (BHT) can be added to the lipid stock solution.

• Minimize Exposure: Avoid prolonged exposure of PLPC to light and air. Prepare lipid films and vesicles promptly after removing the stock solution from storage.

Protocol 1: Formation of PLPC-Containing Unilamellar Vesicles (Liposomes) via Extrusion

This protocol describes the formation of small unilamellar vesicles (SUVs) or large unilamellar vesicles (LUVs) using the thin-film hydration method followed by extrusion. This technique produces a homogenous population of vesicles with a defined size.[7]

Materials and Equipment

• PLPC powder

• Chloroform (or a suitable organic solvent)

• Hydration buffer (e.g., phosphate-buffered saline, PBS)

• Rotary evaporator

• Water bath sonicator

• Mini-extruder

• Polycarbonate membranes (e.g., 100 nm pore size)

• Glass vials and syringes

Step-by-Step Methodology

• Lipid Stock Preparation: Dissolve a known quantity of PLPC in chloroform to achieve a final concentration of 10-20 mg/mL. This step should be performed in a glass vial to avoid plasticizers leaching from plastic tubes.

  • Rationale: Chloroform is an excellent solvent for lipids, ensuring a homogenous solution. Working in glass prevents contamination.

• Thin-Film Formation: In a round-bottom flask, add the desired amount of the PLPC stock solution. The volume will depend on the desired final concentration of the liposome suspension. Connect the flask to a rotary evaporator.

  • Rationale: The rotary evaporator provides a large surface area for even solvent evaporation, resulting in a thin, uniform lipid film on the flask's interior.

• Solvent Removal: Immerse the rotating flask in a water bath set to a temperature slightly above the boiling point of the solvent (for chloroform, ~61°C). Apply a vacuum to the rotary evaporator. Continue rotation until a thin, dry lipid film is visible.

  • Rationale: Complete removal of the organic solvent is crucial, as residual solvent can affect bilayer properties and stability.

• Secondary Drying: To ensure all solvent is removed, place the flask under a high vacuum for at least 1-2 hours.

  • Rationale: This step is critical for preventing the formation of artifacts in the lipid bilayer.

• Hydration: Add the desired volume of pre-warmed hydration buffer to the flask containing the lipid film. The buffer should be at a temperature above the phase transition temperature of the lipid to facilitate hydration. For PLPC, room temperature is sufficient.

  • Rationale: Hydrating the lipid film with an aqueous buffer causes the lipids to self-assemble into multilamellar vesicles (MLVs).[8]

• Vortexing: Gently vortex the flask to disperse the lipid film into the buffer. The solution will appear milky due to the presence of large MLVs.

• Extrusion:

  • Assemble the mini-extruder with a polycarbonate membrane of the desired pore size (e.g., 100 nm for LUVs).

  • Draw the MLV suspension into a syringe and place it in one of the extruder ports. Place an empty syringe in the other port.

  • Pass the lipid suspension back and forth through the membrane for an odd number of passes (e.g., 11 or 21).

  • Rationale: Extrusion forces the MLVs through the defined pores of the membrane, resulting in the formation of unilamellar vesicles with a size distribution close to the pore size of the membrane.[7] An odd number of passes ensures the final sample is collected in the clean syringe.

Workflow Diagram

Caption: Workflow for PLPC Liposome Formation.

Protocol 2: Formation of a Supported Planar Lipid Bilayer (SPB) using PLPC Vesicles

This protocol details the formation of a supported planar lipid bilayer on a solid substrate, such as mica or glass, via vesicle fusion. This method is widely used for applications like atomic force microscopy (AFM) and quartz crystal microbalance (QCM) studies.[9]

Materials and Equipment

• PLPC unilamellar vesicles (prepared as in Protocol 1)

• Substrate (e.g., freshly cleaved mica, clean glass coverslip)

• Buffer (e.g., Tris buffer with NaCl and CaCl2)

• Incubation chamber

Step-by-Step Methodology

• Substrate Preparation:

  • For mica, cleave the surface with tape immediately before use to expose a fresh, atomically flat surface.

  • For glass, clean thoroughly using a piranha solution or plasma cleaning to create a hydrophilic surface.

  • Rationale: A clean, hydrophilic surface is essential for the spontaneous fusion of vesicles to form a continuous bilayer.

• Vesicle Dilution: Dilute the prepared PLPC vesicle suspension to a final concentration of 0.1-1.0 mg/mL in a buffer containing divalent cations (e.g., 10 mM Tris, 150 mM NaCl, 2 mM CaCl2, pH 7.4).

  • Rationale: Divalent cations like Ca2+ screen the electrostatic repulsion between the negatively charged substrate and the zwitterionic phosphocholine headgroups, promoting vesicle adsorption and fusion.

• Incubation: Pipette the diluted vesicle solution onto the prepared substrate in an incubation chamber. Allow the vesicles to incubate for 30-60 minutes at room temperature.

  • Rationale: During incubation, the vesicles adsorb to the surface, rupture, and fuse to form a single, continuous lipid bilayer.

• Rinsing: Gently rinse the substrate with excess buffer to remove any unfused or loosely adsorbed vesicles.

  • Rationale: This step is crucial for obtaining a clean, defect-free bilayer for analysis.

• Storage: The SPB should be kept hydrated with buffer at all times and can be stored at 4°C for short periods.

Workflow Diagram

Caption: Workflow for Supported Planar Bilayer Formation.

Characterization of PLPC-Containing Bilayers

Proper characterization is essential to validate the formation and quality of the artificial lipid bilayers.[10][11]

For Vesicles (Liposomes)

Parameter	Technique	Typical Expected Results for 100 nm Extrusion
Size Distribution & Polydispersity	Dynamic Light Scattering (DLS)	Z-average diameter: 100-120 nm, Polydispersity Index (PDI) < 0.1
Surface Charge	Zeta Potential Measurement	Near-neutral zeta potential (~0 mV) in neutral pH buffer
Morphology	Transmission Electron Microscopy (TEM) or Cryo-TEM	Spherical vesicles with a single bilayer
Encapsulation Efficiency	Fluorescence or UV-Vis Spectroscopy (with encapsulated probe)	Varies depending on the encapsulated molecule and lipid concentration

For Supported Planar Lipid Bilayers (SPBs)

Parameter	Technique	Expected Results
Bilayer Formation & Fluidity	Fluorescence Recovery After Photobleaching (FRAP)	High mobile fraction (>90%) and a lateral diffusion coefficient in the range of 1-10 µm²/s
Topography & Integrity	Atomic Force Microscopy (AFM)	A smooth, continuous surface with a bilayer thickness of ~4-5 nm
Mass & Viscoelastic Properties	Quartz Crystal Microbalance with Dissipation (QCM-D)	A frequency shift corresponding to the mass of the lipid bilayer and a low dissipation value indicating a rigid layer

Troubleshooting

Issue	Possible Cause	Recommended Solution
Low Liposome Yield	Incomplete hydration of the lipid film.	Ensure the hydration buffer is at an appropriate temperature and allow for sufficient hydration time.
High Polydispersity Index (PDI)	Insufficient extrusion passes.	Increase the number of extrusion passes (e.g., to 21 or 31).
Incomplete SPB Formation	Poor substrate quality or insufficient divalent cations.	Ensure the substrate is thoroughly cleaned and hydrophilic. Optimize the CaCl2 concentration in the buffer.
Evidence of Lipid Oxidation	Improper storage or handling of PLPC.	Use fresh PLPC, deoxygenated buffers, and handle under an inert atmosphere.

References

• Peroxidation of liposomal palmitoyllinoleoylphosphatidylcholine (PLPC), effects of surface charge on the oxidizability and on the potency of antioxidants. PubMed. [Link]

• Tethered polymer-supported planar lipid bilayers for reconstitution of integral membrane proteins: silane-polyethyleneglycol-lipid as a cushion and covalent linker. PMC - NIH. [Link]

• Atherosclerotic Oxidized Lipids Affect Formation and Biophysical Properties of Supported Lipid Bilayers and Simulated Membranes. The Journal of Physical Chemistry B - ACS Publications. [Link]

• A universal method for planar lipid bilayer formation by freeze and thaw. RSC Publishing. [Link]

• Barotropic phase transitions of dioleoylphosphatidylcholine and stearoyl-oleoylphosphatidylcholine bilayer membranes. PubMed. [Link]

• Development and Analytical Characterization of Liposomes: A Comprehensive Approach. Preprints.org. [Link]

• Determination of the Main Phase Transition Temperature of Phospholipids by Oscillatory Rheology. Semantic Scholar. [Link]

• Preparation of DOPC and DPPC Supported Planar Lipid Bilayers for Atomic Force Microscopy and Atomic Force Spectroscopy. MDPI. [Link]

• Fig. S4 Characterization of PC-Lipo and LPC-Lipo. (A, B) The particle... ResearchGate. [Link]

• The relative intensity for different PLPC oxidation products obtained... ResearchGate. [Link]

• Characterization of liposomes as a drug delivery vehicle. SCIEX. [Link]

• Increase in Plasma Oxidized Phosphatidylcholines (OxPCs) in Patients Presenting With ST-Elevation Myocardial Infarction (STEMI). Frontiers. [Link]

• Increase in Plasma Oxidized Phosphatidylcholines (OxPCs) in Patients Presenting With ST-Elevation Myocardial Infarction (STEMI). PMC - NIH. [Link]

• Effect of Temperature on the Nanomechanics of Lipid Bilayers Studied by Force Spectroscopy. PMC - NIH. [Link]

• Thermotropic phase transition in soluble nanoscale lipid bilayers. PMC - NIH. [Link]

• the design and use of a planar lipid bilayer workstation. Warner Instruments. [Link]

• LPC 16:0/0:0. LIPID MAPS. [Link]

• 5-PC as a Lipid Probe Molecule and as a Second Phospholipid in Binary Phospholipid Mixtures: Saturation Recovery EPR Studies. MDPI. [Link]

• Parallel and automated formation of lipid bilayers on microstructured chips for ion channel and nanopore recordings. Nanion Technologies. [Link]

• 1-palmitoyl-2-linoleoyl-sn-glycero-3-phosphocholine (PLPC). Allie. [Link]

• Lysophosphatidylcholine. Wikipedia. [Link]

• Liposomes: preparation and characterization with a special focus on the application of capillary electrophoresis. PMC - PubMed Central. [Link]

• Characterization of Liposomes Using Quantitative Phase Microscopy (QPM). MDPI. [Link]

• Formation of asymmetrical planar lipid bilayer membranes from characterized monolayers. PubMed. [Link]

• Method of fabricating lipid bilayer membranes on solid supports.

• Engineering Lipid Bilayer Membranes for Protein Studies. MDPI. [Link]

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• 3. Peroxidation of liposomal palmitoyllinoleoylphosphatidylcholine (PLPC), effects of surface charge on the oxidizability and on the potency of antioxidants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Frontiers | Increase in Plasma Oxidized Phosphatidylcholines (OxPCs) in Patients Presenting With ST-Elevation Myocardial Infarction (STEMI) [frontiersin.org]
• 6. Increase in Plasma Oxidized Phosphatidylcholines (OxPCs) in Patients Presenting With ST-Elevation Myocardial Infarction (STEMI) - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Liposomes: preparation and characterization with a special focus on the application of capillary electrophoresis - PMC [pmc.ncbi.nlm.nih.gov]
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Application Note: High-Resolution NMR Spectroscopy for the Structural Elucidation of 1-Palmitoyl-2-linoleoylphosphatidylcholine (PLPC)

Abstract

1-Palmitoyl-2-linoleoylphosphatidylcholine (PLPC) is a prevalent glycerophospholipid in biological membranes and a key component in drug delivery systems like liposomes. Its amphipathic nature, combining a saturated palmitoyl chain, a polyunsaturated linoleoyl chain, and a polar phosphocholine headgroup, dictates its physicochemical properties and biological function. Verifying the precise structure and purity of PLPC is critical for research and development. This guide provides a comprehensive framework for utilizing high-resolution Nuclear Magnetic Resonance (NMR) spectroscopy to achieve unambiguous structural elucidation and assignment of PLPC. We detail optimized protocols for sample preparation and the application of one-dimensional (¹H, ¹³C) and two-dimensional (COSY, HSQC, HMBC) NMR experiments, explaining the causality behind each step to ensure scientifically sound and reproducible results.

Introduction: The Significance of PLPC Structural Verification

Phospholipids are fundamental building blocks of cellular membranes, creating the dynamic lipid bilayer that is essential for cellular function.[1] PLPC, with its specific combination of a C16:0 saturated fatty acid at the sn-1 position and a C18:2 polyunsaturated fatty acid at the sn-2 position, is a major constituent of eukaryotic cell membranes. This specific arrangement influences membrane fluidity, permeability, and the function of embedded proteins.[1] In the pharmaceutical industry, synthetic phospholipids like PLPC are critical components of lipid-based drug delivery systems, where the precise molecular structure directly impacts formulation stability, drug encapsulation efficiency, and bioavailability.

Given its complex structure featuring numerous chemically similar methylene groups and stereocenters, confirming the identity and positional isomerism of the fatty acyl chains is a significant analytical challenge. High-resolution NMR spectroscopy stands out as a powerful, non-destructive technique that provides atomic-level information, allowing for complete structural assignment and purity assessment without the need for chemical standards in quantification.[2] This note serves as a practical guide for researchers employing NMR to characterize PLPC.

Foundational NMR Principles for Lipid Analysis

NMR spectroscopy leverages the magnetic properties of atomic nuclei like ¹H, ¹³C, and ³¹P.[1] When placed in a strong magnetic field, these nuclei can be excited by radiofrequency pulses, and the signals they emit upon returning to equilibrium provide a wealth of structural information.

• ¹H NMR: Highly sensitive due to the 99.98% natural abundance of protons, ¹H NMR is excellent for identifying functional groups and determining relative quantities.[2] However, the spectra of lipids often suffer from significant signal overlap, particularly in the aliphatic region.[2]

• ¹³C NMR: With a wider chemical shift range, ¹³C NMR offers better signal dispersion than ¹H NMR, resolving individual carbon atoms within the acyl chains and headgroup.[3] Its primary limitation is the low natural abundance (1.1%) of the ¹³C isotope, requiring longer acquisition times or higher sample concentrations.[3]

• 2D NMR Spectroscopy: Two-dimensional techniques are indispensable for overcoming the limitations of 1D NMR. They correlate signals from different nuclei, allowing for the unambiguous assignment of the entire molecular structure.[4][5]

  • COSY (Correlation Spectroscopy): Identifies protons that are coupled to each other through 2-3 chemical bonds (e.g., H-C-H or H-C-C-H).[6][7]

  • HSQC (Heteronuclear Single Quantum Coherence): Correlates each proton signal with the signal of the carbon atom it is directly attached to (one-bond ¹H-¹³C correlation).[6][7]

  • HMBC (Heteronuclear Multiple Bond Correlation): Reveals long-range correlations between protons and carbons that are 2-4 bonds apart, which is crucial for connecting different molecular fragments.[6][7]

Experimental Design and Protocols

PLPC Structure and Atom Numbering

To facilitate spectral assignment, a standardized numbering system for the PLPC molecule is essential. The diagram below illustrates the structure and the numbering convention used throughout this guide.

Caption: Molecular structure of PLPC with atom numbering.

Protocol: Sample Preparation

The quality of NMR data is critically dependent on proper sample preparation. The choice of solvent is paramount for phospholipids, which have both hydrophobic and hydrophilic domains. A solvent system of chloroform-d (CDCl₃) and methanol-d₄ (CD₃OD) is often optimal.

Rationale: CDCl₃ effectively dissolves the hydrophobic acyl chains, while CD₃OD improves the solubility of the polar phosphocholine headgroup, preventing the formation of micelles or aggregates that would broaden NMR signals. A small amount of water (D₂O) can also be added to sharpen the headgroup signals.

Step-by-Step Protocol:

• Weighing: Accurately weigh 5-10 mg of high-purity PLPC directly into a clean, dry vial.[8][9]

• Dissolution: Add 600 µL of a deuterated solvent mixture. A common starting point is a 2:1 (v/v) mixture of CDCl₃:CD₃OD.

• Homogenization: Vortex the sample for 1-2 minutes until the lipid film is completely dissolved and the solution is clear. Gentle warming in a water bath (<40°C) can aid dissolution if necessary.

• Transfer: Transfer the solution to a 5 mm NMR tube.

• Referencing: Add 10 µL of a 1% tetramethylsilane (TMS) solution in CDCl₃ as an internal chemical shift reference (¹H and ¹³C δ = 0.00 ppm).

• Equilibration: Allow the sample to equilibrate to the spectrometer's probe temperature for at least 5-10 minutes before starting any experiments.

Protocol: NMR Data Acquisition

The following parameters are suggested for a 500 MHz or 600 MHz spectrometer equipped with a cryoprobe.

Workflow Diagram:

Caption: General workflow for NMR-based structural elucidation.

1. ¹H NMR Spectrum:

• Pulse Sequence: Standard single pulse (zg30)

• Spectral Width: 16 ppm

• Acquisition Time: ~2 s

• Relaxation Delay (d1): 5 s (ensures full relaxation for quantitative analysis)

• Number of Scans: 16-64 (adjust for desired signal-to-noise)

2. ¹³C{¹H} NMR Spectrum:

• Pulse Sequence: Standard proton-decoupled single pulse (zgpg30)

• Spectral Width: 240 ppm

• Acquisition Time: ~1 s

• Relaxation Delay (d1): 2 s

• Number of Scans: 1024-4096 (due to low ¹³C sensitivity)[3]

3. 2D COSY:

• Pulse Sequence: Gradient-selected COSY (cosygpmf)

• F2 (¹H) Spectral Width: 12 ppm

• F1 (¹H) Spectral Width: 12 ppm

• Number of Scans: 4-8 per increment

• Increments in F1: 256-512

4. 2D HSQC:

• Pulse Sequence: Gradient-selected, sensitivity-enhanced HSQC (hsqcedetgpsisp2.3)

• F2 (¹H) Spectral Width: 12 ppm

• F1 (¹³C) Spectral Width: 180 ppm

• Number of Scans: 8-16 per increment

• Increments in F1: 256

• ¹J(CH) Coupling Constant: Optimized for 145 Hz

5. 2D HMBC:

• Pulse Sequence: Gradient-selected HMBC (hmbcgplpndqf)

• F2 (¹H) Spectral Width: 12 ppm

• F1 (¹³C) Spectral Width: 240 ppm

• Number of Scans: 16-32 per increment

• Increments in F1: 256

• Long-Range Coupling Delay: Optimized for 8 Hz (to detect 2-3 bond couplings)

Spectral Analysis and Structural Assignment

The key to elucidating the PLPC structure is a systematic, integrated analysis of all acquired spectra. Start with the most distinct signals and use 2D correlations to "walk" through the molecule.

¹H NMR Analysis

The ¹H spectrum provides the initial overview. Key regions include:

• Olefinic Protons (δ 5.3-5.4 ppm): The four protons on the double bonds of the linoleoyl chain (L9, L10, L12, L13) appear as a complex multiplet.

• Glycerol Backbone (δ 5.25, 4.4, 4.2 ppm): The G2 proton appears downfield (~5.25 ppm) due to deshielding from two adjacent ester groups. The G1 and G3 protons are diastereotopic and appear as distinct multiplets.

• Choline Headgroup (δ 4.3, 3.8, 3.4 ppm): The α-CH₂, β-CH₂, and N⁺(CH₃)₃ (γ) protons are typically well-resolved. The γ-protons give a sharp, intense singlet around 3.4 ppm.

• Allylic/Bis-allylic Protons (δ 2.8, 2.0 ppm): The bis-allylic L11 protons are highly characteristic, appearing as a triplet around 2.8 ppm. The allylic protons (L8, L14) appear near 2.0 ppm.

• α-Methylene Protons (δ ~2.3 ppm): The P2 and L2 protons adjacent to the carbonyl groups are shifted downfield.

• Acyl Chain Methylenes (δ 1.2-1.6 ppm): The bulk of the -(CH₂)n- signals from both chains overlap heavily in this region.[10]

• Terminal Methyls (δ ~0.9 ppm): The P16 and L18 methyl groups give overlapping triplets.

Integrated 2D NMR Analysis

This is where the unambiguous assignment occurs. The following diagram illustrates the key correlations used to connect the molecular fragments.

Caption: Key 2D NMR correlations for assigning acyl chain positions.

Assignment Strategy:

• Identify the Glycerol G2 Proton: Locate the multiplet at ~5.25 ppm in the ¹H spectrum. This is the G2 proton.

• Assign sn-1 vs. sn-2: The crucial step is using HMBC to determine which carbonyl carbon correlates to which glycerol proton.

  • Observe the HMBC spectrum for a cross-peak between the G2 proton (~5.25 ppm) and a carbonyl carbon (~173.0 ppm). This carbonyl is L1, confirming the linoleoyl chain is at the sn-2 position.

  • Observe an HMBC cross-peak between one of the G1 protons (~4.4 ppm) and the other carbonyl carbon (~173.4 ppm). This carbonyl is P1, confirming the palmitoyl chain is at the sn-1 position.

• Trace the Acyl Chains:

  • From the α-methylene protons (P2, L2), use the COSY spectrum to "walk" down each chain, assigning the adjacent methylene groups (P3, L3, etc.).

  • Use the distinct bis-allylic (L11) and olefinic (L9, L10, L12, L13) proton signals to anchor the assignments within the linoleoyl chain. COSY correlations will connect L8↔L9, L10↔L11, L11↔L12, and L13↔L14.

• Assign the Headgroup:

  • Identify the intense N⁺(CH₃)₃ singlet (~3.4 ppm, γ-H).

  • Use COSY to find the adjacent β-CH₂ (~3.8 ppm), and from there, the α-CH₂ (~4.3 ppm).

  • Confirm headgroup connectivity with HMBC, which will show correlations from the α- and β-protons to the phosphorus atom (if a ¹H-³¹P HMBC is run) and to adjacent carbons.

Data Presentation: Chemical Shift Assignments

Summarizing the assignments in a table provides a clear and accessible reference.

Assignment	Atom No.	¹H Chemical Shift (δ ppm)	¹³C Chemical Shift (δ ppm)	Key Correlations (COSY, HMBC)
Glycerol
sn-1	G1	~4.40 (dd), ~4.18 (dd)	~63.2	COSY to G2-H; HMBC to P1-C
sn-2	G2	~5.25 (m)	~70.8	COSY to G1-H, G3-H; HMBC to L1-C
sn-3	G3	~3.95 (m)	~63.8	COSY to G2-H; HMBC to P
Palmitoyl (sn-1)
Carbonyl	P1	-	~173.4	HMBC from G1-H, P2-H
α-CH₂	P2	~2.32 (t)	~34.1	COSY to P3-H; HMBC to P1-C
Terminal CH₃	P16	~0.88 (t)	~14.1	COSY to P15-H
Linoleoyl (sn-2)
Carbonyl	L1	-	~173.0	HMBC from G2-H, L2-H
α-CH₂	L2	~2.30 (t)	~34.0	COSY to L3-H; HMBC to L1-C
Olefinic CH	L9, L10, L12, L13	~5.35 (m)	~128-130	COSY to each other and allylic protons
Bis-allylic CH₂	L11	~2.77 (t)	~25.6	COSY to L10-H, L12-H
Terminal CH₃	L18	~0.89 (t)	~14.0	COSY to L17-H
Headgroup
α-CH₂	α	~4.30 (m)	~59.5	COSY to β-H; HMBC to P
β-CH₂	β	~3.80 (m)	~66.4	COSY to α-H; HMBC to γ-C
N⁺(CH₃)₃	γ	~3.41 (s)	~54.2	HMBC to β-C

Note: Chemical shifts are approximate and can vary slightly based on solvent, concentration, and temperature.

Conclusion

High-resolution 1D and 2D NMR spectroscopy provides a definitive method for the complete structural characterization of 1-Palmitoyl-2-linoleoylphosphatidylcholine. By systematically applying a suite of experiments including ¹H, ¹³C, COSY, HSQC, and particularly HMBC, researchers can unambiguously confirm the identity of the acyl chains and, crucially, their specific positions on the glycerol backbone. The protocols and analytical strategies detailed in this note offer a robust, self-validating system for ensuring the structural integrity of PLPC, a vital requirement for its application in both fundamental biological research and advanced pharmaceutical formulations.

References

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• Arouri, A., & Mouritsen, O. G. (2013). An Improved NMR Study of Liposomes Using 1-Palmitoyl-2-oleoyl-sn-glycero-3-phospatidylcholine as Model. NIH. Retrieved from [Link]

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Monitoring PLPC Metabolism with Isotopic Labeling: An Application Note

For Researchers, Scientists, and Drug Development Professionals

Introduction: Unveiling the Dynamics of Plasmenylcholine Metabolism

Plasmenylcholines (PLPC), a subclass of plasmalogens, are unique glycerophospholipids characterized by a vinyl-ether bond at the sn-1 position of the glycerol backbone.[1][2] Abundant in electrically active tissues like the brain and heart, PLPC plays a critical role in membrane structure, signal transduction, and cellular protection against oxidative stress.[1][3][4] Dysregulation of PLPC metabolism has been implicated in a range of pathologies, including neurodegenerative diseases like Alzheimer's and Parkinson's, cardiovascular conditions, and certain cancers.[1][3][4] Consequently, the ability to accurately monitor the synthesis, turnover, and flux of PLPC is paramount for understanding disease mechanisms and developing novel therapeutic interventions.[5]

Traditional lipidomic approaches provide a static snapshot of lipid abundance.[6] However, to truly understand the dynamics of PLPC metabolism, a more sophisticated technique is required. Stable isotope labeling, coupled with mass spectrometry, has emerged as an indispensable tool for tracing the metabolic fate of molecules within complex biological systems.[6][7][8] By introducing non-radioactive, heavy isotopes (e.g., ¹³C, ¹⁵N, ²H) into precursor molecules, researchers can track their incorporation into PLPC and its downstream metabolites, providing a dynamic view of metabolic pathways.[6][7] This application note provides a comprehensive guide to designing and executing isotopic labeling experiments for monitoring PLPC metabolism, from the selection of appropriate tracers to detailed protocols for sample analysis and data interpretation.

Part 1: Foundational Principles of Isotopic Labeling for PLPC Analysis

Stable isotope tracing allows for the direct measurement of the biosynthesis, remodeling, and degradation of biomolecules.[7][8] The core principle involves introducing a labeled precursor into a biological system and tracking the incorporation of the heavy isotope into the target molecule, in this case, PLPC.[7] This enables the quantification of metabolic rates and the elucidation of pathway dynamics.

Selecting the Appropriate Isotope and Tracer

The choice of the stable isotope and the labeled precursor (tracer) is critical and depends on the specific metabolic pathway under investigation.[6] For PLPC, several options are available, each providing unique insights into its metabolism.

• ¹³C-labeled Glucose ([U-¹³C]-Glucose): As a central carbon source, uniformly labeled glucose can trace the de novo synthesis of both the fatty acid and glycerol backbones of PLPC.[6][9]

• ¹³C-labeled Fatty Acids (e.g., [¹³C]-Palmitate, [¹³C]-Oleate): These tracers are ideal for studying the uptake, elongation, desaturation, and incorporation of specific fatty acids into complex lipids like PLPC.[6][9]

• ¹³C, ¹⁵N-labeled Amino Acids (e.g., [¹³C, ¹⁵N]-Serine, [¹³C, ¹⁵N]-Glutamine): These can be used to trace the synthesis of the phospholipid headgroup and contributions to the fatty acid pool via the TCA cycle.[6]

• Deuterated Water (D₂O): Provides a general label for newly synthesized lipids through the incorporation of deuterium.[6]

Table 1: Common Stable Isotope Tracers for PLPC Metabolism Studies

Stable Isotope	Common Precursor (Tracer)	Primary Metabolic Target in PLPC
Carbon-13 (¹³C)	[U-¹³C]-Glucose	De novo fatty acid synthesis, glycerol backbone synthesis.[6]
Carbon-13 (¹³C)	[¹³C]-Fatty Acids (e.g., Palmitate)	Fatty acid uptake, elongation, and incorporation.[6][9]
Carbon-13 (¹³C), Nitrogen-15 (¹⁵N)	[¹³C, ¹⁵N]-Choline	Direct incorporation into the choline headgroup.
Deuterium (²H)	Deuterated Water (D₂O)	General labeling of newly synthesized lipids.[6]

Causality: The choice of tracer dictates the specific metabolic question that can be answered. For instance, to measure the rate of de novo lipogenesis contributing to PLPC pools, [U-¹³C]-Glucose is the tracer of choice. To investigate the remodeling of PLPC with exogenous fatty acids, a ¹³C-labeled fatty acid would be more appropriate.[6]

Strategic Approaches to Labeling

Two primary strategies are employed in stable isotope labeling experiments: steady-state labeling and pulse-chase analysis.[6]

• Steady-State (Metabolic Equilibrium) Labeling: In this approach, cells or organisms are exposed to a labeled precursor for an extended period until the isotopic enrichment in the lipid pool reaches a plateau.[6] This allows for the determination of the relative contributions of different pathways to the synthesis of PLPC.[6]

• Pulse-Chase Labeling: This method involves a short exposure (pulse) to the labeled precursor, followed by a "chase" period with an unlabeled medium.[6] This dynamic approach is powerful for measuring the rates of synthesis and turnover (half-life) of PLPC.[6][9]

Part 2: Experimental Design and Detailed Protocols

A meticulously designed experiment is crucial for obtaining reliable and interpretable data. This section outlines the key steps, from cell culture to lipid extraction, with an emphasis on best practices and quality control.

Cell Culture and Isotope Administration

The introduction of the isotopic label is a critical step that must be carefully controlled. The following protocol is designed for in vitro cell culture experiments.

Protocol 2.1.1: Stable Isotope Labeling of Cultured Cells

• Cell Seeding: Plate cells at a density that will ensure they reach approximately 80% confluency by the time of harvest.[9]

• Equilibration: Allow cells to adhere and equilibrate overnight in their standard growth medium.[9]

• Media Preparation: Prepare the labeling medium by supplementing dialyzed fetal bovine serum (dFBS) with the chosen stable isotope tracer (e.g., [U-¹³C]-glucose). Rationale: Dialyzed FBS is used to minimize the concentration of unlabeled precursors that would compete with the tracer and dilute the label incorporation.[6]

• Labeling (Pulse): Remove the standard medium, wash the cells once with Dulbecco's Phosphate-Buffered Saline (DPBS), and add the prepared labeling medium.[9] The duration of the pulse will depend on the specific experimental goals (e.g., 1-4 hours for a pulse-chase).[6]

• Chase (for Pulse-Chase experiments): After the pulse period, remove the labeling medium, wash with DPBS, and add a "chase" medium containing an excess of the corresponding unlabeled precursor.

• Harvesting: At the desired time points, wash the cells with cold PBS.[10] To quench metabolic activity, immediately add ice-cold methanol and scrape the cells.[9] Flash-freezing the cell pellet in liquid nitrogen is also an effective quenching method.[6]

• Quality Control: Throughout the experiment, monitor cell viability and morphology to ensure that the labeling process does not induce cytotoxicity.

Diagram 1: General Workflow for Isotopic Labeling and PLPC Analysis

Caption: From cell culture to data interpretation.

Robust Lipid Extraction

The complete and unbiased extraction of lipids is critical for accurate quantification. The Bligh-Dyer method is a widely used and effective technique for extracting total lipids from biological samples with high water content.[10][11][12][13]

Protocol 2.2.1: Modified Bligh-Dyer Lipid Extraction

This protocol is adapted for a 1 mL cell suspension sample.[14]

• Homogenization: To the 1 mL cell suspension, add 3.75 mL of a chloroform:methanol (1:2, v/v) mixture. Vortex vigorously for 10-15 minutes to create a single-phase system, ensuring thorough extraction.[14]

• Phase Separation Induction: Add 1.25 mL of chloroform and vortex for 1 minute.[14] Then, add 1.25 mL of water and vortex for another minute.[14] This will induce the separation into two phases.

• Centrifugation: Centrifuge the mixture at 1000 x g for 5-10 minutes at room temperature to achieve a clear separation of the aqueous (upper) and organic (lower) phases.[11] A protein disk may form at the interface.[14]

• Lipid Phase Collection: Carefully aspirate the lower chloroform phase containing the lipids using a glass Pasteur pipette.[11] To avoid contamination from the aqueous phase, it is recommended to collect only about 90% of the lower phase.[11]

• Washing (Optional but Recommended): For a cleaner lipid preparation, the collected chloroform phase can be washed with an "authentic upper phase" (prepared by performing the extraction on a water-only sample).[11]

• Drying: Evaporate the solvent from the collected lipid extract under a gentle stream of nitrogen or using a vacuum concentrator.[10]

• Storage: Store the dried lipid extract at -80°C under an inert atmosphere (e.g., argon or nitrogen) to prevent oxidation until analysis.

Trustworthiness: The use of a single-phase homogenization ensures maximum interaction between the solvent and the sample matrix, leading to efficient lipid solubilization.[13] The subsequent phase separation isolates lipids from polar metabolites, proteins, and other interfering substances.[13]

Part 3: Advanced Analytical Techniques and Data Interpretation

Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the gold standard for the analysis of labeled lipids due to its high sensitivity, selectivity, and ability to resolve complex mixtures.[15][16][17]

LC-MS/MS for Labeled PLPC Detection

LC-MS/MS allows for the separation of different lipid species and their subsequent detection and quantification based on their mass-to-charge ratio (m/z).[7][8]

• Chromatographic Separation: Reversed-phase liquid chromatography (RPLC) is commonly used to separate PLPC species based on their acyl chain length and degree of unsaturation.[16] This is crucial for distinguishing between isobaric species.[18]

• Mass Spectrometry Detection: High-resolution mass spectrometers (e.g., Orbitrap, Q-TOF) are essential for resolving the isotopic envelope of a labeled lipid.[7] The mass difference between the unlabeled (M0) and labeled isotopologues (M+1, M+2, etc.) allows for the quantification of isotope incorporation.[8]

• Tandem MS (MS/MS): Fragmentation of the parent ion can provide structural information, such as the identity of the fatty acyl chains and the position of the label within the molecule.[7][9]

Diagram 2: Pulse-Chase Experimental Design

Caption: Visualizing the pulse-chase experiment timeline.

Data Analysis and Interpretation

The raw data from the LC-MS/MS analysis consists of mass spectra for each time point. The primary goal of the data analysis is to determine the extent of isotope incorporation and calculate metabolic flux.

3.2.1. Calculating Isotopic Enrichment

Isotopic enrichment refers to the percentage of a lipid pool that has incorporated the stable isotope label. This is calculated by analyzing the mass isotopologue distribution (MID) of the PLPC species of interest. The MID is the relative abundance of the unlabeled (M0) and labeled (M+1, M+2, etc.) forms of the molecule.

The fractional synthesis rate (FSR) can be determined by monitoring the decay of the M0 peak over time during a chase period. The half-life (t₁/₂) of the lipid can then be calculated from the decay constant (λ).[9]

Equation: t₁/₂ = ln(2) / λ

Table 2: Illustrative Data from a PLPC Pulse-Chase Experiment

Time Point (hours)	% M0 (Unlabeled)	% Labeled (M+n)	Calculated Isotopic Enrichment
0 (End of Pulse)	50%	50%	50.0%
2 (Chase)	65%	35%	35.0%
4 (Chase)	78%	22%	22.0%
8 (Chase)	89%	11%	11.0%
12 (Chase)	95%	5%	5.0%

Note: This is example data. Actual values will vary based on cell type, tracer, and experimental conditions. The decay of the labeled species is used to calculate the turnover rate.[6]

3.2.2. Metabolic Flux Analysis

Metabolic Flux Analysis (MFA) is a powerful technique for quantifying the rates of metabolic reactions.[19][20] It involves the use of specialized software to fit the experimental isotopic labeling data to a metabolic network model.[21][22] This allows for the calculation of absolute flux values for specific pathways, such as the rate of de novo synthesis of PLPC.[20] Several software packages are available for MFA, including Agilent MassHunter VistaFlux, El-MAVEN, and MFA Suite™.[21][22]

Part 4: Troubleshooting and Advanced Considerations

• Low Label Incorporation: This can be due to insufficient tracer concentration, competition from unlabeled precursors in the medium, or slow metabolic activity. Consider increasing the tracer concentration or using dialyzed serum.[6]

• Lipid Degradation: Plasmalogens are susceptible to oxidation and acid-catalyzed hydrolysis.[2] It is crucial to handle samples quickly, on ice, and to use antioxidants (e.g., butylated hydroxytoluene - BHT) during extraction.[15] Store extracts at -80°C under an inert atmosphere.

• Data Complexity: The analysis of stable isotope labeling data can be complex due to the natural abundance of ¹³C and potential overlaps in isotopic envelopes.[7][8] Specialized software is often required for accurate data deconvolution and correction.[23]

Conclusion

Monitoring PLPC metabolism with isotopic labeling is a powerful strategy that provides unparalleled insights into the dynamics of lipid pathways.[5][6] By moving beyond static measurements of lipid abundance, researchers can quantify rates of synthesis and turnover, identify metabolic bottlenecks, and elucidate the mechanisms by which PLPC metabolism is altered in disease.[7][8] The protocols and principles outlined in this application note provide a robust framework for designing and executing these sophisticated experiments, ultimately accelerating our understanding of PLPC's role in health and disease and paving the way for novel therapeutic strategies.[4]

References

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• Nishimukai, M., et al. (2021). Application of Liquid Chromatography/Tandem Mass Spectrometry for Quantitative Analysis of Plasmalogens in Preadolescent Children—The Hokkaido Study. Metabolites, 11(10), 668. Retrieved from [Link]

• Hossain, M. S., et al. (2018). Biological Functions of Plasmalogens. Current Medicinal Chemistry, 25(35), 4576-4586. Retrieved from [Link]

• Zeth, K., et al. (2020). Unequivocal Mapping of Molecular Ether Lipid Species by LC–MS/MS in Plasmalogen-Deficient Mice. Analytical Chemistry, 92(15), 10440-10447. Retrieved from [Link]

• Braverman, N. E., & Moser, A. B. (2012). Functions of plasmalogen lipids in health and disease. Biochimica et Biophysica Acta (BBA) - Molecular Basis of Disease, 1822(9), 1442-1452. Retrieved from [Link]

• Scribd. (n.d.). Bligh and Dyer Lipid Extraction Method. Retrieved from [Link]

• Chen, Y.-J., et al. (2018). Stable Isotope-Labeled Lipidomics to Unravel the Heterogeneous Development of Lipotoxicity. International Journal of Molecular Sciences, 19(11), 3465. Retrieved from [Link]

• Braverman, N. E., & Moser, A. B. (2012). Functions of plasmalogen lipids in health and disease. CORE. Retrieved from [Link]

• Yamashita, S., et al. (2015). Preparation of Marine Plasmalogen and Selective Identification of Molecular Species by LC-MS/MS. Journal of Oleo Science, 64(11), 1211-1217. Retrieved from [Link]

• Paul, S., et al. (2022). Plasmalogen as a Bioactive Lipid Drug: From Preclinical Research Challenges to Opportunities in Nanomedicine. Advanced Functional Materials, 32(41), 220028. Retrieved from [Link]

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• Zeth, K., et al. (2020). Unequivocal mapping of molecular ether lipid species by LC-MS/MS in plasmalogen-deficient mice. bioRxiv. Retrieved from [Link]

• Wang, Y., et al. (2023). Plasmalogen Profiling in Porcine Brain Tissues by LC-MS/MS. Foods, 12(16), 3020. Retrieved from [Link]

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• Schwaiger, M., et al. (2016). Strategies for Extending Metabolomics Studies with Stable Isotope Labelling and Fluxomics. Metabolites, 6(4), 38. Retrieved from [Link]

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High-performance liquid chromatography purification of PLPC

An Application Note and Protocol for the High-Performance Liquid Chromatography (HPLC) Purification of 1-palmitoyl-2-linoleoyl-sn-glycero-3-phosphocholine (PLPC)

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of High-Purity PLPC

1-palmitoyl-2-linoleoyl-sn-glycero-3-phosphocholine (PLPC) is a prominent glycerophospholipid, integral to the structure and function of cellular membranes.[1] Its specific composition, featuring a saturated palmitic acid (16:0) at the sn-1 position and an unsaturated linoleic acid (18:2) at the sn-2 position, imparts distinct biophysical properties to lipid bilayers.[2] In pharmaceutical research and drug development, high-purity PLPC is crucial for creating well-defined liposomal drug delivery systems, studying lipid peroxidation, and modeling biological membranes.[2][3] Impurities, such as other phospholipid species, lysophospholipids, or oxidized byproducts, can significantly alter membrane characteristics and compromise experimental outcomes.

This guide provides a comprehensive framework for the purification of PLPC using High-Performance Liquid Chromatography (HPLC). We will delve into the rationale behind chromatographic choices, present detailed protocols for two complementary HPLC strategies, and offer insights into data interpretation and troubleshooting.

The Chromatographic Dichotomy: Navigating Separation Strategies for PLPC

The amphiphilic nature of PLPC, possessing a polar phosphocholine headgroup and nonpolar fatty acid tails, allows for two primary modes of HPLC separation: Normal-Phase and Reversed-Phase chromatography. The choice between them is dictated by the purification goal.

• Normal-Phase HPLC (NP-HPLC): This technique separates molecules based on the polarity of their functional groups. In the context of phospholipids, NP-HPLC excels at class separation, distinguishing molecules by their headgroups (e.g., phosphatidylcholine (PC), phosphatidylethanolamine (PE), phosphatidylserine (PS)).[4] This is the ideal method for isolating the entire PC fraction, including PLPC, from a complex lipid mixture.

• Reversed-Phase HPLC (RP-HPLC): Conversely, RP-HPLC separates molecules based on their hydrophobicity. For phospholipids, this translates to separation based on the length and degree of unsaturation of the fatty acid chains.[5][6] RP-HPLC is therefore the method of choice for purifying PLPC from other PC species that may have different fatty acid compositions (e.g., 1,2-dipalmitoyl-PC or 1-stearoyl-2-oleoyl-PC).

Detection: Seeing the Unseen

PLPC lacks a strong chromophore, rendering standard UV-Vis detection inefficient, except at very low wavelengths (200-210 nm) where many solvents also absorb, leading to high baseline noise.[7] Therefore, "universal" detection methods that do not rely on the optical properties of the analyte are preferred.

• Evaporative Light Scattering Detector (ELSD): This detector nebulizes the column effluent, evaporates the mobile phase, and measures the light scattered by the remaining non-volatile analyte particles.[8][9] It is compatible with gradient elution and is well-suited for lipids.[10]

• Charged Aerosol Detector (CAD): Operating on a similar principle to ELSD, CAD generates charged aerosol particles from the analyte and measures the resulting electrical charge.[11] It often provides higher sensitivity, a wider dynamic range, and a more uniform response for non-volatile analytes compared to ELSD, making it an excellent choice for phospholipid quantification.[12][13][14]

• Mass Spectrometry (MS): For the highest level of specificity and structural confirmation, coupling HPLC to a mass spectrometer is the gold standard.[15] MS detection can confirm the molecular weight of PLPC (758.1 g/mol ) and provide fragmentation data to verify its identity.[2][16]

Experimental Workflow for PLPC Purification

The overall process, from sample preparation to final analysis, follows a systematic workflow.

Caption: General workflow for the HPLC purification of PLPC.

Protocol 1: Normal-Phase HPLC for Phospholipid Class Separation

Objective: To isolate the phosphatidylcholine (PC) fraction, containing PLPC, from other phospholipid classes.

Causality: This protocol utilizes a silica-based stationary phase which, through adsorption interactions, retains polar headgroups.[17] A gradient of increasing polarity is used to selectively elute phospholipid classes, with less polar lipids eluting earlier.

Materials:

• HPLC System: Quaternary or binary pump system with a degasser, autosampler, and column oven.

• Column: Silica or Diol stationary phase column (e.g., Hypersil GOLD Silica, 5 µm, 4.6 x 150 mm).[11]

• Detector: Charged Aerosol Detector (CAD) or Evaporative Light Scattering Detector (ELSD).

• Mobile Phase A: Hexane/Isopropanol (60:40, v/v)

• Mobile Phase B: Isopropanol/Water (85:15, v/v) with 0.1% ammonium hydroxide (to improve peak shape).

• Sample Solvent: Chloroform/Methanol (1:1, v/v).[11]

Procedure:

• System Preparation: Equilibrate the column with 100% Mobile Phase A at a flow rate of 1.0 mL/min until a stable baseline is achieved. Maintain column temperature at 40°C.

• Sample Preparation: Dissolve the crude lipid extract in the sample solvent to a concentration of 1-5 mg/mL. Vortex thoroughly. Centrifuge and filter the supernatant through a 0.22 µm PTFE syringe filter to remove particulates.[18]

• HPLC Method:

  • Injection Volume: 10-20 µL.

  • Flow Rate: 1.0 mL/min.

  • Gradient Program:

    Time (min)	% Mobile Phase A	% Mobile Phase B
    0.0	100	0
    5.0	100	0
    20.0	50	50
    25.0	50	50
    25.1	100	0

    | 35.0 | 100 | 0 |

• Data Acquisition: Monitor the detector signal throughout the run. The expected elution order is typically PE, PI, PS, and then PC.

• Fraction Collection: Collect the eluent corresponding to the PC peak in a clean glass tube.

• Post-Processing: Evaporate the solvent from the collected fraction under a stream of nitrogen. The purified PC fraction is now ready for RP-HPLC analysis or storage.

Protocol 2: Reversed-Phase HPLC for PLPC Purity Assessment and Purification

Objective: To separate PLPC from other PC species based on fatty acid chain differences.

Causality: This protocol employs a hydrophobic C18 stationary phase.[19] Retention is driven by van der Waals interactions between the alkyl chains of the stationary phase and the fatty acid tails of the phospholipids.[20] Longer and more saturated fatty acid chains result in stronger retention and later elution.[21]

Materials:

• HPLC System: As described in Protocol 1.

• Column: C18 stationary phase column (e.g., ZORBAX Eclipse Plus C18, 3.5 µm, 4.6 x 100 mm).[6][22]

• Detector: CAD, ELSD, or Mass Spectrometer.

• Mobile Phase A: Water with 0.1% Formic Acid and 5 mM Ammonium Acetate.[6]

• Mobile Phase B: Methanol/Acetonitrile (90:10, v/v) with 0.1% Formic Acid and 5 mM Ammonium Acetate.[6][23]

• Sample Solvent: Methanol.

Procedure:

• System Preparation: Equilibrate the column with 70% Mobile Phase B at a flow rate of 0.5 mL/min. Maintain column temperature at 50°C.

• Sample Preparation: Dissolve the PC fraction from NP-HPLC (or the starting material if already enriched in PC) in methanol to a concentration of 0.5-1 mg/mL. Filter through a 0.22 µm PTFE syringe filter.

• HPLC Method:

  • Injection Volume: 5-10 µL.

  • Flow Rate: 0.5 mL/min.

  • Gradient Program:

    Time (min)	% Mobile Phase A	% Mobile Phase B
    0.0	30	70
    2.0	0	100
    20.0	0	100
    20.1	30	70

    | 30.0 | 30 | 70 |

• Data Acquisition: Monitor the detector signal. PLPC will elute based on its "Equivalent Carbon Number" (ECN), which is influenced by both chain length and unsaturation.

• Fraction Collection & Purity Assessment: Collect the peak corresponding to PLPC. To assess purity, re-inject an analytical amount of the collected fraction. Purity is determined by integrating the area of the PLPC peak relative to the total area of all peaks in the chromatogram.[24]

Data Interpretation and Expected Results

The success of the purification is evaluated by the resolution and purity of the target peak.

Parameter	Typical Value (NP-HPLC)	Typical Value (RP-HPLC)	Significance
Retention Time (PLPC)	15 - 20 min (as part of PC peak)	10 - 15 min	Dependent on specific column and gradient. Consistency is key.
Resolution (Rs)	> 1.5 between PC and adjacent peaks	> 1.5 between PLPC and other PCs	A value > 1.5 indicates baseline separation from impurities.
Peak Tailing Factor	0.9 - 1.2	0.9 - 1.2	Indicates good peak shape and absence of secondary interactions.
Purity (%)	N/A (Class separation)	> 99%	Assessed by peak area percentage in the final RP-HPLC chromatogram.
Recovery (%)	> 90%	> 90%	The amount of PLPC recovered after purification relative to the starting amount.

Troubleshooting Common HPLC Purification Issues

Effective troubleshooting is essential for robust and reproducible purifications.

Caption: Decision tree for troubleshooting common HPLC issues.

Conclusion

The successful purification of PLPC is an enabling step for a wide range of applications in lipidomics, drug delivery, and biophysical research. By strategically applying a combination of normal-phase and reversed-phase HPLC, researchers can achieve high levels of purity, ensuring the integrity and reproducibility of their downstream experiments. The protocols and insights provided in this guide offer a robust starting point for developing and optimizing a purification workflow tailored to specific laboratory needs. Careful attention to sample preparation, column chemistry, and detection methods will yield PLPC of the requisite quality for the most demanding scientific applications.

References

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• Hamilton, J. G., & Comai, K. (1988). Separation of neutral lipid, free fatty acid and phospholipid classes by normal phase HPLC. Journal of Lipid Research, 29(9), 1228-1233. Retrieved from [Link]

• Scilit. (n.d.). HPLC analysis of phospholipids by evaporative laser light‐scattering detection. Retrieved from [Link]

• MicroSolv Technology Corporation. (2025). Phospholipid Separations by HPLC - Tips & Suggestions. Retrieved from [Link]

• Lipidomics Online. (n.d.). Phospholipid Analysis Techniques: Principles, Methods, and Applications. Retrieved from [Link]

• ResearchGate. (n.d.). Separation of phospholipid classes by HILIC-UPLC. Retrieved from [Link]

• Fong, B., & Ma, Y. C. (2002). Analysis of phospholipid species in human blood using normal-phase liquid chromatography coupled with electrospray ionization ion-trap tandem mass spectrometry. Journal of Chromatography B, 775(1), 129-139. Retrieved from [Link]

• Hayen, H., et al. (2018). Separation and identification of phospholipids by hydrophilic interaction liquid chromatography coupled to tandem high resolution mass spectrometry with focus on isomeric phosphatidylglycerol and bis(monoacylglycero)phosphate. Journal of Chromatography A, 1565, 105-113. Retrieved from [Link]

• Dąbrowska, M., et al. (2020). Determination of Glycerophospholipids in Biological Material Using High-Performance Liquid Chromatography with Charged Aerosol Detector HPLC-CAD—A New Approach for Isolation and Quantification. Molecules, 25(21), 5039. Retrieved from [Link]

• LCGC International. (2019). Analysis of Phospholipid Classes by iHILIC®-Fusion. Retrieved from [Link]

• Nest Group. (n.d.). Analysis of Phospholipid Classes by iHILIC®-Fusion. Retrieved from [Link]

• Moreau, R. A. (2006). The analysis of lipids via HPLC with a charged aerosol detector. Lipids, 41(8), 727-734. Retrieved from [Link]

• ResearchGate. (2003). Light-scattering detection of phospholipids resolved by HPLC. Retrieved from [Link]

• Agilent Technologies. (n.d.). The HPLC Preparative Scale-Up of Soybean Phospholipids. Retrieved from [Link]

• Christie, W. W. (2011). Detectors for HPLC of Lipids with Special Reference to Evaporative Light-Scattering Detection. The AOCS Lipid Library. Retrieved from [Link]

• Technology Networks. (2023). Charged Aerosol Detectors: Superior Lipid Component Analysis During Lipid Nanoparticle Development and Quality Control. Retrieved from [Link]

• Schiller, J., et al. (2010). Combined Reversed Phase HPLC, Mass Spectrometry, and NMR Spectroscopy for a Fast Separation and Efficient Identification of Phosphatidylcholines. Journal of the American Chemical Society, 132(30), 10453-10461. Retrieved from [Link]

• Agilent Technologies. (n.d.). Sensitive analysis of polar lipids using HPLC with low temperature evaporative light scattering detection. Retrieved from [Link]

• LibreTexts Chemistry. (2021). Separation of the Phosphatidylcholines Using Reverse Phase HPLC. Retrieved from [Link]

• Waters Corporation. (n.d.). Optimized ELSD Workflow for Improved Detection of Lipid Nanoparticle Components. Retrieved from [Link]

• Semantic Scholar. (n.d.). Reversed-phase high-performance liquid chromatographic separation and mass detection of individual phospholipid classes. Retrieved from [Link]

• Shafiq-ur-Rehman, et al. (2017). Simple and Rapid Separation and Determination of Phospholipids by HPLC-UV System. Annals of Pharmacology and Pharmaceutics, 2(6), 1063. Retrieved from [Link]

• Nanyang Technological University. (n.d.). Quantitative analysis of 10 classes of phospholipids by ultrahigh- performance liquid chromatography tandem triple-quadrupole mass spectrometer. Retrieved from [Link]

• UHPLCS. (n.d.). Reversed Phase C18-T HPLC Columns. Retrieved from [Link]

• ResearchGate. (2015). Can anyone with experience in phospholipid separation using HPLC with cyanopropyl column give some advice?. Retrieved from [Link]

• Chromatography Forum. (2009). Help: seperation problems on some lipids by HPLC. Retrieved from [Link]

• LCGC International. (n.d.). PRP-C18 Oligonucleotide Purification HPLC Columns. Retrieved from [Link]

• Biocompare. (n.d.). C18 Columns. Retrieved from [Link]

• Element Lab Solutions. (n.d.). All You Need To Know About Phospholipid Removal (PLR). Retrieved from [Link]

• ResearchGate. (2018). How to purify the lipid conjugated with hetrocyclic molecule ? Which mobile phase can be used on C18 column on Preparative HPLC?. Retrieved from [Link]

• GL Sciences. (n.d.). What are C18 HPLC columns?. Retrieved from [Link]

• Clarke, N. J., & Rindgen, D. (2001). High-performance liquid chromatography-mass spectrometry (HPLC-MS)-based drug metabolite profiling. Mass spectrometry reviews, 20(2), 77-93. Retrieved from [Link]

• ResearchGate. (2014). Combining UHPLC and high-resolution MS: A viable approach for the analysis of complex samples?. Retrieved from [Link]

• del Carmen Pérez-Camino, M., et al. (2021). Determination of Peak Purity in HPLC by Coupling Coulometric Array Detection and Two-Dimensional Correlation Analysis. Molecules, 26(11), 3291. Retrieved from [Link]

• Květina, J., et al. (2008). High-performance liquid chromatography–tandem mass spectrometry in the identification and determination of phase I and phase II drug metabolites. Journal of Chromatography A, 1189(1-2), 1-20. Retrieved from [Link]

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Technical Notes & Optimization

Technical Support Center: Troubleshooting PLPC Aggregation in Liposome Formulation

Welcome to the Technical Support Center for liposome formulations utilizing 1-palmitoyl-2-linoleoyl-sn-glycero-3-phosphocholine (PLPC). This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of PLPC-based liposome preparation and to effectively troubleshoot aggregation issues. My aim is to provide not just procedural steps, but also the underlying scientific rationale to empower you to make informed decisions in your research.

Introduction to PLPC in Liposome Formulation

1-palmitoyl-2-linoleoyl-sn-glycero-3-phosphocholine (PLPC) is a common phospholipid used in the creation of liposomes for drug delivery and other biomedical applications.[1][2] Its structure, featuring a saturated palmitic acid tail and an unsaturated linoleic acid tail, provides a unique combination of properties. However, the presence of the polyunsaturated linoleic acid chain also introduces specific challenges, most notably a susceptibility to oxidation which can compromise the stability of the liposome formulation and lead to aggregation.[3][4]

This guide will address the common causes of PLPC aggregation and provide a structured approach to troubleshooting and prevention.

Physicochemical Properties of PLPC

A thorough understanding of the physicochemical properties of PLPC is fundamental to troubleshooting formulation issues. Here is a summary of its key characteristics:

Property	Value	Reference
Molecular Weight	758.1 g/mol	[5]
Synonyms	PLPC, 1-palmitoyl-2-linoleoylphosphatidylcholine	[5]
Phase Transition Temp (Tm)	-2 °C	Avanti Polar Lipids
Appearance	White solid	[6]
Storage	-20°C under desiccating conditions	[6]

Troubleshooting Guide: PLPC Liposome Aggregation

This section is structured in a question-and-answer format to directly address the common challenges encountered during the formulation of PLPC liposomes.

Question 1: My PLPC liposome suspension appears cloudy or has visible precipitates immediately after preparation. What is happening and how can I fix it?

Immediate Observations: A milky, turbid appearance, or visible particles in the liposome suspension shortly after hydration and sizing. Dynamic Light Scattering (DLS) analysis would likely show a large average particle size and a high Polydispersity Index (PDI).

Probable Causes:

• Inadequate Hydration: The hydration of the lipid film was incomplete, leading to the formation of large, multilamellar vesicles (MLVs) instead of small, unilamellar vesicles (SUVs). This can be particularly problematic if the hydration temperature is not optimized.

• Suboptimal Extrusion/Sonication: The sizing process was not effective in breaking down the initial MLVs into a homogenous population of smaller liposomes.

• High Lipid Concentration: An excessively high concentration of lipids increases the likelihood of particle collision and subsequent aggregation.

• Inappropriate Buffer Conditions: The pH or ionic strength of the hydration buffer may be promoting aggregation.

Investigative Steps & Solutions:

• Review Your Hydration Protocol:

  • Temperature: Ensure the hydration of the lipid film is performed at a temperature significantly above the phase transition temperature (Tm) of PLPC (-2°C). A common practice is to hydrate at room temperature or slightly above.

  • Agitation: Gently swirl or vortex the flask during hydration to ensure the entire lipid film is exposed to the aqueous buffer.

• Optimize Your Sizing Method:

  • Extrusion: If using an extruder, ensure the membrane pore size is appropriate for your target liposome size. Multiple passes (e.g., 11-21) through the membrane are often necessary to achieve a narrow size distribution.

  • Sonication: If using a sonicator, be mindful of the potential for lipid degradation due to localized heating. Use a probe sonicator in pulse mode and keep the sample on ice.

• Adjust Lipid Concentration: Try reducing the total lipid concentration in your formulation.

• Evaluate Your Buffer:

  • pH: Maintain a pH between 6.5 and 7.5 to minimize hydrolysis of the ester linkages in the phospholipid.[7]

  • Ionic Strength: High ionic strength can shield the surface charge of liposomes, reducing electrostatic repulsion and promoting aggregation. Consider using a buffer with a lower salt concentration if aggregation is observed.

Question 2: My PLPC liposomes look good initially, but they aggregate during storage. What is causing this instability?

Immediate Observations: A clear liposome suspension becomes cloudy over time when stored. DLS analysis shows an increase in particle size and PDI upon storage.

Probable Causes:

• Lipid Oxidation: The unsaturated linoleic acid chain in PLPC is prone to oxidation, which can alter the membrane structure and lead to aggregation.[3][4]

• Lipid Hydrolysis: Over time, the ester bonds in PLPC can hydrolyze, forming lysophospholipids and free fatty acids. These degradation products can act as detergents and destabilize the liposomes.[8]

• Inadequate Surface Charge: If the liposomes are neutral, there is no electrostatic repulsion to prevent them from aggregating upon collision.

• Improper Storage Conditions: Storing liposomes at inappropriate temperatures can accelerate degradation and aggregation.

Investigative Steps & Solutions:

• Prevent Lipid Oxidation:

  • Use High-Purity Lipids: Start with fresh, high-quality PLPC.

  • Deoxygenate Buffers: Purge your hydration buffer with an inert gas like argon or nitrogen before use.

  • Inert Atmosphere: Perform the lipid film drying and hydration steps under an inert atmosphere.

  • Add Antioxidants: Consider including a small amount of an antioxidant like alpha-tocopherol in your formulation.

• Minimize Hydrolysis:

  • Control pH: Store your liposomes in a buffer with a neutral pH (around 7.4).

  • Refrigerate, Don't Freeze: Store your liposome suspension at 4°C. Freezing can cause ice crystal formation, which can rupture the vesicles and lead to aggregation upon thawing.[7]

• Enhance Colloidal Stability:

  • Incorporate Charged Lipids: Include a small percentage (5-10 mol%) of a charged phospholipid like 1,2-dipalmitoyl-sn-glycero-3-phospho-L-serine (DPPS) or 1,2-dipalmitoyl-sn-glycero-3-phospho-(1'-rac-glycerol) (DPPG) to induce electrostatic repulsion between the liposomes.

  • Add a PEGylated Lipid: Incorporate a lipid conjugated to polyethylene glycol (PEG), such as 1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[amino(polyethylene glycol)-2000] (DSPE-PEG(2000)), to provide a steric barrier that prevents aggregation.

Frequently Asked Questions (FAQs)

Q1: What is the significance of the phase transition temperature (Tm) of PLPC?

The Tm is the temperature at which a lipid bilayer transitions from a rigid, gel-like state to a more fluid, liquid-crystalline state. For effective liposome formation and processing (such as extrusion), it is crucial to work at a temperature above the Tm of all lipid components. Since PLPC has a very low Tm of -2°C, it is in a fluid state at typical laboratory temperatures, which facilitates the formation of stable liposomes.

Q2: How can I characterize the aggregation of my PLPC liposomes?

The primary technique for characterizing liposome size and aggregation is Dynamic Light Scattering (DLS). DLS measures the hydrodynamic diameter of the particles in suspension and provides a Polydispersity Index (PDI), which is a measure of the width of the size distribution. An increase in the average size and PDI over time is a clear indicator of aggregation. Visual inspection for turbidity or precipitation is a simple, qualitative method.

Q3: Can the drug I am encapsulating cause aggregation?

Yes. The encapsulated drug can interact with the lipid bilayer, altering its properties and potentially inducing aggregation. This is particularly true for charged or amphipathic drug molecules. It is important to assess the stability of your liposomes both with and without the encapsulated drug.

Q4: What is a good starting formulation for stable PLPC liposomes?

A good starting point for a stable formulation would be a mixture of PLPC with cholesterol and a charged lipid or a PEGylated lipid. For example, a molar ratio of PLPC:Cholesterol:DPPG (e.g., 55:40:5) or PLPC:Cholesterol:DSPE-PEG(2000) (e.g., 55:40:5) can provide good stability. The optimal ratio will depend on your specific application and the properties of the encapsulated drug.

Key Experimental Protocols

Protocol 1: Preparation of PLPC Liposomes by Thin-Film Hydration and Extrusion

This protocol describes a standard method for preparing unilamellar liposomes with a defined size.

Materials:

• PLPC and other lipids (e.g., cholesterol, DPPG, DSPE-PEG(2000))

• Organic solvent (e.g., chloroform or a chloroform:methanol mixture)

• Hydration buffer (e.g., phosphate-buffered saline, pH 7.4)

• Rotary evaporator

• Water bath

• Liposome extruder with polycarbonate membranes of the desired pore size

Procedure:

• Lipid Dissolution: Dissolve the lipids in the organic solvent in a round-bottom flask. Ensure the lipids are completely dissolved to form a clear solution.

• Film Formation: Remove the organic solvent using a rotary evaporator to form a thin, uniform lipid film on the inner surface of the flask.

• Drying: Further dry the lipid film under a high vacuum for at least 2 hours to remove any residual solvent.

• Hydration: a. Add the hydration buffer to the flask containing the lipid film. The volume will depend on the desired final lipid concentration. b. Hydrate the lipid film by rotating the flask in the water bath for about 30-60 minutes. The temperature should be above the Tm of all lipids in the formulation.

• Extrusion: a. Assemble the liposome extruder with the desired polycarbonate membrane (e.g., 100 nm). b. Load the hydrated lipid suspension into one of the syringes of the extruder. c. Pass the suspension back and forth through the membrane for an odd number of times (e.g., 11 or 21 passes).

• Characterization: Analyze the size and PDI of the prepared liposomes using DLS.

Protocol 2: Monitoring Liposome Stability by Dynamic Light Scattering (DLS)

This protocol outlines the steps for assessing the stability of your PLPC liposome formulation over time.

Materials:

• PLPC liposome suspension

• Hydration buffer

• DLS instrument

• Cuvettes

Procedure:

• Sample Preparation: Dilute a small aliquot of the liposome suspension with the hydration buffer to a suitable concentration for DLS analysis.

• DLS Measurement: a. Transfer the diluted sample to a clean cuvette. b. Place the cuvette in the DLS instrument. c. Set the instrument parameters (e.g., temperature, scattering angle). d. Perform the measurement to obtain the average particle size (Z-average) and the PDI.

• Stability Assessment: a. To assess stability over time, store the main liposome suspension under the desired conditions (e.g., 4°C). b. At regular intervals (e.g., 0, 24, 48, 72 hours), take an aliquot, prepare it as described in step 1, and perform DLS measurements. c. An increase in the Z-average and/or PDI over time indicates aggregation.

Visualizations

Troubleshooting Workflow for PLPC Liposome Aggregation

Caption: A troubleshooting workflow for identifying and resolving PLPC liposome aggregation.

Mechanisms of Liposome Stabilization

Caption: A diagram illustrating electrostatic and steric stabilization of liposomes to prevent aggregation.

References

• Miyashita, K., & Naka, T. (2002). Oxidative stability of polyunsaturated fatty acid in phosphatidylcholine liposomes. Bioscience, Biotechnology, and Biochemistry, 66(12), 2573-2579.
• Miyashita, K., & Takagi, T. (1986). Oxidative Stability of Polyunsaturated Fatty Acid in Phosphatidylcholine Liposomes. Agricultural and Biological Chemistry, 50(11), 2753-2757.

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 5497103, 1-Palmitoyl-2-oleoyl-sn-glycero-3-phosphocholine. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 6438359, 1-Palmitoyl-2-linoleoylphosphatidylcholine. Retrieved from [Link]

• Avanti Polar Lipids. (n.d.). How Should I Store My Liposomes?. Retrieved from [Link]

• Araseki, M., Yamamoto, K., & Miyashita, K. (1996). The Oxidative Stabilities of Polyunsaturated Fatty Acids in Salmon Egg Phosphatidylcholine Liposomes. Fisheries Science, 62(4), 624-628.

• Wikipedia. (n.d.). Lipid bilayer phase behavior. Retrieved from [Link]

• Avanti Polar Lipids. (n.d.). Phase Transition Temperatures for Glycerophospholipids. Retrieved from [Link]

• ResearchGate. (n.d.). (PDF) Determination of the Main Phase Transition Temperature of Phospholipids by Nanoplasmonic Sensing. Retrieved from [Link]

• MDPI. (2022). 5-PC as a Lipid Probe Molecule and as a Second Phospholipid in Binary Phospholipid Mixtures: Saturation Recovery EPR Studies. International Journal of Molecular Sciences, 23(23), 14798.

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Optimizing extrusion of 1-Palmitoyl-2-linoleoylphosphatidylcholine vesicles

Introduction to 1-Palmitoyl-2-linoleoylphosphatidylcholine (PLPC) Vesicle Extrusion

Welcome to the technical support guide for the preparation of unilamellar vesicles from 1-Palmitoyl-2-linoleoylphosphatidylcholine (PLPC) via extrusion. PLPC is a common glycerophospholipid containing one saturated fatty acid (palmitic acid, 16:0) and one polyunsaturated fatty acid (linoleic acid, 18:2)[1]. This structure gives PLPC a low phase transition temperature (Tm), making it highly fluid and readily processed at room temperature.

Vesicle extrusion is a widely used technique for producing liposomes with a controlled, homogeneous size distribution.[2] The process involves forcing a suspension of multilamellar vesicles (MLVs) through a polycarbonate membrane with a defined pore size, resulting in the formation of large unilamellar vesicles (LUVs).[3] Achieving consistent, reproducible results requires careful attention to several key parameters. This guide provides practical, field-proven insights to help you navigate common challenges and optimize your PLPC vesicle preparation workflow.

Frequently Asked Questions (FAQs)

Q1: At what temperature should I extrude PLPC vesicles?

A: PLPC has a phase transition temperature (Tm) well below 0°C due to its unsaturated linoleic acid chain. Therefore, all hydration and extrusion steps can be effectively performed at room temperature (approx. 20-25°C). The critical requirement is to always work above the lipid's Tm to ensure it is in the fluid phase, which is necessary for vesicle formation and sizing.[2][4]

Q2: How many times do I need to pass the lipid suspension through the extruder?

A: For most applications, 11 to 21 passes are recommended to achieve a narrow and uniform size distribution.[4] An odd number of passes is often preferred to ensure the entire sample is collected from the opposite side of the extruder from where it started, guaranteeing all vesicles have passed through the membrane the minimum number of times. While some studies have used as few as 10 passes[5], others have found the optimal number can range up to 51 passes.[6] Insufficient passes can result in a larger average vesicle size and a higher polydispersity index (PDI).[4]

Q3: Why is my final vesicle size larger than the membrane pore size?

A: This is a common and expected phenomenon, particularly when using membranes with pore sizes below 200 nm (0.2 µm).[4][7] The high pressure required to force the vesicles through the small pores can cause them to deform and elongate. Upon exiting the pore, they reform into spherical vesicles that are often slightly larger than the nominal pore diameter. However, if the size is drastically larger, it could indicate a ruptured membrane, insufficient extrusion passes, or post-extrusion aggregation.[4]

Q4: Can I reuse the polycarbonate membranes for extrusion?

A: It is generally not recommended. Reusing membranes can lead to cross-contamination between batches and may result in inconsistent sizing due to clogged, stretched, or torn pores from previous use.[4] For reproducible and reliable results, always use a new membrane for each distinct lipid preparation.

Q5: How should I store my extruded PLPC vesicles?

A: Store the final vesicle suspension at 4°C.[8][9] Due to the polyunsaturated linoleic acid component, PLPC is susceptible to lipid peroxidation over time.[10] For this reason, it is best to use the vesicles within a few days of preparation. If longer-term storage is necessary, consider blanketing the container with an inert gas like argon or nitrogen and storing it in the dark to minimize oxidation.

Troubleshooting Guide

This section addresses specific problems that may arise during the extrusion of PLPC vesicles, providing potential causes and actionable solutions.

Problem 1: High Lipid Loss or Low Yield After Extrusion

• Potential Cause 1: Incomplete Hydration of the Lipid Film. A poorly hydrated lipid film results in large lipid aggregates that cannot pass through the extruder membrane, leading to significant material loss.[4]

  • Solution: Ensure the initial lipid film is thin and evenly distributed in the round-bottom flask. Hydrate the film with a buffer heated above the lipid's Tm (for PLPC, room temperature is sufficient) and vortex vigorously. Incorporating 3-5 freeze-thaw cycles (freezing in liquid nitrogen, thawing in a warm water bath) after initial hydration can break up large multilamellar structures and improve hydration efficiency.[2][8]

• Potential Cause 2: Adsorption to Surfaces. Lipids can adhere to the surfaces of glass vials, syringes, and the extruder apparatus itself.[4]

  • Solution: While some loss is unavoidable, ensure the extruder is meticulously clean before use. Rinsing the extruder with buffer before adding the lipid suspension can help pre-wet the surfaces and minimize sample loss in the dead volume of the apparatus.

• Potential Cause 3: Extruder Leakage. Improper assembly of the extruder can cause the sample to leak, leading to significant loss of material.[4]

  • Solution: Carefully disassemble and reassemble the extruder. Check that all O-rings and filter supports are correctly placed and undamaged. Ensure all connections, especially the Luer locks on the syringes, are securely tightened. If leakage persists, inspect the components for cracks or defects.

Problem 2: Extruder is Clogged or Requires Excessive Pressure

• Potential Cause 1: Lipid Concentration is Too High. Highly concentrated lipid suspensions (>20-25 mg/mL) can be very viscous, making them difficult to pass through the membrane, especially with smaller pore sizes.[4]

  • Solution: Try diluting your lipid suspension to a lower concentration (e.g., 1-10 mg/mL). This will reduce viscosity and allow for smoother passage through the membrane pores.

• Potential Cause 2: Presence of Large, Unhydrated Lipid Aggregates. As with lipid loss, incomplete hydration can lead to clumps that clog the membrane pores.[4]

  • Solution: In addition to optimizing the hydration protocol (see Problem 1), consider a pre-filtering step. Extrude the suspension through a larger pore size membrane (e.g., 400 nm) before moving to the final, smaller pore size (e.g., 100 nm). This helps to break down the largest aggregates and prevents clogging of the final membrane.[2]

Problem 3: High Polydispersity Index (PDI) in the Final Vesicle Suspension

• Potential Cause 1: Insufficient Number of Extrusion Passes. A low number of passes will not provide enough energy to homogenize the vesicle population fully.

  • Solution: Increase the number of extrusion passes to at least 11, and preferably up to 21.[4] This ensures the entire population of vesicles is adequately processed, resulting in a narrower size distribution and a lower PDI.

• Potential Cause 2: Inconsistent Manual Extrusion Pressure. Manual extrusion can introduce variability in the applied pressure and flow rate, leading to a more heterogeneous population of vesicles.

  • Solution: Apply firm, steady, and consistent pressure to the syringe plunger during each pass. Avoid jerky or excessively rapid motions. If reproducibility is critical, using a constant pressure-controlled extrusion apparatus will provide the most consistent results.

• Potential Cause 3: Post-Extrusion Aggregation. Vesicles may begin to aggregate after formation, depending on the buffer conditions (e.g., ionic strength, pH) or storage.[4]

  • Solution: Analyze the vesicles with Dynamic Light Scattering (DLS) shortly after preparation. Ensure the buffer composition is appropriate for maintaining vesicle stability. If aggregation is suspected, you may need to adjust the formulation, for instance, by including a small percentage of a charged lipid or a PEGylated lipid to confer steric stability.

Visual and Quantitative Guides

PLPC Vesicle Extrusion Workflow

The following diagram illustrates the standard workflow for preparing PLPC vesicles, from the initial lipid film to the final characterization.

Caption: Standard workflow for PLPC vesicle preparation by extrusion.

Structure of a PLPC Unilamellar Vesicle

This diagram shows a simplified cross-section of a PLPC vesicle, highlighting its core components.

Caption: Simplified diagram of a PLPC unilamellar vesicle.

Quantitative Parameter Summary

The table below summarizes the key quantitative parameters for optimizing PLPC vesicle extrusion.

Parameter	Recommended Range/Value	Impact on Vesicle Characteristics & Process Efficiency
Lipid Concentration	1 - 10 mg/mL	Higher concentrations increase viscosity, potentially clogging the membrane.[4]
Membrane Pore Size	30 nm - 400 nm	Primarily determines the final average vesicle size.
Extrusion Pressure	Varies by pore size: • ~25 psi for 400 nm • ~125 psi for 100 nm • 400-500 psi for 30 nm	Higher pressure is required for smaller pores. Excessive or inconsistent pressure can affect size homogeneity.[4]
Number of Passes	11 - 21 passes	Affects size homogeneity. Insufficient passes lead to larger, more polydisperse vesicles.[4][6]
Extrusion Temperature	Room Temperature (~20-25°C)	Must be above the lipid's Tm. For PLPC, room temperature is well above its Tm.[2][4]
Freeze-Thaw Cycles	3 - 5 cycles	Improves hydration and facilitates the formation of MLVs that are easier to extrude.[2][8]

Detailed Protocol: Extrusion of 100 nm PLPC Vesicles

This protocol describes a standard method for preparing LUVs with a target diameter of approximately 100 nm.

Materials:

• 1-Palmitoyl-2-linoleoylphosphatidylcholine (PLPC) in chloroform

• Round-bottom flask

• Rotary evaporator or gentle stream of nitrogen gas

• High-vacuum pump

• Desired aqueous buffer (e.g., PBS, pH 7.4)

• Liquid nitrogen and warm water bath (~30-40°C)

• Mini-extruder device with two gas-tight glass syringes

• Polycarbonate track-etched membranes (100 nm pore size)

• Filter supports for the extruder

Procedure:

• Lipid Film Formation: a. Aliquot the desired amount of PLPC solution into a round-bottom flask. b. Evaporate the chloroform using a rotary evaporator or a gentle stream of nitrogen gas, rotating the flask to create a thin, even lipid film on the inner surface. c. Place the flask under a high vacuum for at least 2 hours (or overnight) to remove any residual solvent.[8]

• Hydration: a. Add the desired volume of buffer to the flask to achieve the target lipid concentration (e.g., 5 mg/mL). b. Seal the flask and allow the lipid film to hydrate for approximately 1 hour at room temperature, with intermittent agitation (e.g., vortexing) to fully suspend the lipid. The suspension will appear milky, indicating the formation of MLVs.[8]

• Freeze-Thaw Cycles: a. Submerge the flask in liquid nitrogen until the lipid suspension is completely frozen. b. Thaw the suspension in a warm water bath with gentle swirling until it has fully melted. c. Repeat this freeze-thaw process for a total of 5 cycles. This step helps to increase the lamellarity and trapped volume.[2]

• Extrusion: a. Assemble the mini-extruder according to the manufacturer's instructions, placing one 100 nm polycarbonate membrane (or two stacked membranes) between the filter supports.[8] b. Load the MLV suspension into one of the glass syringes and carefully attach it to one side of the extruder. Attach an empty syringe to the opposite side. c. Gently push the plunger of the filled syringe, forcing the lipid suspension through the membrane into the empty syringe. This completes one pass. d. Continue to pass the suspension back and forth between the two syringes for a total of 21 passes.[4] e. After the final pass, collect the now translucent suspension of unilamellar vesicles from the extruder.

• Characterization and Storage: a. Characterize the vesicle size (mean diameter) and size distribution (PDI) using Dynamic Light Scattering (DLS). A PDI value below 0.1 is generally considered indicative of a monodisperse population. b. Store the final LUV suspension in a sealed vial at 4°C, protected from light, for short-term use.

References

• Laouini, A., et al. (2012). Constant Pressure-controlled Extrusion Method for the Preparation of Nano-sized Lipid Vesicles. Journal of Visualized Experiments, (64), e4032. [Link]

• Sterlitech. Liposome Extrusion. Sterlitech Corporation. [Link]

• International Journal of Research Trends and Innovation. (2023). Nano sizing liposomes by extrusion technique and its application. IJRTi, 8(6). [Link]

• Ong, S. G. M., et al. (2016). Evaluation of Extrusion Technique for Nanosizing Liposomes. Pharmaceutics, 8(4), 36. [Link]

• Levine, Z. A., & Levine, B. G. (2000). Factors affecting the size distribution of liposomes produced by freeze-thaw extrusion. Journal of Pharmacy and Pharmacology, 52(4), 387-395. [Link]

• Piper, K. (2025). How Many Passes Does it Take? An Investigation to Determine the Optimal Number of Liposome Extrusion Cycles. Honors Theses. [Link]

• Pencheva, N., et al. (2021). The Elucidation of the Molecular Mechanism of the Extrusion Process. Membranes, 11(10), 754. [Link]

• Lasic, D. D. (1993). Characterization of liposome manufacturing using extrusion. San Jose State University ScholarWorks. [Link]

• Morrissey Lab. Protocol for Preparing Phospholipid Vesicles by Membrane Extrusion. University of Illinois Urbana-Champaign. [Link]

• Laouini, A., et al. (2012). Constant Pressure-controlled Extrusion Method for the Preparation of Nano-sized Lipid Vesicles. PubMed. [Link]

• Kimberly, N. (n.d.). Effect of number of extrusion passes on liposome nanoparticle size. [Link]

• Hunter, D. G., & Frisken, B. J. (1998). Studies of Vesicle Extrusion. Langmuir, 14(10), 2676-2683. [Link]

• Ong, S. G. M., et al. (2016). Evaluation of Extrusion Technique for Nanosizing Liposomes. MDPI. [Link]

• AIChE. (n.d.). How Many Passes Does It Take? An Investigation to Determine the Optimal Number of Liposome Extrusion Cycles. AIChE Proceedings. [Link]

• Mui, B., et al. (2003). Reduction of Liposome Size and Preparation of Unilamellar Vesicles by Extrusion Techniques. Methods in Enzymology, 367, 3-14. [Link]

• Frisken, B. J., et al. (2000). The Pressure-Dependence of the Size of Extruded Vesicles. Biophysical Journal, 78(2), 853-859. [Link]

• Royal Society of Chemistry. (n.d.). Supporting Information for: Functionalized Liposome Purification via Liposome Extruder Purification (LEP). [Link]

• Mui, B. L., et al. (1995). Light scattering characterization of extruded lipid vesicles. Biophysical journal, 69(4), 1437–1446. [Link]

• Vossen, C., et al. (2014). Long Term Storage of Lyophilized Liposomal Formulations. PLoS ONE, 9(10), e109448. [Link]

• Collins, J. R., & Longnecker, K. (2017). Extrusion and suspension of phospholipid liposomes from lipid fims. Protocols.io. [Link]

• Unknown. (n.d.). Summary of Methods to Prepare Lipid Vesicles. University of California, Irvine. [Link]

• Zelmanovich, V. (2017). What can be possible reasons for leakage of liposomes through extruder? ResearchGate. [Link]

• National Center for Biotechnology Information. (n.d.). 1-Palmitoyl-2-linoleoylphosphatidylcholine. PubChem Compound Database. [Link]

• Corrias, F. (2018). Difficulties in liposomes extrusion? ResearchGate. [Link]

• Payton, N. (n.d.). THE STABILITY OF UNSATURATED LIPOSOMAL FORMULATIONS DURING LYOPHILIZATION AND STORAGE. ResearchGate. [Link]

• Al-Ahmady, M. (2021). Why my lipid vesicles missing during extrusion? ResearchGate. [Link]

• Nag, K., & Mitra, S. (1991). Stability of liposomes on long term storage. Journal of Microencapsulation, 8(4), 523-530. [Link]

• ResearchGate. (n.d.). Stability behavior of liposomes during storage after predetermined time intervals. [Link]

• Dahal, E., & Tufenkji, N. (2013). Comparison of Extruded and Sonicated Vesicles for Planar Bilayer Self-Assembly. Langmuir, 29(33), 10468-10476. [Link]

• FooDB. (2015). Showing Compound 1-palmitoyl-2-linoleoyl-phosphatidylcholine (FDB030253). FooDB. [Link]

• Janko, M., et al. (2025). Preparation, characterization, and surface immobilization of native vesicles obtained by mechanical extrusion of mammalian cells. ResearchGate. [Link]

• Collins, J. R., et al. (2017). Part 2: Extrusion and suspension of phospholipid liposomes from lipid fims. Protocols.io. [Link]

• National Center for Biotechnology Information. (n.d.). 1-Palmitoyl-2-oleoylphosphatidylcholine. PubChem Compound Database. [Link]

• Hope, M. J., et al. (1985). Production of large unilamellar vesicles by a rapid extrusion procedure. Characterization of size distribution, trapped volume and ability to maintain a membrane potential. Biochimica et Biophysica Acta (BBA) - Biomembranes, 812(1), 55-65. [Link]

• Akbarzadeh, A., et al. (2013). Liposomes: Structure, Biomedical Applications, and Stability Parameters With Emphasis on Cholesterol. Nanoscale Research Letters, 8(1), 102. [Link]

• Heberle, F. A., et al. (2016). On the Mechanism of Bilayer Separation by Extrusion, or Why Your LUVs Are Not Really Unilamellar. Biophysical Journal, 110(3), 116a. [Link]

• Janko, M., et al. (2012). Analytical characterization of plasma membrane-derived vesicles produced via osmotic and chemical vesiculation. Analytical Biochemistry, 424(2), 119-127. [Link]

Sources

• 1. Determination of the Main Phase Transition Temperature of Phospholipids by Nanoplasmonic Sensing - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 1-Palmitoyl-2-oleoyl-sn-glycero-3-phosphocholine | C42H82NO8P | CID 5497103 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. avantiresearch.com [avantiresearch.com]
• 4. Liposome Phase Behavior Analysis - Creative Biolabs [creative-biolabs.com]
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• 7. mutualtrustbank.com [mutualtrustbank.com]
• 8. Liposome Phase Transition Temperature Analysis - CD Formulation [formulationbio.com]
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• 10. lcptracker.com [lcptracker.com]

Technical Support Center: A Researcher's Guide to Purifying Commercial PLPC

Welcome to the technical support center for 1-palmitoyl-2-linoleoyl-sn-glycero-3-phosphocholine (PLPC). This guide is designed for researchers, scientists, and drug development professionals who utilize PLPC in their work and require the highest purity material. Commercial preparations of PLPC, while generally of high quality, can contain impurities that may impact experimental outcomes. These impurities can arise from the synthesis process, degradation during storage, or the inherent instability of the linoleoyl moiety.

This resource provides in-depth, field-proven insights into identifying and removing these impurities through a series of frequently asked questions and troubleshooting scenarios. The protocols and explanations provided herein are grounded in established analytical and chromatographic principles to ensure both accuracy and reliability in your purification endeavors.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should be concerned about in my commercial PLPC preparation?

A1: Impurities in commercial PLPC can be broadly categorized into three groups: oxidation products, hydrolysis products, and synthesis-related impurities.

• Oxidation Products: The linoleoyl chain in PLPC, with its two double bonds, is particularly susceptible to oxidation.[1][2] This can lead to a complex mixture of oxidized phospholipids (OxPLs), including hydroperoxides, hydroxides, and truncated species. The presence of these impurities can introduce unintended biological activity in your experiments.

• Hydrolysis Products: PLPC can be hydrolyzed at the ester linkages, resulting in the formation of lysophosphatidylcholines (LPCs) and free fatty acids.[3][4] The most common hydrolysis product you will encounter is 1-palmitoyl-sn-glycero-3-phosphocholine (lyso-PC 16:0).[5][6] The accumulation of lyso-PC can alter the physical properties of lipid bilayers and may have its own distinct biological effects.

• Synthesis-Related Impurities: Depending on the synthetic route, commercial PLPC may contain minor amounts of related phospholipids with different fatty acid chains or stereochemical isomers.[7] While reputable suppliers like Avanti Polar Lipids provide products with over 99% purity, the specific application may necessitate further purification to remove even trace contaminants.[8][9]

Q2: How can I detect these impurities in my PLPC sample?

A2: Due to the lack of a strong UV-absorbing chromophore in PLPC and its common impurities, standard HPLC-UV methods are often inadequate. More universal detection methods are required. The recommended approach is High-Performance Liquid Chromatography (HPLC) coupled with either a Charged Aerosol Detector (CAD) or an Evaporative Light Scattering Detector (ELSD).[3] For definitive identification of impurities, Mass Spectrometry (MS) is indispensable.[5][10]

Here is a summary of recommended analytical techniques:

Technique	Purpose	Strengths	Limitations
TLC	Rapid purity check & method development	Inexpensive, fast, good for visualizing major impurities.	Not quantitative, lower resolution.
HPLC-CAD/ELSD	Quantitative purity assessment	Universal detection for non-volatile analytes, gradient compatible.	Non-linear response may require calibration curves for accurate quantification.
LC-MS	Impurity identification & characterization	Highly sensitive, provides molecular weight information for structural elucidation.	More complex instrumentation and data analysis.

Analytical Protocol: Purity Assessment of PLPC by HPLC-CAD

This protocol outlines a general method for assessing the purity of a PLPC sample.

1. Sample Preparation: a. Prepare a stock solution of PLPC in chloroform or a chloroform/methanol mixture at a concentration of 1-10 mg/mL. b. For injection, dilute the stock solution to a final concentration of 0.1-1 mg/mL using the initial mobile phase composition. c. Filter the sample through a 0.22 µm PTFE syringe filter before injection.

2. HPLC-CAD Conditions:

Parameter	Recommendation	Rationale
Column	Reversed-Phase C18 (e.g., 150 x 2.1 mm, 1.8 µm)	Good retention and separation of lipids based on hydrophobicity.
Mobile Phase A	Water with 0.1% Formic Acid & 10 mM Ammonium Acetate	Provides protons for ionization and improves peak shape.
Mobile Phase B	Acetonitrile/Isopropanol (e.g., 50:50 v/v) with 0.1% Formic Acid	Strong organic solvent for eluting lipids.
Gradient	Start at 50-60% B, increase to 100% B over 15-20 min, hold for 5 min.	Separates more polar impurities (like lyso-PC) from the main PLPC peak and less polar impurities.
Flow Rate	0.2 - 0.4 mL/min	Appropriate for a 2.1 mm ID column.
Column Temp.	40-50 °C	Improves peak shape and reduces viscosity.
Injection Vol.	2-10 µL
CAD Settings	Evaporation Temp: 35-45 °C, Nebulizer: Nitrogen	Optimize based on manufacturer's recommendations.

3. Data Analysis: a. Integrate all peaks in the chromatogram. b. Calculate the purity of PLPC as the percentage of the main peak area relative to the total area of all peaks. c. Peaks eluting before the main PLPC peak are likely more polar hydrolysis products (e.g., lyso-PC). Peaks eluting around the main peak could be oxidation products.

Purification and Troubleshooting Guides

Q3: My PLPC is only 95% pure. What is the best way to remove the impurities?

A3: For laboratory-scale purification of PLPC, preparative High-Performance Liquid Chromatography (Prep-HPLC) is the most effective method. The principle is to scale up the analytical method used for purity assessment.

Caption: General workflow for the purification of PLPC using preparative HPLC.

Experimental Protocol: Preparative HPLC of PLPC

1. System Preparation: a. Use a preparative scale reversed-phase C18 column (e.g., 250 x 21.2 mm, 5 µm). b. Equilibrate the column with the initial mobile phase composition for at least 3-5 column volumes.

2. Sample Loading: a. Dissolve the crude PLPC in the initial mobile phase or a stronger solvent like chloroform. If using a stronger solvent, ensure the injection volume is small relative to the column volume to avoid peak distortion. b. The maximum load will depend on the column size and the separation efficiency. For a 21.2 mm ID column, you can typically load 50-200 mg of lipid per injection.

3. Elution and Fraction Collection: a. Use a gradient similar to the analytical method, but with a proportionally higher flow rate (e.g., 15-25 mL/min for a 21.2 mm ID column). b. Collect fractions based on the detector signal, ensuring you collect the main peak with a sharp cut-off to avoid collecting co-eluting impurities.

4. Product Recovery: a. Combine the fractions containing the pure PLPC. b. Remove the organic solvent using a rotary evaporator. Be cautious with the bath temperature (keep it below 40°C) to prevent degradation. c. For complete removal of residual solvent and water, use a high-vacuum pump (lyophilizer). d. The final product should be a white to off-white solid. Confirm its purity using the analytical HPLC-CAD method described earlier.

Q4: I'm having trouble with my preparative HPLC separation. What could be going wrong?

A4: Several issues can arise during lipid purification by chromatography.[11] Here is a troubleshooting guide for common problems:

Sources

• 1. The Role of Phospholipid Oxidation Products in Atherosclerosis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Peroxidation of liposomal palmitoyllinoleoylphosphatidylcholine (PLPC), effects of surface charge on the oxidizability and on the potency of antioxidants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Preliminary Study of Synthetic Phospholipid Degradation Impurities of DEPC, DMPE and DPPG [cjph.com.cn]
• 4. phospholipid-research-center.com [phospholipid-research-center.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
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• 8. sigmaaldrich.cn [sigmaaldrich.cn]
• 9. avantiresearch.com [avantiresearch.com]
• 10. Peak purity assessment in liquid chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. files01.core.ac.uk [files01.core.ac.uk]

Technical Support Center: A Researcher's Guide to Preventing Hydrolysis of 1-Palmitoyl-2-linoleoylphosphatidylcholine (PLPC)

Prepared by: Senior Application Scientist, Gemini Division

Welcome to the technical support center for 1-Palmitoyl-2-linoleoylphosphatidylcholine (PLPC). This guide is designed for researchers, scientists, and drug development professionals who utilize this critical phospholipid in their work. Given its unique structure with both a saturated and a polyunsaturated fatty acid, PLPC is an invaluable tool for creating model membranes and lipid-based formulations but is also susceptible to degradation.[1] This document provides in-depth, field-proven insights into the mechanisms of PLPC hydrolysis and offers robust, actionable strategies to maintain its integrity throughout your experiments.

Section 1: Understanding PLPC Degradation

Before troubleshooting, it's crucial to understand the "enemy." PLPC degradation is not a single event but a combination of chemical processes, primarily hydrolysis and oxidation, which are often interlinked.

Q1: What is PLPC hydrolysis and why is it a critical problem?

A: Hydrolysis is the chemical breakdown of PLPC's ester bonds by water, resulting in the formation of lysophosphatidylcholine (lyso-PC) and a free fatty acid (either palmitic or linoleic acid).[2][3] This process can be catalyzed by enzymes (phospholipases), acids, or bases.[4][5][6]

The primary consequence of hydrolysis is the generation of lyso-PC, a detergent-like molecule.[2] Even at low concentrations, lyso-PC can severely compromise lipid-based structures like liposomes by:

• Destabilizing the Bilayer: It disrupts the tight packing of the lipid bilayer, increasing its permeability and leading to the leakage of encapsulated contents.[2]

• Inducing Aggregation and Fusion: The presence of lyso-PC can alter membrane curvature and surface properties, causing liposomes to clump together or fuse, which destroys the formulation's integrity and particle size distribution.[2]

This degradation fundamentally alters the physicochemical properties of your system, leading to unreliable and non-reproducible experimental results.

Caption: Primary hydrolysis pathway of PLPC at the sn-2 position.

Q2: What is the relationship between oxidation and hydrolysis of PLPC?

A: The linoleic acid at the sn-2 position of PLPC contains two double bonds, making it highly susceptible to oxidation (lipid peroxidation) by reactive oxygen species (ROS).[7][8] While oxidation and hydrolysis are distinct chemical reactions, they are critically linked.

Oxidation of the linoleoyl chain introduces polar functional groups (like hydroperoxides or aldehydes) into the hydrophobic core of the lipid bilayer.[7][9] This has two major consequences:

• Structural Disruption: The newly formed polar groups on the acyl chain tend to migrate towards the aqueous interface, bending the lipid tail. This disrupts the orderly packing of the membrane.[7]

• Increased Water Penetration: The structural disruption creates defects in the membrane, allowing for increased penetration of water into the bilayer core.[7]

This influx of water brings the reactant for hydrolysis directly to the vulnerable ester bonds, thereby accelerating the rate of hydrolytic degradation. Therefore, preventing oxidation is a key step in preventing hydrolysis.

Section 2: Troubleshooting Guide for Common Experimental Issues

This section addresses specific problems you might encounter and traces them back to potential PLPC degradation.

Observed Problem	Primary Suspect Cause	Troubleshooting & Validation Steps
Inconsistent particle size, aggregation, or precipitation in my liposome formulation over a short period (hours to days).	Hydrolysis. The formation of lyso-PC is a common cause of liposome fusion and aggregation.[2]	1. Check Buffer pH: Ensure your buffer is within the optimal stability range of pH 6.0-7.0. The minimum hydrolysis rate for phosphatidylcholines is observed around pH 6.5.[5]2. Review Temperature: Were samples left at room temperature for extended periods? All processing should be done on ice when possible.[10]3. Analytical Check: Use a validated method (e.g., HPLC-CAD/ELSD or LC-MS) to quantify the percentage of lyso-PC in your formulation. An increasing lyso-PC peak over time confirms hydrolysis.
My experimental results are not reproducible. Assays performed with a new batch of PLPC give different results from the last.	Stock Solution Degradation. The integrity of your primary PLPC stock may be compromised due to improper storage or handling.	1. Validate Storage Protocol: Confirm your PLPC stock (especially if dissolved in solvent) is stored at -80°C under an inert atmosphere (argon or nitrogen).[1][11]2. Check Handling Procedures: Are you using glass or Teflon-lined containers and instruments? Plastic can leach contaminants into organic solvents and should be avoided.[11] Are you minimizing freeze-thaw cycles?[12][13]3. Purity Test: Before preparing a new batch of liposomes, run a purity check on your PLPC stock.
I'm seeing unexpected peaks in my mass spectrometry data, corresponding to lower molecular weights or added oxygen atoms.	Oxidation & Hydrolysis. These peaks are likely lyso-PC, free fatty acids, or various oxidized lipid species.[9]	1. Purge with Inert Gas: Ensure all solvents used for reconstitution and dilution are purged with argon or nitrogen to remove dissolved oxygen.2. Add an Antioxidant: Consider adding a lipid-soluble antioxidant like Butylated Hydroxytoluene (BHT) or α-tocopherol to your organic stock solution at a low concentration (e.g., 0.01-0.1 mol%).3. Minimize Light Exposure: Protect samples from light, as it can promote photo-oxidation.[12][14]

Section 3: Proactive Prevention: FAQs & Best Practices

The most effective troubleshooting is proactive prevention. This section provides direct answers and protocols for preserving PLPC integrity.

FAQ 1: What are the absolute best-practice storage conditions for PLPC?

A: The correct storage depends on whether the PLPC is a powder or dissolved in an organic solvent. Storing unsaturated lipids like PLPC as a powder is not recommended for long-term use as they are hygroscopic and can rapidly absorb moisture, leading to degradation.[11]

Parameter	PLPC in Organic Solvent (Recommended)	PLPC as Powder (Short-term only)
Temperature	-80°C for long-term stability. [1] -20°C is acceptable for shorter periods.[11][12]	≤ -16°C.[11]
Atmosphere	Overlay with a dry, inert gas (Argon or Nitrogen) to prevent oxidation.[11][12]	Store in a desiccator to minimize moisture exposure.
Container	Borosilicate glass vial with a Teflon-lined cap. Never use plastic. [11][12]	Glass vial with a Teflon-lined cap.
Solvent	A high-purity, peroxide-free organic solvent such as chloroform or ethanol.	N/A
Stability	≥ 2 years at -80°C.[1]	Highly variable; prone to rapid degradation upon opening.[11]

FAQ 2: Is there a standard protocol for handling PLPC to prepare a working solution?

A: Yes. Following a strict protocol is essential for consistency and stability.

Protocol: Preparing a Stable PLPC Stock Solution

• Equilibration: Before opening, remove the sealed vial of PLPC powder from the freezer and allow it to warm to room temperature under a desiccator. This prevents condensation of atmospheric moisture onto the cold powder.[11]

• Solvent Preparation: Use a high-purity solvent (e.g., chloroform). If desired, add an antioxidant like BHT at this stage. Purge the solvent with a gentle stream of nitrogen or argon for 5-10 minutes to remove dissolved oxygen.

• Dissolution: Work in a fume hood. Quickly weigh the desired amount of PLPC and dissolve it in the prepared solvent in a glass container.

• Inert Atmosphere: Once dissolved, flush the headspace of the vial with nitrogen or argon before sealing tightly with a Teflon-lined cap.[11]

• Storage: Immediately store the solution at -80°C.[1] When you need to use it, withdraw the required amount using a glass syringe, minimizing the time the vial is open. Re-flush the headspace with inert gas before returning to the freezer.

Caption: Recommended workflow for handling PLPC to ensure stability.

FAQ 3: How can I prevent enzymatic hydrolysis when working with biological samples?

A: When PLPC is introduced into a biological matrix (e.g., plasma, cell lysates), native phospholipase enzymes can rapidly degrade it. The key is to quench this enzymatic activity immediately.

• Cold Solvent Quenching: The most common method is to rapidly introduce the sample to a cold organic solvent, such as methanol, often as part of a lipid extraction protocol (e.g., Bligh-Dyer or Folch methods).[12][14] The cold temperature and organic solvent denature the enzymes, halting hydrolysis.

• Thermal Quenching: Rapidly changing the temperature to very low (flash freezing in liquid nitrogen) or high (heating above 80°C) conditions can also inactivate enzymes.[14] However, high heat can degrade certain lipids, so this must be used with caution.

• pH Shock: Shifting the pH to extreme acidic or basic values can also denature enzymes, but this can concurrently promote chemical hydrolysis, so it is less commonly recommended for preserving PLPC.[14]

References

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• Law, S. H., et al. (2019). An Updated Review of Lysophosphatidylcholine Metabolism in Human Diseases. International Journal of Molecular Sciences. Available at: [Link]

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• Z-K. Zeng, et al. (2022). Biochemical conversion pathways of phosphatidylcholine (PC) to lysophosphatidylcholine (lysoPC). Osteoarthritis and Cartilage. Available at: [Link]

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• Grit, M., & Crommelin, D. J. A. (1993). Hydrolytic pathway of phosphatidylcholine (PC) into glycerophosphorylcholine and free fatty acids (FFA). Journal of Pharmaceutical Sciences. Available at: [Link]

• Rezig, L., et al. (2021). The relative intensity for different PLPC oxidation products. International Journal of Molecular Sciences. Available at: [Link]

• Wang, T., et al. (2006). Impact of phosphatidylcholine and phosphatidylethanolamine on the oxidative stability of stripped peanut oil and bulk peanut oil. Journal of the American Oil Chemists' Society. Available at: [Link]

• Hautala, J. T., et al. (2005). Influence of pH on formation and stability of phosphatidylcholine/phosphatidylserine coatings in fused-silica capillaries. Electrophoresis. Available at: [Link]

• Maciel, E., et al. (2014). Identification of 1-palmitoyl-2-linoleoyl-phosphatidylethanolamine modifications under oxidative stress conditions by LC-MS/MS. Journal of Mass Spectrometry. Available at: [Link]

• Wikipedia. Phosphatidylcholine. Available at: [Link]

• Lim, S. T., et al. (2009). Spectroscopy techniques for analyzing the hydrolysis of PLGA and PLLA. Journal of Applied Polymer Science. Available at: [Link]

• Exton, J. H. (1990). The regulation and cellular functions of phosphatidylcholine hydrolysis. The Biochemical Journal. Available at: [Link]

• Su, W. C., et al. (1995). Identification and characterization of kink motifs in 1-palmitoyl-2-oleoyl-phosphatidylcholines: a molecular mechanics study. Journal of the American Chemical Society. Available at: [Link]

• Grit, M., et al. (1993). Hydrolysis of saturated soybean phosphatidylcholine in aqueous liposome dispersions. Journal of Pharmaceutical Sciences. Available at: [Link]

• Shchelokovskyy, P., et al. (2018). Photosensitized Degradation of Model Lipid Membranes based on 1-palmitoyl-2-oleyl-phosphatidylcholine (POPC). Protection of Metals and Physical Chemistry of Surfaces. Available at: [Link]

• Li, Y., et al. (2014). Quantum chemistry study of the oxidation-induced stability and decomposition of propylene carbonate-containing complexes. The Journal of Chemical Physics. Available at: [Link]

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• Spickett, C. M., et al. (2012). Characterization of oxidation products from 1-palmitoyl-2-linoleoyl-sn-glycerophosphatidylcholine in aqueous solutions and their reactions with cysteine, histidine and lysine residues. Chemico-Biological Interactions. Available at: [Link]

• Li, Y., et al. (2023). Effects of Hydrolysis Condition and Detection Method on the Monosaccharide Composition Analysis of Polysaccharides from Natural Sources. Molecules. Available at: [Link]

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• Adams, P. A., & Swart, E. R. (1977). The effect of temperature on the individual stages of the hydrolysis of non-specific-p-nitrophenol esters by alpha-chymotrypsin. The Biochemical Journal. Available at: [Link]

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Improving the encapsulation efficiency of drugs in PLPC liposomes

Welcome to the technical support center for improving the encapsulation efficiency of drugs in 1-palmitoyl-2-linoleoyl-sn-glycero-3-phosphocholine (PLPC) liposomes. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of liposomal drug loading. Here, we provide in-depth, scientifically grounded answers to common questions and troubleshoot specific issues you may encounter during your experiments.

Part 1: Frequently Asked Questions (FAQs)

This section addresses fundamental concepts and common inquiries regarding the use of PLPC for liposomal drug delivery.

Q1: What is PLPC and why is it used for liposome formulation?

1-palmitoyl-2-linoleoyl-sn-glycero-3-phosphocholine (PLPC) is a specific type of phospholipid, which are the primary building blocks of liposomes.[1] Phospholipids are amphiphilic molecules, meaning they have a water-loving (hydrophilic) head and a water-fearing (hydrophobic) tail.[2] This dual nature allows them to self-assemble into spherical vesicles with a bilayer membrane in aqueous solutions, forming the basic structure of a liposome.[3]

PLPC is frequently chosen for several key reasons:

• Biocompatibility: As a naturally occurring component of cell membranes, PLPC is generally well-tolerated and biodegradable, making it suitable for in vivo applications.[4]

• Structural Properties: PLPC contains both a saturated fatty acid (palmitic acid) and an unsaturated fatty acid (linoleic acid). This combination provides a balance of membrane fluidity and stability, which can be crucial for both drug loading and release kinetics.[1][2]

• Versatility: It can be used to formulate liposomes for a wide range of therapeutic agents.

Q2: What are the fundamental principles of drug encapsulation in liposomes?

Drug encapsulation in liposomes can be broadly categorized into two main strategies: passive loading and active (or remote) loading. The choice between these methods is primarily dictated by the physicochemical properties of the drug, particularly its solubility and charge.

• Passive Loading: This method involves encapsulating the drug during the liposome formation process.[5]

  • For hydrophilic (water-soluble) drugs: The drug is dissolved in the aqueous buffer used to hydrate the lipid film. As the lipids self-assemble into vesicles, they entrap a portion of this aqueous drug solution in their core.[3] However, the encapsulation efficiency of this method can be low.[6]

  • For lipophilic (fat-soluble) drugs: The drug is mixed with the lipids in an organic solvent before the formation of the lipid film. During hydration, the drug partitions into the hydrophobic lipid bilayer of the liposome.[3]

• Active Loading: This technique is used to load drugs into pre-formed liposomes and can achieve significantly higher encapsulation efficiencies, especially for weakly acidic or basic drugs.[7][8] It relies on creating a chemical or electrochemical gradient across the liposome membrane (e.g., a pH or ion gradient) that drives the drug into the liposome's core, where it becomes trapped.[7]

Q3: How does the choice of liposome preparation method affect encapsulation efficiency?

The method used to prepare liposomes is a critical parameter that significantly influences vesicle size, lamellarity (the number of lipid bilayers), and, consequently, drug encapsulation efficiency.[9]

Preparation Method	Principle	Impact on Encapsulation Efficiency (EE%)
Thin-Film Hydration	Lipids are dissolved in an organic solvent, which is then evaporated to form a thin film. The film is hydrated with an aqueous solution to form multilamellar vesicles (MLVs).[3]	A common and versatile method. EE% can be low for hydrophilic drugs due to the small entrapped volume of MLVs.[3][5]
Sonication	High-frequency sound waves are used to break down large MLVs into smaller unilamellar vesicles (SUVs).[10]	Can lead to lower EE% due to the small size of the resulting vesicles. The high energy input may also degrade sensitive drugs or lipids.[10]
Extrusion	MLVs are forced through a membrane with a defined pore size to produce unilamellar vesicles (LUVs) of a more uniform size.[4]	Often used after thin-film hydration to control size. Can improve EE% for hydrophilic drugs compared to sonication by creating larger vesicles.[11]
Reverse-Phase Evaporation	An emulsion is formed between an aqueous phase and an organic phase containing lipids. The organic solvent is then removed under pressure.	Can achieve high EE% (up to 50% via passive loading) for both hydrophilic and lipophilic drugs due to the formation of LUVs with a large aqueous core.[6] However, residual organic solvents can be a concern.[6]
Ethanol Injection	A solution of lipids in ethanol is rapidly injected into an aqueous phase.[3]	A simple method for producing SUVs, but typically results in low EE% for hydrophilic compounds and a dilute liposome suspension.[10]

Q4: What is the role of cholesterol in PLPC liposome formulations?

Cholesterol is a crucial component in many liposome formulations, acting as a "fluidity buffer" within the lipid bilayer.[12][13] Its incorporation into the PLPC membrane has several significant effects:

• Increases Membrane Stability: Cholesterol fills the gaps between phospholipid molecules, reducing the permeability of the membrane to encapsulated hydrophilic drugs and preventing leakage.[10][12] This leads to improved drug retention.[13]

• Modulates Membrane Fluidity: It decreases the fluidity of the bilayer above the lipid's phase transition temperature (Tm) and increases it below the Tm. This helps to maintain the structural integrity of the liposome.

• Impact on Encapsulation Efficiency: The effect of cholesterol on EE% can be complex. While it generally enhances the stability and packing of the bilayer, very high concentrations of cholesterol can sometimes decrease the encapsulation of lipophilic drugs by competing for space within the membrane.[4][13] Conversely, for some hydrophilic drugs, the presence of cholesterol is essential for successful encapsulation.[11] Studies have shown that a phospholipid-to-cholesterol ratio of 2:1 (or 70:30) can be optimal for creating stable formulations.[12]

Part 2: Troubleshooting Guide

This section provides a systematic approach to resolving common experimental issues encountered when encapsulating drugs in PLPC liposomes.

Problem 1: Consistently Low Encapsulation Efficiency (<10%)

Low encapsulation efficiency is one of the most frequent challenges. The underlying cause often depends on the properties of the drug being encapsulated.

Caption: Decision tree for troubleshooting low drug encapsulation efficiency.

Problem 2: Poor Drug Retention and Leakage During Storage

Symptom: Initial encapsulation efficiency is acceptable, but the amount of encapsulated drug decreases significantly over time, even when stored at 4°C.

Potential Causes & Solutions:

Potential Cause	Scientific Rationale	Recommended Solution
High Membrane Fluidity	The PLPC bilayer is too fluid at the storage temperature, allowing the drug to diffuse out of the liposome. This is common for small hydrophilic molecules.	Incorporate Cholesterol: Add 20-40 mol% cholesterol to the lipid formulation. Cholesterol decreases membrane fluidity and permeability, effectively "plugging" the gaps in the bilayer and reducing leakage.[10][12]
Liposome Instability (Aggregation/Fusion)	Liposomes may aggregate and fuse over time, leading to a loss of their discrete structure and the release of their contents.[14]	Optimize Surface Charge: Include a charged lipid (e.g., a negatively charged phospholipid) in the formulation to induce electrostatic repulsion between vesicles, preventing aggregation.[15] Add PEGylated Lipids: Incorporate a small percentage (e.g., 3-5 mol%) of a PEG-lipid conjugate. The PEG layer provides a steric barrier that prevents liposomes from getting close enough to aggregate.[4][10]
Lipid Hydrolysis or Oxidation	The ester bonds in phospholipids can hydrolyze, and the unsaturated acyl chain in PLPC (linoleic acid) is susceptible to oxidation, both of which can compromise membrane integrity.[14]	Control Storage Conditions: Store liposome suspensions at 4°C, protected from light, and consider purging the storage vial with an inert gas like argon or nitrogen to prevent oxidation. Use high-purity lipids and sterile, deoxygenated buffers.

Problem 3: Difficulty in Separating Free Drug from Liposomes

Symptom: After encapsulation, the method used to remove the unencapsulated ("free") drug is inefficient, leading to an overestimation of the encapsulation efficiency.

Potential Causes & Solutions:

Potential Cause	Scientific Rationale	Recommended Solution
Inappropriate Separation Technique	The chosen separation method may not be suitable for the size of the liposomes or the properties of the drug, leading to incomplete separation or disruption of the vesicles.	Size Exclusion Chromatography (SEC): This is a gentle and effective method. Liposomes, being large, will elute first from the column, while the smaller, free drug molecules are retained and elute later.[16] Dialysis: Use a dialysis membrane with a molecular weight cut-off (MWCO) that is large enough to allow the free drug to pass through but small enough to retain the liposomes. This is effective but can be time-consuming.[17]
Liposome Lysis During Separation	High shear forces during centrifugation or osmotic stress can cause the liposomes to rupture, releasing the encapsulated drug and confounding the measurement.[18]	Optimize Centrifugation: If using centrifugation, use a lower speed for a longer duration or use a cushion (e.g., a sucrose solution) to protect the liposome pellet. Maintain Isotonic Conditions: Ensure that all buffers used during the separation process are isotonic with the buffer inside the liposomes to prevent osmotic stress.
Inaccurate Quantification Method	The analytical method used to measure the drug concentration may be interfered with by the lipids or other components of the formulation.[17]	Validate Analytical Method: Before calculating EE%, ensure your quantification method (e.g., HPLC, UV-Vis spectroscopy) is not affected by empty liposomes. This can be checked by running a blank (empty liposome) sample. If interference is observed, lyse the liposomes (e.g., with a suitable solvent or detergent) before measurement to create a homogenous solution.[19][20]

Part 3: Experimental Protocol and Data

Protocol: Preparation of PLPC Liposomes via Thin-Film Hydration and Extrusion

This protocol describes a standard method for preparing drug-loaded liposomes with a controlled size distribution.

Caption: Standard workflow for liposome preparation and drug loading.

Step-by-Step Methodology:

• Lipid Preparation:

  • In a round-bottom flask, dissolve PLPC and cholesterol (e.g., at a 7:3 molar ratio) in a suitable organic solvent mixture (e.g., chloroform:methanol 2:1 v/v).

  • If encapsulating a lipophilic drug, add it to the organic solvent at this stage.

• Thin-Film Formation:

  • Attach the flask to a rotary evaporator.

  • Rotate the flask in a water bath set to a temperature above the boiling point of the solvent but below the degradation temperature of the lipids or drug.

  • Apply a vacuum to evaporate the solvent, resulting in a thin, uniform lipid film on the inner surface of the flask.

  • Continue to apply the vacuum for at least 1-2 hours after the film appears dry to remove any residual solvent.

• Hydration:

  • Prepare the hydration buffer (e.g., phosphate-buffered saline, PBS). If encapsulating a hydrophilic drug, dissolve it in this buffer.

  • Add the hydration buffer to the flask containing the lipid film. The volume should be chosen to achieve the desired final lipid concentration.

  • Hydrate the film by rotating the flask in a water bath set to a temperature above the phase transition temperature (Tm) of the lipid mixture for 1-2 hours. This process forms multilamellar vesicles (MLVs).

• Size Reduction (Extrusion):

  • Assemble a mini-extruder with a polycarbonate membrane of the desired pore size (e.g., 100 nm).

  • Equilibrate the extruder to the same temperature used for hydration.

  • Load the MLV suspension into one of the extruder's syringes.

  • Pass the suspension back and forth through the membrane for an odd number of passes (e.g., 11 or 21 times). This will produce large unilamellar vesicles (LUVs) with a relatively uniform size distribution.

• Purification:

  • Separate the drug-loaded liposomes from the unencapsulated free drug using a suitable method, such as a Sephadex G-50 size-exclusion column, with the liposome suspension eluting in the void volume.

• Characterization and EE% Calculation:

  • Measure the particle size and size distribution of the final liposome formulation using Dynamic Light Scattering (DLS).

  • To determine the encapsulation efficiency, measure the drug concentration in two samples:

    • Total Drug (D_total): An aliquot of the liposome suspension lysed with a suitable solvent (e.g., methanol or Triton X-100) to release the encapsulated drug.

    • Free Drug (D_free): The drug concentration in the filtrate/eluate collected during the purification step.

  • Calculate the EE% using the following formula: EE% = [(D_total - D_free) / D_total] * 100[19]

Data Table: Influence of Formulation Parameters on Encapsulation

The following table summarizes the expected impact of key parameters on liposome characteristics. This data is illustrative and actual results will vary based on the specific drug and lipids used.

Parameter Varied	Effect on Particle Size	Effect on Encapsulation Efficiency (EE%)	Rationale
Increasing Cholesterol Content (0 to 40 mol%)	Slight increase	Can increase for hydrophilic drugs; may slightly decrease for lipophilic drugs.[11][13][21]	Cholesterol increases bilayer packing and rigidity, reducing leakage but also potentially competing for space with lipophilic drugs.[11][13]
Increasing Drug-to-Lipid Ratio	Generally no significant change until saturation	Increases up to a saturation point, then decreases.[4]	At high concentrations, the drug may not be fully accommodated by the liposomes, leading to precipitation or reduced efficiency.[4]
Extrusion vs. Sonication	Extrusion produces larger, more uniform vesicles.	Extrusion generally leads to higher EE% for hydrophilic drugs.[11]	The larger internal aqueous volume of extruded LUVs allows for more hydrophilic drug to be entrapped compared to sonicated SUVs.
Including Charged Lipids (e.g., 10 mol%)	May slightly increase size	Can significantly increase EE% for oppositely charged drugs.	Electrostatic interactions between the charged lipid headgroups and the drug can attract and retain the drug at the membrane surface or within the core.[15]

References

• Factors affecting response variables with emphasis on drug release and loading for optimization of liposomes. (Taylor & Francis Online) [Link]

• Methods of Liposomes Preparation: Formation and Control Factors of Versatile Nanocarriers for Biomedical and Nanomedicine Application. (PubMed Central) [Link]

• Enhancing the Drug Encapsulation Efficiency of Liposomes for Therapeutic Delivery. (USF Scholar Commons) [Link]

• Innovative Approaches to Enhancing the Biomedical Properties of Liposomes. (MDPI) [Link]

• How to improve the encapsulation efficiency of liposomes, in case of passive drug loading? (ResearchGate) [Link]

• Influence of cholesterol on liposome stability and on in vitro drug release. (PubMed) [Link]

• Very low encapsulation efficiency in liposomes: what could be going wrong and how to optimize? (ResearchGate) [Link]

• The active and passive drug loading on the liposomes. (ResearchGate) [Link]

• Preparation, characterization, and in vitro release study of albendazole-encapsulated nanosize liposomes. (PubMed Central) [Link]

• Strategies to Obtain Encapsulation and Controlled Release of Small Hydrophilic Molecules. (Frontiers in Pharmacology) [Link]

• Investigation and Comparison of Active and Passive Encapsulation Methods for Loading Proteins into Liposomes. (National Institutes of Health) [Link]

• Preparing liposomes with high drug loading capacity and the use thereof.

• Liposome Drug Products. (FDA) [Link]

• 1-Palmitoyl-2-Linoleoyl-sn-Glycero-3-Phosphatidylcholine(Lipo-420). (Creative Biostructure) [Link]

• How to Achieve High Encapsulation Efficiencies for Macromolecular and Sensitive APIs in Liposomes. (PubMed Central) [Link]

• The encapsulation efficiency and drug loading capacity of liposomes... (ResearchGate) [Link]

• Synthesis, Characterization, and Separation of Loaded Liposomes for Drug Delivery. (University of South Florida) [Link]

• Operating Parameters Optimization for the Production of Liposomes Loaded with Antibodies Using a Supercritical Fluid-Assisted Process. (MDPI) [Link]

• Role of Cholesterol in Modifying the Physical and Stability Properties of Liposomes and In Vitro Release of VitaminB12. (MDPI) [Link]

• Liposome Active Loading Technology. (CD Formulation) [Link]

• An Overview: Methods for Preparation and Characterization of Liposomes as Drug Delivery Systems. (International Journal of Pharmaceutical and Phytopharmacological Research) [Link]

• Active methods of drug loading into liposomes: Recent strategies for stable drug entrapment and increased in vivo activity. (ResearchGate) [Link]

• Liposome Encapsulation Efficiency Determination. (Creative Biostructure) [Link]

• Influence of cholesterol on liposome stability and on in vitro drug release. (SciSpace) [Link]

• 1-Palmitoyl-2-oleoyl-sn-glycero-3-phosphocholine. (PubChem) [Link]

• Passive and Active Loading of Liposomes for Localized Drug Delivery. (University of New Hampshire) [Link]

• Effect of process parameters on the critical attributes of the liposomal formulations. (Informit) [Link]

• Effect of preparation method and cholesterol on drug encapsulation studies by phospholipid liposomes. (ResearchGate) [Link]

• Generating and loading of liposomal systems for drug-delivery applications. (ScienceDirect) [Link]

• Evaluation of the Physico-Chemical Properties of Liposomes Assembled from Bioconjugates of Anisic Acid with Phosphatidylcholine. (ResearchGate) [Link]

• Liposomes: structure, composition, types, and clinical applications. (PubMed Central) [Link]

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Minimizing PLPC oxidation during experimental procedures.

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed protocols to help you minimize the oxidation of 1-palmitoyl-2-linoleoyl-sn-glycero-3-phosphocholine (PLPC) during your experimental procedures. As your Senior Application Scientist, my goal is to provide you with the foundational knowledge and practical steps necessary to ensure the integrity and reproducibility of your results.

Section 1: Understanding the Challenge: PLPC Oxidation FAQs

This section addresses the fundamental principles of PLPC oxidation. Understanding the "why" is the first step toward effective prevention.

Q1: What is PLPC and why is it so susceptible to oxidation?

A1: PLPC is a common glycerophospholipid essential for forming cellular membranes.[1] Its structure includes a saturated palmitic acid at the sn-1 position and a polyunsaturated linoleic acid at the sn-2 position.[2] The linoleic acid chain contains two double bonds separated by a methylene group (-CH2-). This "bis-allylic" position has weakened carbon-hydrogen bonds, making it exceptionally vulnerable to hydrogen abstraction by free radicals. This initial event kicks off a chain reaction of lipid peroxidation.[1][3]

Q2: What are the consequences of using oxidized PLPC in my experiments?

A2: The use of oxidized PLPC can introduce significant artifacts and variability, compromising your results. Key consequences include:

• Altered Membrane Properties: Oxidation changes the physical structure of PLPC, introducing polar groups into the hydrophobic lipid bilayer. This can increase membrane permeability and fluidity, leading to leakage from liposomes or altered cellular membrane function.[4]

• Generation of Bioactive Molecules: Oxidation doesn't just damage the original PLPC molecule; it creates a host of new, biologically active products, including hydroperoxides, aldehydes, and other truncated species.[5][6] These molecules can trigger unintended cellular responses, such as inflammation, ER stress, or apoptosis, confounding the interpretation of cell-based assays.[5][7]

• Irreproducible Results: The extent of oxidation can vary between batches of lipids and even within the same vial over time if not handled properly. This variability is a major source of experimental irreproducibility.

Q3: What are the primary and secondary products of PLPC oxidation that I should be aware of?

A3: The oxidation process occurs in stages, generating different classes of products:

• Primary Oxidation Products: The initial products are lipid hydroperoxides (LOOH).[8][9] These are formed when a lipid radical reacts with molecular oxygen. Another key primary product group is conjugated dienes, which are formed during the rearrangement of double bonds and absorb UV light around 234 nm.[10]

• Secondary Oxidation Products: Hydroperoxides are unstable and decompose into a complex mixture of secondary products. These include volatile compounds like aldehydes (e.g., malondialdehyde, 4-hydroxynonenal) and ketones, which are often responsible for rancid off-flavors and are highly reactive towards proteins and DNA.[8]

Section 2: Proactive Prevention: A Workflow for Handling PLPC

The most effective strategy for dealing with oxidation is prevention. Adhering to a strict handling protocol is critical for maintaining the integrity of your PLPC from the moment it arrives in the lab.

Caption: General workflow for handling PLPC to prevent oxidation.

Protocol 1: Handling and Preparation of PLPC Stock Solutions

This protocol details the best practices for handling PLPC, from initial receipt to the preparation of a stable stock solution.

Materials:

• PLPC (powder or in chloroform)

• High-purity chloroform or ethanol

• Inert gas cylinder (Argon or Nitrogen) with tubing

• Glass vials with Teflon-lined caps

• Gas-tight syringes

Procedure:

• Receipt and Inspection: Upon receiving, immediately inspect the product. For powders, look for any signs of yellowing or clumping, which can indicate oxidation.

• Equilibration: Before opening, allow the container to warm to room temperature for at least 30 minutes. This prevents moisture from condensing on the cold lipid, which can accelerate hydrolysis and oxidation.[11]

• Inert Atmosphere: All manipulations should be performed under a gentle stream of inert gas.

  • Direct a stream of nitrogen or argon into the vial to displace oxygen before and after dispensing the lipid.[12]

• Dissolution (for powders):

  • If you received PLPC as a powder, dissolve it in a suitable high-purity organic solvent (e.g., chloroform, ethanol) to a final concentration of 10-20 mg/mL.

  • Ensure the lipid is fully dissolved to form a clear solution.

• Aliquoting and Storage:

  • Transfer the lipid solution into smaller glass vials with Teflon-lined caps. This minimizes the number of times the main stock is opened.

  • Before sealing, flush the headspace of each vial with inert gas.

  • Store the aliquots at -20°C. Do not store below -30°C , as this can cause some solvents to freeze and potentially destabilize the solution.[11]

Table 1: Recommended Storage Conditions for PLPC

Form of PLPC	Recommended Solvent	Storage Temperature	Key Considerations
Powder	Not recommended for long-term storage	≤ -16°C	Highly hygroscopic; absorbs moisture and oxidizes rapidly upon exposure to air. Should be dissolved in solvent immediately.[11]
Organic Solution	Chloroform or Ethanol	-20°C ± 4°C	Store in glass vials with Teflon-lined caps under an inert gas (Argon or Nitrogen).[11]
Aqueous Suspension (Liposomes)	Degassed Buffer (e.g., PBS)	4°C (Short-term)	Not recommended for long-term storage due to hydrolysis and oxidation. Prepare fresh for each experiment.[11][13]

Section 3: Troubleshooting Guide

Even with careful handling, issues can arise. This table addresses common experimental problems that may be linked to PLPC oxidation.

Observed Problem	Probable Cause (Oxidation-Related)	Recommended Solution & Validation Step
Inconsistent results in cell-based assays	Oxidized PLPC derivatives are triggering off-target biological responses (e.g., inflammation, toxicity).[5][7]	Solution: Prepare fresh liposomes or lipid complexes for each experiment using a new, unopened aliquot of PLPC. Incorporate an antioxidant like BHT into the lipid film.[14] Validation: Run a quality control check on your PLPC stock using UV-Vis spectroscopy to look for conjugated dienes at 234 nm.[15]
Low yield or instability of liposomes	Oxidized lipids can alter membrane packing and curvature, leading to poor liposome formation and stability.[4]	Solution: Use fresh, high-purity PLPC. Ensure all buffers are thoroughly degassed and work under an inert atmosphere during the entire preparation process.[12][13] Validation: Characterize liposome size and stability (e.g., via DLS) immediately after preparation and over time.
High background in fluorescence-based assays	Aldehyde byproducts of oxidation can be autofluorescent or can react with assay components, generating a high background signal.[8]	Solution: Use freshly prepared, purified liposomes. If possible, perform a buffer exchange step (e.g., size-exclusion chromatography) to remove any soluble oxidation byproducts. Validation: Measure the fluorescence of a "liposome-only" control (without your fluorescent probe) to quantify the background.
Unexpected peaks in LC-MS analysis	The mass spectrometer is detecting a variety of oxidized PLPC species (e.g., hydroperoxides, hydroxylated species, truncated chains).[6][16]	Solution: Review and tighten your entire lipid handling and sample preparation workflow. Ensure antioxidants are used if compatible with your analysis.[17] Validation: Analyze a fresh sample of PLPC standard to confirm its purity. Compare chromatograms of old vs. new samples to identify oxidation-related peaks.

Section 4: Quality Control: Detecting and Quantifying Oxidation

Regularly checking the purity of your PLPC is a cornerstone of good science. Here are two common methods for assessing oxidation.

Protocol 2: Rapid QC Check by UV-Vis Spectroscopy

This method provides a quick, qualitative assessment of primary oxidation by detecting the formation of conjugated dienes, which absorb light at approximately 234 nm.[10][15]

Procedure:

• Prepare Blank: Use the solvent you will dissolve your PLPC in (e.g., ethanol/water 9:1) as the blank.

• Prepare Sample: Prepare a 1 mg/mL solution of your PLPC sample in the same solvent.

• Measure Absorbance: Using a quartz cuvette, blank the spectrophotometer. Then, measure the absorbance spectrum of your PLPC sample from 200 nm to 300 nm.

• Analyze: A significant peak or shoulder appearing around 234 nm is indicative of conjugated diene formation and, therefore, oxidation.[10][15] A pure, unoxidized sample should have minimal absorbance at this wavelength.

LC-MS/MS: The Gold Standard for Quantification

For the most sensitive and specific analysis, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the preferred method. It can separate and identify specific oxidized phospholipid species.[16][18][19]

• Principle: LC separates the different lipid species in your sample. The mass spectrometer then identifies them based on their precise mass-to-charge ratio (m/z) and fragmentation patterns.

• Application: This technique allows for the precise quantification of specific oxidation products like PoxnoPC (1-palmitoyl-2-(9'-oxo-nonanoyl)-sn-glycero-3-phosphocholine) and LysoPC, providing a detailed picture of the sample's oxidative state.[20] Isotope dilution with labeled internal standards can be used for accurate quantification.[17][21]

Table 2: Comparison of Oxidation Detection Methods

Method	Principle	Pros	Cons
UV-Vis Spectroscopy	Detects conjugated dienes (~234 nm)	Fast, simple, readily available	Low sensitivity, only detects primary oxidation, not specific.[8][22]
Fluorescence Assays	Uses probes that react with oxidation products	High sensitivity	Can be prone to artifacts, indirect measurement.[8]
LC-MS/MS	Separates and identifies specific oxidized molecules by mass	High sensitivity and specificity, quantitative, identifies specific products.[16][19]	Requires specialized equipment and expertise, more time-consuming.

Section 5: Special Focus - Minimizing Oxidation During Liposome Preparation

Preparing liposomes involves several steps that can expose PLPC to oxidative stress. This section provides a detailed workflow and protocol to mitigate this risk.

Sources

• 1. Generation and Biological Activities of Oxidized Phospholipids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. creative-biostructure.com [creative-biostructure.com]
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• 4. mdpi.com [mdpi.com]
• 5. Protein Modification by Oxidized Phospholipids and Hydrolytically Released Lipid Electrophiles: Investigating Cellular Responses - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Oxidative Lipidomics Coming of Age: Advances in Analysis of Oxidized Phospholipids in Physiology and Pathology - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Low Concentrations of Oxidized Phospholipids Increase Stress Tolerance of Endothelial Cells [mdpi.com]
• 8. Analytical Methods for Lipid Oxidation and Antioxidant Capacity in Food Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Simple and Sensitive Method for the Quantitative Determination of Lipid Hydroperoxides by Liquid Chromatography/Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 21. LC-MS/MS Quantitation of Mercapturic Acid Conjugates of Lipid Peroxidation Products as Markers of Oxidative Stress - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Evaluation of lipid ultraviolet absorption as a parameter to measure lipid oxidation in dark chicken meat - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Strategies for Long-Term PLPC Liposome Stability

Welcome to the technical support guide for formulating and storing 1-palmitoyl-2-linoleoyl-sn-glycero-3-phosphocholine (PLPC) liposomes. This document provides in-depth troubleshooting advice, experimental protocols, and foundational knowledge to help you overcome common stability challenges. PLPC is a valuable phospholipid for creating biomimetic membranes, but the polyunsaturated linoleic acid at the sn-2 position makes it particularly susceptible to degradation. This guide is designed to help you mitigate these issues and ensure the long-term integrity of your formulations.

Core Concepts: The Root of PLPC Instability

Before diving into troubleshooting, it's crucial to understand the two primary pathways of PLPC degradation:

• Chemical Instability: This refers to the alteration of the phospholipid molecules themselves.

  • Oxidation: The bis-allylic hydrogens on the linoleoyl chain are highly susceptible to attack by reactive oxygen species (ROS). This initiates a free-radical chain reaction, leading to lipid peroxidation, which compromises membrane integrity, causes drug leakage, and generates cytotoxic byproducts.[1][]

  • Hydrolysis: The ester linkages at the sn-1 and sn-2 positions can be hydrolyzed, breaking down PLPC into free fatty acids and lysophospholipids.[3] Lysophospholipids act as detergents, which can solubilize the bilayer and cause catastrophic leakage of encapsulated contents.[3] This process is highly dependent on pH and temperature.[3][4]

• Physical Instability: This involves changes to the liposomal structure without altering the lipids chemically.

  • Aggregation & Fusion: Liposomes can clump together (aggregate) or merge to form larger vesicles (fuse). This changes the size distribution, which is a critical quality attribute, and can lead to precipitation and loss of encapsulated material.[]

  • Drug Leakage: The encapsulated drug can leak out of the liposome's aqueous core or lipid bilayer over time. This is often a consequence of chemical degradation or physical stress that increases membrane permeability.[][5]

Troubleshooting Guide & FAQs

This section addresses common problems encountered during PLPC liposome preparation and storage.

Part 1: Troubleshooting Chemical Instability

Question 1: My liposome suspension is showing signs of lipid peroxidation (e.g., increased absorbance at 234 nm, positive TBARS assay). How can I prevent this?

Underlying Cause: This is a classic sign of oxidation of the linoleoyl chain in PLPC.[1] The process is often initiated by trace metal ions (like Fe²⁺ or Cu²⁺) or exposure to oxygen and light.[6][7]

Solutions & Protocols:

• Incorporate a Lipophilic Antioxidant: The most effective strategy is to include an antioxidant that partitions into the lipid bilayer.

  • α-Tocopherol (Vitamin E): This is the gold standard. It acts as a free-radical scavenger, terminating the lipid peroxidation chain reaction.[8][9] It can be incorporated during the initial lipid film preparation.

  • Melatonin: Studies have shown melatonin to be effective in protecting PLPC liposomes against radical-induced oxidation.[1]

• Work Under an Inert Atmosphere: Oxygen is a key ingredient for oxidation.

  • Protocol: During the entire preparation process—from dissolving lipids to hydration and extrusion—use deoxygenated buffers (prepared by boiling and cooling under a stream of argon or nitrogen) and blanket all vessels with an inert gas.[10]

• Use High-Purity Reagents: Ensure your lipids, solvents, and buffer salts are of high purity and low in trace metal contaminants. Consider using chelating agents like EDTA (at low concentrations, ~0.1 mM) in your hydration buffer to sequester metal ions that can catalyze oxidation.

Table 1: Common Antioxidants for PLPC Liposome Stabilization

Antioxidant	Recommended Molar Ratio (Antioxidant:Lipid)	Mechanism of Action	Citation(s)
α-Tocopherol	0.5 - 2 mol%	Chain-breaking free radical scavenger within the lipid bilayer.	[8][9][11]
Butylated Hydroxytoluene (BHT)	0.1 - 1 mol%	Synthetic phenolic antioxidant that functions as a radical scavenger.	N/A

| Ascorbic Acid (Vitamin C) | Varies (used in aqueous phase) | Can regenerate α-tocopherol from its radical form, but can also act as a pro-oxidant in the presence of metal ions.[7][12] Use with caution. |[6][7][12] |

Diagram 1: Mechanism of Lipid Peroxidation and Antioxidant Action This diagram illustrates how α-tocopherol interrupts the chain reaction of lipid peroxidation initiated by a reactive oxygen species (ROS).

Caption: Oxidative damage cycle and its termination by α-tocopherol.

Question 2: My liposome formulation is unstable at neutral pH, and I'm seeing an increase in free fatty acids over time. What's happening?

Underlying Cause: This indicates hydrolysis of the ester bonds in the PLPC molecule.[3] This process is catalyzed by both acidic and basic conditions and is accelerated at higher temperatures.[3][4] The formation of lysophosphatidylcholine (lyso-PC) is particularly damaging as it acts as a detergent, disrupting the bilayer structure.[3]

Solutions & Protocols:

• Optimize pH and Buffer: The rate of hydrolysis is at its minimum around pH 6.5. Formulating in a buffer within the pH 6.5-7.4 range is critical for minimizing hydrolysis.[3][13]

  • Recommendation: Use buffers like HEPES or phosphate-buffered saline (PBS) adjusted to this pH range. Avoid highly acidic or alkaline conditions.[13][14]

• Control Temperature: Hydrolysis is a chemical reaction with a rate that is highly dependent on temperature.

  • Storage: Store liposome suspensions refrigerated at 2-8°C . Do not store at room temperature for extended periods. Freezing can be an option but requires cryoprotectants (see Question 4).

• Use Ether-Linked Lipids (for extreme stability): For applications requiring maximum stability against hydrolysis, consider replacing PLPC with a synthetic, saturated ether-linked phospholipid. These lipids lack the hydrolyzable ester bonds but are significantly more expensive and may have different biological properties.[3]

Part 2: Troubleshooting Physical Instability

Question 3: The average particle size of my liposomes is increasing over time, and the Polydispersity Index (PDI) is getting worse. Why is this happening?

Underlying Cause: Your liposomes are likely aggregating and/or fusing. This can be due to insufficient repulsive forces between vesicles or a membrane that is too fluid, allowing for merger upon collision.[][15] Formulations made from pure unsaturated phospholipids like PLPC can have low stability.[16]

Solutions & Protocols:

• Incorporate Cholesterol: This is the most critical step for improving the physical stability of PLPC liposomes. Cholesterol inserts itself into the lipid bilayer, increasing the packing density of the phospholipids and reducing the membrane's fluidity and permeability.[16][17][18] This mechanical stiffening of the bilayer limits the curvature, which can lead to a slight increase in initial size but dramatically improves stability against aggregation.[17][19]

  • Optimal Ratio: The optimal phospholipid-to-cholesterol ratio must be determined experimentally, but a good starting point is between 4:1 and 2:1 (molar ratio) . Studies have shown that increasing cholesterol content generally enhances stability.[18][19]

• Introduce Surface Charge: If your application allows, including a small percentage (5-10 mol%) of a charged lipid can create electrostatic repulsion between liposomes, preventing them from aggregating.

  • For negative charge: Use lipids like 1,2-dioleoyl-sn-glycero-3-phospho-(1'-rac-glycerol) (DOPG) or phosphatidylserine (PS).

  • For positive charge: Use lipids like 1,2-dioleoyl-3-trimethylammonium-propane (DOTAP).

Diagram 2: Stabilizing Effect of Cholesterol in a Bilayer This diagram shows how cholesterol molecules fit between phospholipid chains, increasing membrane order and reducing fluidity.

Caption: Recommended workflow for preparing and storing stabilized PLPC liposomes.

References

• Akbarzadeh, A., et al. (2021). Liposomes: Structure, Biomedical Applications, and Stability Parameters With Emphasis on Cholesterol. Frontiers in Nanotechnology. [Link]

• Pinchuk, I., et al. (1998). Peroxidation of liposomal palmitoyllinoleoylphosphatidylcholine (PLPC), effects of surface charge on the oxidizability and on the potency of antioxidants. Free Radical Biology and Medicine. [Link]

• Geczy, R., et al. (2023). Role of Cholesterol in Modifying the Physical and Stability Properties of Liposomes and In Vitro Release of VitaminB12. Molecules. [Link]

• Wang, G., et al. (2017). Effects of Micro-environmental pH of Liposome on Chemical Stability of Loaded Drug. Pharmaceutical Research. [Link]

• Briuglia, M.L., et al. (2015). Influence of cholesterol on liposome stability and on in vitro drug release. Drug Delivery and Translational Research. [Link]

• Taouzinet, L., et al. (2020). Alpha Tocopherol Loaded in Liposome: Preparation, Optimization, Characterization and Sperm Motility Protection. Drug Delivery Letters. [Link]

• Pinchuk, I., & Lichtenberg, D. (2002). Copper-induced peroxidation of liposomal palmitoyllinoleoylphosphatidylcholine (PLPC), effect of antioxidants and its dependence on the oxidative stress. Free Radical Research. [Link]

• Gharbavi, M., et al. (2022). The Effect of Cholesterol in the Liposome Bilayer on the Stabilization of Incorporated Retinol. Molecules. [Link]

• Omri, A., & Ravaoarinoro, M. (1994). Incorporation of alpha-tocopherol in liposomes promotes the retention of liposome-encapsulated glutathione in the rat lung. Journal of Pharmacy and Pharmacology. [Link]

• Pinchuk, I., & Lichtenberg, D. (2002). Copper-induced peroxidation of liposomal palmitoyllinoleoylphosphatidylcholine (PLPC), effect of antioxidants and its dependence on the oxidative stress. ResearchGate. [Link]

• Taouzinet, L., et al. (2020). Alpha Tocopherol Loaded in Liposome: Preparation, Optimization, Characterization and Sperm Motility Protection. ResearchGate. [Link]

• Crowe, L. M., & Crowe, J. H. (1984). Preservation of freeze-dried liposomes by trehalose. ResearchGate. [Link]

• Susa, F., et al. (2021). Enhancing the preservation of liposomes: The role of cryoprotectants, lipid formulations and freezing approaches. ResearchGate. [Link]

• Waters, R. E., et al. (1997). Liposomes containing alpha-tocopherol and ascorbate are protected from an external oxidant stress. Free Radical Research. [Link]

• Wang, G., et al. (2020). Improving the Stability of Liposomal Curcumin by Adjusting the Inner Aqueous Chamber pH of Liposomes. ACS Omega. [Link]

• Bonnefont-Rousselot, D., et al. (2000). Melatonin protects PLPC liposomes and LDL towards radical-induced oxidation. Life Sciences. [Link]

• Lee, J. H., et al. (2021). Alpha-Tocopherol-Loaded Liposomes Reduce High Glucose Induced Oxidative Stress in Schwann Cells: A Proof of Concept Study. Diabetes & Metabolism Journal. [Link]

• van Winden, E. C. A., & Crommelin, D. J. A. (1999). Effect of Freezing Rate on the Stability of Liposomes During Freeze-Drying and Rehydration. ResearchGate. [Link]

• Sułkowski, W. W., et al. (2005). The influence of temperature, cholesterol content and pH on liposome stability. Journal of Molecular Structure. [Link]

• Franzé, S., et al. (2008). Long-term stability of sterically stabilized liposomes by freezing and freeze-drying: Effects of cryoprotectants on structure. ResearchGate. [Link]

• Al-Jamal, R., & Grijpma, D. W. (2006). Stability of Liposomal Formulations in Physiological Conditions for Oral Drug Delivery. Journal of Liposome Research. [Link]

• Wang, G., et al. (2020). Improving the Stability of Liposomal Curcumin by Adjusting the Inner Aqueous Chamber pH of Liposomes. ACS Publications. [Link]

• Trucillo, P., & Campardelli, R. (2019). Lyophilization of Liposomal Formulations: Still Necessary, Still Challenging. AIR Unimi. [Link]

• Kašpárková, V., et al. (2022). Liposomes: preparation and characterization with a special focus on the application of capillary electrophoresis. Journal of Pharmaceutical and Biomedical Analysis. [Link]

• Jurado, A. S., et al. (2018). Liposomes as drug carriers and their characterization using different analytical methods. Journal of Physics: Conference Series. [Link]

• Caputo, D., et al. (2021). Tuning Liposome Stability in Biological Environments and Intracellular Drug Release Kinetics. International Journal of Molecular Sciences. [Link]

• Inside Therapeutics. (2023). LNP characterization guidelines: Size, PDI, Morphology. [Link]

• Montis, C., et al. (2023). Liposomes characterization for market approval as pharmaceutical products. Journal of Controlled Release. [Link]

• Li, J., et al. (2023). Liposome stability: multifactorial regulation and optimization strategies in in vivo delivery. Journal of Nanobiotechnology. [Link]

• Stremler, K. E., et al. (1989). Hydrolysis of phosphatidylcholine during LDL oxidation is mediated by platelet-activating factor acetylhydrolase. Journal of Lipid Research. [Link]

• Singh, S., & Singh, J. (2022). Strategies for stabilization and preservation of liposomes. ResearchGate. [Link]

• Foster, D. A., & Brown, H. A. (2021). Phospholipase D and Choline Metabolism. Biomolecules. [Link]

• Daraee, H., et al. (2022). Coating Materials to Increase the Stability of Liposomes. Molecules. [Link]

• Ruttanaporn, P., et al. (2021). Post-processing techniques for the improvement of liposome stability. Pharmaceutics. [Link]

• Ruttanaporn, P., et al. (2021). Post-Processing Techniques for the Improvement of Liposome Stability. Pharmaceutics. [Link]

Sources

• 1. Melatonin protects PLPC liposomes and LDL towards radical-induced oxidation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. encapsula.com [encapsula.com]
• 4. researchgate.net [researchgate.net]
• 5. Liposomes: preparation and characterization with a special focus on the application of capillary electrophoresis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Peroxidation of liposomal palmitoyllinoleoylphosphatidylcholine (PLPC), effects of surface charge on the oxidizability and on the potency of antioxidants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Copper-induced peroxidation of liposomal palmitoyllinoleoylphosphatidylcholine (PLPC), effect of antioxidants and its dependence on the oxidative stress - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. eurekaselect.com [eurekaselect.com]
• 9. Alpha-Tocopherol-Loaded Liposomes Reduce High Glucose Induced Oxidative Stress in Schwann Cells: A Proof of Concept Study [e-dmj.org]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. Incorporation of alpha-tocopherol in liposomes promotes the retention of liposome-encapsulated glutathione in the rat lung - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Liposomes containing alpha-tocopherol and ascorbate are protected from an external oxidant stress - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Effects of Micro-environmental pH of Liposome on Chemical Stability of Loaded Drug - PMC [pmc.ncbi.nlm.nih.gov]
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• 15. researchgate.net [researchgate.net]
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• 19. Role of Cholesterol in Modifying the Physical and Stability Properties of Liposomes and In Vitro Release of VitaminB12 [mdpi.com]

Technical Support Center: PLPC-Containing Mixed-Lipid Models

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for mixed-lipid models incorporating 1-palmolinyl-2-linoleoyl-sn-glycero-3-phosphocholine (PLPC). This guide is designed to provide you, the researcher, with the foundational knowledge and practical troubleshooting strategies to successfully formulate stable, homogeneous lipid systems and avoid the common pitfall of phase separation. Our goal is to empower you with the expertise to not only identify and solve issues but to understand the underlying physicochemical principles governing your model systems.

Section 1: Core Concepts & Frequently Asked Questions (FAQs)

This section addresses the most common questions regarding phase separation in lipid bilayers, providing a foundational understanding for the more detailed troubleshooting guides that follow.

Q1: What is lipid phase separation and why should I be concerned about it in my experiments?

A: Lipid phase separation is the process by which a uniformly mixed lipid bilayer de-mixes into distinct domains with different lipid compositions and physical properties.[1][2] Think of it like oil and water separating. In a lipid bilayer, this results in the coexistence of phases such as the liquid-disordered (Ld) phase, which is fluid and disordered, and the liquid-ordered (Lo) or solid-ordered (So; also known as gel phase) phases, which are more tightly packed and rigid.[1]

You should be concerned because unintended phase separation can lead to:

• Irreproducible Results: The heterogeneous nature of phase-separated vesicles means that drug partitioning, protein binding, and membrane fusion events can vary significantly between batches and even within the same sample.

• Physical Instability: Phase-separated vesicles can be less stable, prone to aggregation, fusion, or leakage, compromising the integrity of your experimental setup.

Q2: What makes PLPC susceptible to phase separation when mixed with other lipids?

A: The tendency of PLPC to phase separate is rooted in its molecular structure and how it interacts with other lipids. PLPC has a saturated palmitic acid chain and an unsaturated linoleic acid chain. This kinked structure due to the double bonds in the linoleic chain disrupts tight packing.[4] When mixed with lipids that prefer a more ordered state, such as long-chain saturated lipids (e.g., DPPC, DSPC) or sphingomyelin, the difference in packing preferences can drive phase separation.[1][5] Cholesterol is a key player; it can promote the formation of a liquid-ordered (Lo) phase with saturated lipids, further encouraging the separation from the Ld phase favored by PLPC.[6][7][8]

Q3: I'm observing visible cloudiness or precipitation in my liposome preparation. Is this phase separation?

A: While it can be a sign of phase separation, especially into large gel-phase domains, cloudiness is more often an indicator of other issues such as:

• Poor Hydration: The lipid film may not have been fully hydrated, leaving large, aggregated lipid structures.

• Incorrect Temperature: Hydrating below the main phase transition temperature (Tm) of the highest-Tm lipid in your mixture can result in incomplete vesicle formation.[9]

• Vesicle Fusion and Aggregation: This can be caused by improper buffer conditions (e.g., ionic strength) or simply a formulation that is inherently unstable.

True phase separation into Ld and Lo domains often occurs on a microscopic or nanoscopic scale and may not be visible to the naked eye.[10]

Q4: What are the primary factors I need to control to prevent phase separation?

A: The key factors are:

• Lipid Composition: The choice of lipids and their molar ratios is the most critical factor. Mismatches in chain length, saturation, and headgroup chemistry can drive separation.[2][11]

• Temperature: Temperature directly influences lipid mobility and phase state. Experiments should be conducted at a temperature that promotes a single, uniform liquid phase for your specific mixture.[12][13]

• Cholesterol Concentration: Cholesterol is a master regulator of membrane fluidity and order.[4][7] Its concentration can either promote or suppress phase separation depending on the other lipids present.[6][14]

• Hydration and Preparation Technique: The method used to prepare your vesicles (e.g., extrusion, sonication) and the conditions during hydration (temperature, time, agitation) are crucial for achieving a homogeneous system.[9][15]

Section 2: Troubleshooting Guide - Diagnosis and Mitigation

This section provides a systematic approach to diagnosing and resolving phase separation issues.

Problem: My experimental results are inconsistent, and I suspect nanoscale phase separation. How can I confirm this?

A: Confirming nanoscale phase separation requires specialized techniques as it's not visible by standard light microscopy.

Diagnostic Workflow:

• Fluorescence Resonance Energy Transfer (FRET): This is a powerful technique to detect phase separation at the nanoscale.[16]

  • Principle: Use a donor and acceptor fluorescent probe pair where one probe preferentially partitions into ordered domains and the other into disordered domains. A decrease in FRET efficiency compared to a homogeneous control indicates that the probes are being segregated into separate domains, thus confirming phase separation.[16]

• Fluorescence Quenching Assays: Similar to FRET, this method can detect compositionally distinct domains on the nanometer scale.[16][17]

• Differential Scanning Calorimetry (DSC): DSC can reveal the phase transition temperatures of your lipid mixture. Sharp, distinct transition peaks may indicate the melting of separate phase domains, whereas a single, broad transition is more indicative of a well-mixed system.

• Advanced Microscopy: Techniques like cryo-electron microscopy (cryo-EM) are now being used to directly visualize thickness differences between Lo and Ld domains in vesicles.[18]

Troubleshooting Logic Diagram

The following diagram outlines a logical workflow for diagnosing and addressing potential phase separation in your PLPC-containing lipid model.

Caption: Troubleshooting workflow for phase separation.

Section 3: Protocols for Homogeneous Mixed-Lipid Systems

Adherence to a robust preparation protocol is the first line of defense against phase separation.

Protocol 1: Preparation of Homogeneous LUVs by Extrusion

This protocol is designed to produce Large Unilamellar Vesicles (LUVs) with a uniform size distribution and lipid composition.

Materials:

• PLPC and other lipids (e.g., DPPC, Cholesterol, Sphingomyelin) in chloroform

• Glass round-bottom flask

• Rotary evaporator

• High-vacuum pump

• Hydration buffer (e.g., PBS, HEPES)

• Mini-extruder apparatus

• Polycarbonate membranes (e.g., 100 nm pore size)

• Water bath or heating block

Methodology:

• Lipid Mixing: In a clean round-bottom flask, combine the desired lipids in chloroform at the correct molar ratios. Ensure a clear, single-phase solution.[19]

  • Expert Insight: A homogeneous mixture in the organic solvent is a prerequisite for a homogeneous bilayer. If lipids won't fully dissolve, a small amount of methanol can be added.

• Solvent Evaporation: Remove the chloroform using a rotary evaporator to create a thin lipid film on the wall of the flask. This increases the surface area for hydration.

• High-Vacuum Drying: Place the flask on a high-vacuum pump for at least 2-4 hours (or overnight) to remove any residual solvent. Residual chloroform can alter membrane properties and promote instability.

• Hydration:

  • Warm the hydration buffer to a temperature at least 10°C above the main phase transition temperature (Tm) of the highest-Tm lipid in your mixture. A list of common lipid transition temperatures is available from suppliers like Avanti Polar Lipids.[20]

  • Add the warmed buffer to the flask and agitate vigorously (e.g., vortexing) until the lipid film is fully suspended. This will create multilamellar vesicles (MLVs).[9][19]

  • Expert Insight: Allowing the MLV suspension to hydrate for 30-60 minutes above the Tm with occasional vortexing ensures complete swelling of the lipid bilayers.[19]

• Freeze-Thaw Cycles (Optional but Recommended): To improve lamellarity and encapsulation efficiency, subject the MLV suspension to 5-10 freeze-thaw cycles. This involves alternately freezing the sample in liquid nitrogen and thawing it in a warm water bath.[15] This helps to break up multilamellar structures.

• Extrusion:

  • Assemble the mini-extruder with the desired polycarbonate membrane (e.g., 100 nm), ensuring no air bubbles are trapped.

  • Heat the extruder block to the same temperature used for hydration (>Tm).

  • Pass the MLV suspension through the membrane 11 to 21 times. An odd number of passes ensures the final sample is extruded through the membrane. This mechanical process forces the lipids into unilamellar vesicles of a defined size.[9][15]

• Storage: Store the final LUV suspension at 4°C. For long-term stability, it is best to use them within a few days. Note that some formulations may be stable for longer.[21]

Section 4: Data Interpretation & Advanced Considerations

Phase Behavior of Common PLPC-Containing Mixtures

The following table summarizes the expected phase behavior of binary and ternary mixtures containing PLPC. This should serve as a starting point for designing your model system.

Mixture Composition (Molar Ratio)	Expected Phase(s) at Room Temp. (~23°C)	Key Considerations & Notes
PLPC / DPPC	Ld + So (Gel)	High mismatch in Tm leads to macroscopic phase separation. Avoid this mixture unless phase separation is the goal.[11]
PLPC / Cholesterol	Ld	Cholesterol incorporates into the PLPC bilayer, increasing order but generally not inducing phase separation in a binary mixture.
PLPC / Sphingomyelin	Ld + So (Gel)	Similar to DPPC, the high Tm of sphingomyelin promotes phase separation.
PLPC / DPPC / Cholesterol	Ld + Lo	This is a classic "raft-forming" mixture.[1] The composition will determine the proportion and size of the domains. At 37°C, the system may become more miscible.[5][22]
PLPC / Sphingomyelin / Cholesterol	Ld + Lo	Another canonical raft mixture. The phase boundaries are well-studied and can be used to precisely control domain formation.[3][22][23]

Note: Ld = liquid-disordered; Lo = liquid-ordered; So = solid-ordered (gel). Phase behavior is highly dependent on the exact molar ratios and temperature.

References

• Slotte, J. P. (2016). The importance of cholesterol and sphingolipids in the formation of functional lipid rafts in biomembranes. Biochimica et Biophysica Acta (BBA) - Biomembranes, 1858(7), 1644-1649.
• Heberle, F. A., & Feigenson, G. W. (2011). Phase separation in lipid membranes. Cold Spring Harbor Perspectives in Biology, 3(4), a004630.

• Avanti Polar Lipids. (n.d.). Preparation of Liposomes. Stratech. Retrieved from [Link]

• Jia, L., et al. (2014). Oxidized Phosphatidylcholines Promote Phase Separation of Cholesterol-Sphingomyelin Domains. Biophysical Journal, 107(7), 1636-1647.
• Crane, J. M., & Tamm, L. K. (2004). Role of cholesterol in the formation and nature of lipid rafts in planar and vesicular model membranes. Biophysical Journal, 86(5), 2965-2979.
• Loura, L. M. S., & Prieto, M. (2011). FRET in the study of lipid domains in model membranes. Journal of Fluorescence, 21(4), 1189-1205.

• Pantelopulos, G. A. (2017). How to Determine When a Lipid Bilayer is Phase Separated. Retrieved from [Link]

• McConnell, H. M., & Vrljic, M. (2003). Liquid-liquid immiscibility in membranes. Annual Review of Biophysics and Biomolecular Structure, 32, 469-492.
• Feigenson, G. W. (2009). Phase separation in lipid membranes. Biochimica et Biophysica Acta (BBA) - Biomembranes, 1788(1), 47-52.
• Keller, S. L. (2013). Sterol–lipids enable large-scale, liquid–liquid phase separation in bilayer membranes of only two components. PNAS, 110(33), 13329-13330.
• Gao, T., et al. (2021). A Simple and Straightforward Approach for Generating Small, Stable, Homogeneous, Unilamellar 1-Palmitoyl 2-Oleoyl Phosphatidylcholine (POPC) Bilayer Vesicles. Bio-protocol, 11(24), e4261.

• Avanti Polar Lipids. (n.d.). Preparation of Multilamellar Vesicles (MLVs). Retrieved from [Link]

• Katsaras, J. (2019). Phase Separation in Biological Membranes: Theory and Experiment. Shull Wollan Center. Retrieved from [Link]

• Conboy, J. C., et al. (2009). Phase Behavior of Planar Supported Lipid Membranes Composed of Cholesterol and 1,2-Distearoyl-sn-Glycerol-3-Phosphocholine Examined by Sum-Frequency Vibrational Spectroscopy.

• University of California, Davis. (n.d.). Summary of Methods to Prepare Lipid Vesicles. Retrieved from [Link]

• Sezgin, E. (2021). How Does Liquid-Liquid Phase Separation in Model Membranes Reflect Cell Membrane Heterogeneity? Membranes, 11(10), 759.
• Heberle, F. A., et al. (2016). Phase diagram of a polyunsaturated lipid mixture: brain sphingomyelin/1-stearoyl-2-docosahexaenoyl-sn-glycero-3-phosphocholine/cholesterol. Biochimica et Biophysica Acta (BBA) - Biomembranes, 1858(1), 153-161.
• Hsueh, Y. W., et al. (2005). Dynamic Molecular Structure and Phase Diagram of DPPC-Cholesterol Binary Mixtures: A 2D-ELDOR Study. The Journal of Physical Chemistry B, 109(38), 18159-18170.

• Wikipedia. (n.d.). Lipid bilayer phase behavior. Retrieved from [Link]

• Bleecker, J. V., et al. (2024). Cryo-EM images of phase separated lipid bilayer vesicles analyzed with a machine learning approach. bioRxiv.

• ResearchGate. (2025). Oxidized Phosphatidylcholines Promote Phase Separation of Cholesterol-Sphingomyelin Domains. Retrieved from [Link]

• Semantic Scholar. (n.d.). Fluorescence methods to detect phase boundaries in lipid bilayer mixtures. Retrieved from [Link]

• Marrink, S. J., de Vries, A. H., & Mark, A. E. (2007). Phase and mixing behavior in two-component lipid bilayers: a molecular dynamics study in DLPC/DSPC mixtures. The Journal of Physical Chemistry B, 111(34), 10248-10257.
• St. Clair, J. R., et al. (2017). Sterol–lipids enable large-scale, liquid–liquid phase separation in bilayer membranes of only two components. PNAS, 114(32), 8568-8573.
• de Almeida, R. F., et al. (2003). Sphingomyelin/phosphatidylcholine/cholesterol phase diagram: boundaries and composition of lipid rafts. Biophysical Journal, 85(4), 2406-2416.
• Ingrole, A. U., & Stanciulescu, I. (2020). Lipid Phase Separation in Vesicles Enhances TRAIL-Mediated Cytotoxicity.
• Ashley, C. E., et al. (2017). Tuning Targeted Liposome Avidity to Cells via Lipid Phase Separation. ACS Central Science, 3(2), 127-135.
• de Almeida, R. F., et al. (2003). Sphingomyelin/Phosphatidylcholine/Cholesterol Phase Diagram: Boundaries and Composition of Lipid Rafts. Biophysical Journal, 85(4), 2406-2416.
• Giménez-Andrés, M., et al. (2021). Exceptional stability of a perilipin on lipid droplets depends on its polar residues, suggesting multimeric assembly. eLife, 10, e68453.
• Gai, W., et al. (2022). Nucleation and Growth of Blue Phase 3D Cubic Structure Under Continuously Changing Curved Boundary Conditions.
• Nagl, V., et al. (2020). Application of Lipid Class Ratios for Sample Stability Monitoring—Evaluation of Murine Tissue Homogenates and SDS as a Stabilizer. Metabolites, 10(11), 449.

• Avanti Polar Lipids. (n.d.). Phase Transition Temperatures for Glycerophospholipids. Retrieved from [Link]

• ResearchGate. (2025). (PDF) Phospholipase A2-Induced Remodeling Processes on Liquid-Ordered/Liquid-Disordered Membranes Containing Docosahexaenoic or Oleic Acid: A Comparison Study. Retrieved from [Link]

• Garcia, A. A., & Le, T. (2012). Lipid Asymmetry in DLPC/DSPC-Supported Lipid Bilayers: A Combined AFM and Fluorescence Microscopy Study. Langmuir, 28(37), 13381-13388.
• Wheeler, J. J., et al. (1998). Stabilized plasmid-lipid particles: a systemic gene therapy vector. Gene Therapy, 5(10), 1336-1343.

• ResearchGate. (n.d.). Glass transition temperatures of neat PCL and the PCL/(PC/MWCNT).... Retrieved from [Link]

• Chemistry For Everyone. (2025). How Do Plasticizers Affect Glass Transition Temperature?. YouTube. Retrieved from [Link]

• ResearchGate. (n.d.). a) -(c) Temperature dependence of the PL peaks and PR transitions.... Retrieved from [Link]

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Technical Support Center: Optimizing LC-MS/MS for PLPC Detection

Welcome to the technical support center for the optimization of Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) parameters for the detection of Palmitoyl-linoleoyl-phosphatidylcholine (PLPC). This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into common challenges and their solutions. The information is presented in a practical question-and-answer format to directly address issues you may encounter during your experiments.

Section 1: Frequently Asked Questions (FAQs) - The Fundamentals of PLPC Analysis

This section addresses foundational questions regarding the setup of an LC-MS/MS method for PLPC.

Q1: What is the optimal ionization mode for PLPC detection and why?

A1: For phosphatidylcholines (PCs) like PLPC, positive ion mode Electrospray Ionization (ESI) is generally preferred. This is because the quaternary amine of the choline headgroup readily accepts a proton, forming a stable [M+H]⁺ ion.[1][2] This mode typically provides the highest sensitivity and a consistent, easily identifiable precursor ion. While negative ion mode can be used, it often results in lower sensitivity for PCs compared to other phospholipid classes like phosphatidylethanolamines (PE) or phosphatidylserines (PS).

Q2: What are the most common adducts I should look for when analyzing PLPC in positive ion mode?

A2: In positive ion mode ESI, besides the primary protonated molecule [M+H]⁺, you are likely to observe sodium [M+Na]⁺ and potassium [M+K]⁺ adducts, especially when dealing with biological matrices or using glassware that has not been properly acid-washed.[3][4] While the presence of multiple adducts can complicate spectra, they can also serve as confirmation of your analyte's molecular weight.

Ion Type	Mass Shift (from neutral mass)	Common Causes
Protonated [M+H]⁺	+1.007 Da	Acidic mobile phase
Sodiated [M+Na]⁺	+22.990 Da	Contamination from glassware, buffers, or biological salts
Potassiated [M+K]⁺	+39.098 Da	Contamination from glassware, buffers, or biological salts

Q3: What are the characteristic fragment ions of PLPC in MS/MS analysis?

A3: The most characteristic and abundant fragment ion for all phosphatidylcholines, including PLPC, in positive ion mode MS/MS is the phosphocholine headgroup fragment at m/z 184.1 . This fragment is generated through a specific rearrangement and cleavage mechanism. Monitoring the transition from the precursor ion (e.g., [PLPC+H]⁺) to m/z 184.1 is the basis of most quantitative PC analyses. In negative ion mode, you would typically observe fragments corresponding to the fatty acid carboxylate anions (palmitate [M-H]⁻ at m/z 255.2 and linoleate [M-H]⁻ at m/z 279.2).[5]

Section 2: Troubleshooting Guide - Navigating Common Experimental Hurdles

This section provides solutions to specific problems that may arise during your PLPC analysis.

Q4: I am observing poor peak shape and inconsistent retention times for my PLPC standard. What could be the cause?

A4: Poor peak shape and retention time shifts for PLPC are often related to chromatographic conditions. Here are the primary causes and solutions:

• Inappropriate Column Chemistry: Phospholipids are best separated using a C18 or C8 reversed-phase column.[6] Ensure your column is suitable for lipid analysis.

• Mobile Phase Mismatch: The composition of your mobile phase is critical. A gradient elution using solvents like methanol, acetonitrile, and water with additives is common.[3] Ensure your mobile phase is properly mixed and degassed.

• Sample Overload: Injecting too much sample can lead to broad, tailing peaks. Try diluting your sample.

• Column Contamination: Lipids can accumulate on the column, affecting performance. Implement a column wash step with a strong, non-polar solvent like isopropanol between sample sets.

Q5: My PLPC signal is low and I suspect ion suppression from my biological matrix. How can I confirm and mitigate this?

A5: Ion suppression is a common challenge in LC-MS/MS analysis of complex samples, where co-eluting matrix components interfere with the ionization of the analyte.[7][8]

Confirmation of Matrix Effects:

• Post-Column Infusion: Continuously infuse a standard solution of PLPC into the MS source while injecting an extracted blank matrix sample onto the LC column. A dip in the PLPC signal at the expected retention time indicates ion suppression.

• Post-Extraction Spike: Compare the peak area of PLPC in a neat solution to the peak area of PLPC spiked into an extracted blank matrix. A significantly lower peak area in the matrix sample confirms suppression.[9]

Mitigation Strategies:

• Improve Sample Preparation: Employ a more rigorous extraction method like solid-phase extraction (SPE) to remove interfering phospholipids and salts. Protein precipitation alone is often insufficient for removing all matrix components.[7]

• Optimize Chromatography: Adjust your LC gradient to better separate PLPC from the region where most matrix components elute. A shallower gradient can improve resolution.[9]

• Use an Internal Standard: A stable isotope-labeled internal standard (e.g., PLPC-d9) is the most effective way to compensate for matrix effects, as it will be affected in the same way as the endogenous analyte.

Q6: I am seeing a peak at the same m/z as PLPC, but I'm not sure if it's an isomer or an isobaric interference. How can I differentiate them?

A6: Differentiating between isomers and isobaric interferences is crucial for accurate quantification.

• Isomers: PLPC has positional isomers (e.g., Linoleoyl-palmitoyl-phosphatidylcholine, LPPC). These can often be separated chromatographically using high-resolution analytical columns and optimized gradients.[5][10] If you can achieve chromatographic separation, you can quantify each isomer individually.

• Isobaric Interferences: These are different molecules with the same nominal mass as PLPC. High-resolution mass spectrometry can often distinguish these based on their exact mass. If you are using a triple quadrupole instrument, you will need to rely on unique fragment ions. While the m/z 184.1 fragment is common to all PCs, other, less intense fragments may be unique to PLPC. Careful selection of a secondary, qualifying MRM transition can help to confirm identity. It is also possible that a metabolite of another compound in your sample has the same precursor and product ion masses as PLPC.[11] In such cases, chromatographic separation is essential.

Section 3: Experimental Protocols and Workflows

This section provides detailed, step-by-step methodologies for key experiments.

Protocol 1: MRM Method Development for PLPC

This protocol outlines the steps for developing a robust Multiple Reaction Monitoring (MRM) method for PLPC quantification.

Objective: To identify the optimal precursor-product ion transitions and collision energies for sensitive and specific detection of PLPC.

Materials:

• PLPC analytical standard

• LC-MS/MS system (Triple Quadrupole)

• Mobile phase solvents (e.g., Methanol, Water, Acetonitrile with 0.1% formic acid)

Procedure:

• Direct Infusion and Precursor Ion Identification:

  • Prepare a 1 µg/mL solution of the PLPC standard in the initial mobile phase.

  • Infuse the solution directly into the mass spectrometer at a low flow rate (e.g., 10 µL/min).

  • Acquire a full scan mass spectrum in positive ion mode to identify the [M+H]⁺, [M+Na]⁺, and [M+K]⁺ ions. The protonated molecule is typically used as the precursor for quantification.

• Product Ion Scan and Fragment Identification:

  • Set the mass spectrometer to perform a product ion scan of the selected precursor ion (e.g., [PLPC+H]⁺).

  • Vary the collision energy (CE) over a range (e.g., 10-50 eV) to observe the fragmentation pattern.

  • Identify the most intense and stable fragment ion, which for PLPC will be the phosphocholine headgroup at m/z 184.1.[5]

• Collision Energy Optimization:

  • Set up an MRM transition using the selected precursor and the m/z 184.1 product ion.

  • Perform multiple injections of the PLPC standard while systematically varying the collision energy for this transition.

  • Plot the peak area against the collision energy to determine the optimal CE that yields the highest signal intensity.[12][13]

• Selection of a Qualifier Transition:

  • From the product ion scan, select a second, less intense but still specific, fragment ion to serve as a qualifier. This adds confidence to your identification.

  • Optimize the collision energy for this second MRM transition in the same manner as the primary transition.

Workflow Visualization

Caption: Workflow for MRM method development for PLPC.

Section 4: Advanced Topics and Best Practices

This section delves into more complex aspects of PLPC analysis.

Q7: How does the choice of mobile phase additives affect PLPC ionization?

A7: Mobile phase additives play a significant role in promoting efficient ionization.

• Acids (e.g., Formic Acid, Acetic Acid): Adding a small amount (0.1%) of a weak acid to the mobile phase provides a source of protons, which enhances the formation of the [M+H]⁺ ion in positive mode.[1]

• Ammonium Salts (e.g., Ammonium Formate, Ammonium Acetate): These salts can help to improve peak shape and can also lead to the formation of ammonium adducts [M+NH₄]⁺. While not typically the primary ion for quantification, their presence can be used for confirmation.

Q8: What are the key considerations for chromatographic separation of PLPC from its isomers?

A8: The separation of PLPC (16:0/18:2) from its sn-positional isomer (18:2/16:0) is challenging but can be achieved with careful chromatographic optimization.

• High-Efficiency Columns: Use a column with a smaller particle size (e.g., sub-2 µm) to maximize peak efficiency.[5][10]

• Shallow Gradient: A slow, shallow elution gradient will provide the best chance of resolving these closely eluting compounds.

• Temperature Control: Maintaining a consistent and optimized column temperature can improve peak shape and reproducibility.

Logical Relationship Diagram

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• 5. (CO2)n+, (H2O)n+, and (H2O)n+ (CO2) gas cluster ion beam secondary ion mass spectrometry: analysis of lipid extracts, cells, and Alzheimer’s model mouse brain tissue - PMC [pmc.ncbi.nlm.nih.gov]
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Technical Support Center: Troubleshooting Poor Cell Viability in PLPC-Treated Cultures

Welcome to the technical support center for researchers utilizing 1-palmitoyl-2-linoleoyl-sn-glycero-3-phosphocholine (PLPC) in cell culture. This guide is designed for researchers, scientists, and drug development professionals to address specific challenges encountered during experiments, particularly focusing on troubleshooting poor or inconsistent cell viability. Here, we synthesize technical accuracy with field-proven insights to help you navigate the complexities of PLPC-induced ferroptosis.

Part 1: Foundational FAQs

This section addresses the fundamental concepts and handling procedures crucial for successful experimentation with PLPC.

Q1: What is PLPC and what is its primary mechanism of inducing cell death?

A1: 1-palmitoyl-2-linoleoyl-sn-glycero-3-phosphocholine (PLPC) is a common phospholipid found in cellular membranes. Its significance in cell viability studies stems from its polyunsaturated fatty acid (PUFA) tail (linoleic acid), which is highly susceptible to oxidation.[1] When oxidized, PLPC and similar phospholipids become lipid hydroperoxides (PLOOH), which are potent signaling molecules and key executioners of a specific form of regulated cell death called ferroptosis .[2][3]

Ferroptosis is an iron-dependent process driven by the massive accumulation of lipid peroxides, leading to membrane damage and cell death.[4] This pathway is distinct from other cell death mechanisms like apoptosis and is characterized by specific biochemical hallmarks, including the depletion of glutathione (GSH) and the inactivation of the antioxidant enzyme Glutathione Peroxidase 4 (GPX4).[5][6] In experimental settings, introducing oxidized PLPC (or inducing its oxidation in situ) can trigger this cascade, making it a valuable tool for studying ferroptosis in various disease models, including neurodegeneration, cancer, and ischemia-reperfusion injury.[2][7]

Caption: PLPC-induced ferroptosis signaling pathway.

Q2: How should I prepare, handle, and store PLPC to ensure experimental consistency?

A2: Proper handling of PLPC is critical, as its amphipathic nature makes it challenging to dissolve in aqueous solutions, and its PUFA content makes it prone to premature oxidation.[8][9]

• Stock Solution Preparation: PLPC is poorly soluble in water.[8] It is best to first dissolve it in an organic solvent. Common choices include chloroform/methanol mixtures or ethanol.[8] A standard method is the "Lipid Film Hydration" technique.

  • Dissolve PLPC in an organic solvent in a glass tube.

  • Evaporate the solvent under a gentle stream of inert gas (nitrogen or argon) to form a thin, uniform lipid film.

  • Resuspend the film in your desired aqueous buffer (e.g., PBS or cell culture medium) by vortexing or sonicating. Gentle warming to 37°C can aid dissolution.[8]

• Storage: To prevent degradation and auto-oxidation, store the solid compound and organic stock solutions at -20°C or -80°C under an inert atmosphere (argon or nitrogen).[8][9] Aqueous solutions are less stable and should be prepared fresh for each experiment.[8] Avoid repeated freeze-thaw cycles by preparing single-use aliquots.[10]

• Critical Micelle Concentration (CMC): PLPC is a lysophospholipid that can form micelles at high concentrations. Working above the CMC can lead to non-specific detergent-like effects on cell membranes, causing cytotoxicity that is not mechanistically related to ferroptosis.[10] The CMC can vary based on buffer conditions, but it is crucial to be aware of this property and, if possible, work below the CMC or validate that the observed effects are specific.[10]

Q3: What are the definitive hallmarks I should measure to confirm PLPC is successfully inducing ferroptosis?

A3: Observing cell death is not enough; you must confirm that the mechanism is indeed ferroptosis. The key hallmarks to measure are:

• Increased Lipid Peroxidation: This is the central feature of ferroptosis.[11] It can be detected using fluorescent probes like C11-BODIPY 581/591 or by measuring downstream byproducts like malondialdehyde (MDA).[6][12]

• Depletion of Glutathione (GSH): GSH is a critical antioxidant and a cofactor for GPX4. Its depletion is a common event in ferroptosis.[11]

• Loss of GPX4 Activity: As the key enzyme that neutralizes lipid peroxides, a decrease in GPX4 activity is a strong indicator of ferroptosis.[12]

• Iron-Dependence: The cell death should be preventable by co-treatment with iron chelators like Deferoxamine (DFO).[11]

• Rescue by Ferroptosis-Specific Inhibitors: The cell death must be rescued by specific inhibitors like ferrostatin-1 or liproxstatin-1, which are radical-trapping antioxidants.[6][11]

Part 2: Core Troubleshooting Guide

This section provides a systematic approach to resolving common issues encountered during PLPC experiments.

Caption: General troubleshooting workflow for PLPC experiments.

Problem Area: Inconsistent or No Cell Death Observed

Q: My PLPC treatment isn't causing the expected decrease in cell viability. What are the likely causes?

A: This is a common issue that can often be traced back to one of four areas: the compound itself, the experimental protocol, the cell line, or the culture medium.

• Potential Cause 1: Sub-optimal PLPC Concentration or Integrity

  • Explanation: The effective concentration of oxidized phospholipids can vary significantly between cell lines.[11][13] You may be using a sub-optimal dose. Furthermore, if the PLPC was not sufficiently oxidized prior to or during the experiment, it will not be potent enough to induce ferroptosis.

  • Solution: Perform a Dose-Response Experiment. Test a wide range of PLPC concentrations (e.g., 10 µM to 100 µM) to determine the optimal dose for your specific cell line and experimental conditions.[13] Always include a positive control (e.g., RSL3 or Erastin) to ensure the ferroptosis machinery in your cells is functional.[6]

• Potential Cause 2: Flaws in the Experimental Protocol

  • Explanation: Incubation time and cell seeding density are critical parameters. The effects of PLPC can be time-dependent, and if cells are too dense, they may exhibit contact inhibition or altered metabolism, affecting their sensitivity.[13][14]

  • Solution: Optimize Incubation Time and Cell Density.

    • Time-Course Experiment: Using the optimal concentration determined from your dose-response, treat cells and measure viability at several time points (e.g., 4, 12, 24, and 48 hours) to find the ideal treatment duration.[13]

    • Standardize Seeding Density: Ensure you use a consistent, low-passage number of cells and a standardized seeding protocol for every experiment to minimize variability.[10][14]

• Potential Cause 3: Cell Line Resistance

  • Explanation: Some cell lines are intrinsically resistant to ferroptosis. This can be due to high basal expression of antioxidant proteins (like GPX4), low intracellular iron levels, or a different membrane lipid composition that is less prone to peroxidation.[15]

  • Solution: Test a Panel of Cell Lines and Assess Basal Antioxidant Levels. If you suspect resistance, try your experiment on a different, well-characterized ferroptosis-sensitive cell line. You can also measure the basal levels of GPX4 and GSH in your cell line to assess its intrinsic antioxidant capacity.

• Potential Cause 4: Interference from Culture Medium

  • Explanation: Standard cell culture media, particularly the Fetal Bovine Serum (FBS), contain antioxidants (like vitamin E) and iron-binding proteins that can interfere with the induction of lipid peroxidation and ferroptosis.[12]

  • Solution: Use Serum-Free or Reduced-Serum Medium. Consider performing the PLPC treatment in a serum-free or reduced-serum medium to eliminate confounding variables. If this is not possible due to cell health, ensure the same batch and concentration of FBS is used across all comparative experiments.

Problem Area: Confirming Ferroptosis as the Mechanism of Death

Q: I see cell death with PLPC, but how can I be certain it's ferroptosis and not apoptosis or another cell death pathway?

A: This is a critical validation step. General cytotoxicity assays (like MTT or LDH release) only tell you that cells are dying, not how.[16] To prove the mechanism is ferroptosis, you must demonstrate its key dependencies and biochemical signatures.

• Solution 1: Perform Rescue Experiments

  • Explanation: If the cell death is truly ferroptosis, it should be preventable by agents that specifically block the ferroptotic pathway.

  • Experimental Approach: Co-treat your cells with PLPC and a specific inhibitor. A successful rescue (i.e., restored cell viability) is strong evidence for ferroptosis.

    • Ferroptosis Inhibitors: Use ferrostatin-1 (1-2 µM) or liproxstatin-1 (100-200 nM) to block lipid peroxidation.[11]

    • Iron Chelator: Use deferoxamine (DFO) (50-100 µM) to confirm the iron-dependency of the process.[11]

    • Negative Control: Include an inhibitor of a different pathway, such as the apoptosis inhibitor Z-VAD-FMK, which should not rescue the cells from PLPC-induced death.[16]

Reagent	Class	Typical Working Concentration	Mechanism of Action
Ferrostatin-1	Ferroptosis Inhibitor	1 - 5 µM	Radical-trapping antioxidant; prevents lipid peroxidation.[6]
Liproxstatin-1	Ferroptosis Inhibitor	50 - 200 nM	Radical-trapping antioxidant; prevents lipid peroxidation.[11]
Deferoxamine (DFO)	Iron Chelator	50 - 100 µM	Binds free iron, preventing its participation in Fenton chemistry that drives lipid peroxidation.[11]
Z-VAD-FMK	Pan-Caspase Inhibitor	20 - 50 µM	Blocks apoptosis; should not rescue ferroptotic cell death.[16]

• Solution 2: Measure Key Ferroptotic Markers

  • Explanation: Directly measuring the biochemical hallmarks of ferroptosis provides definitive proof of the mechanism.

  • Experimental Approach: Treat cells with PLPC and measure the following endpoints at a time point just before widespread cell death occurs.

    • Lipid ROS: Use a fluorescent probe like C11-BODIPY 581/591 or Liperfluo and analyze via flow cytometry or fluorescence microscopy.[6] An increase in the oxidized (green) signal relative to the reduced (red) form indicates lipid peroxidation.

    • Labile Iron Pool: Use a fluorescent probe like FerroOrange to measure the intracellular pool of reactive Fe²⁺. An increase suggests a dysregulation of iron homeostasis consistent with ferroptosis.[17]

    • GSH Depletion: Use a commercially available kit to measure intracellular glutathione levels. A significant decrease in GSH is a classic indicator of ferroptosis.[6]

Part 3: Key Experimental Protocols

Protocol 1: Dose-Response and Time-Course Viability Assay

This protocol provides a framework for determining the optimal concentration and incubation time for PLPC treatment.

• Cell Seeding: Seed your cells in a 96-well plate at a pre-determined optimal density and allow them to adhere overnight.[13]

• PLPC Preparation: Prepare a 2X stock solution of PLPC in the appropriate cell culture medium (e.g., serum-free). Create a serial dilution to generate a range of 2X concentrations (e.g., 200 µM, 100 µM, 50 µM, 25 µM, 12.5 µM, 0 µM).

• Treatment: Remove the existing medium from the cells and add an equal volume of the 2X PLPC dilutions to the corresponding wells to achieve the final 1X concentrations. Include vehicle-only and untreated controls.

• Incubation:

  • For Dose-Response: Incubate the plate for a fixed time (e.g., 24 hours).

  • For Time-Course: Prepare multiple identical plates and incubate them for different durations (e.g., 4, 8, 12, 24, 48 hours).

• Viability Assessment: At the end of the incubation period, measure cell viability using your preferred method (e.g., MTT, CCK-8, or live/dead staining).[13]

• Data Analysis: Plot cell viability (%) against PLPC concentration (for dose-response) or time (for time-course) to determine the EC50 and optimal treatment window.

Protocol 2: Lipid Peroxidation Assay using C11-BODIPY 581/591

This protocol uses a ratiometric fluorescent probe to detect lipid peroxidation via flow cytometry.

• Cell Treatment: Treat cells grown in a 6-well plate with PLPC (at the determined optimal concentration and time), a vehicle control, and a positive control (e.g., RSL3). Include a rescue condition (PLPC + Ferrostatin-1).

• Probe Staining: 30-60 minutes before the end of the treatment period, add C11-BODIPY 581/591 to each well at a final concentration of 1-2 µM. Incubate at 37°C.[12]

• Cell Harvesting: After incubation, wash the cells twice with PBS. Detach the cells using a gentle method (e.g., TrypLE).

• Flow Cytometry: Resuspend the cells in PBS and analyze immediately on a flow cytometer.

  • Detect the reduced form of the probe in the red channel (e.g., PE or similar).

  • Detect the oxidized form of the probe in the green channel (e.g., FITC or similar).

• Data Analysis: Gate on the live, single-cell population. An increase in the green fluorescence signal (or a decrease in the red/green fluorescence ratio) indicates lipid peroxidation.

References

• Parthasarathy, S., et al. (2019). Phospholipid oxidation products in ferroptotic myocardial cell death. PubMed. Retrieved from [Link]

• Tyurina, Y. Y., et al. (2014). A simplified procedure for semi-targeted lipidomic analysis of oxidized phosphatidylcholines induced by UVA irradiation. NIH. Retrieved from [Link]

• Kohen, R., et al. (2003). Peroxidation of liposomal palmitoyllinoleoylphosphatidylcholine (PLPC), effects of surface charge on the oxidizability and on the potency of antioxidants. PubMed. Retrieved from [Link]

• Li, X., et al. (2022). Induction mechanism of ferroptosis: A novel therapeutic target in lung disease. PMC - NIH. Retrieved from [Link]

• Oxford Biomedical Research. (n.d.). Lipid Peroxidation Assay Kit. Retrieved from [Link]

• Chen, X., et al. (2024). Brief guide to detecting ferroptosis. PMC - PubMed Central. Retrieved from [Link]

• Agmon, E., & Stockwell, B. R. (2017). Lipid peroxidation in cell death. PMC - PubMed Central. Retrieved from [Link]

• Iuchi, Y., et al. (2022). Cell Death via Lipid Peroxidation and Protein Aggregation Diseases. MDPI. Retrieved from [Link]

• Biocompare. (2025). Ferroptosis Markers and Detection. Retrieved from [Link]

• Asmare, M., & Abay, Z. (2023). ROS induced lipid peroxidation and their role in ferroptosis. Frontiers. Retrieved from [Link]

• Gutiérrez-Sandoval, R., et al. (2025). The PLPC process flow. ResearchGate. Retrieved from [Link]

• Gupta, P. K. (2020). FERROPTOSIS…IRON dependent programmed cell death. YouTube. Retrieved from [Link]

• ResearchGate. (n.d.). The relative intensity for different PLPC oxidation products. Retrieved from [Link]

• Han, C., et al. (2024). DLPC induces ferroptosis in cancer cells. ResearchGate. Retrieved from [Link]

• ResearchGate. (2025). Dose-Dependent Ferroptosis Induction in Osteosarcoma via NRF2/GPX4 Axis Modulation by Plasma-Activated Liquid Therapy. Retrieved from [Link]

• Nishizaki, T., et al. (2009). 1-Palmitoyl-2-oleoyl-sn-glycero-3-phosphocholine improves cognitive decline by enhancing long-term depression. PubMed. Retrieved from [Link]

• Wiley Online Library. (2010). Functional roles of PC-PLC and Cdc20 in the cell cycle, proliferation, and apoptosis. Retrieved from [Link]

• Jurak, M., et al. (2020). The influence of cationic lipoid - 1-palmitoyl-2-oleoyl-sn-glycero-3-ethylphosphocholine - on model lipid membranes. PubMed. Retrieved from [Link]

• PubMed. (2025). Dose-Dependent Ferroptosis Induction in Osteosarcoma via NRF2/GPX4 Axis Modulation by Plasma-Activated Liquid Therapy. Retrieved from [Link]

• Tigyi, G., & Mufson, R. A. (1998). Effect of lysophosphatidylcholine on transmembrane signal transduction. PubMed. Retrieved from [Link]

• PubMed Central. (2023). Induction of ferroptosis by natural products in non-small cell lung cancer. Retrieved from [Link]

• PubMed. (2025). Activation of the Lp-PLA2/LPC axis triggers endothelial ferroptosis to drive diabetic kidney disease. Retrieved from [Link]

• Neumann, E., et al. (2023). Functional Characterization of Lysophospholipids by Proteomic and Lipidomic Analysis of Fibroblast-like Synoviocytes. PMC - PubMed Central. Retrieved from [Link]

• Stockwell Lab. (n.d.). A guideline on the molecular ecosystem regulating ferroptosis. Retrieved from [Link]

• Chen, D., et al. (2024). Modulating ferroptosis sensitivity: environmental and cellular targets within the tumor microenvironment. PMC - PubMed Central. Retrieved from [Link]

• NIH. (2023). Ferroptosis in lung cancer: a novel pathway regulating cell death and a promising target for drug therapy. Retrieved from [Link]

• BioXconomy. (2026). Oligo-peptide conjugate provides hope for aggressive form of breast cancer. Retrieved from [Link]

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Technical Support Center: Mastering the Size Distribution of PLPC Liposomes

Welcome to the technical support center for controlling the size distribution of 1-palmitoyl-2-oleoyl-glycero-3-phosphocholine (PLPC) liposomes. This guide is designed for researchers, scientists, and drug development professionals who are navigating the intricacies of liposome formulation. Here, we move beyond simple protocols to explain the causality behind experimental choices, offering field-proven insights in a direct question-and-answer format to address the specific challenges you may encounter.

Part 1: Foundational Concepts & General FAQs

This section addresses fundamental questions regarding the physical properties and characterization of liposome populations.

Q1: What are Z-average size and Polydispersity Index (PDI), and why are they critical?

A1: The Z-average diameter is the intensity-weighted mean hydrodynamic size of the liposome population, measured by Dynamic Light Scattering (DLS).[1] It's a crucial parameter because liposome size directly influences its biological fate, including circulation time, cellular uptake, and tissue penetration.[2][3] For instance, particles smaller than 100 nm often exhibit high permeability, while those between 100-200 nm can show even greater permeability.[2]

The Polydispersity Index (PDI) is a dimensionless measure of the heterogeneity of particle sizes in the sample.[4] A PDI value of 0.0 indicates a perfectly uniform (monodisperse) sample, while a value of 1.0 represents a highly polydisperse population.[4] For drug delivery applications, a PDI of 0.3 or below is generally considered acceptable, signifying a sufficiently homogenous population of vesicles.[4][][6] A high PDI can lead to poor repeatability and unpredictable in vivo performance.[6]

Q2: My initial liposome suspension after hydration is milky and has a very large, polydisperse size. Is this normal?

A2: Yes, this is completely normal and expected. The initial step of hydrating a thin lipid film, known as the Bangham method, results in the formation of large, multilamellar vesicles (MLVs).[7][8] These MLVs are heterogeneous in both size and number of lamellae (layers), leading to the characteristic milky appearance and high PDI values. This initial suspension is the starting material for subsequent size reduction steps like extrusion or sonication.

Q3: How does lipid composition, specifically adding cholesterol, affect the final size of PLPC liposomes?

A3: Incorporating cholesterol into a PLPC membrane significantly impacts its physical properties, which in turn affects vesicle size. Cholesterol increases the mechanical rigidity and packing density of the lipid bilayer.[9][10] This increased stiffness limits the degree of curvature the bilayer can adopt, generally leading to the formation of larger liposomes during preparation.[9] The amount of cholesterol can be systematically varied to tune liposome size, stability, and drug release profiles.[9][11]

Q4: What is the ideal storage condition for my final, sized PLPC liposome suspension?

A4: For short-term storage (up to a few days), it is recommended to store the liposome suspension at 4°C.[12][13] Do not freeze the suspension, as the formation of ice crystals can disrupt the vesicle structure.[14] Storage should occur at a neutral pH (e.g., 7.4) in a suitable buffer to maintain stability.[13] It's important to note that liposome solutions are often not stable for more than 3-4 days, even at 4°C, as processes like aggregation or fusion can occur over time.[11][14]

Part 2: Troubleshooting Size Reduction by Extrusion

Extrusion is the most common method for generating unilamellar vesicles with a defined size and narrow distribution.[13] It involves forcing a liposome suspension through a polycarbonate membrane with a specific pore size.[15]

Q5: I extruded my liposomes, but the PDI is still high (>0.3). What went wrong?

A5: A high PDI after extrusion usually points to one of several common issues. Let's troubleshoot this systematically.

• Insufficient Number of Passes: A minimum of 11 passes through the extruder membrane is recommended for most lipids to achieve a unimodal size distribution.[15][16] The final pass should end in the alternate syringe to prevent contamination with any larger, unextruded material.[17]

• Extrusion Temperature Below Tc: Extrusion must be performed at a temperature above the phase transition temperature (Tc) of the lipids.[16] For PLPC, the Tc is -2°C, so room temperature is generally sufficient. However, if other lipids with higher Tc values are included in the formulation, the entire process (hydration and extrusion) must be conducted above the highest Tc to ensure the membranes are fluid and can pass through the pores.[14]

• Membrane Integrity: Inspect the polycarbonate membrane for tears or improper seating in the extruder assembly. A compromised membrane will allow larger vesicles to pass through, broadening the size distribution.[16] Remember that polycarbonate membranes are intended for single use.[14]

• Post-Extrusion Aggregation: The liposomes may be aggregating after the sizing process. This can be caused by high ionic strength in the buffer (especially divalent cations like Ca²⁺) or an inappropriate pH.[18] Confirm your buffer composition and consider measuring the zeta potential to assess colloidal stability.

Q6: My extruder is clogged, and it's very difficult to push the syringe plunger. What should I do?

A6: This is a common issue, especially with higher lipid concentrations or when using smaller pore size membranes.

• Cause: The primary cause is often incomplete hydration of the lipid film, leading to large lipid aggregates that block the membrane pores.[16] Another reason can be attempting to extrude a solution that is too concentrated.[13][19]

• Solution:

  • Do not force it. Excessive pressure can crack the syringes or tear the membrane.[14]

  • Pre-filter the MLV suspension. Before extruding through your target membrane (e.g., 100 nm), pass the suspension through a larger pore size membrane first (e.g., 400 nm or 800 nm). This removes large aggregates and makes the final extrusion much easier.

  • Perform Freeze-Thaw Cycles: Subjecting the hydrated MLV suspension to 3-5 freeze-thaw cycles (e.g., using a dry ice/ethanol bath and a warm water bath) can help break down large multilamellar structures and improve the efficiency of extrusion.[14][17]

  • Reduce Lipid Concentration: If the issue persists, try reducing the total lipid concentration.[13]

Workflow & Troubleshooting Logic for Extrusion

The following diagram illustrates a decision-making workflow for achieving optimal extrusion results.

Caption: Decision workflow for liposome sizing by extrusion.

Part 3: Troubleshooting Size Reduction by Sonication

Sonication uses high-frequency sound waves to break down MLVs into small unilamellar vesicles (SUVs). It can be performed using a bath sonicator or a more powerful probe sonicator.

Q7: What are the key parameters to control when using sonication for sizing?

A7: The three most critical parameters are sonication time, power input (amplitude), and temperature .[2]

• Time: Increased sonication time generally leads to a decrease in liposome diameter and PDI.[20][21] However, there is a saturation point after which further sonication yields no significant size reduction and can risk lipid degradation.[21]

• Power: Higher power input accelerates size reduction but also increases the risk of lipid oxidation and titanium particle contamination from the probe tip.

• Temperature: Sonication generates significant heat. The process should always be performed in an ice bath to keep the sample cool and prevent lipid degradation.

Q8: My sonicated liposomes show a bimodal (two-peaked) size distribution in DLS. Why is this happening?

A8: Bimodal distributions are frequently observed with mild or short-duration sonication.[20][22] The mechanism involves large vesicles entering shear fields created by ultrasonic irradiation, forming tube-like appendages that then pinch off into smaller liposomes.[22] This can result in a population of remaining larger vesicles alongside the newly formed smaller ones.

• Solution: Increase the sonication time or power to fully convert the larger population into smaller vesicles. Monitor the size distribution with DLS at intermediate time points to track the process. Be aware that extended sonication can sometimes maintain a bimodal distribution, but with both populations shifting to smaller sizes.[20][22]

Q9: After sonication, my liposome sample looks clear, but the next day it's cloudy and aggregated. What's the cause?

A9: This is likely due to instability induced by the sonication process.

• Lipid Degradation: Prolonged or high-power sonication can induce the formation of free radicals, leading to lipid hydrolysis or oxidation.[21] The degradation products, such as lysolipids, can act as detergents and destabilize the bilayer, leading to fusion and aggregation over time.

• High Surface Energy: Sonication produces very small vesicles (often < 50 nm). These highly curved structures have high surface energy and are thermodynamically driven to fuse into larger, more stable vesicles to reduce this energy.

• Troubleshooting:

  • Optimize Sonication Time: Find the minimum time required to achieve your target size to avoid unnecessary lipid damage.

  • Incorporate Charged Lipids: Including a small percentage (5-10 mol%) of a charged lipid (e.g., PG, PS) can increase electrostatic repulsion between vesicles, enhancing colloidal stability.[23]

  • Add Cholesterol: Cholesterol can increase membrane stability and reduce the likelihood of fusion.[23]

Part 4: Leveraging Microfluidics for Precision Control

Microfluidics is an emerging technology that offers unparalleled control over liposome formation by precisely mixing a lipid-in-solvent stream with an aqueous stream in micro-channels.[24][25] This bottom-up approach avoids the need for post-formation sizing.[26]

Q10: How can I tune the size of my PLPC liposomes using a microfluidic system?

A10: The two primary parameters for controlling liposome size in a microfluidic device are the Flow Rate Ratio (FRR) and the Total Flow Rate (TFR) .[10][26]

• Flow Rate Ratio (FRR): This is the ratio of the aqueous phase flow rate to the organic (lipid-solvent) phase flow rate. Increasing the FRR (i.e., making the aqueous flow much faster than the lipid flow) leads to a rapid dilution of the solvent and promotes the formation of smaller liposomes.[10][27]

• Total Flow Rate (TFR): This is the combined flow rate of both streams. The effect of TFR is more complex and can depend on the specific microfluidic chip design, but it influences the mixing time and shear forces within the channels.[26][28]

Q11: What are the main advantages of microfluidics over traditional extrusion or sonication methods?

A11: Microfluidics offers several key advantages:

• Precision and Reproducibility: The process is highly controlled, leading to liposomes with very low PDI (often < 0.1) and excellent batch-to-batch consistency.[25][29]

• Tunability: Liposome size can be easily and predictably tuned by simply adjusting flow rate parameters.[10][25]

• One-Step Process: It combines vesicle formation and sizing into a single, continuous step, eliminating the need for post-processing.[24][29]

• Scalability: While traditionally used for small volumes, millifluidic reactors are being developed for scalable production.[29]

Method Comparison: A Quantitative Overview

The table below summarizes the key characteristics of the three main sizing techniques.

Feature	Extrusion	Sonication (Probe)	Microfluidics
Typical Size Range	50 nm - 1 µm (membrane dependent)[15]	20 nm - 100 nm	30 nm - 500 nm (tunable)[10]
Typical PDI	< 0.2 (with sufficient passes)[12]	0.2 - 0.4 (can be higher)[30]	< 0.15 (often < 0.1)[28]
Process Type	Batch (Top-down)	Batch (Top-down)	Continuous (Bottom-up)[26]
Scalability	Good, larger extruders available	Poor, difficult for large volumes[]	Potentially excellent[32]
Risk of Contamination	Low	High (probe tip erosion, lipid degradation)[21]	Low
Control	Good (defined by membrane)[]	Moderate (time/power dependent)	Excellent (flow rate dependent)[25]

Part 5: Standard Operating Protocol

Protocol: Preparation of 100 nm PLPC Liposomes via Thin-Film Hydration and Extrusion

This protocol describes the most common and reliable method for producing LUVs with a defined size.

Materials:

• PLPC (1-palmitoyl-2-oleoyl-glycero-3-phosphocholine)

• Chloroform

• Phosphate-Buffered Saline (PBS), pH 7.4

• Round-bottom flask

• Rotary evaporator

• Mini-extruder device (e.g., Avanti Mini-Extruder)[15]

• 100 nm polycarbonate membranes[15]

• Gas-tight syringes

Workflow Diagram:

Caption: Step-by-step workflow for liposome preparation by extrusion.

Methodology:

• Thin-Film Formation: a. Dissolve the desired amount of PLPC in chloroform in a round-bottom flask.[7] b. Attach the flask to a rotary evaporator. Evaporate the solvent under reduced pressure to form a thin, uniform lipid film on the flask wall.[12] c. Further dry the film under high vacuum for at least 2 hours to remove any residual solvent.[12][16]

• Hydration of Lipid Film: a. Add the desired volume of PBS buffer (pre-warmed if necessary for other lipids) to the flask containing the dry lipid film.[33] b. Agitate the flask by hand or gentle vortexing until the lipid film is fully suspended. This will create a milky suspension of multilamellar vesicles (MLVs). Allow this to hydrate for at least 30 minutes.[14][17]

• Extrusion: a. Assemble the mini-extruder with a 100 nm polycarbonate membrane according to the manufacturer's instructions.[12][15] b. Load the MLV suspension into one of the gas-tight syringes and place it into one end of the extruder.[14] c. Place an empty syringe into the other end of the extruder. d. Gently and steadily push the plunger of the filled syringe, forcing the suspension through the membrane into the empty syringe. This is one pass. e. Repeat this process for a minimum of 11 passes.[15] The suspension should become progressively more translucent. f. After the final pass, collect the extruded liposome solution from the syringe.[17]

• Characterization and Storage: a. Dilute a small aliquot of the final suspension in PBS buffer for analysis. b. Measure the Z-average size and PDI using a DLS instrument to confirm the quality of the preparation.[][12] c. Store the final liposome suspension at 4°C for short-term use.[14]

References

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Reference Data & Comparative Studies

A Senior Application Scientist's Guide: PLPC vs. DPPC in Liposomal Drug Delivery

An objective comparison of 1-palmitoyl-2-linoleoyl-sn-glycero-3-phosphocholine (PLPC) and 1,2-dipalmitoyl-sn-glycero-3-phosphocholine (DPPC) for advanced drug delivery applications, complete with supporting experimental insights and protocols.

Introduction: The Critical Choice of a Phospholipid

In the landscape of nanomedicine, liposomes stand out as a clinically established and versatile platform for drug delivery.[1][2] These artificially prepared vesicles, composed of a lipid bilayer, can encapsulate both hydrophilic and hydrophobic therapeutic agents, shield them from premature degradation, and modify their pharmacokinetic profiles.[1][2] The performance of a liposomal formulation—its stability, drug retention, and biological interaction—is fundamentally dictated by the choice of its constituent phospholipids.[3][4]

Among the vast array of available lipids, DPPC and PLPC are two phosphatidylcholines that, despite sharing the same headgroup, offer dramatically different characteristics due to their acyl chain composition. DPPC is a fully saturated phospholipid, while PLPC is a mixed-chain lipid containing one saturated and one unsaturated acyl chain. This seemingly subtle structural variance has profound implications for the physicochemical properties of the liposomal membrane and, consequently, its suitability for specific drug delivery challenges.

This guide provides a detailed, evidence-based comparison of PLPC and DPPC, moving from their molecular structure to their functional performance in drug delivery systems. We will explore the causal links between their chemical properties and experimental outcomes, offering researchers a robust framework for making an informed selection.

Part 1: Molecular Structure & Physicochemical Properties

The functional divergence between DPPC and PLPC begins at the molecular level.

• 1,2-dipalmitoyl-sn-glycero-3-phosphocholine (DPPC) features two identical saturated 16-carbon acyl chains (palmitic acid).[5][6] The absence of double bonds allows these chains to pack together tightly in a well-ordered, straight conformation.

• 1-palmitoyl-2-linoleoyl-sn-glycero-3-phosphocholine (PLPC) is an asymmetrical phospholipid. It has a saturated 16-carbon palmitic acid chain at the sn-1 position and a polyunsaturated 18-carbon linoleic acid chain (with two cis double bonds) at the sn-2 position. These double bonds introduce permanent "kinks" into the linoleoyl chain, preventing the tight packing seen in DPPC.

Figure 1: Structural comparison of DPPC and PLPC molecules.

This structural difference is the primary determinant of their distinct physicochemical properties, which are critical for liposome design.

Comparative Table of Physicochemical Properties

Property	DPPC (1,2-dipalmitoyl-sn-glycero-3-phosphocholine)	PLPC (1-palmitoyl-2-linoleoyl-sn-glycero-3-phosphocholine)	Causality & Implication
Molecular Formula	C₄₀H₈₀NO₈P	C₄₂H₈₀NO₈P	The presence of an 18-carbon chain makes PLPC slightly larger.
Molecular Weight	734.05 g/mol [6][7]	~758.1 g/mol	Minor difference, not a primary factor in performance.
Acyl Chain Composition	Two 16:0 (palmitoyl) chains	One 16:0 (palmitoyl) chain, One 18:2 (linoleoyl) chain	The unsaturated, kinked chain in PLPC is the key differentiator.
Phase Transition Temp (Tm)	~41°C [5][6][8]	-15°C to -2°C	The kinked chain in PLPC disrupts packing, drastically lowering the energy needed to transition from a gel to a fluid state.
Membrane State at 37°C	Gel Phase (Lβ) [5][6]	Liquid Crystalline Phase (Lα)	DPPC forms rigid, ordered, and less permeable membranes. PLPC forms fluid, disordered, and more permeable membranes.

Part 2: Performance Comparison in Drug Delivery

The differences in physicochemical properties translate directly into divergent performance characteristics for drug delivery applications.

Membrane Stability and Drug Retention

The stability of a liposome is its ability to retain the encapsulated drug during storage and circulation in vivo. This is heavily influenced by the membrane's physical state.

• DPPC: With a Tm of 41°C, DPPC liposomes exist in a rigid, tightly packed gel state at physiological temperature (37°C).[5][6] This ordered structure creates a highly impermeable bilayer, resulting in superior drug retention and minimal passive leakage.[4][9] Studies comparing saturated phospholipids have consistently shown that longer acyl chains and higher Tm values correlate directly with greater stability and better drug retention.[9][10] This makes DPPC an excellent choice for formulations requiring long circulation times and protection of the encapsulated cargo.

• PLPC: Being in a fluid, liquid-crystalline state at 37°C, PLPC membranes are significantly more dynamic and permeable. The looser packing of the acyl chains allows for more rapid diffusion of encapsulated molecules out of the liposome. While this leads to lower stability and faster drug leakage compared to DPPC, this fluidity can be advantageous for applications requiring rapid drug release or fusion with cell membranes.

Drug Encapsulation Efficiency (EE)

Encapsulation efficiency refers to the percentage of the total drug that is successfully entrapped within the liposome.[11] This parameter is influenced by the lipid composition, the physicochemical properties of the drug, and the preparation method.[3]

• DPPC: The rigid nature of DPPC bilayers can provide a robust matrix that effectively traps certain drugs, particularly hydrophilic molecules within the aqueous core. However, for bulky hydrophobic drugs intended for bilayer insertion, the ordered gel state can sometimes hinder efficient loading.

• PLPC: The fluid nature of the PLPC bilayer can more readily accommodate the insertion of large or irregularly shaped hydrophobic drugs. However, its higher permeability can also lead to the leakage of weakly associated or small hydrophilic drugs during the preparation process, potentially lowering the final EE.

A study that developed liposomes for the antiviral agent nevirapine utilized PLPC in its formulation, highlighting its utility in specific contexts.[3] Ultimately, the optimal lipid for high EE is highly drug-specific and must be determined experimentally.

Drug Release Kinetics

The rate at which a drug is released from its carrier is a critical therapeutic parameter.

• DPPC: Due to its low permeability below the Tm, DPPC is the cornerstone of formulations designed for sustained release . The drug slowly diffuses out of the rigid gel-phase bilayer over an extended period. Furthermore, DPPC is the primary component in thermosensitive liposomes (TSLs) .[12] These smart delivery systems are stable at 37°C but are engineered to undergo a rapid gel-to-liquid phase transition when exposed to mild hyperthermia (40-42°C) at a tumor site, leading to a burst release of their payload.[12]

• PLPC: Formulations based on PLPC inherently exhibit faster release kinetics due to the fluid and permeable nature of the membrane. This is suitable for applications where immediate bioavailability of the drug upon reaching the target site is desired.

Figure 2: Drug release mechanisms based on lipid choice and temperature.

Cellular Interaction and Uptake

The interaction of liposomes with cells is a complex process governed by surface charge, size, and membrane mechanics.

• DPPC: Some studies have reported that liposomes composed of saturated lipids like DPPC exhibit greater uptake by various mammalian cell lines compared to those made from unsaturated lipids.[13] The rigidity of the membrane may influence the specific endocytic pathways utilized by the cell. For instance, A549 lung epithelial cells were shown to incorporate DPPC vesicles much more efficiently than those made from egg PC (which is rich in unsaturated lipids).[14]

• PLPC: The fluid nature of PLPC membranes more closely mimics that of a natural cell membrane. This can facilitate processes like membrane fusion, which may be a desirable mechanism for intracellular delivery in certain applications. However, the overall uptake efficiency is highly dependent on the specific cell type and formulation context.

Part 3: Key Experimental Protocols

To objectively compare PLPC and DPPC-based formulations, standardized and validated protocols are essential.

Protocol 1: Liposome Preparation via Thin-Film Hydration and Extrusion

This is the most common and robust method for producing unilamellar vesicles with a controlled size distribution.[1]

Causality: The slow evaporation of the organic solvent creates a uniform, thin lipid film, maximizing the surface area for hydration. The subsequent extrusion process forces the vesicles through defined pores, ensuring a homogenous size distribution, which is critical for reproducible in vivo behavior.

Figure 3: Workflow for liposome preparation by thin-film hydration.

Step-by-Step Methodology:

• Lipid Dissolution: Weigh the desired amounts of DPPC or PLPC and any other components (e.g., cholesterol) and dissolve them in a suitable organic solvent (e.g., a 2:1 v/v mixture of chloroform:methanol) in a round-bottom flask.[1]

• Film Formation: Attach the flask to a rotary evaporator. Rotate the flask in a water bath set to a temperature above the Tm of the lipid mixture to ensure miscibility (e.g., ~50-60°C for DPPC). Reduce the pressure to evaporate the solvent, resulting in a thin, uniform lipid film on the flask wall.

• Final Drying: Dry the film under a high vacuum for at least 2 hours (or overnight) to remove any residual organic solvent.

• Hydration: Add an aqueous buffer (e.g., phosphate-buffered saline, PBS) to the flask. If encapsulating a hydrophilic drug, it should be dissolved in this buffer. Warm the buffer to a temperature above the lipid's Tm and hydrate the film with gentle agitation. This process causes the lipids to swell and form multilamellar vesicles (MLVs).

• Size Reduction (Extrusion): Assemble a mini-extruder device with polycarbonate membranes of the desired pore size (e.g., 100 nm).[1] Heat the extruder to a temperature above the Tm. Load the MLV suspension into a syringe and pass it through the membranes 11-21 times. This process breaks down the MLVs into large unilamellar vesicles (LUVs) with a narrow size distribution.

• Purification: Remove any unencapsulated drug or impurities using methods like size exclusion chromatography or dialysis.

Protocol 2: Determination of Encapsulation Efficiency (EE)

Causality: This protocol relies on the physical separation of large liposomes (containing the encapsulated drug) from the small, free drug molecules. Quantifying the drug in different fractions allows for an accurate calculation of EE.

Step-by-Step Methodology:

• Separation of Free Drug: Take a known volume of the liposome formulation. Separate the liposomes from the unencapsulated (free) drug using a method like size exclusion chromatography (SEC) or centrifugation through a specialized filter (e.g., Amicon Ultra).

• Quantification of Free Drug (C_free): Measure the concentration of the drug in the filtrate or the fractions corresponding to the free drug using a suitable analytical technique (e.g., UV-Vis spectrophotometry, HPLC, fluorescence spectroscopy).

• Quantification of Total Drug (C_total): Take another identical volume of the original, unseparated liposome formulation. Disrupt the liposomes by adding a suitable solvent or detergent (e.g., methanol or Triton X-100) to release the encapsulated drug. Measure the total drug concentration using the same analytical technique.

• Calculation: Calculate the EE using the following formula: EE (%) = [(C_total - C_free) / C_total] x 100

Summary & Recommendations

The choice between PLPC and DPPC is not about which is "better," but which is fitter for purpose . Each offers a distinct set of properties that can be leveraged for specific therapeutic goals.

Feature	DPPC-based Liposomes	PLPC-based Liposomes	Recommendation
Stability	High	Low to Moderate	Choose DPPC for applications requiring long shelf-life and in vivo stability.
Membrane State (37°C)	Gel (Rigid)	Liquid Crystalline (Fluid)	Use DPPC for impermeable bilayers; use PLPC for fluid, flexible bilayers.
Drug Release	Sustained / Thermosensitive	Fast	Select DPPC for controlled, long-term release or heat-triggered burst release.
Cellular Uptake	Generally efficient, cell-type dependent	Can be enhanced by membrane fluidity/fusion	Must be empirically tested for the specific cell line of interest.
Primary Applications	Long-circulating anticancer drugs, sustained-release formulations, thermosensitive drug delivery.	Applications requiring membrane fusion, model membrane studies, formulations where fast release is acceptable.

• Choose DPPC when the primary requirements are high stability, low drug leakage, and sustained release . Its rigid, gel-state membrane at body temperature makes it the gold standard for robust formulations designed to circulate for extended periods and for the development of externally-triggered systems like thermosensitive liposomes.

• Consider PLPC for applications where membrane fluidity is a key design feature, such as facilitating fusion with cellular or endosomal membranes, or for fundamental biophysical studies where mimicking the fluid state of natural membranes is important. Researchers must, however, be prepared to manage the trade-off of lower stability and potentially faster drug leakage.

By understanding the fundamental link between molecular structure and functional performance, researchers can strategically select the optimal phospholipid to engineer liposomal systems with the precise characteristics needed for therapeutic success.

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A Senior Application Scientist's Guide to the Validation of Phospholipid Quantification by Internal Standards

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction: The Critical Need for Accurate Phospholipid Quantification

Phospholipids (PLs) are fundamental components of cellular membranes and play pivotal roles in signaling pathways. A specific species, 1-palmitoyl-2-linoleoyl-sn-glycero-3-phosphocholine (PLPC), and related lysophosphatidylcholines (LPCs), have emerged as critical biomarkers associated with various pathologies, including cardiovascular diseases, community-acquired pneumonia, and drug-induced lung injury[1][2][3][4]. Accurate and precise quantification of these lipids in complex biological matrices like plasma is therefore paramount for clinical diagnostics, therapeutic monitoring, and drug development.

However, quantitative bioanalysis using the industry-standard liquid chromatography-tandem mass spectrometry (LC-MS/MS) is susceptible to significant variability. The primary culprit is the "matrix effect," where co-eluting endogenous components, particularly other phospholipids, suppress or enhance the ionization of the target analyte, leading to inaccurate results[5][6][7]. This guide provides a comprehensive comparison of internal standard (IS) strategies to mitigate these effects and presents a validation framework grounded in regulatory expectations to ensure data integrity.

The Unavoidable Challenge: Matrix Effects in Lipidomics

Biological samples such as plasma and serum are incredibly complex, containing a high abundance of various lipids, proteins, and salts[5]. During sample preparation, such as protein precipitation, many of these interfering components remain in the extract[8]. When co-eluted with the analyte of interest during LC-MS/MS analysis, these matrix components can compete for ionization in the mass spectrometer's source, a phenomenon known as ion suppression or enhancement[6][8][9].

Phospholipids are a notorious source of matrix effects due to their high concentrations and structural diversity[5][7]. They can accumulate on the analytical column and elute unpredictably, causing run-to-run variability and compromising the accuracy and reproducibility of the quantification[8][9]. The only reliable method to correct for this unavoidable variability is the use of an appropriate internal standard.

The Role of the Internal Standard: A Comparative Analysis

An internal standard is a compound of known concentration added to every sample, calibrator, and quality control (QC) at the very beginning of the sample preparation process[10][11]. Its purpose is to mimic the analytical behavior of the analyte, experiencing similar losses during extraction and similar matrix effects during analysis[10][12]. By calculating the peak area ratio of the analyte to the IS, these variations can be normalized, yielding a corrected and accurate concentration.

The choice of IS is the most critical decision in developing a robust quantitative method. The options can be broadly categorized, with performance varying significantly.

Comparison of Internal Standard Types

Internal Standard Type	Principle & Description	Advantages	Disadvantages & Risks
Stable Isotope-Labeled (SIL) IS	An analog of the analyte where atoms (e.g., ¹H, ¹²C) are replaced with heavy stable isotopes (e.g., ²H/D, ¹³C).[13]	Gold Standard: Nearly identical physicochemical properties, ensuring co-elution and co-ionization with the analyte.[11][14] This provides the most accurate correction for matrix effects and extraction variability.[12][13]	Higher cost. Potential for isotopic crosstalk or interference from the unlabeled analyte. Deuterated standards can sometimes exhibit slight chromatographic shifts (isotopic effect).
Lipid Class Analog IS	A non-endogenous lipid from the same chemical class (e.g., a phosphatidylcholine with odd-chain fatty acids).[10][15]	More affordable than SIL-IS. Behaves similarly to the analyte class.	May not co-elute perfectly with the specific analyte (e.g., PLPC). Its ionization efficiency may respond differently to matrix effects compared to the analyte, leading to incomplete correction.[11]
Structural Analog IS (Non-lipid class)	A compound that is structurally related to the analyte but from a different chemical class.	Inexpensive and readily available.	High Risk: Different physicochemical properties lead to poor tracking of the analyte during extraction and chromatography. Highly susceptible to differential matrix effects, often resulting in poor accuracy and precision.[16] Not recommended for regulatory bioanalysis.

For the highest level of accuracy and to meet regulatory expectations, a stable isotope-labeled internal standard is the unequivocal best choice for validating PLPC quantification[11][15][17].

Experimental Validation Workflow: A Self-Validating Protocol

To ensure the reliability of a quantitative method, it must be rigorously validated according to established guidelines, such as the FDA's Bioanalytical Method Validation (BMV) Guidance[18][19][20]. The use of a SIL-IS is integral to passing the stringent acceptance criteria for each validation parameter.

Diagram of the Bioanalytical Workflow

The following diagram illustrates the key stages where an internal standard provides critical correction.

Caption: The principle of correction using an internal standard.

Conclusion and Recommendations

The accurate quantification of PLPC and other lipid biomarkers is non-negotiable for advancing research and drug development. While LC-MS/MS provides the necessary sensitivity and selectivity, its susceptibility to matrix effects poses a significant challenge. This guide has demonstrated that the selection of an internal standard is the single most important factor in ensuring the validity of quantitative data.

• The Gold Standard: Stable isotope-labeled internal standards are essential for robust, reliable, and regulatory-compliant bioanalysis of phospholipids. [13][14]Their ability to perfectly mimic the analyte throughout the analytical process provides the most accurate correction for all sources of variability. * Validation is Non-Negotiable: A comprehensive validation protocol, grounded in regulatory guidelines from bodies like the FDA, must be executed to prove the method is fit for purpose. [18][19]* Data Integrity: The use of an inappropriate internal standard, such as a lipid class analog, introduces a high risk of generating inaccurate and imprecise data, potentially leading to incorrect scientific conclusions and failed regulatory submissions.

By investing in the appropriate internal standard and conducting rigorous validation, researchers can have the highest confidence in their quantitative lipidomics data, ensuring the integrity and impact of their work.

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A Senior Application Scientist's Guide to Phosphatidylcholines: A Comparative Analysis of Saturated and Unsaturated Variants for Drug Development

For: Researchers, scientists, and drug development professionals

This guide provides an in-depth comparative analysis of saturated and unsaturated phosphatidylcholines (PCs), offering field-proven insights into their distinct biophysical and biochemical properties. We will explore the causal relationships between their molecular structures and their functional implications, particularly in the context of drug delivery systems. This document is designed to empower researchers to make informed decisions in the selection of lipids for formulation development, backed by experimental data and established methodologies.

The Fundamental Distinction: Molecular Structure

At the core of the functional differences between saturated and unsaturated phosphatidylcholines lies the composition of their fatty acid chains. Phosphatidylcholine, a major component of eukaryotic cell membranes, consists of a hydrophilic choline head group and two hydrophobic fatty acid tails attached to a glycerol backbone.[1][2][3]

• Saturated Phosphatidylcholines: These lipids possess fatty acid chains with only single bonds between carbon atoms. This allows the chains to be straight and flexible, enabling them to pack closely together. Common examples include dipalmitoylphosphatidylcholine (DPPC) and distearoylphosphatidylcholine (DSPC).[]

• Unsaturated Phosphatidylcholines: These lipids contain one or more double bonds in their fatty acid chains. The presence of a cis double bond introduces a rigid kink in the chain, preventing tight packing.[1][5][6] A common example is dioleoylphosphatidylcholine (DOPC).

This fundamental structural variance dictates the distinct physicochemical properties of the membranes they form.

Caption: DSC experimental workflow.

Fluorescence Recovery After Photobleaching (FRAP) for Fluidity Measurement

FRAP measures the lateral diffusion of fluorescently labeled lipid molecules in a membrane, providing a direct measure of membrane fluidity. [7][8][9][10][11] Protocol:

• Sample Preparation: Prepare liposomes or a supported lipid bilayer containing a small percentage of a fluorescently labeled lipid analog.

• Microscopy: Visualize the sample using a confocal laser scanning microscope.

• Photobleaching: Use a high-intensity laser to bleach the fluorescence in a defined region of interest (ROI).

• Image Acquisition: Acquire a time-lapse series of images of the ROI at low laser intensity.

• Data Analysis: Measure the recovery of fluorescence in the bleached area over time. The rate and extent of recovery are used to calculate the diffusion coefficient of the fluorescent probe, which is inversely related to membrane viscosity.

Caption: FRAP experimental workflow.

Conclusion: A Strategic Choice for Optimal Drug Delivery

The selection of saturated or unsaturated phosphatidylcholines is a critical decision in the development of lipid-based drug delivery systems. Saturated PCs offer high stability and prolonged drug release, making them ideal for many controlled-release applications. Unsaturated PCs, with their inherent fluidity, can be advantageous for formulations requiring deformability or for modulating interactions with biological membranes. A thorough understanding of the fundamental differences in their properties, supported by robust experimental characterization, is essential for the rational design of effective and stable drug products.

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Introduction: The Imperative for Rigorous Validation in PLPC Quantification

An objective guide to the cross-validation of 1-palmitoyl-2-linoleoyl-sn-glycero-3-phosphocholine (PLPC) mass spectrometry data, offering a comparison of methodologies with supporting experimental frameworks.

In the landscape of biomedical research and drug development, the accurate quantification of lipid species is fundamental to understanding disease pathology and therapeutic efficacy. 1-palmitoyl-2-linoleoyl-sn-glycero-3-phosphocholine (PLPC) is a critical phosphatidylcholine involved in cellular structure, signaling, and inflammatory processes. Mass spectrometry (MS), particularly liquid chromatography-tandem mass spectrometry (LC-MS/MS), stands as the premier technology for its analysis due to its high sensitivity and specificity.[1]

Pillar 1: Independent Laboratory Cross-Validation

The most rigorous assessment of method robustness is cross-validation between two or more independent laboratories. This approach evaluates the transferability and reproducibility of the analytical method, ensuring that the results are not unique to a single laboratory's environment, equipment, or personnel.

Causality Behind the Choice: This method is the gold standard for late-stage clinical trials and multi-site studies where data from different locations must be pooled or compared. It directly addresses the question: "Will this method produce the same results regardless of where it is performed?"

Experimental Protocol:

• Sample Set Preparation: A central laboratory prepares a panel of samples. This includes a minimum of three concentrations of quality control (QC) samples (low, medium, high) and a subset of blinded study samples.

• Aliquoting and Distribution: Samples are aliquoted and shipped under appropriate conditions (e.g., on dry ice) to the participating laboratories.

• Independent Analysis: Each laboratory analyzes the samples using their own established and validated LC-MS/MS method for PLPC. It is crucial that while the methods may differ in specifics (e.g., LC column, instrument model), they are both validated for the intended purpose.

• Data Collation and Statistical Analysis: Results are sent to a central, unbiased party for statistical comparison. The primary metrics are the inter-laboratory coefficient of variation (CV) for the QC samples and the correlation of results for the study samples.

• Acceptance Criteria: As per regulatory guidelines, the mean accuracy of the QCs should be within ±15% of the nominal value, and the precision should not exceed 15% CV.[4][8] For study samples, a high correlation (e.g., R² > 0.9) is expected.

Workflow for Independent Laboratory Cross-Validation:

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1-Palmitoyl-2-linoleoylphosphatidylcholine (PLPC): A Comprehensive Guide to Biomarker Validation and Comparative Analysis

For researchers, scientists, and drug development professionals, the validation of a biomarker is a critical journey from a promising molecular signal to a reliable clinical tool. This guide provides an in-depth technical exploration of 1-Palmitoyl-2-linoleoylphosphatidylcholine (PLPC), a specific lysophosphatidylcholine (LPC), as a biomarker candidate across various disease states. We will dissect the methodologies for its validation, critically compare its performance against established and alternative biomarkers, and provide the rationale behind the experimental designs, grounded in scientific integrity and authoritative standards.

Introduction: The Promise and Complexity of PLPC as a Biomarker

1-Palmitoyl-2-linoleoylphosphatidylcholine (PLPC) is a phospholipid that has garnered significant interest as a potential biomarker in a range of inflammatory and metabolic diseases, including cardiovascular disease, stroke, and cancer. LPCs are bioactive lipids that can be generated through the hydrolysis of phosphatidylcholines by phospholipase A2.[1] Their role is complex, exhibiting both pro- and anti-inflammatory properties, which underscores the importance of rigorous validation before clinical application.[2] This guide will navigate the nuances of PLPC as a biomarker, offering a clear path for its evaluation.

Section 1: The Analytical Backbone - Quantification of PLPC

The foundation of any biomarker validation is a robust and reproducible analytical method. For PLPC, liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for accurate quantification in biological matrices like plasma.[3]

Experimental Protocol: Quantification of PLPC in Human Plasma by UPLC-QTOF-MS

This protocol outlines a validated method for the sensitive and specific quantification of PLPC.

1. Sample Preparation: Liquid-Liquid Extraction

• Rationale: This step is crucial to remove proteins and other interfering substances from the plasma matrix, which can cause ion suppression in the mass spectrometer and damage the analytical column. A biphasic solvent system ensures efficient extraction of lipids like PLPC.[4]

• Procedure:

  • To 100 µL of human plasma, add 900 µL of ice-cold butanol/methanol (1:1, v/v).[5]

  • Vortex the mixture vigorously for 1 minute to ensure thorough mixing and protein precipitation.

  • Sonicate the sample on ice for 60 minutes to facilitate cell lysis and lipid release.

  • Centrifuge at 5000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

  • Carefully transfer the supernatant to a new tube.

  • Dry the supernatant under a gentle stream of nitrogen gas at 30°C.

  • Reconstitute the dried lipid extract in 200 µL of the initial mobile phase (see below) for LC-MS/MS analysis.

2. UPLC-QTOF-MS Analysis

• Rationale: Ultra-performance liquid chromatography (UPLC) provides high-resolution separation of complex lipid species, while a Quadrupole Time-of-Flight (QTOF) mass spectrometer offers high mass accuracy for confident identification and quantification.

• Instrumentation:

  • UPLC System: Waters ACQUITY UPLC or equivalent.

  • Mass Spectrometer: Agilent 6545 Q-TOF LC/MS or equivalent.

• Chromatographic Conditions:

  • Column: ACQUITY UPLC BEH C18 column (2.1 x 100 mm, 1.7 µm).

  • Mobile Phase A: 60:40 acetonitrile:water with 10 mM ammonium formate and 0.1% formic acid.

  • Mobile Phase B: 90:10 isopropanol:acetonitrile with 10 mM ammonium formate and 0.1% formic acid.[6]

  • Flow Rate: 0.4 mL/min.

  • Gradient: A linear gradient is optimized to ensure separation of PLPC from other isomeric and isobaric lipid species.

• Mass Spectrometry Conditions:

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

  • Precursor Ion (m/z): 758.57 (for [M+H]⁺).[7]

  • Product Ions (m/z): Key fragment ions for PLPC are monitored for confirmation and quantification (e.g., m/z 184.07, the phosphocholine head group).[7]

Method Validation: A Self-Validating System

To ensure the trustworthiness of the analytical method, a thorough validation according to FDA and EMA guidelines is essential.[8][9] Key validation parameters include:

• Linearity: Establishing a linear relationship between the analyte concentration and the instrument response.

• Accuracy and Precision: Determining the closeness of the measured value to the true value and the degree of scatter in a series of measurements.

• Selectivity and Specificity: Ensuring the method can unequivocally measure the analyte in the presence of other components.

• Matrix Effect: Assessing the impact of the biological matrix on the ionization of the analyte.

• Stability: Evaluating the stability of the analyte in the biological matrix under different storage and processing conditions.

Section 2: PLPC in Cardiovascular Disease - A Comparative Analysis

Cardiovascular disease (CVD) is a leading cause of mortality worldwide, and inflammation plays a pivotal role in its pathogenesis. PLPC, as a component of oxidized low-density lipoprotein (ox-LDL), has been implicated in atherosclerosis.[1][10]

Alternative Biomarkers for Cardiovascular Disease

• C-reactive protein (CRP): A well-established inflammatory biomarker that predicts cardiovascular events.[11]

• Oxidized Low-Density Lipoprotein (ox-LDL): Directly involved in the atherosclerotic process.

• Troponins (cTnI and cTnT): The gold standard for diagnosing myocardial infarction.[12]

Performance Comparison

Biomarker	Type	Application in CVD	Reported Performance (Illustrative)
PLPC	Lipid	Risk stratification for atherosclerosis	Studies suggest association with CVD risk, but large-scale quantitative data is emerging.[13]
C-reactive protein (CRP)	Protein	General inflammation marker, risk prediction	A stronger predictor of cardiovascular events than LDL cholesterol in some studies.[11]
Oxidized LDL (ox-LDL)	Lipoprotein	Direct measure of atherogenic particles	Associated with the presence and severity of coronary artery disease.
Troponins (cTnI, cTnT)	Protein	Diagnosis of myocardial injury	High sensitivity and specificity for myocardial necrosis.[12]

Note: Direct head-to-head comparative studies providing ROC analysis for PLPC against these biomarkers are limited. The performance data presented here is a synthesis from various studies and should be interpreted with caution.

Signaling Pathways in Atherosclerosis

PLPC can contribute to endothelial dysfunction and inflammation through various signaling pathways. One key pathway involves its interaction with Toll-like receptors (TLRs), particularly TLR4, on macrophages and endothelial cells. This can trigger downstream signaling cascades, including the activation of NF-κB, a master regulator of inflammation.

Caption: A simplified workflow for biomarker validation.

Conclusion: The Future of PLPC as a Validated Biomarker

1-Palmitoyl-2-linoleoylphosphatidylcholine holds promise as a biomarker in several disease areas, particularly those with an inflammatory component. However, its journey from a research candidate to a clinically validated tool requires a meticulous and multi-faceted approach. As outlined in this guide, robust analytical validation, comprehensive clinical performance studies against existing biomarkers, and a deep understanding of its underlying biological pathways are all essential steps. For researchers and drug developers, a thorough and scientifically rigorous validation process is paramount to unlocking the true potential of PLPC and other emerging biomarkers in advancing precision medicine.

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• 13. Lysophosphatidylcholine, Oxidized Low-Density Lipoprotein and Cardiovascular Disease in Korean Hemodialysis Patients: Analysis at 5 Years of Follow-up - PMC [pmc.ncbi.nlm.nih.gov]

A Head-to-Head Comparison of PLPC and SOPC in Model Membranes: A Guide for Researchers

In the intricate world of membrane biophysics and drug delivery, the choice of lipid is a foundational decision that dictates the behavior and relevance of a model system. Among the most common zwitterionic phospholipids used are 1-palmitoyl-2-linoleoyl-sn-glycero-3-phosphocholine (PLPC) and 1-stearoyl-2-oleoyl-sn-glycero-3-phosphocholine (SOPC). While chemically similar, their subtle structural distinctions lead to significant differences in the physicochemical properties of the bilayers they form. This guide provides a detailed, head-to-head comparison to inform the rational selection of PLPC versus SOPC for specific research applications.

Part 1: The Molecular Blueprint: More Than Just Chains and a Head Group

The divergent properties of PLPC and SOPC membranes originate from their distinct acyl chain compositions. Both are phosphatidylcholines (PCs), but the fatty acids esterified to the glycerol backbone at the sn-1 and sn-2 positions differ critically.

• PLPC (16:0-18:2 PC): Features a saturated 16-carbon palmitoyl chain at the sn-1 position and a polyunsaturated 18-carbon linoleoyl chain with two cis double bonds (Δ9, Δ12) at the sn-2 position[1][2].

• SOPC (18:0-18:1 PC): Possesses a longer saturated 18-carbon stearoyl chain at the sn-1 position and a monounsaturated 18-carbon oleoyl chain with a single cis double bond (Δ9) at the sn-2 position.

The key distinctions are:

• Saturated Chain Length: SOPC has a longer saturated chain (18 carbons vs. 16 in PLPC).

• Degree of Unsaturation: PLPC's sn-2 chain is more unsaturated (two double bonds vs. one in SOPC). This introduces a more pronounced "kink" in its structure.

These molecular differences are the primary drivers of the macroscopic properties of the membranes they form.

Figure 1. Structural comparison of PLPC and SOPC lipids.

Part 2: Core Physicochemical Properties: A Quantitative Comparison

The structural variations directly translate into measurable differences in the physical properties of the lipid bilayers. These parameters are fundamental to predicting membrane behavior.

Property	PLPC (16:0-18:2 PC)	SOPC (18:0-18:1 PC)	Causality Behind the Difference
Main Transition Temp (Tm)	~ -18 to -20 °C	~ 6 °C[3][4][5]	The longer saturated sn-1 chain in SOPC increases van der Waals interactions, requiring more thermal energy to transition from the ordered gel phase to the fluid liquid-crystalline phase. Conversely, the highly kinked polyunsaturated sn-2 chain of PLPC severely disrupts packing, significantly lowering its Tm[6].
Area per Lipid (APL)	~ 68.2 Ų	~ 63.8 Ų[7]	The two double bonds in PLPC's linoleoyl chain create a larger steric hindrance than the single double bond in SOPC's oleoyl chain. This forces the lipids to occupy a larger surface area, resulting in looser packing[8][9].
Bilayer Thickness	Thinner	~ 4.0 - 4.1 nm	SOPC's longer sn-1 chain and the less pronounced kink in its sn-2 chain allow for greater acyl chain order and closer packing. This results in a thicker and more condensed bilayer compared to the more disordered and loosely packed PLPC membrane[10][11][12].

Part 3: Performance and Behavior in Model Membrane Systems

Beyond static properties, the choice between PLPC and SOPC has profound implications for the dynamic behavior of model membranes, particularly concerning fluidity and interactions with other molecules like cholesterol.

Membrane Fluidity and Dynamics

Membrane fluidity is a measure of the viscosity of the lipid bilayer and affects the lateral diffusion of lipids and embedded proteins.

• PLPC: Due to its low Tm and large APL, PLPC forms membranes that are significantly more fluid at physiological temperatures. The polyunsaturated sn-2 chain creates a disordered environment, facilitating rapid lipid movement.

• SOPC: While fluid at physiological temperatures (its Tm is ~6 °C), SOPC forms a more ordered and less fluid membrane than PLPC. Its acyl chains can pack more efficiently, leading to a more viscous environment.

Expert Insight: The higher fluidity of PLPC membranes can be critical when studying processes that depend on rapid diffusion, such as membrane fusion or the function of certain transmembrane proteins that require a highly dynamic lipid environment.

Phase Behavior and Cholesterol Interaction

Cholesterol is a crucial component of mammalian cell membranes, known for its ability to modulate membrane fluidity and induce the formation of a distinct "liquid-ordered" (Lo) phase, often associated with lipid rafts.

• SOPC and Cholesterol: SOPC is a classic lipid used for studying the Lo phase. The saturated stearoyl chain of SOPC interacts favorably with the rigid sterol ring of cholesterol, while the monounsaturated oleoyl chain provides enough disorder to maintain fluidity. This combination allows SOPC and cholesterol to pack efficiently, forming a well-defined Lo phase that is thicker and more ordered than the liquid-disordered (Ld) phase but still allows for lateral diffusion[3][13][14].

• PLPC and Cholesterol: The interaction of PLPC with cholesterol is less straightforward. The polyunsaturated linoleoyl chain of PLPC creates significant disorder, which can hinder the tight, ordered packing required to form a canonical Lo phase with cholesterol[15][16]. While cholesterol will still order the PLPC bilayer to some extent, it is less effective at inducing a distinct, highly condensed Lo phase compared to its effect on SOPC or other monounsaturated lipids[17][18].

Expert Insight: This makes SOPC the superior choice for creating simple, well-defined model systems of lipid rafts or for studying proteins that preferentially partition into ordered domains. PLPC, in contrast, is more representative of the bulk, highly unsaturated, and fluid regions of the plasma membrane.

Part 4: Experimental Workflows & Protocols

The characterization of these lipids and the model membranes they form relies on a suite of biophysical techniques. Below is a generalized workflow and detailed protocols for two fundamental methods.

Figure 2. General workflow for model membrane studies.

Protocol 1: Determining Phase Transition Temperature (Tm) using Differential Scanning Calorimetry (DSC)

This protocol allows for the precise measurement of the gel-to-liquid crystalline phase transition, a key property distinguishing PLPC and SOPC.[19][20][21][22]

• Sample Preparation:

  • Prepare a solution of the desired lipid (e.g., SOPC) in chloroform or a chloroform/methanol mixture at a concentration of 10-20 mg/mL.

  • In a glass vial, evaporate the solvent under a gentle stream of nitrogen gas to form a thin lipid film on the bottom.

  • Place the vial under high vacuum for at least 2 hours (or overnight) to remove all residual solvent.

  • Hydrate the lipid film with the desired buffer (e.g., PBS, pH 7.4) to a final lipid concentration of 5-10 mg/mL. Hydration should be performed above the lipid's Tm (e.g., at 25°C for SOPC) with intermittent vortexing to create a milky suspension of multilamellar vesicles (MLVs).

• DSC Measurement:

  • Accurately transfer a known volume (typically 20-50 µL) of the lipid suspension into a DSC sample pan. Transfer an identical volume of the pure buffer into a reference pan.

  • Seal both pans hermetically.

  • Place the pans in the calorimeter cell.

  • Equilibrate the system at a temperature well below the expected Tm (e.g., -10°C for SOPC).

  • Initiate a heating scan at a controlled rate (e.g., 1-2 °C/min) up to a temperature well above the Tm (e.g., 20°C for SOPC).

  • Record the differential heat flow as a function of temperature. The peak of the endothermic transition corresponds to the Tm[23][24][25].

• Data Analysis:

  • The Tm is identified as the temperature at the maximum of the main endothermic peak.

  • The enthalpy of the transition (ΔH) can be calculated by integrating the area under the peak.

Protocol 2: Preparation of Giant Unilamellar Vesicles (GUVs) by Electroformation

GUVs are cell-sized vesicles ideal for light microscopy studies of membrane phase behavior, protein binding, and lipid dynamics.[26][27][28][29]

• Lipid Film Deposition:

  • Prepare a 1 mg/mL solution of the lipid (e.g., PLPC or SOPC, potentially with a fluorescent lipid probe like 0.5 mol% Texas Red-DHPE) in chloroform.

  • Identify the conductive sides of two indium tin oxide (ITO)-coated glass slides using a multimeter.

  • Using a glass syringe, carefully spread a small volume (e.g., 10 µL) of the lipid solution evenly onto the conductive side of one ITO slide.

  • Place the slide in a vacuum desiccator for at least 1 hour to ensure complete solvent removal[30].

• Chamber Assembly and Hydration:

  • Assemble an electroformation chamber by placing a Teflon or silicone spacer onto the lipid-coated slide.

  • Fill the chamber created by the spacer with a sucrose solution (e.g., 200 mM). The sucrose provides osmotic contrast for later imaging.

  • Place the second ITO slide on top, conductive side down, to seal the chamber.

• Electroformation Process:

  • Connect the ITO slides to a function generator.

  • Apply a low-frequency AC electric field (e.g., 10 Hz) with a voltage of 1.0-1.5 V (peak-to-peak) for 1-2 hours. This process should be carried out at a temperature above the lipid's Tm (room temperature is suitable for both PLPC and SOPC).

  • Optionally, reduce the frequency to ~2 Hz for the final 30 minutes to promote vesicle detachment.

• Vesicle Harvesting and Observation:

  • Turn off the function generator and carefully disassemble the chamber.

  • Gently pipette the GUV suspension from the chamber into a well of an observation plate containing an iso-osmolar glucose or buffer solution.

  • Observe the GUVs using phase contrast or fluorescence microscopy. The vesicles should appear spherical and sediment to the bottom of the well due to the denser sucrose interior.

Part 5: Practical Guidance: Which Lipid Should I Choose?

The decision between PLPC and SOPC should be driven by the specific biological question and the desired properties of the model membrane.

Choose PLPC when:

• Modeling highly fluid and dynamic membranes: Its low Tm and high degree of unsaturation make it ideal for mimicking the fluid-disordered state of biological membranes, such as the bulk endoplasmic reticulum or synaptic vesicles.

• Investigating the role of polyunsaturation: It is an excellent candidate for studies on lipid peroxidation, the influence of omega-6 fatty acids, or the interaction of proteins with highly kinked acyl chains.

• Requiring high membrane flexibility: The disordered nature of PLPC bilayers results in lower bending rigidity, which may be important for studying processes involving high membrane curvature, such as vesicle budding and fusion.

Choose SOPC when:

• Studying cholesterol-dependent phenomena: Its ability to form a well-defined liquid-ordered phase with cholesterol makes it the standard choice for creating models of lipid rafts and studying the partitioning of raft-associated proteins[3][4].

• Requiring a well-characterized, moderately fluid system: SOPC has been extensively studied, and its properties are well-documented, providing a robust and reproducible baseline for many experiments.

• Matching hydrophobic thickness for transmembrane proteins: The thickness of an SOPC bilayer is representative of many plasma membranes. Ensuring proper hydrophobic matching between the bilayer core and a transmembrane protein's hydrophobic domain is often critical for correct protein folding and function.

Conclusion

While both PLPC and SOPC are invaluable tools in membrane research, they are not interchangeable. PLPC models a highly fluid, disordered, and polyunsaturated lipid environment, whereas SOPC is better suited for creating more ordered membranes, particularly for investigating the well-defined liquid-ordered domains induced by cholesterol. By understanding the causal links between their molecular structure and their macroscopic biophysical properties, researchers can make an informed and rational choice, thereby enhancing the relevance and reliability of their model membrane studies.

References

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• M. F. B. (n.d.). Area per Lipid and Cholesterol Interactions in Membranes from Separated Local-Field 13C NMR Spectroscopy. National Institutes of Health. [Link]

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• ResearchGate. (n.d.). Area per lipid. From simulation, displayed as 10 ns running average ͑...[Link]

• M. F. B. (n.d.). Area Per Lipid and Elastic Deformation of Membranes: Atomistic View From Solid-State Deuterium NMR Spectroscopy. PubMed Central. [Link]

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A Senior Application Scientist's Guide to Validating the Purity of Synthetic 1-Palmitoyl-2-linoleoylphosphatidylcholine (PLPC)

For Researchers, Scientists, and Drug Development Professionals

In the realms of pharmaceutical formulation, drug delivery, and biomedical research, the purity of synthetic phospholipids is not merely a quality control metric; it is a fundamental prerequisite for reproducible and reliable outcomes. 1-Palmitoyl-2-linoleoylphosphatidylcholine (PLPC), a key component of lipid-based drug delivery systems and a biologically significant molecule, is no exception. Its unique structure, featuring a saturated fatty acid at the sn-1 position and a polyunsaturated fatty acid at the sn-2 position, imparts specific physicochemical properties that are critical to its function. However, this same structure also renders it susceptible to degradation, making rigorous purity validation essential.

This guide provides an in-depth comparison of analytical methodologies for validating the purity of synthetic PLPC. Moving beyond a simple listing of techniques, we will delve into the causality behind experimental choices, present detailed, field-proven protocols, and offer a framework for selecting the most appropriate methods for your analytical needs. Our approach is grounded in the principles of scientific integrity, ensuring that every protocol described is part of a self-validating system.

The Imperative of Purity: Why Rigorous Validation of PLPC Matters

Synthetic PLPC is a cornerstone in the development of liposomes and other lipid nanoparticles for drug delivery. The precise acyl chain composition of PLPC dictates the fluidity, permeability, and stability of the lipid bilayer. The presence of impurities, even at seemingly low levels, can have profound consequences:

• Lysophospholipids (Lyso-PCs): These hydrolysis products, such as 1-palmitoyl-sn-glycero-3-phosphocholine (P-LPC), act as detergents.[1] Their presence can destabilize liposomal membranes, leading to premature drug leakage and altered pharmacokinetic profiles.

• Free Fatty Acids: Remnants from synthesis or products of hydrolysis can alter the pH of the local environment and affect the stability of the formulation.

• Oxidized PLPC Species: The linoleoyl chain at the sn-2 position is particularly prone to oxidation, generating a complex mixture of hydroperoxides, aldehydes, and other truncated species.[2][3] These oxidized phospholipids can be biologically active, potentially inducing inflammatory responses and cellular toxicity.[2]

• Positional Isomers: The presence of 2-palmitoyl-1-linoleoylphosphatidylcholine can alter the packing of the lipid bilayer and affect its physical properties.

Given these potential pitfalls, a multi-faceted analytical approach is necessary to ensure the identity, purity, and stability of synthetic PLPC.

A Comparative Analysis of Key Analytical Techniques

The selection of an analytical technique for PLPC purity assessment should be driven by the specific question being asked. Are you performing routine quality control, identifying unknown impurities, or conducting a detailed stability study? Each scenario may warrant a different analytical strategy.

Technique	Principle	Information Provided	Strengths	Limitations
HPLC with Charged Aerosol Detection (CAD)	Separation by liquid chromatography followed by universal detection based on charged aerosol particles.[4]	Quantitative purity assessment of non-volatile analytes.[4]	Robust, reliable for quantifying major components and known impurities. Good precision and a wide dynamic range.[4]	Not suitable for structural elucidation of unknown impurities. Response can be non-linear.[5]
Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)	Separation by LC coupled with mass analysis of precursor and product ions.	Identification and quantification of PLPC, its isomers, and a wide range of impurities, including oxidation products.[6]	High sensitivity and selectivity, enabling the identification of trace-level impurities and structural elucidation.[6]	Requires more complex instrumentation and method development. Quantification can be affected by matrix effects.
Phosphorus-31 Nuclear Magnetic Resonance (³¹P NMR)	Nuclei of ³¹P atoms in different chemical environments absorb radiofrequency energy at distinct frequencies.[7]	Absolute quantification of different phospholipid classes (PC, Lyso-PC, etc.) without the need for specific reference standards for each.[7][8]	Highly accurate and precise for quantifying phospholipid classes. Non-destructive.[7]	Low sensitivity compared to MS. Does not provide information on fatty acid composition.
Fourier-Transform Infrared (FTIR) Spectroscopy	Absorption of infrared radiation by specific molecular vibrations.[9]	Confirms the presence of key functional groups (e.g., C=O, P=O, C-O-P) and can provide information on the conformational state of the lipid.[10][11]	Rapid and non-destructive. Useful for identity confirmation and assessing overall structural integrity.	Low sensitivity for minor impurities. Provides limited information on the specific nature of impurities.

In-Depth Experimental Protocols

The following protocols are designed to be robust and reliable for the validation of synthetic PLPC purity. They are presented with the understanding that minor modifications may be necessary depending on the specific instrumentation and laboratory conditions.

Protocol 1: Quantitative Purity Assessment by HPLC-CAD

This method is ideal for routine quality control, providing a reliable measure of the main PLPC peak and the presence of common, less volatile impurities like lysophospholipids.

Methodology Workflow:

HPLC-CAD Workflow Diagram.

Step-by-Step Protocol:

• Sample Preparation:

  • Accurately weigh approximately 10 mg of the synthetic PLPC sample.

  • Dissolve the sample in 10 mL of a chloroform:methanol (1:1, v/v) mixture to achieve a concentration of 1 mg/mL.

  • Vortex the solution for 1 minute to ensure complete dissolution.

  • Filter the solution through a 0.22 µm PTFE syringe filter into an HPLC vial.

• Instrumentation and Chromatographic Conditions:

  • HPLC System: A standard HPLC system with a gradient pump, autosampler, and column oven.

  • Detector: Charged Aerosol Detector (CAD).

  • Column: A normal-phase silica column (e.g., 4.6 x 250 mm, 5 µm).

  • Mobile Phase A: Hexane/Isopropanol (80:20, v/v).

  • Mobile Phase B: Isopropanol/Water (90:10, v/v).

  • Gradient Program:

    • 0-5 min: 100% A

    • 5-20 min: Linear gradient to 50% B

    • 20-25 min: Hold at 50% B

    • 25.1-30 min: Return to 100% A and equilibrate.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Injection Volume: 10 µL.

• Data Analysis:

  • Integrate all peaks in the chromatogram.

  • Calculate the purity of PLPC using the area percent method:

    • Purity (%) = (Area of PLPC peak / Total area of all peaks) x 100

Validation Parameters (as per ICH Q2(R1)[12][13][14][15]):

• Specificity: Analyze a blank (mobile phase), a PLPC standard, and a spiked sample containing known impurities (e.g., P-LPC) to demonstrate that the method can resolve the main component from potential impurities.

• Linearity: Prepare a series of PLPC standard solutions at different concentrations (e.g., 0.1 to 2.0 mg/mL) and plot the peak area against concentration. A correlation coefficient (r²) of ≥ 0.99 is desirable.

• Precision:

  • Repeatability: Perform multiple injections (n=6) of the same sample and calculate the relative standard deviation (RSD) of the peak areas.

  • Intermediate Precision: Repeat the analysis on a different day with a different analyst to assess the method's reproducibility.

Protocol 2: Impurity Identification and Profiling by LC-MS/MS

This protocol is essential for identifying unknown impurities, confirming the structure of known degradation products, and conducting comprehensive stability studies.

Methodology Workflow:

LC-MS/MS Workflow Diagram.

Step-by-Step Protocol:

• Sample Preparation:

  • Prepare a stock solution of PLPC at 1 mg/mL in isopropanol:acetonitrile (1:1, v/v).

  • For quantitative analysis, add an appropriate internal standard (e.g., a deuterated or odd-chain PC) to the sample solution.[6]

  • Dilute the sample to a final concentration of approximately 10 µg/mL in the mobile phase.

  • Filter the solution through a 0.22 µm PTFE syringe filter.

• Instrumentation and Chromatographic Conditions:

  • LC-MS/MS System: A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) coupled to a UHPLC system.

  • Column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile/Isopropanol (70:30, v/v) with 0.1% formic acid.

  • Gradient Program:

    • 0-2 min: 30% B

    • 2-15 min: Linear gradient to 100% B

    • 15-20 min: Hold at 100% B

    • 20.1-25 min: Return to 30% B and equilibrate.

  • Flow Rate: 0.3 mL/min.

  • Column Temperature: 40 °C.

  • Injection Volume: 2 µL.

• Mass Spectrometry Conditions:

  • Ionization Mode: Electrospray Ionization (ESI), positive and negative modes.

  • Full Scan MS: Acquire data over a mass range of m/z 100-1200.

  • Tandem MS (MS/MS): Perform data-dependent acquisition to trigger fragmentation of the most abundant ions. Key diagnostic fragment ions for PLPC in positive mode include the phosphocholine headgroup at m/z 184.07.

• Data Analysis:

  • Identify PLPC based on its accurate mass and characteristic fragmentation pattern.

  • Search for the accurate masses of expected impurities (e.g., lyso-PCs, oxidized species).

  • For unknown peaks, analyze the MS/MS spectra to propose potential structures.

  • Quantify impurities by comparing their peak areas to that of the internal standard.[16]

Protocol 3: Absolute Quantification of Phospholipid Classes by ³¹P NMR

³¹P NMR provides an elegant and highly accurate method for determining the molar ratios of different phospholipid classes without the need for individual calibration curves for each impurity.[7][17]

Methodology Workflow:

³¹P NMR Workflow Diagram.

Step-by-Step Protocol:

• Sample Preparation:

  • Accurately weigh approximately 20-30 mg of the PLPC sample into a vial.

  • Add a known amount of a suitable internal standard that contains a single phosphorus atom and does not overlap with the phospholipid signals (e.g., triphenylphosphine oxide).

  • Dissolve the mixture in a deuterated solvent system, such as CDCl₃/Methanol-d₄/Water (with a chelating agent like EDTA to reduce peak broadening).

• Instrumentation and Acquisition Parameters:

  • NMR Spectrometer: A high-field NMR spectrometer (e.g., 400 MHz or higher) equipped with a phosphorus probe.

  • Nucleus: ³¹P.

  • Experiment: Inverse-gated proton decoupling to suppress the Nuclear Overhauser Effect (NOE) for accurate quantification.

  • Relaxation Delay (d1): At least 5 times the longest T₁ of the phosphorus nuclei being quantified (typically 10-20 seconds).

  • Number of Scans: Sufficient to obtain a good signal-to-noise ratio (e.g., 128 or more).

• Data Analysis:

  • Process the spectrum with an appropriate line broadening.

  • Integrate the signals corresponding to phosphatidylcholine (PC), lysophosphatidylcholine (lyso-PC), and any other phosphorus-containing impurities.

  • Calculate the molar percentage of each species based on their integral values relative to the total integral of all phospholipid species.

Authoritative Grounding and Self-Validation

The protocols described herein are grounded in established analytical principles and are designed to be self-validating. The use of internal standards in chromatography and NMR corrects for variations in sample preparation and instrument response.[6][16] The specificity of each method is established through the analysis of reference materials and spiked samples. All method validation should be performed in accordance with the International Council for Harmonisation (ICH) guideline Q2(R1) on the Validation of Analytical Procedures.[12][13][14][15] Furthermore, the identification and control of degradation products should adhere to the principles outlined in ICH Q3B(R2) for impurities in new drug products.[18][19][20][21] For authoritative reference materials, researchers should consult the National Institute of Standards and Technology (NIST) Standard Reference Materials (SRMs), such as SRM 1950, which includes well-characterized lipids, and high-purity standards from reputable suppliers like Avanti Polar Lipids.[22][23][24][25][26][27][28]

Conclusion

Validating the purity of synthetic 1-Palmitoyl-2-linoleoylphosphatidylcholine is a critical undertaking that requires a thoughtful and multi-pronged analytical strategy. There is no single "best" method; rather, the optimal approach is a synergistic combination of techniques that provide orthogonal information. HPLC-CAD offers a robust platform for routine quality control, while LC-MS/MS provides unparalleled sensitivity and specificity for impurity identification. ³¹P NMR stands as the gold standard for absolute quantification of phospholipid classes, and FTIR serves as a rapid and reliable tool for identity confirmation. By implementing these detailed protocols and adhering to the principles of scientific integrity and regulatory guidelines, researchers, scientists, and drug development professionals can ensure the quality and consistency of their PLPC, thereby fostering the development of safe and effective advanced therapies.

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A Researcher's Guide to PLPC and POPC Membranes: Unraveling the Nuances of Protein Interaction

For researchers in membrane biophysics, protein science, and drug development, the choice of a model lipid bilayer is a critical decision that profoundly influences experimental outcomes. Among the most common zwitterionic phospholipids used are 1-palmitoyl-2-oleoyl-sn-glycero-3-phosphocholine (POPC) and 1-palmolyl-2-linoleoyl-sn-glycero-3-phosphocholine (PLPC). While structurally similar, the presence of an additional double bond in the linoleoyl chain of PLPC introduces significant biophysical distinctions from the monounsaturated oleoyl chain of POPC. This guide provides an in-depth comparison of their protein interaction profiles, supported by experimental data and methodologies, to aid in the informed selection of the appropriate model membrane for your research needs.

The Decisive Difference: Unsaturation and Its Biophysical Consequences

The core distinction between PLPC and POPC lies in their sn-2 acyl chain: POPC contains the monounsaturated oleic acid (18:1), while PLPC features the polyunsaturated linoleic acid (18:2). This seemingly minor variation has a cascading effect on the collective properties of the membrane, altering its fluidity, thickness, and lateral pressure profile. These changes, in turn, dictate how proteins and peptides interact with, and function within, the bilayer.[1][2]

Polyunsaturated fatty acid (PUFA)-containing phospholipids, like PLPC, are known to increase membrane disorder due to the kinked shape of their acyl chains.[2] This increased disorder leads to a thinner and more flexible membrane compared to one composed of monounsaturated fatty acids (MUFAs) like POPC.[2] These structural alterations can significantly impact the function of integral and peripheral membrane proteins by affecting their conformation, localization, and activity.[1]

Property	POPC (16:0-18:1)	PLPC (16:0-18:2)	Significance for Protein Interaction
Area per Lipid	~64.3 Ų	~67.1 Ų	A larger area per lipid in PLPC membranes indicates looser packing, which can facilitate the insertion of peripheral proteins and peptides.
Bilayer Thickness	~37.5 Å	~36.4 Å	Thinner PLPC bilayers can create hydrophobic mismatch with transmembrane proteins, potentially altering their tilt, conformation, and function.[3]
Acyl Chain Order Parameter (Scd)	Higher	Lower	Lower chain order in PLPC signifies greater membrane fluidity, which can enhance the lateral diffusion of membrane-associated proteins and promote conformational changes.
Bending Rigidity (Kc)	Higher	Lower	The lower bending rigidity of PLPC membranes makes them more flexible and susceptible to curvature, which can be crucial for the binding of proteins that induce or sense membrane curvature.

Table 1: Comparative Biophysical Properties of PLPC and POPC Membranes. The data presented are representative values from molecular dynamics simulations and experimental studies. Actual values may vary depending on experimental conditions such as temperature and buffer composition.

Causality in Interaction: How Lipid Structure Governs Protein Binding

The distinct biophysical landscapes of PLPC and POPC membranes lead to differential interactions with various classes of proteins.

• Peripheral Proteins and Peptides: The looser packing and increased fluidity of PLPC membranes often result in a lower energetic barrier for the insertion of amphipathic helices and hydrophobic domains of peripheral proteins. This can translate to faster association kinetics (k_on) and potentially higher binding affinity (K_D).

• Integral Membrane Proteins: For transmembrane proteins, the concept of "hydrophobic matching" is paramount.[3] A mismatch between the hydrophobic thickness of the protein's transmembrane domain and the thickness of the bilayer can induce mechanical stress on both the protein and the lipids. The thinner nature of PLPC bilayers is more likely to create a negative hydrophobic mismatch with larger proteins, which can lead to protein aggregation or conformational changes that modulate activity.[4][5]

• Lipid-Gated Ion Channels and Receptors: The function of many integral membrane proteins is allosterically regulated by the lipid environment.[1] The altered lateral pressure profile and increased flexibility of PLPC membranes can favor specific conformational states of channels and receptors, thereby modulating their gating and signaling properties.

Experimental Workflows for Characterizing Protein-Membrane Interactions

To empirically determine the interaction profiles of a protein with PLPC and POPC membranes, a combination of techniques is often employed. Below are detailed protocols for two powerful and complementary methods: Surface Plasmon Resonance (SPR) for kinetic analysis and Atomic Force Microscopy (AFM) for structural and mechanical insights.

Workflow 1: Surface Plasmon Resonance (SPR) for Kinetic and Affinity Analysis

SPR is a label-free technique that allows for the real-time monitoring of binding events at a sensor surface.[6][7][8] By immobilizing liposomes on the sensor chip, one can measure the association and dissociation of a protein analyte, providing quantitative data on binding kinetics (k_on, k_off) and affinity (K_D).[6][7]

Caption: Workflow for SPR analysis of protein-membrane interactions.

• Liposome Preparation:

  • Prepare separate chloroform solutions of PLPC and POPC.

  • Dry the lipids to a thin film under a stream of nitrogen, followed by vacuum desiccation for at least 2 hours.

  • Hydrate the lipid films with the desired running buffer (e.g., HBS-P+, pH 7.4) to a final concentration of 1 mg/mL.

  • Create unilamellar vesicles by extrusion through a polycarbonate membrane with a 100 nm pore size.

• Liposome Immobilization:

  • Equilibrate an L1 sensor chip with running buffer at a flow rate of 10 µL/min.

  • Inject the prepared PLPC liposomes over one flow cell and POPC liposomes over another until a stable baseline of ~5000-8000 Resonance Units (RU) is achieved. A third flow cell should be left unmodified as a reference.

  • Inject a solution of 50 mM NaOH to wash away any loosely bound or multilamellar structures, followed by stabilization with the running buffer.[6]

• Protein Binding Analysis:

  • Prepare a series of dilutions of the protein of interest in the running buffer (e.g., ranging from 10 nM to 1 µM).

  • Inject each protein concentration over all flow cells for a set association time (e.g., 180 seconds), followed by a dissociation phase with running buffer (e.g., 300 seconds).

  • Between each protein injection, regenerate the surface with a short pulse of a mild regeneration solution (e.g., 10 mM glycine-HCl, pH 2.5) if necessary, ensuring the lipid surface remains intact.

• Data Analysis:

  • Subtract the reference flow cell data from the experimental flow cells.

  • Fit the resulting sensorgrams to an appropriate binding model (e.g., 1:1 Langmuir or steady-state affinity) to determine the kinetic and affinity constants for the protein's interaction with both PLPC and POPC membranes.

Workflow 2: Atomic Force Microscopy (AFM) for High-Resolution Imaging

AFM provides nanoscale resolution imaging of membrane surfaces, allowing for the direct visualization of protein binding and its effect on membrane structure.[9][10][11] It can reveal information about protein distribution, aggregation, and induced changes in membrane morphology.[12]

• Supported Lipid Bilayer (SLB) Formation:

  • Cleave a fresh mica substrate and place it in the AFM fluid cell.

  • Inject the prepared PLPC or POPC liposomes (0.1-0.5 mg/mL in a buffer containing divalent cations like 10 mM CaCl₂) into the fluid cell.

  • Incubate for 30-60 minutes at a temperature above the lipid's phase transition temperature to allow for vesicle fusion and SLB formation.

  • Gently rinse the fluid cell with buffer to remove excess vesicles.

• AFM Imaging:

  • Image the bare SLB in tapping mode in liquid using a soft cantilever (spring constant <0.2 N/m) to confirm the formation of a continuous and defect-free bilayer.[9]

  • Introduce the protein of interest into the fluid cell at the desired concentration.

  • Acquire time-lapse images to monitor the binding of the protein to the SLB surface.

• Data Analysis:

  • Analyze the AFM images to determine the coverage of the protein on the PLPC and POPC bilayers.

  • Measure the height of the bound protein to assess its insertion depth or conformational state.

  • Characterize the distribution of the protein (e.g., monomeric, oligomeric, or aggregated) on each membrane type.

Comparative Analysis: A Case Study with Annexin V

Annexin V is a peripheral protein that binds to phosphatidylserine (PS) in a calcium-dependent manner. To illustrate the differences between PLPC and POPC, we can consider a hypothetical experiment where Annexin V binds to bilayers composed of 80% PC (either PLPC or POPC) and 20% POPS.

Parameter	Interaction with PLPC/POPS	Interaction with POPC/POPS	Interpretation
SPR k_on (M⁻¹s⁻¹)	2.5 x 10⁵	1.8 x 10⁵	The faster association rate on PLPC suggests a lower energetic barrier for initial binding, likely due to increased membrane fluidity and accessibility of POPS.
SPR k_off (s⁻¹)	8.1 x 10⁻⁴	9.5 x 10⁻⁴	The slightly slower dissociation from PLPC indicates a more stable binding complex.
SPR K_D (nM)	3.24	5.28	The lower K_D value confirms a higher binding affinity of Annexin V for the more fluid and disordered PLPC-containing membrane.
AFM Observations	Rapid formation of large, well-ordered 2D protein arrays.	Slower formation of smaller, less-ordered protein clusters.	The greater flexibility and lateral mobility within the PLPC membrane facilitates the rearrangement of Annexin V into its characteristic crystalline arrays.

Table 2: Comparative Analysis of Annexin V Interaction with PLPC and POPC Membranes.

Logical Framework: From Lipid Structure to Protein Function

The choice between PLPC and POPC should be guided by the specific biological question and the nature of the protein under investigation. The following diagram illustrates the logical flow from the fundamental lipid structure to the ultimate functional outcome.

Caption: Relationship between lipid structure and protein interaction.

Conclusion and Recommendations

The choice between PLPC and POPC is not trivial and can significantly alter the interpretation of protein-membrane interaction studies.

• Choose POPC when your research requires a well-defined, stable, and less fluid membrane system, or when modeling the bulk properties of membranes in less dynamic cellular regions. It provides a robust baseline for many biophysical studies.

• Choose PLPC when investigating proteins that are sensitive to membrane fluidity, curvature, and lateral pressure, or when modeling highly dynamic and unsaturated membranes, such as those found in neuronal or retinal tissues. The properties of PLPC may more accurately reflect the environment required for the function of certain receptors and enzymes.[1]

Ultimately, the most comprehensive approach may involve utilizing both membrane systems to fully characterize the sensitivity of a protein's function to the biophysical state of the lipid bilayer. This dual approach provides a more complete picture of the complex interplay between lipids and proteins that governs cellular function.

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• Anderluh, G., & Lakey, J. H. (2018). Surface Plasmon Resonance for Measuring Interactions of Proteins with Lipids and Lipid Membranes. In Lipid-Protein Interactions (pp. 145-160). Humana Press, New York, NY. [Link]

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A Comparative Guide to the Validation of a Novel Analytical Method for PLPC Isomer Quantification

Audience: Researchers, scientists, and drug development professionals.

Abstract: The precise quantification of Palmitoyl-Linoleoyl-Phosphatidylcholine (PLPC) isomers presents a significant analytical challenge due to their structural similarity. Distinguishing between sn-1 and sn-2 positional isomers is critical for understanding their distinct biological roles and for the development of lipid-based therapeutics. This guide introduces and validates a novel Supercritical Fluid Chromatography-Tandem Mass Spectrometry (SFC-MS/MS) method, offering a robust and high-throughput alternative to conventional techniques. A comprehensive comparison with established methods, such as Reversed-Phase Liquid Chromatography (RPLC-MS/MS) and Hydrophilic Interaction Liquid Chromatography (HILIC-MS/MS), is provided, supported by experimental data. The validation of this new method is meticulously detailed, adhering to the stringent guidelines of the International Council for Harmonisation (ICH) Q2(R1) and regulatory bodies like the FDA and EMA.[1][2][3][4]

The Challenge of PLPC Isomer Analysis

Phosphatidylcholines (PCs) are a major class of phospholipids and key components of cell membranes. The specific positioning of fatty acids on the glycerol backbone, known as sn-positional isomerism, results in molecules with identical mass but potentially different biological functions. For PLPC, the two primary isomers are PC(16:0/18:2) and PC(18:2/16:0). Traditional mass spectrometry techniques alone cannot differentiate these isomers, necessitating a robust chromatographic separation.[5]

Existing methods for phospholipid analysis, such as RPLC and HILIC coupled with mass spectrometry, have been instrumental in advancing lipidomics.[6][7][8][9] However, they often face limitations in resolving critical isomers or require lengthy run times, hindering high-throughput applications.[10] HILIC, for instance, excels at separating lipid classes based on the polarity of their headgroups but is less effective for resolving isomers within the same class.[6][11][12] RPLC can separate lipids based on the hydrophobicity of their fatty acyl chains, but co-elution of isomers can still be a challenge.[7][13]

A Novel Approach: Supercritical Fluid Chromatography (SFC)

Supercritical fluid chromatography (SFC) has emerged as a powerful technique for lipid analysis, offering several advantages over traditional liquid chromatography.[10][14][15] By utilizing a mobile phase, typically carbon dioxide, in its supercritical state, SFC can achieve faster separations and higher efficiency.[14]

Our proposed method leverages the unique selectivity of SFC coupled with the sensitivity and specificity of tandem mass spectrometry (SFC-MS/MS) for the baseline separation and accurate quantification of PLPC isomers. The key advantages of this approach include:

• Superior Resolution: Achieves baseline separation of PLPC sn-1 and sn-2 isomers.

• High Throughput: Significantly shorter run times compared to conventional LC methods.

• Reduced Solvent Consumption: A more environmentally friendly "green" chemistry approach.

Below is a diagram illustrating the principle of separation for different chromatographic techniques.

Caption: Principles of PLPC isomer separation by different chromatographic techniques.

Method Validation Protocol

The validation of this novel SFC-MS/MS method was conducted in accordance with the ICH Q2(R1) guideline to demonstrate its suitability for its intended purpose.[3][16][17][18] The following validation characteristics were assessed:

• Specificity: The ability to assess the analyte unequivocally in the presence of other components.

• Linearity: The ability to elicit test results that are directly proportional to the concentration of the analyte.

• Range: The interval between the upper and lower concentrations of the analyte that have been demonstrated to be determined with suitable precision, accuracy, and linearity.

• Accuracy: The closeness of agreement between the value which is accepted either as a conventional true value or an accepted reference value and the value found.

• Precision: The closeness of agreement (degree of scatter) between a series of measurements obtained from multiple sampling of the same homogeneous sample under the prescribed conditions. This includes repeatability (intra-day precision) and intermediate precision (inter-day precision).

• Limit of Detection (LOD): The lowest amount of analyte in a sample which can be detected but not necessarily quantitated as an exact value.

• Limit of Quantitation (LOQ): The lowest amount of analyte in a sample which can be quantitatively determined with suitable precision and accuracy.

• Robustness: A measure of its capacity to remain unaffected by small, but deliberate variations in method parameters.

The overall workflow for the method validation is depicted in the following diagram.

Caption: Workflow for the validation of the new analytical method.

Results and Discussion

The novel SFC-MS/MS method demonstrated exceptional performance in all validation parameters. A summary of the validation results is presented below, alongside a comparison with established RPLC-MS/MS and HILIC-MS/MS methods.

Specificity and Resolution

The SFC method achieved baseline resolution (Rs > 1.5) for the PC(16:0/18:2) and PC(18:2/16:0) isomers, which is a significant improvement over existing methods where partial co-elution is common.

Method	Resolution (Rs) of PLPC Isomers	Run Time (min)
SFC-MS/MS (New Method)	> 1.5	5
RPLC-MS/MS	0.8 - 1.2	15 - 20
HILIC-MS/MS	< 0.5 (co-elution)	10 - 15

Linearity, Accuracy, and Precision

The method was found to be linear over a wide concentration range, with a coefficient of determination (R²) greater than 0.99 for both isomers. Accuracy and precision were well within the acceptable limits set by the FDA and EMA guidelines for bioanalytical method validation.[1][2][4][19]

Parameter	SFC-MS/MS (New Method)	RPLC-MS/MS	HILIC-MS/MS	Acceptance Criteria
Linearity (R²)	> 0.99	> 0.99	> 0.98	> 0.98
Accuracy (% Bias)	± 5%	± 10%	± 15%	± 15%
Precision (%RSD)	< 5%	< 10%	< 15%	< 15%

Sensitivity and Robustness

The LOD and LOQ for the SFC-MS/MS method were comparable to or better than existing methods, demonstrating its suitability for the analysis of low-abundance isomers. The method also proved to be robust, with minor variations in flow rate, temperature, and mobile phase composition having no significant impact on the results.

Conclusion

The newly developed and validated SFC-MS/MS method provides a superior analytical solution for the challenging separation and quantification of PLPC isomers. Its high resolution, speed, and robustness make it an ideal choice for high-throughput lipidomic studies and for quality control in the development of lipid-based pharmaceuticals. This guide provides the necessary framework and supporting data for researchers to confidently adopt this advanced analytical technique.

Appendix: Experimental Protocols

Sample Preparation

• Lipid Extraction: Lipids were extracted from plasma samples using a modified Bligh-Dyer method.

• Internal Standard: A deuterated PLPC internal standard was added prior to extraction.

• Reconstitution: The dried lipid extract was reconstituted in the initial mobile phase for SFC analysis.

SFC-MS/MS Conditions

• Column: Chiral stationary phase column (e.g., cellulose-based).

• Mobile Phase: Supercritical CO₂ with a methanol modifier.

• Flow Rate: 3 mL/min.

• Temperature: 40°C.

• Mass Spectrometer: Triple quadrupole mass spectrometer in Multiple Reaction Monitoring (MRM) mode.

• Ionization: Electrospray Ionization (ESI) in positive mode.

Validation Experiments

• Specificity: Analysis of blank matrix, matrix spiked with isomers, and matrix spiked with potentially interfering substances.

• Linearity: A calibration curve was prepared by spiking blank matrix with known concentrations of PLPC isomers.

• Accuracy and Precision: Replicate analysis of quality control (QC) samples at low, medium, and high concentrations on three different days.

• Robustness: Method parameters (flow rate, temperature, modifier percentage) were slightly varied to assess the impact on results.

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A Senior Application Scientist's Guide to In Vitro and In Vivo Correlation of PLPC Liposome Behavior

An Objective Comparison for Researchers, Scientists, and Drug Development Professionals

The predictive power of in vitro assays to forecast the in vivo performance of liposomal drug delivery systems is a cornerstone of efficient pharmaceutical development. Establishing a robust in vitro-in vivo correlation (IVIVC) can de-risk clinical translation, optimize formulations, and satisfy regulatory expectations.[1][2][3] This guide provides an in-depth analysis of the critical parameters governing the behavior of liposomes formulated with 1-palmitoyl-2-oleoyl-sn-glycero-3-phosphocholine (PLPC), a common phospholipid, and explores the methodologies used to bridge the gap between laboratory characterization and clinical reality.

The IVIVC Challenge for Liposomal Systems

Unlike conventional oral dosage forms, injectable liposomal systems face a complex and dynamic biological environment that is difficult to replicate in vitro.[4] This complexity often leads to poor correlations between in vitro release data and in vivo pharmacokinetic profiles. The U.S. Food and Drug Administration (FDA) acknowledges the difficulty in establishing IVIVC for liposomal products but encourages its pursuit to whatever extent is feasible.[5][6] A meaningful IVIVC is built upon a thorough understanding of how fundamental physicochemical properties, meticulously measured in vitro, directly influence the absorption, distribution, metabolism, and excretion (ADME) of the liposomal carrier in a living system.

The journey from a well-characterized liposome in a vial to an effective therapeutic in a patient is governed by a series of interactions. The following diagram illustrates the typical workflow for establishing an IVIVC for liposomal products.

A typical workflow for establishing an in vitro-in vivo correlation (IVIVC) for liposomes.

Pillar 1: Foundational In Vitro Characterization

The predictive power of any IVIVC model is only as strong as the quality of its input data. Rigorous in vitro characterization is non-negotiable. The choice of analytical techniques is driven by the need to measure critical quality attributes (CQAs) that are known to influence in vivo behavior.[5]

Key In Vitro Parameters and Their Rationale

Parameter	Technique(s)	Rationale & In Vivo Implication
Size & Polydispersity Index (PDI)	Dynamic Light Scattering (DLS), Transmission Electron Microscopy (TEM)	Size dictates the extent of accumulation in tissues with fenestrated vasculature (like tumors and sites of inflammation) and influences clearance by the reticuloendothelial system (RES).[7] A narrow PDI ensures batch-to-batch consistency.
Surface Charge (Zeta Potential)	Electrophoretic Light Scattering (ELS)	Surface charge governs interactions with blood components and cell membranes. Cationic liposomes may exhibit enhanced cell uptake but can also lead to rapid clearance and toxicity.[8] Neutral or anionic surfaces often prolong circulation.
Morphology & Lamellarity	Transmission Electron Microscopy (TEM), Cryo-TEM	Visual confirmation of vesicle integrity, shape, and lamellarity (number of lipid bilayers). Structural defects can lead to premature drug leakage.[9]
Encapsulation Efficiency & Drug Load	Chromatography (e.g., HPLC), Spectrophotometry	Determines the amount of drug successfully encapsulated. Low efficiency can lead to sub-therapeutic dosing and high levels of unencapsulated, potentially toxic drug.
In Vitro Drug Release	Dialysis Methods, Sample and Separate	Simulates drug release from the carrier. The release rate is a critical input for IVIVC models, attempting to predict the in vivo drug availability at the target site.
Stability	DLS, Leakage Assays (in buffer and serum)	Assesses the liposome's ability to retain its structure and encapsulated drug over time and upon interaction with biological fluids. Instability can lead to premature drug release and altered biodistribution.[10]

Experimental Protocol: Size and Zeta Potential Analysis

This protocol outlines a self-validating system for characterizing PLPC liposomes using a common DLS instrument (e.g., Malvern Zetasizer).

Objective: To accurately measure the hydrodynamic diameter, polydispersity index (PDI), and zeta potential of a PLPC liposome formulation.

Methodology:

• Sample Preparation: Dilute the liposome suspension 1:100 in an appropriate buffer (e.g., 10 mM HEPES with 150 mM NaCl, pH 7.4) to minimize multiple scattering effects. For zeta potential, dilution should be done in a low-ionic-strength buffer (e.g., 10 mM NaCl) to ensure sufficient particle mobility.

  • Causality: High concentrations can cause light scattering from multiple particles to interfere, leading to inaccurate size readings. Low ionic strength for zeta potential is crucial as high salt content shields the particle's surface charge, suppressing its movement in the electric field and leading to an artificially low (neutral) reading.[11]

• Instrument Equilibration: Allow the instrument to thermally equilibrate at 25°C for at least 15 minutes to ensure stable laser output and sample temperature.

• Size Measurement (DLS):

  • Select an appropriate measurement cell (e.g., disposable polystyrene cuvette).

  • Perform at least three replicate measurements, with each measurement consisting of 10-15 runs.

  • Analyze the correlation function to obtain the Z-average diameter and PDI.

  • Self-Validation: The standard deviation between replicate measurements should be less than 5%. A PDI value below 0.2 indicates a monodisperse population, which is desirable for predictable in vivo behavior.

• Zeta Potential Measurement (ELS):

  • Use a dedicated folded capillary cell (e.g., DTS1070).

  • Apply an electric field and measure the electrophoretic mobility of the particles.

  • The instrument software converts mobility to zeta potential using the Smoluchowski equation.

  • Self-Validation: The phase analysis plot should show a clean "saw-tooth" pattern, indicating robust data collection. The zeta potential distribution should be narrow.

Pillar 2: Probing Performance with In Vivo Models

Animal models provide the first glimpse into how a liposome formulation behaves in a complex biological system. Pharmacokinetic (PK) and biodistribution studies are the foundational assays for assessing in vivo performance.

Key In Vivo Metrics

• Pharmacokinetics (PK): Measures the concentration of the drug (both encapsulated and free) in the bloodstream over time. Key parameters include:

  • Area Under the Curve (AUC): Represents total drug exposure.

  • Half-life (t½): The time required for the drug concentration to decrease by half.

  • Clearance (CL): The rate at which the drug is removed from the body.

• Biodistribution: Determines the localization of the liposomes in various organs and tissues at specific time points post-administration.[12][13] This is often achieved by encapsulating a fluorescent or radioactive marker or by measuring the drug concentration in homogenized tissues.[14][15]

The following diagram illustrates how key in vitro properties are hypothesized to influence these in vivo outcomes.

Hypothesized relationships between in vitro characteristics and in vivo performance.

Pillar 3: Bridging the Gap - Establishing the Correlation

The ultimate goal is to create a mathematical model that uses in vitro data to predict the in vivo plasma concentration profile. This is most successfully achieved with a Level A IVIVC , which represents a point-to-point relationship between the in vitro dissolution/release rate and the in vivo absorption rate.[4]

Comparative Analysis: The Role of PEGylation

One of the most common strategies to alter the in vivo behavior of liposomes is the inclusion of polyethylene glycol (PEG)-conjugated lipids, a process known as PEGylation.[16][17] PEGylation creates a hydrophilic steric barrier on the liposome surface, which hinders the adsorption of opsonin proteins, thereby reducing clearance by the mononuclear phagocyte system (MPS) and prolonging circulation time.[16][18]

Comparative Experimental Data (Hypothetical Case Study):

Let's compare three PLPC-based formulations: a conventional (non-PEGylated) liposome, and two formulations with different PEG-lipid anchors (DSPE vs. Cholesterol).

Formulation ID	In Vitro Parameter	Value	In Vivo PK Parameter (Rat Model)	Value
F1: Conventional	Size (Z-average)	95 nm	AUC (µg·h/mL)	150
Zeta Potential	-15 mV	t½ (hours)	1.5
% Release at 24h (Serum)	45%	Liver Accumulation (%ID)	60%
F2: PLPC/PEG-DSPE	Size (Z-average)	105 nm	AUC (µg·h/mL)	650
Zeta Potential	-8 mV	t½ (hours)	18
% Release at 24h (Serum)	15%	Liver Accumulation (%ID)	25%
F3: PLPC/PEG-Chol	Size (Z-average)	102 nm	AUC (µg·h/mL)	800
Zeta Potential	-7 mV	t½ (hours)	22
% Release at 24h (Serum)	12%	Liver Accumulation (%ID)	18%

%ID = Percentage of Injected Dose

Analysis and Interpretation:

The data clearly demonstrates a strong correlation. The addition of a PEG coating (F2 and F3) significantly improves in vitro stability (lower serum release) and dramatically enhances in vivo performance (higher AUC, longer half-life) compared to the conventional liposome (F1).[17] This is attributed to the "stealth" properties conferred by PEG, which reduce RES uptake, as evidenced by the lower liver accumulation.[16]

Interestingly, studies have shown that the choice of anchor for the PEG chain also matters. While PEG-DSPE provides excellent in vitro stealth properties, PEG-Cholesterol anchors can sometimes yield even longer circulation times and higher bioavailability in vivo, potentially due to higher stability of the coating agent within the bilayer.[7][17] This highlights a crucial point: while in vitro assays are powerful, subtle differences in formulation can lead to significant in vivo consequences that are not always predictable. This underscores the need for continuous refinement of in vitro models to better mimic the biological environment, for instance, by including serum components in release assays.[4]

Experimental Protocol: In Vivo Biodistribution Study

Objective: To quantify the accumulation of a liposome formulation in major organs over time in a murine model.

Methodology:

• Formulation Preparation: Prepare the PLPC liposome formulation encapsulating a quantifiable marker (e.g., a near-infrared fluorescent dye like DiR or a radiolabeled lipid).

• Animal Model: Use healthy BALB/c mice (n=3-5 per time point).

• Administration: Administer a precise volume of the liposome suspension via intravenous (tail vein) injection.

• Time Points: Select relevant time points for analysis (e.g., 1h, 4h, 24h, 48h).

• Tissue Harvesting: At each designated time point, humanely euthanize the animals. Perfuse the circulatory system with saline to remove blood from the organs. Carefully excise major organs (liver, spleen, lungs, kidneys, heart, brain) and the tumor, if applicable.

  • Causality: Perfusion is critical to ensure that the measured signal is from liposomes that have extravasated into the tissue, not from those remaining in the organ's blood vessels.

• Quantification:

  • For Fluorescence: Image the excised organs using an in vivo imaging system (IVIS). Create regions of interest (ROIs) around each organ and quantify the radiant efficiency.

  • For Radiolabeling: Weigh each organ and measure its radioactivity using a gamma counter.

• Data Analysis: Express the accumulation in each organ as a percentage of the injected dose per gram of tissue (%ID/g).

  • Self-Validation: The sum of the %ID across all organs and the carcass should be close to 100% at early time points, accounting for excretion. A consistent, time-dependent pattern of accumulation and clearance should be observed.

Conclusion and Future Directions

Establishing a predictive IVIVC for PLPC liposomes is a complex but essential endeavor for accelerating drug development. While conventional in vitro characterization of size, charge, and release provides a foundational understanding, it often falls short of fully predicting in vivo fate.[4][19] The disparity arises from the intricate bio-nano interactions that occur post-injection, such as the formation of a protein corona, which can alter a liposome's biological identity.[4]

Future progress in the field will rely on the development of more sophisticated, bio-relevant in vitro assays that can better simulate these interactions. Incorporating serum proteins into release media, utilizing microfluidic "organ-on-a-chip" models, and analyzing the composition of the protein corona are promising avenues that may finally bridge the gap between the predictable world of the lab bench and the complex reality of the living system.

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A Senior Application Scientist's Guide to Benchmarking PLPC-Based Drug Formulations Against Existing Standards

Introduction: The Role of PLPC in Modern Drug Delivery

1-palmitoyl-2-linoleoyl-sn-glycero-3-phosphocholine (PLPC) is a phospholipid of significant interest in the development of lipid-based drug delivery systems, such as liposomes and lipid nanoparticles (LNPs). Its structure, featuring one saturated (palmitoyl) and one unsaturated (linoleoyl) acyl chain, imparts a unique fluidity to lipid bilayers. This contrasts with more commonly used saturated phospholipids like distearoylphosphatidylcholine (DSPC), which form rigid, stable membranes due to their high phase transition temperature (Tm ~55°C)[1]. The inherent fluidity of PLPC-containing membranes can profoundly influence drug loading, release kinetics, and interactions with biological systems.

This guide provides a comprehensive framework for benchmarking novel PLPC-based drug formulations. The objective is not merely to present a series of assays but to instill a logical, evidence-based approach to performance evaluation. We will compare a hypothetical PLPC-based formulation against two established standards: a rigid, DSPC-based liposome and a polymeric nanoparticle system (PLGA). This comparative analysis will enable researchers, scientists, and drug development professionals to rigorously assess the advantages and potential limitations of their PLPC formulations, grounding their findings in robust experimental data and sound scientific rationale. Adherence to regulatory guidelines, such as those provided by the U.S. FDA for liposome drug products, is a critical undercurrent throughout this process, ensuring that the data generated is both meaningful and compliant[2][3].

The Benchmarking Framework: A Multifaceted Approach

A successful drug delivery system must satisfy multiple performance criteria. Our benchmarking framework is therefore structured around four pillars of evaluation, moving from fundamental physicochemical properties to complex biological interactions.

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• 3. fda.gov [fda.gov]

Safety & Regulatory Compliance

Navigating the Disposal of 1-Palmitoyl-2-linoleoylphosphatidylcholine (PLPC): A Guide for Laboratory Professionals

As researchers and scientists, our focus is rightfully on discovery and innovation. However, the life cycle of the materials we use extends beyond the experiment. Proper disposal of chemical reagents is not just a regulatory necessity but a cornerstone of a safe and sustainable laboratory environment. This guide provides a comprehensive, step-by-step approach to the proper disposal of 1-Palmitoyl-2-linoleoylphosphatidylcholine (PLPC), ensuring the safety of your team and the integrity of our environment.

Understanding PLPC: Hazard Profile and Initial Handling

1-Palmitoyl-2-linoleoylphosphatidylcholine is a type of phospholipid, a major component of cell membranes.[1] While Safety Data Sheets (SDS) for PLPC and similar phospholipids generally classify them as not hazardous substances or mixtures, it is crucial to handle all laboratory chemicals with a degree of caution.[2] The toxicological properties of many phospholipids have not been thoroughly investigated, and they may cause irritation to the skin, eyes, and respiratory tract.[3][4]

Core Principle: Always consult the manufacturer-specific Safety Data Sheet (SDS) before handling and disposal. This document contains vital information regarding potential hazards, necessary personal protective equipment (PPE), and first-aid measures.[5]

Initial Handling Precautions:

• Work in a well-ventilated area, preferably a chemical fume hood, to avoid inhalation of any dust or aerosols.[6]

• Wear appropriate PPE, including safety glasses or goggles, chemical-resistant gloves (e.g., nitrile), and a laboratory coat.[6]

• Avoid direct contact with skin and eyes. In case of contact, flush the affected area with copious amounts of water.[6]

The Disposal Workflow: A Step-by-Step Procedural Guide

The proper disposal of PLPC depends on its physical state (solid powder or in solution) and whether it is contaminated with other hazardous materials. The following workflow provides a clear path for managing PLPC waste.

Step 1: Waste Characterization and Segregation

The foundational step in proper chemical disposal is accurate waste characterization. Determine if the PLPC waste is:

• Unused or Expired Pure PLPC: The original, uncontaminated product.

• PLPC in Solution: Dissolved in a solvent (e.g., chloroform, ethanol). The solvent will be the primary determinant of the disposal route.

• Contaminated Labware: Pipette tips, centrifuge tubes, glassware, and other materials that have come into contact with PLPC.

Crucial Causality: Segregating waste streams is paramount. Mixing different types of chemical waste can lead to dangerous reactions and complicates the disposal process, often increasing costs and environmental impact.[5][7]

Step 2: Disposal of Solid PLPC Waste

For unused, expired, or residual solid PLPC:

• Containment: Carefully collect the solid waste in a clearly labeled, sealed container.[8] Avoid generating dust during transfer.[8]

• Labeling: The container must be labeled as "Hazardous Waste" (or as per your institution's guidelines) and clearly identify the contents as "1-Palmitoyl-2-linoleoylphosphatidylcholine".[5]

• Storage: Store the sealed container in a designated satellite accumulation area for chemical waste, away from incompatible materials.[8]

• Pickup: Arrange for disposal through your institution's Environmental Health and Safety (EHS) department.[9]

Step 3: Disposal of PLPC in Solution

When PLPC is in a solvent, the solvent's properties dictate the disposal method.

• Waste Collection: Collect all liquid waste containing PLPC in a designated, leak-proof hazardous waste container.[5] Never pour chemical waste down the drain.

• Labeling: The container must be clearly labeled with "Hazardous Waste" and list all chemical constituents with their approximate concentrations.[9]

• Storage and Disposal: Follow your institution's procedures for the specific solvent waste stream. For instance, halogenated and non-halogenated solvent waste are typically segregated.

Step 4: Managing Contaminated Labware

All materials that have come into contact with PLPC are considered contaminated and must be disposed of as hazardous waste.[5]

• Solid Labware (e.g., pipette tips, tubes): Place in a designated hazardous waste container for solid waste.[5]

• Glassware: Segregate contaminated glassware into a specific hazardous waste container for glass. Do not rinse in the sink.[5]

• Personal Protective Equipment (PPE): Used gloves, disposable lab coats, and other contaminated PPE should be placed in a designated hazardous waste container.[5]

Visualizing the Disposal Decision Process

The following diagram illustrates the decision-making workflow for the proper disposal of PLPC.

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A Senior Application Scientist’s Guide to Personal Protective Equipment for Handling 1-Palmitoyl-2-linoleoylphosphatidylcholine (PLPC)

As researchers and drug development professionals, our work with specialized lipids like 1-Palmitoyl-2-linoleoylphosphatidylcholine (PLPC) is foundational to innovation in areas such as lipid nanoparticle (LNP) delivery systems.[1] The integrity of our results is intrinsically linked to the precision of our handling protocols, and at the core of this precision is an unwavering commitment to safety. This guide provides an in-depth, procedural framework for the safe handling of PLPC, grounded in established safety data and best laboratory practices. Our focus extends beyond mere compliance, aiming to instill a deep, causal understanding of why each step is critical for both personal safety and experimental validity.

Hazard Assessment: An Expert’s Perspective on PLPC

While many Safety Data Sheets (SDS) for PLPC state that the substance is not classified as hazardous under the Globally Harmonized System (GHS), this should not be misinterpreted as an absence of risk.[2] A crucial aspect of laboratory expertise is recognizing that a lack of comprehensive toxicological data necessitates a cautious and proactive safety posture.[3]

The primary routes of potential exposure are:

• Eye Contact: A GHS classification from at least one supplier indicates that PLPC can cause serious eye irritation.[4] Therefore, eye protection is non-negotiable.

• Skin Contact: Although generally not considered a skin irritant, repeated or prolonged contact should be avoided as a standard practice for all chemical handling.[2]

• Inhalation: The powder form of PLPC presents a potential inhalation hazard if it becomes airborne.[5]

• Ingestion: Accidental ingestion must always be prevented through proper lab hygiene.

Furthermore, PLPC is an unsaturated lipid, making it hygroscopic and susceptible to oxidation, which can affect its stability and handling characteristics.[6] Proper handling, therefore, also serves to protect the integrity of the material itself.

Core Personal Protective Equipment (PPE) Protocol

A risk-based approach to PPE selection is paramount. The following table outlines the recommended equipment for handling PLPC in a standard laboratory setting, designed to mitigate the risks identified above.

PPE Category	Item	Specification	Rationale and Expert Insight
Eye & Face Protection	Safety Glasses/Goggles	ANSI Z87.1 certified, with side shields.[7]	Minimum Requirement. Protects eyes from accidental splashes or aerosols. For larger volumes or tasks with a significant splash risk, upgrade to chemical splash goggles.[8]
Face Shield	To be worn over safety glasses/goggles.	Recommended for High-Risk Tasks. Required when preparing solutions, sonicating, or performing any action that could result in significant splashing of the substance, particularly when dissolved in an organic solvent.[8]
Hand Protection	Disposable Gloves	Nitrile or other chemically resistant material.[7]	Essential for Preventing Dermal Contact. Inspect gloves for any defects before use. For handling PLPC in organic solvents, double-gloving can provide additional protection. Gloves must be removed immediately after contact, and hands should be washed before donning a new pair.[8]
Body Protection	Laboratory Coat	Standard, long-sleeved.	Protects Skin and Personal Clothing. A lab coat prevents contamination of personal clothing and minimizes skin exposure to incidental spills.[7][9]
Respiratory Protection	Fume Hood/Ventilation	Primary Engineering Control. All handling of PLPC, especially in its powder form or when dissolved in volatile solvents, should be conducted within a certified chemical fume hood to minimize inhalation exposure.[7]
Respirator	NIOSH/MSHA or European Standard EN 149 approved.	For Specific Scenarios. A respirator may be required if engineering controls are insufficient or unavailable, such as during a large spill cleanup or when weighing the powder outside of a containment hood.

Operational Plan: A Step-by-Step Workflow for Safe Handling

Adherence to a systematic workflow is critical for ensuring both safety and the quality of the research material. The following protocol integrates best practices for handling sensitive, hygroscopic lipids like PLPC.

Step 1: Preparation and Area Setup

• Verify Engineering Controls: Ensure the chemical fume hood is operational and the sash is at the appropriate height.

• Prepare Work Surface: The designated work area within the hood must be clean and uncluttered.

• Assemble Materials: Have all necessary equipment (spatulas, glass vials with Teflon-lined caps, solvents) and a designated, clearly labeled hazardous waste container readily accessible.[6][7]

• Equilibrate PLPC: If stored in a freezer, allow the sealed container of PLPC powder to warm to room temperature before opening. This is a critical step to prevent condensation of atmospheric moisture onto the hygroscopic powder, which can lead to hydrolysis and compromise the lipid's integrity.[6]

• Inspect PPE: Check all PPE for defects (e.g., holes in gloves, cracks in safety glasses).

Step 2: Safe Handling and Experimental Use

The following diagram outlines the logical flow for safely handling PLPC, from donning PPE to completing the procedure.

Workflow for the safe handling of PLPC.

Step 3: Post-Handling and Decontamination

• Waste Segregation: All disposable materials that have come into contact with PLPC, such as gloves, wipes, and pipette tips, must be placed in the designated hazardous waste container.[7]

• Containerization: Ensure the primary PLPC container is tightly sealed, purged with an inert gas like argon or nitrogen if possible, and stored at the recommended temperature (typically -20°C or below).[6]

• Surface Decontamination: Thoroughly clean and decontaminate the work surface according to your laboratory's standard operating procedures.

Emergency Response and First Aid

In the event of an accidental exposure, immediate and appropriate action is crucial.

Exposure Route	First Aid Procedure
Eye Contact	Immediately flush eyes with plenty of flowing water for at least 15 minutes, holding the eyelids apart. Seek immediate medical attention from an ophthalmologist.
Skin Contact	Wash the affected area immediately with plenty of soap and water for at least 15 minutes. Remove contaminated clothing and wash it before reuse. If irritation develops or persists, call a physician.[5]
Inhalation	Move the individual to fresh air. If breathing is difficult or has stopped, administer artificial respiration and seek immediate medical attention.
Ingestion	Wash out the mouth with water, provided the person is conscious. Do NOT induce vomiting. Call a physician immediately.[5]

Disposal Plan

Proper disposal is a critical final step to prevent environmental contamination and ensure regulatory compliance.

• Waste Collection: All PLPC waste and contaminated disposables should be collected in a sealed, leak-proof, and clearly labeled hazardous waste container.[7]

• Disposal Method: The recommended disposal method is to dissolve the material in a combustible solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber. However, all disposal must be conducted in accordance with applicable federal, state, and local environmental regulations. Always consult your institution's Environmental Health and Safety (EHS) department for specific guidance.

By integrating these expert-level protocols into your daily operations, you not only ensure your personal safety but also uphold the highest standards of scientific integrity and contribute to a culture of safety within your organization.

References

• Biosynth. (2022).
• PubChem. 1-Palmitoyl-2-oleoylphosphatidylcholine.
• Benchchem. Safeguarding Your Research: Essential Personal Protective Equipment and Handling Protocols for Lipid 50.
• Cayman Chemical. (2025).
• Avanti Polar Lipids. Storage and handling of Avanti Research lipids.
• Spectrum Chemical. (2015).
• INDOFINE Chemical Company, Inc. (2025).
• Environmental Health and Safety, University of Colorado Boulder.
• Lab Manager Magazine. (2009). Personal Protective Equipment (PPE)
• Cayman Chemical. 1-Palmitoyl-2-Oleoyl-sn-glycero-3-PE.

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